Technical Documentation Center

1-Phenylpiperazinium chloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Phenylpiperazinium chloride
  • CAS: 2210-93-7

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Basic Properties of 1-Phenylpiperazinium Chloride

Abstract The 1-phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of FDA-approved therapeutics.[1][2] Its hydrochloride s...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The 1-phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a wide array of FDA-approved therapeutics.[1][2] Its hydrochloride salt, 1-Phenylpiperazinium chloride, is of critical importance for drug development, influencing formulation, stability, and pharmacokinetic profiles. This guide provides a comprehensive technical overview of the core basic properties of 1-Phenylpiperazinium chloride, focusing on its physicochemical characteristics, the structural basis of its basicity, and its profound implications for drug absorption and bioavailability. Included are detailed, field-proven protocols for the experimental determination of its acid dissociation constant (pKa), a critical parameter governing its behavior in physiological environments. This document is intended for researchers, medicinal chemists, and formulation scientists engaged in the design and development of piperazine-containing pharmaceuticals.

Introduction: The Significance of the Phenylpiperazine Moiety

The piperazine ring is a six-membered heterocycle featuring two nitrogen atoms at the 1 and 4 positions.[1][3] This structure imparts a unique combination of properties, including structural rigidity, a large polar surface area, and the capacity to act as both hydrogen bond donors and acceptors.[4] These attributes often lead to favorable ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics, such as enhanced aqueous solubility and improved oral bioavailability.[1][4]

When substituted with a phenyl group at the N1 position, the resulting 1-phenylpiperazine serves as a foundational structure for numerous drugs, particularly those targeting the central nervous system (CNS), such as antidepressants and antipsychotics.[5][6] The conversion of the parent base into its hydrochloride salt, 1-Phenylpiperazinium chloride, is a common and critical step in drug development. Salt formation enhances the compound's solubility and stability, making it more amenable to pharmaceutical formulation.[1][7] A thorough understanding of the basicity of this salt is therefore not merely academic but essential for predicting its behavior from the laboratory bench to clinical application.

Physicochemical Profile and Structural Basis of Basicity

The fundamental properties of 1-Phenylpiperazinium chloride are summarized below. These data are crucial for its handling, characterization, and formulation.

PropertyValueSource(s)
IUPAC Name 1-phenylpiperazine;hydrochloride[8]
Synonyms 1-Phenylpiperazine HCl, N-Phenylpiperazine HCl[9][10]
CAS Number 2210-93-7[8][9]
Molecular Formula C₁₀H₁₅ClN₂[8][9]
Molecular Weight 198.69 g/mol [8][9]
Appearance White to off-white solid[9]
Melting Point 247-250 °C (lit.)[9]
pKa (of conjugate acid) ~8.7[11][12][13]
Water Solubility Insoluble (for the free base)[11][14]
Structural Analysis of Basicity

The basicity of 1-phenylpiperazine arises from the lone pair of electrons on its two nitrogen atoms. However, these two nitrogens are not equivalent:

  • N1 Nitrogen: The nitrogen atom directly attached to the phenyl ring. Its basicity is significantly reduced because its lone pair of electrons can be delocalized into the aromatic π-system. This resonance effect makes the lone pair less available for protonation.

  • N4 Nitrogen: This aliphatic secondary amine nitrogen is the primary basic center of the molecule. Its lone pair is localized and readily available to accept a proton.

Therefore, when 1-phenylpiperazine reacts with hydrochloric acid, protonation occurs almost exclusively at the N4 position, forming the 1-phenylpiperazinium cation. The pKa value of approximately 8.7 corresponds to the dissociation of this protonated amine (the conjugate acid).[11][12][15]

Experimental Determination of Basicity: pKa Measurement

The acid dissociation constant (pKa) is the most critical parameter for quantifying the basicity of a compound. It dictates the degree of ionization at any given pH, which in turn governs solubility, membrane permeability, and receptor binding. Potentiometric titration is the gold-standard method for its determination due to its accuracy and precision.[16][17][18]

Workflow for pKa Determination by Potentiometric Titration

G cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis P1 Calibrate pH Meter (pH 4, 7, 10 buffers) P2 Prepare Analyte Solution (1-Phenylpiperazinium Cl in H₂O, ~1 mM) P1->P2 P3 Prepare Standardized Titrant (e.g., 0.1 M NaOH) P2->P3 T1 Immerse Electrode in Stirred Analyte Solution P3->T1 T2 Add Titrant in Small, Precise Increments T1->T2 Repeat T3 Record pH after Each Addition (Allow to Stabilize) T2->T3 Repeat T4 Continue Until Past Equivalence Point T3->T4 Repeat T4->T2 Repeat A1 Plot pH vs. Volume of Titrant T4->A1 A2 Determine Equivalence Point (Veq) (Max of First Derivative) A1->A2 A3 Identify Half-Equivalence Volume (Veq / 2) A2->A3 A4 Determine pH at Half-Equivalence This pH = pKa A3->A4

Caption: Workflow for pKa determination via potentiometric titration.

Detailed Step-by-Step Protocol for Potentiometric Titration

This protocol provides a self-validating system for the accurate determination of the pKa of 1-Phenylpiperazinium chloride.

A. Equipment & Reagents:

  • Calibrated pH meter with a combination glass electrode

  • Automated titrator or manual burette (Class A)

  • Magnetic stirrer and stir bar

  • Standard pH buffers (4.00, 7.00, 10.00)

  • 1-Phenylpiperazinium chloride (analyte)

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution (titrant)

  • Deionized, CO₂-free water

  • 0.15 M Potassium Chloride (KCl) solution (to maintain constant ionic strength)[19]

B. Procedure:

  • System Calibration: Calibrate the pH meter using the standard buffers at the temperature of the experiment. This step is critical for ensuring the accuracy of all subsequent pH measurements.[19]

  • Analyte Preparation: Accurately weigh a sample of 1-Phenylpiperazinium chloride and dissolve it in a known volume of CO₂-free deionized water to create a solution of approximately 1 mM.[20] Add KCl solution to achieve a final concentration of 0.15 M to maintain a constant ionic strength throughout the titration.[19]

  • Titration Setup: Place the analyte solution in a reaction vessel on a magnetic stirrer. Immerse the pH electrode, ensuring the bulb is fully submerged but does not contact the stir bar. Begin gentle stirring.

  • Execution: Titrate the solution by adding small, precise increments (e.g., 0.05-0.10 mL) of the standardized 0.1 M NaOH titrant.[20]

  • Data Acquisition: After each addition, allow the pH reading to stabilize completely before recording the pH and the total volume of titrant added. Continue this process well past the equivalence point (the region of sharpest pH change).

C. Data Analysis & Causality:

  • Plot the Data: Generate a titration curve by plotting the measured pH (y-axis) against the volume of NaOH added (x-axis).

  • Determine the Equivalence Point (Veq): The equivalence point is the inflection point of the sigmoid curve, where the moles of added NaOH exactly equal the initial moles of the 1-phenylpiperazinium cation. This point can be most accurately identified by finding the maximum of the first derivative of the titration curve (ΔpH/ΔV).

  • Calculate the Half-Equivalence Point: The pKa is determined at the half-equivalence point (Veq / 2). At this specific point, the concentrations of the protonated species (1-phenylpiperazinium) and the deprotonated free base (1-phenylpiperazine) are equal.

  • Determine pKa: According to the Henderson-Hasselbalch equation for a weak base: pH = pKa + log([Base]/[Acid])[21] At the half-equivalence point, [Base] = [Acid], so log([Base]/[Acid]) = log(1) = 0. Therefore, at this volume, the measured pH is equal to the pKa .[19]

Implications in Drug Development

The basicity of 1-Phenylpiperazinium chloride, as quantified by its pKa, is a primary determinant of its behavior in biological systems. This is best explained by the pH-partition hypothesis .

The pH-Partition Hypothesis

This theory states that for a drug to be absorbed via passive diffusion across a lipid membrane (like the gastrointestinal lining), it must be in its neutral, un-ionized form.[22][23][24] The ionized form is too polar to readily cross the lipid bilayer.[21][25] The pKa of a drug and the pH of its environment dictate the equilibrium between the ionized and un-ionized forms.

For a weak base like 1-phenylpiperazine (pKa ≈ 8.7):

  • In the stomach (pH 1-3): The pH is far below the pKa. The compound will be almost entirely protonated (ionized). (BH⁺ > B)

  • In the small intestine (pH 6-7.4): The pH is still below the pKa, but closer to it. A significant fraction of the compound will be in its neutral, absorbable form. (BH⁺ > B, but B is significant)

  • In the blood (pH 7.4): The compound will still exist as a mixture of ionized and un-ionized forms, influencing its distribution into tissues.

G cluster_stomach cluster_intestine Stomach Stomach pH ~2 Ion_S BH⁺ (Ionized) High Concentration Intestine Intestine pH ~6.5 Ion_I BH⁺ (Ionized) Moderate Concentration Blood Blood pH 7.4 NonIon_S B (Neutral) Low Concentration Ion_S->NonIon_S Equilibrium Membrane Lipid Membrane (e.g., Gut Wall) NonIon_S->Membrane Poor Absorption NonIon_I B (Neutral) Absorbable Form Moderate Concentration Ion_I->NonIon_I Equilibrium NonIon_I->Blood Passive Diffusion

Caption: pH-dependent ionization and absorption of a weak base.

Formulation and Bioavailability
  • Solubility: 1-Phenylpiperazinium chloride, as a salt, is significantly more water-soluble than its free base. This is crucial for creating stable oral dosage forms that dissolve readily in the gastrointestinal tract.

  • Absorption: While acidic drugs are better absorbed in the stomach, basic drugs like 1-phenylpiperazine are predominantly absorbed in the small intestine.[21][22] Despite the equilibrium still favoring the ionized form, the immense surface area and longer residence time in the intestine provide a sufficient window for the neutral form to be absorbed into the bloodstream.[22][23] Understanding this relationship is vital for designing modified-release formulations and predicting drug-drug interactions that might alter gastric or intestinal pH.

Conclusion

1-Phenylpiperazinium chloride is more than a simple salt; it is a carefully engineered entity whose basic properties are fundamental to its function as a pharmaceutical building block. Its pKa of ~8.7, governed by the N4 nitrogen of the piperazine ring, dictates a pH-dependent equilibrium between its soluble ionized form and its membrane-permeable neutral form. This balance is the cornerstone of its pharmacokinetic profile, influencing everything from oral formulation to systemic absorption and distribution. The robust experimental protocols and theoretical frameworks presented in this guide provide the necessary tools for researchers to characterize, formulate, and ultimately optimize the therapeutic potential of the many vital medicines derived from this privileged scaffold.

References

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • Slideshare. (n.d.). pH partition theory of drug absorption. Retrieved from [Link]

  • Scribd. (n.d.). PH Partition Hypothesis. Retrieved from [Link]

  • Unknown Source. (n.d.). The pH-partition hypothesis. Retrieved from [Link]

  • Unknown Source. (n.d.). Phenylpiperazine. Retrieved from [Link]

  • Boomer.org. (2024). pH - Partition Theory. Retrieved from [Link]

  • PubMed. (n.d.). An evolving role of piperazine moieties in drug design and discovery. Retrieved from [Link]

  • Taylor & Francis Online. (n.d.). pH partition – Knowledge and References. Retrieved from [Link]

  • ResearchGate. (2025). An Evolving Role of Piperazine Moieties in Drug Design and Discovery. Retrieved from [Link]

  • ResearchGate. (2024). Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. Retrieved from [Link]

  • Unknown Source. (n.d.). Overview on chromatographic and potentiometric based approaches for pKa determination of sparingly soluble substances. Retrieved from [Link]

  • Scilit. (n.d.). The medicinal chemistry of piperazines: A review. Retrieved from [Link]

  • Loba Chemie. (n.d.). 1-PHENYLPIPERAZINE | 92-54-6. Retrieved from [Link]

  • Pipzine Chemicals. (n.d.). 1-Phenylpiperazine. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • DergiPark. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

  • National Institutes of Health (NIH). (2013). Development of Methods for the Determination of pKa Values. Retrieved from [Link]

  • ECETOC. (n.d.). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). Retrieved from [Link]

  • Fiveable. (n.d.). Physicochemical properties | Medicinal Chemistry Class Notes. Retrieved from [Link]

Sources

Exploratory

Core Identity: Nomenclature and Physicochemical Profile

An In-Depth Technical Guide to the Chemical Structure of 1-Phenylpiperazinium Chloride This guide provides a comprehensive technical examination of 1-Phenylpiperazinium chloride, a pivotal chemical intermediate in contem...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Chemical Structure of 1-Phenylpiperazinium Chloride

This guide provides a comprehensive technical examination of 1-Phenylpiperazinium chloride, a pivotal chemical intermediate in contemporary pharmaceutical research and development. Designed for researchers, medicinal chemists, and drug development professionals, this document moves beyond a simple recitation of facts to explore the causal relationships between the molecule's structure, its physicochemical properties, and its functional applications. We will dissect its three-dimensional architecture, spectroscopic signature, and the rationale behind its synthesis and use, providing a holistic understanding grounded in established scientific principles.

1-Phenylpiperazinium chloride is the hydrochloride salt of 1-Phenylpiperazine. The formation of this salt is a critical step in rendering the parent compound, a liquid free base, into a stable, crystalline solid that is more amenable to handling, purification, and storage.[1] This transformation is achieved through the protonation of the secondary amine at the 4-position of the piperazine ring, creating a positively charged piperazinium cation, which is then ionically bonded to a chloride anion.[2][3]

Table 1: Chemical Identifiers and Core Properties

Identifier Value Source
IUPAC Name 1-phenylpiperazine;hydrochloride [2]
Synonyms 1-Phenylpiperazine hydrochloride, N-Phenylpiperazine hydrochloride [2][4]
CAS Number 2210-93-7 [2][4]
Molecular Formula C₁₀H₁₅ClN₂ [2][4]
Molecular Weight 198.69 g/mol [2][4]
Appearance White to off-white solid/crystalline powder [4][5]
Melting Point 247-250 °C [4]

| Stability | Stable under normal conditions; Hygroscopic |[1] |

The decision to work with the hydrochloride salt is a deliberate choice rooted in practicality. The salt form generally exhibits enhanced aqueous solubility and greater stability compared to the free base, which is crucial for its application in subsequent synthetic steps and for ensuring purity and a long shelf-life.[6]

cluster_structure Chemical Structure of 1-Phenylpiperazinium chloride structure_node caption Fig. 1: 2D Structure of 1-Phenylpiperazinium chloride

Caption: 2D Structure of 1-Phenylpiperazinium chloride.

Architectural Analysis: Conformation and Crystallography

The definitive three-dimensional structure of a molecule is elucidated through X-ray crystallography. While direct crystallographic data for 1-Phenylpiperazinium chloride itself is not widely published, extensive studies on closely related phenylpiperazinium salts, such as its tetrachloridocobaltate(II) complex, provide authoritative insights.[7]

These studies confirm that the piperazine ring in the cation adopts a chair conformation . This is the most thermodynamically stable arrangement, as it minimizes both angular strain and torsional strain by staggering the C-H and C-N bonds on adjacent atoms. The bulky phenyl group preferentially occupies an equatorial position on the ring. This orientation minimizes steric hindrance (1,3-diaxial interactions) that would occur if the phenyl group were in an axial position, further contributing to the molecule's overall stability.[7]

In the solid state, the crystal lattice is stabilized by a network of hydrogen bonds. The protonated nitrogen (N-H+) of the piperazinium cation acts as a hydrogen bond donor, forming interactions with the chloride anion (Cl⁻), which acts as a hydrogen bond acceptor.[7] These electrostatic interactions are fundamental to the formation of a stable, ordered crystalline structure with a relatively high melting point.

Spectroscopic Fingerprinting for Structural Verification

Spectroscopic methods provide a non-destructive means to verify the chemical structure of 1-Phenylpiperazinium chloride. Each technique probes different aspects of the molecule's composition and bonding, collectively offering a comprehensive structural "fingerprint."

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for elucidating the structure of organic molecules in solution. For 1-Phenylpiperazinium chloride, both ¹H and ¹³C NMR spectra provide distinct and predictable signals.

  • ¹H NMR: The proton spectrum can be divided into three main regions.

    • Aromatic Region (~6.8-7.3 ppm): The five protons on the phenyl ring will appear in this downfield region. The specific splitting pattern depends on the solvent and resolution but typically shows complex multiplets corresponding to the ortho, meta, and para protons.

    • Piperazine Ring Protons (~3.0-3.5 ppm): The eight protons on the piperazine ring are diastereotopic due to the ring's chair conformation and will appear as complex multiplets. Protons on carbons adjacent to the phenyl-substituted nitrogen are typically shifted slightly downfield compared to those adjacent to the protonated secondary amine.

    • Amine Proton (variable): The acidic proton on the positively charged nitrogen (N-H⁺) can appear over a broad range and may be broadened due to chemical exchange with the solvent.

  • ¹³C NMR: The carbon spectrum is simpler and confirms the number of unique carbon environments.[2]

    • Aromatic Carbons (~116-150 ppm): Four signals are expected for the six phenyl carbons due to symmetry (two signals for the four ortho/meta carbons, one for the para carbon, and one for the ipso-carbon attached to the nitrogen).

    • Piperazine Carbons (~45-50 ppm): Two distinct signals are expected for the four piperazine carbons, reflecting their different chemical environments relative to the two nitrogen atoms.[8]

Table 2: Predicted Spectroscopic Data Summary

Spectroscopy Region/Frequency Assignment
¹H NMR ~6.8-7.3 ppm Aromatic C-H
~3.0-3.5 ppm Piperazine CH₂
¹³C NMR ~116-150 ppm Aromatic C
~45-50 ppm Piperazine C
FT-IR ~3000-3100 cm⁻¹ Aromatic C-H stretch
~2850-3000 cm⁻¹ Aliphatic C-H stretch
~2400-2700 cm⁻¹ Secondary amine salt (R₂NH₂⁺) stretch

| | ~1500-1600 cm⁻¹ | Aromatic C=C stretch |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in the molecule by detecting the absorption of infrared radiation corresponding to specific bond vibrations. Key expected absorptions for 1-Phenylpiperazinium chloride include:

  • N-H⁺ Stretch: A broad and strong absorption band typically centered around 2400-2700 cm⁻¹, which is characteristic of a secondary amine salt.[2]

  • C-H Stretches: Sharp peaks above 3000 cm⁻¹ for the aromatic C-H bonds and just below 3000 cm⁻¹ for the aliphatic C-H bonds of the piperazine ring.

  • C=C Stretch: Absorptions in the 1500-1600 cm⁻¹ region corresponding to the carbon-carbon double bonds within the aromatic ring.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule and its fragments. In a typical electron ionization (EI) mass spectrum of the parent compound, 1-Phenylpiperazine, the molecular ion peak would be observed at an m/z of 162.23.[9] When analyzing the hydrochloride salt, the mass spectrum will detect the cationic portion, 1-phenylpiperazinium, which has a mass corresponding to the free base (162.23 g/mol ) plus a proton. The most prominent peak, however, is often the deprotonated free base itself, as the salt readily dissociates in the mass spectrometer.

Synthesis Protocol and Rationale

The synthesis of 1-Phenylpiperazinium chloride is a straightforward acid-base reaction, valued for its high yield and simplicity. This process is fundamental for converting the often-oily 1-Phenylpiperazine free base into a manageable solid.

start Step 1: Dissolve 1-Phenylpiperazine (free base) in a suitable organic solvent (e.g., Ethanol, Isopropanol). react Step 2: Add Hydrochloric Acid (e.g., concentrated HCl or HCl gas in solvent) stoichiometrically while stirring. start->react Acid-Base Reaction precipitate Step 3: Induce Precipitation Cool the mixture in an ice bath. The hydrochloride salt precipitates out of the solution. react->precipitate Salt Formation isolate Step 4: Isolate and Purify Collect the solid product by vacuum filtration. Wash with cold solvent to remove impurities. precipitate->isolate Separation dry Step 5: Dry Dry the final product under vacuum to yield pure 1-Phenylpiperazinium chloride. isolate->dry Final Product caption Fig. 2: General workflow for the synthesis of 1-Phenylpiperazinium chloride.

Caption: General workflow for the synthesis of 1-Phenylpiperazinium chloride.

Detailed Experimental Protocol:

  • Dissolution: In a suitable reaction vessel, dissolve 1-Phenylpiperazine (1.0 equivalent) in absolute ethanol. The choice of a solvent in which the free base is soluble but the salt is less soluble is key to achieving high recovery.

  • Acidification: Cool the solution in an ice bath. Slowly add a stoichiometric amount (1.0 equivalent) of concentrated hydrochloric acid dropwise with continuous stirring. An exothermic reaction will occur. Maintaining a low temperature controls the reaction rate and promotes the formation of well-defined crystals.

  • Precipitation & Isolation: As the acid is added, a white precipitate of 1-Phenylpiperazinium chloride will form. After the addition is complete, continue stirring the slurry in the ice bath for 30-60 minutes to ensure complete precipitation.

  • Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with a small amount of cold ethanol or diethyl ether to remove any unreacted starting material or soluble impurities.

  • Drying: Dry the purified white solid under vacuum to remove residual solvent. The final product should be stored in a desiccator as it is hygroscopic.[1]

Significance in Medicinal Chemistry and Drug Development

The true value of 1-Phenylpiperazinium chloride lies in its role as a versatile building block for the synthesis of Active Pharmaceutical Ingredients (APIs).[6] The phenylpiperazine scaffold is a well-established "privileged structure" in medicinal chemistry, appearing in numerous drugs targeting the central nervous system (CNS).[10][11]

cluster_core Core Compound cluster_applications Applications in Drug Development pp_hcl 1-Phenylpiperazinium Chloride (Stable, Solid, Purified Precursor) api Synthesis of Diverse APIs pp_hcl->api Functionalization at N4 Position drugs Target Drug Classes: - Antipsychotics - Antidepressants - Anxiolytics - Antihistamines api->drugs Leads to caption Fig. 3: Role of 1-Phenylpiperazinium chloride as a key intermediate.

Caption: Role of 1-Phenylpiperazinium chloride as a key intermediate.

The protonated nitrogen of the chloride salt can be easily deprotonated under basic conditions to regenerate the nucleophilic secondary amine of the free base in situ. This allows for subsequent reactions, such as alkylation or acylation, at the N4 position to build more complex molecules. Its use as a stable, solid precursor ensures accurate weighing and stoichiometry in reactions, which is critical for reproducible and scalable pharmaceutical manufacturing. Derivatives of phenylpiperazine have shown a wide range of biological activities, including anticancer, antidiabetic, and antimicrobial properties.[12][13][14]

Safety and Handling Imperatives

As with any laboratory chemical, a thorough understanding of the hazards associated with 1-Phenylpiperazinium chloride is essential for safe handling.

  • GHS Classification: The compound is classified as acutely toxic and an irritant.[2][4]

    • Acute Toxicity (Oral, Dermal, Inhalation): Toxic if swallowed, in contact with skin, or if inhaled.[1][2]

    • Skin Irritation: Causes skin irritation.[15]

    • Eye Irritation: Causes serious eye irritation.[15]

  • Handling Recommendations:

    • Work in a well-ventilated area, preferably a chemical fume hood.

    • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[1]

    • Avoid breathing dust.

    • Wash hands thoroughly after handling.

  • Storage:

    • Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

    • The compound is hygroscopic; protect from moisture.[1]

Conclusion

1-Phenylpiperazinium chloride is more than a simple chemical; it is a carefully engineered molecule designed for utility and stability. Its structure, characterized by a protonated piperazine ring in a stable chair conformation, dictates its solid-state properties and its reactivity. A comprehensive understanding of its spectroscopic signature allows for unambiguous identification and quality control. Ultimately, the conversion of 1-Phenylpiperazine to its hydrochloride salt is a critical enabling step, transforming a liquid base into a versatile and reliable solid intermediate that is foundational to the discovery and synthesis of a wide array of pharmacologically active compounds.

References

  • Sagechem. (n.d.). The Role of 1-Phenylpiperazine in Pharmaceutical Synthesis. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • Wikipedia. (n.d.). Phenylpiperazine. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 57355916, 1-Phenylpiperazin-1-ium;chloride. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21115357, 1-Phenylpiperazine;chloride. Retrieved from [Link]

  • Sławiński, J., et al. (2024). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Molecules, 29(18), 4283. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 1-benzylpiperazine. Retrieved from [Link]

  • Acta Crystallographica Section E. (2008). Crystal structure of phenylpiperazinium tetrachlorozincate,(C10H16N2)[ZnCl4]. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 9), m1148. Retrieved from [Link]

  • Kos, J., et al. (2019). Activity of N-Phenylpiperazine Derivatives Against Bacterial and Fungal Pathogens. Current Drug Metabolism, 20(11), 903-915. Retrieved from [Link]

  • ResearchGate. (n.d.). Phenylpiperazine derivatives had a wide range of efficacy and toxicity.... Retrieved from [Link]

  • Sribalan, D., et al. (2023). Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies. Biomedical and Pharmacology Journal, 16(2). Retrieved from [Link]

  • Cascio, G., et al. (1985). N-phenylpiperazine derivatives with hypocholesterolemic activity. Journal of Medicinal Chemistry, 28(6), 815-8. Retrieved from [Link]

  • SpectraBase. (n.d.). 1-phenylpyridinium chloride - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • Mghandef, S. & Boughzala, H. (2014). 1-Phenylpiperazine-1,4-diium tetrachloridocobalt(II). Acta Crystallographica Section E: Structure Reports Online, 70(Pt 7), m268–m269. Retrieved from [Link]

  • Alver, O., Parlak, C., & Senyel, M. (2007). FT-IR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 67(3-4), 793-801. Retrieved from [Link]

  • International Journal of Pharmacy and Pharmaceutical Sciences. (2014). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. Retrieved from [Link]

  • Iovanna, R., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Pharmaceuticals, 16(10), 1453. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Piperazine, 1-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Piperazine monohydrochloride. NIST Chemistry WebBook. Retrieved from [Link]

  • SciSpace. (2019). 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. Retrieved from [Link]

  • Google Patents. (n.d.). WO2004106309A1 - A process for preparing 1-methyl-3-phenylpiperazine.
  • SpectraBase. (n.d.). 1,1-Dimethyl-4-phenyl-piperazinium Iodide - Optional[ATR-IR] - Spectrum. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Piperazine, 1-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]

  • ResearchGate. (2007). (PDF) 4-Nitrophenylpiperazinium chloride monohydrate. Retrieved from [Link]

  • Papke, R. L., et al. (2021). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. ACS Chemical Neuroscience, 12(1), 130–141. Retrieved from [Link]

  • Google Patents. (n.d.). Synthesis method of 1-methyl-4- (4-piperidinyl) piperazine hydrochloride.
  • MDPI. (2022). A New Ultra High-Performance Liquid Chromatography-Tandem Mass Spectrometry Method to Monitor 1-Amino-4-Methyl-Piperazine and 1-Methyl-4-Nitroso-Piperazine in Rifampicin Hydrolysis: A Standard Addition Approach to Quantify Nitrosamine in Rifampicin. Retrieved from [Link]

Sources

Foundational

An In-Depth Technical Guide to 1-Phenylpiperazinium Chloride: Physicochemical Properties, Synthesis, and Applications

Abstract: This technical guide provides a comprehensive overview of 1-Phenylpiperazinium chloride, a pivotal chemical intermediate in modern pharmacology. The document delineates the compound's core physicochemical prope...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides a comprehensive overview of 1-Phenylpiperazinium chloride, a pivotal chemical intermediate in modern pharmacology. The document delineates the compound's core physicochemical properties, with a primary focus on its molecular weight, and presents detailed, field-proven methodologies for its synthesis and analytical characterization. Furthermore, it explores the compound's profound significance as a structural scaffold in the development of a wide array of therapeutics, particularly those targeting the central nervous system. This guide is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this versatile molecule.

Core Molecular and Physicochemical Properties

1-Phenylpiperazinium chloride, also known as 1-Phenylpiperazine hydrochloride, is the salt form of the parent compound 1-Phenylpiperazine.[1][2] The addition of hydrochloric acid enhances the compound's stability and solubility in aqueous media, which is often advantageous for experimental and pharmaceutical applications. It is crucial to distinguish between the monohydrochloride and the less common dihydrochloride form, as their molecular weights and properties differ. This guide focuses on the monohydrochloride (CAS No. 2210-93-7), which is the form most frequently referred to as 1-Phenylpiperazinium chloride.[1][3]

The precise molecular weight is a cornerstone of all stoichiometric calculations, from reaction yield determination to the preparation of standard solutions for bioassays. For 1-Phenylpiperazinium chloride (C₁₀H₁₅ClN₂), the molecular weight is 198.69 g/mol .[1][2][3][4] This value is derived from the sum of the atomic masses of its constituent atoms.

The key physicochemical properties are summarized below for rapid reference.

PropertyValueSource(s)
IUPAC Name 1-phenylpiperazine;hydrochloride[2]
Synonyms 1-Phenylpiperazine hydrochloride, N-Phenylpiperazine HCl[1][5]
CAS Number 2210-93-7[1][3][4][6]
Molecular Formula C₁₀H₁₅ClN₂[2][3][4][6]
Molecular Weight 198.69 g/mol [1][2][3][4]
Appearance White to off-white or cream crystalline powder[4][6]
Melting Point 247-250 °C[4][5]
Density ~1.028 g/cm³[4]
Parent Compound 1-Phenylpiperazine (CAS: 92-54-6, MW: 162.23 g/mol )[7]
Related Compound 1-Phenylpiperazine dihydrochloride (CAS: 4004-95-9, MW: 235.2 g/mol )[8]

Synthesis of 1-Phenylpiperazinium Chloride

The synthesis of phenylpiperazine derivatives is a well-established process in organic chemistry. A common and robust method involves the nucleophilic aromatic substitution reaction between an aryl halide and piperazine. An alternative route involves the cyclization of aniline with bis(2-chloroethyl)amine hydrochloride.[9] The choice of method is often dictated by the availability and cost of starting materials and the desired scale of production.

The following protocol describes a generalized, lab-scale synthesis of the parent compound, 1-Phenylpiperazine, which is subsequently converted to its hydrochloride salt.

Experimental Protocol: Synthesis via Buchwald-Hartwig Amination

This protocol is based on established palladium-catalyzed cross-coupling reactions, which offer high yields and good functional group tolerance.

Objective: To synthesize 1-Phenylpiperazine from chlorobenzene and piperazine, followed by conversion to 1-Phenylpiperazinium chloride.

Materials:

  • Chlorobenzene (1.0 mmol)

  • Piperazine (1.3 mmol)

  • Potassium tert-butoxide (KOtBu) (1.3 mmol)

  • Palladium catalyst (e.g., Pd₂(dba)₃, 1 mol%)

  • Ligand (e.g., Xantphos, 2 mol%)

  • Anhydrous Dioxane (2 mL)

  • Hydrochloric Acid (2M solution in diethyl ether)

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate solution

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

Methodology:

  • Reaction Setup: In a nitrogen-purged Schlenk tube, combine the palladium catalyst, ligand, and KOtBu. The use of an inert atmosphere is critical to prevent the oxidation and deactivation of the palladium catalyst.

  • Addition of Reagents: To the tube, add piperazine, anhydrous dioxane, and finally chlorobenzene.

  • Reaction: Seal the tube and stir the mixture vigorously at 90-100 °C for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or GC-MS.

  • Work-up: After cooling to room temperature, quench the reaction with water. Transfer the mixture to a separatory funnel and extract three times with DCM.

  • Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. This step removes unreacted acid-soluble starting materials and inorganic byproducts.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude 1-Phenylpiperazine.

  • Purification: Purify the crude product via column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to obtain pure 1-Phenylpiperazine as a yellowish liquid.[10]

  • Salt Formation: Dissolve the purified 1-Phenylpiperazine in a minimal amount of DCM. Slowly add a 2M solution of HCl in diethyl ether dropwise with stirring.

  • Isolation: The 1-Phenylpiperazinium chloride will precipitate as a white solid. Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry in a vacuum oven.

G cluster_prep Reaction Preparation cluster_reaction Synthesis cluster_workup Work-up & Purification cluster_salt Salt Formation reagents Combine Catalyst, Ligand, Base (KOtBu) in Schlenk Tube purge Purge with N2 reagents->purge add Add Piperazine, Solvent, Chlorobenzene purge->add heat Heat & Stir (90-100 °C, 4-12h) add->heat monitor Monitor by TLC/GC-MS heat->monitor quench Quench with Water monitor->quench extract Extract with DCM quench->extract wash Wash with NaHCO3 & Brine extract->wash dry Dry (MgSO4) & Concentrate wash->dry purify Column Chromatography dry->purify dissolve Dissolve Purified Base in DCM purify->dissolve add_hcl Add HCl in Ether dissolve->add_hcl precipitate Precipitate & Filter add_hcl->precipitate final 1-Phenylpiperazinium chloride precipitate->final

Fig. 1: Generalized workflow for the synthesis of 1-Phenylpiperazinium chloride.

Analytical Characterization

Verifying the identity and purity of synthesized 1-Phenylpiperazinium chloride is a non-negotiable step in both research and manufacturing. The primary technique for quantitative analysis is High-Performance Liquid Chromatography (HPLC), often coupled with a UV detector, as the phenyl group provides a strong chromophore.

Protocol: Purity Analysis by Reverse-Phase HPLC-UV

Objective: To determine the purity of a 1-Phenylpiperazinium chloride sample.

Instrumentation & Materials:

  • HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

  • C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Sample: ~1 mg/mL solution of 1-Phenylpiperazinium chloride in a 50:50 mixture of Mobile Phase A:B.

  • 0.45 µm syringe filter.

Methodology:

  • Sample Preparation: Accurately weigh and dissolve the sample in the diluent to a final concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter into an HPLC vial. This filtration step is crucial to prevent particulates from damaging the column and instrument.

  • HPLC Setup:

    • Set the column temperature to 30 °C.

    • Set the UV detection wavelength to 243 nm, which is a strong absorbance maximum for the phenylpiperazine moiety.[8]

    • Set the flow rate to 1.0 mL/min.

  • Gradient Elution:

    • Start with a gradient of 5% Mobile Phase B.

    • Linearly increase to 95% Mobile Phase B over 15 minutes.

    • Hold at 95% B for 5 minutes.

    • Return to 5% B over 1 minute and re-equilibrate for 4 minutes before the next injection.

    • The gradient allows for the effective separation of the polar main compound from more non-polar impurities.

  • Injection & Data Analysis: Inject 10 µL of the prepared sample. The resulting chromatogram will show peaks corresponding to the main compound and any impurities. Purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.

G cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Processing weigh Weigh Sample dissolve Dissolve in Diluent (~1 mg/mL) weigh->dissolve filter Syringe Filter (0.45 µm) dissolve->filter inject Inject 10 µL into HPLC System filter->inject separate Separation on C18 Column (Gradient Elution) inject->separate detect UV Detection at 243 nm separate->detect acquire Acquire Chromatogram detect->acquire integrate Integrate Peak Areas acquire->integrate calculate Calculate Area % Purity integrate->calculate report Final Purity Report calculate->report

Fig. 2: Standard workflow for HPLC-UV purity analysis.

Biological Significance and Applications in Drug Development

The 1-Phenylpiperazine scaffold is a privileged structure in medicinal chemistry, serving as a cornerstone for a multitude of drugs targeting the central nervous system.[11] Its rigid structure and ability to be readily substituted allow for fine-tuning of its pharmacological properties.

Mechanism of Action: The parent compound, 1-Phenylpiperazine, and its derivatives primarily interact with monoamine neurotransmitter systems.[12][13] They can act as ligands for various serotonin (5-HT), dopamine (D), and adrenergic (α) receptors.[10] For example, 1-Phenylpiperazine itself is a monoamine releasing agent, with a modest selectivity for norepinephrine over serotonin and dopamine.[12] Many derivatives, such as m-chlorophenylpiperazine (mCPP), are known to have potent effects on the serotonergic system.[8] This versatility makes the scaffold invaluable for developing drugs for psychiatric and neurological disorders.

Key Applications:

  • Pharmaceutical Intermediate: It is a critical building block in the synthesis of numerous Active Pharmaceutical Ingredients (APIs).[14] A prominent example is its use in the production of Levodropropizine, a non-opioid antitussive (cough-suppressing) agent.

  • Antidepressants & Anxiolytics: Many antidepressant and anxiolytic drugs, such as Trazodone and Nefazodone, contain the phenylpiperazine moiety, which is key to their activity at serotonin receptors.

  • Antipsychotics: The structure is integral to several atypical antipsychotics, including Aripiprazole and Clozapine, where it helps modulate dopamine and serotonin receptor activity.[15]

  • Research Tool: Due to its well-defined pharmacology, 1-Phenylpiperazine and its derivatives are widely used as research tools to probe the function of monoaminergic systems in the brain.[11]

Safety and Handling

1-Phenylpiperazinium chloride is classified as a toxic substance and requires careful handling in a laboratory setting.[5]

  • Hazards: Toxic if swallowed, in contact with skin, or if inhaled.[5] It can cause skin and serious eye irritation.

  • Precautions: Handle in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4]

  • Storage: Store in a tightly closed container in a cool, dry place, locked up and away from incompatible materials.[4][5]

Always consult the material safety data sheet (MSDS) before handling this compound.[4]

Conclusion

1-Phenylpiperazinium chloride is far more than a simple chemical with a defined molecular weight of 198.69 g/mol . It is a foundational component in the landscape of neuropharmacology and drug development. Its straightforward synthesis, robust analytical methodologies, and versatile pharmacological profile have cemented its role as an indispensable tool for scientists and researchers. A thorough understanding of its core properties and experimental protocols is essential for leveraging its full potential in the creation of novel and effective therapeutics.

References

  • Title: 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 Source: PubChem URL: [Link]

  • Title: 1-Phenylpiperazin-1-ium;chloride | C10H15ClN2 | CID 57355916 Source: PubChem URL: [Link]

  • Title: 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 - NIH Source: National Institutes of Health URL: [Link]

  • Title: Phenylpiperazine Source: n/a URL: [Link]

  • Title: 1-Phenylpiperazine | C10H14N2 | CID 7096 Source: PubChem URL: [Link]

  • Title: Phenylpiperazine Source: Wikipedia URL: [Link]

  • Title: Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride Source: ResearchGate URL: [Link]

  • Title: 1-PHENYLPIPERAZINE HCL Source: ChemBK URL: [Link]

  • Title: The Role of 1-Phenylpiperazine in Pharmaceutical Synthesis Source: n/a URL: [Link]

  • Title: Preparation method of N-phenyl piperazine Source: Google Patents URL
  • Title: Recommended methods for the Identification and Analysis of Piperazines in Seized Materials Source: United Nations Office on Drugs and Crime URL: [Link]

  • Title: Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies Source: National Institutes of Health URL: [Link]

  • Title: Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV Source: ResearchGate URL: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Synthesis of 1-Phenylpiperazinium Chloride

This guide provides a comprehensive, field-proven protocol for the synthesis, purification, and characterization of 1-phenylpiperazinium chloride. Designed for researchers, scientists, and professionals in drug developme...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive, field-proven protocol for the synthesis, purification, and characterization of 1-phenylpiperazinium chloride. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of steps to explain the underlying chemical principles and rationale behind the procedural choices, ensuring both technical accuracy and practical applicability.

Introduction and Strategic Importance

1-Phenylpiperazine and its salts, particularly the hydrochloride form (1-phenylpiperazinium chloride), are pivotal building blocks in medicinal chemistry. The phenylpiperazine moiety is a common scaffold found in a wide array of centrally active pharmaceuticals, including anxiolytics, antidepressants, and antipsychotics.[1] Its prevalence stems from its ability to interact with various neurotransmitter receptors. The hydrochloride salt is often preferred due to its increased stability, crystallinity, and solubility in aqueous media compared to the free base, which simplifies handling, formulation, and purification.[2]

This guide details a robust and scalable synthesis method involving the cyclization of aniline with bis(2-chloroethyl)amine hydrochloride, followed by purification and salt formation.

Mechanistic Causality and Synthetic Strategy

The core of this synthesis is a double N-alkylation reaction followed by an intramolecular cyclization. The chosen pathway, reacting aniline with bis(2-chloroethyl)amine hydrochloride, is a direct and industrially relevant method.[3][4]

Step 1: N-Phenylpiperazine Formation. Aniline, acting as a nucleophile, attacks one of the electrophilic carbons of the bis(2-chloroethyl)amine. This is followed by a second, intramolecular nucleophilic attack by the newly formed secondary amine on the other chloroethyl arm, closing the ring to form the piperazine structure. This reaction is typically performed at high temperatures in a molten state without a solvent, which drives the reaction to completion.[3][4] The initial product is the hydrochloride salt of N-phenylpiperazine, as HCl is generated during the cyclization.

Step 2: Liberation of the Free Base. The reaction mixture is treated with a strong base, such as sodium hydroxide, to neutralize the hydrochloride salt and liberate the 1-phenylpiperazine free base as an organic-soluble compound.[3] This allows for its extraction and purification from inorganic salts.

Step 3: Formation of 1-Phenylpiperazinium Chloride. The purified 1-phenylpiperazine free base is then reacted with hydrochloric acid in a controlled manner. This is a straightforward acid-base neutralization. The lone pair of electrons on the secondary amine of the piperazine ring accepts a proton from HCl, forming the stable ammonium salt, 1-phenylpiperazinium chloride, which precipitates from a suitable organic solvent.

Critical Safety and Handling Protocols

A thorough understanding and strict adherence to safety protocols are paramount, as the reagents involved are hazardous.

  • Aniline: Toxic and a suspected carcinogen. It is readily absorbed through the skin.

  • Bis(2-chloroethyl)amine hydrochloride: A nitrogen mustard analogue, highly toxic and corrosive. It can cause severe burns.[5]

  • 1-Phenylpiperazine: Toxic if swallowed and fatal in contact with skin. It causes severe skin burns and eye damage.[6][7][8]

  • Hydrochloric Acid (Concentrated): Highly corrosive and causes severe burns. Releases toxic fumes.

Mandatory Precautions:

  • Engineering Controls: All steps must be performed in a certified chemical fume hood with sufficient ventilation.

  • Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (nitrile is insufficient; use heavy-duty butyl or neoprene gloves), and tightly fitting safety goggles with a face shield.[6][8]

  • Emergency Procedures: An emergency eyewash station and safety shower must be immediately accessible. In case of skin contact, wash thoroughly with soap and water and seek immediate medical attention.[6][7] For inhalation, move the individual to fresh air and seek medical help.[7][8]

  • Waste Disposal: All chemical waste must be disposed of in designated, properly labeled hazardous waste containers according to institutional and local regulations.[8]

Experimental Workflow Diagram

The following diagram outlines the complete synthesis and purification process.

Synthesis_Workflow cluster_0 Part 1: Free Base Synthesis cluster_1 Part 2: Salt Formation & Purification A Aniline + Bis(2-chloroethyl)amine HCl B High-Temperature Reaction (180-200°C) A->B Fuse Reagents C Crude N-Phenylpiperazine HCl B->C Cyclization D Alkaline Workup (NaOH solution) C->D E Crude N-Phenylpiperazine (Free Base) D->E Neutralization F Purification (Vacuum Distillation) E->F G Pure N-Phenylpiperazine F->G Yield: ~79% H Dissolve in Solvent (e.g., Isopropanol) G->H I Add HCl Solution (e.g., HCl in Isopropanol) H->I Controlled Addition J Precipitation of Salt I->J Cooling K Purification (Recrystallization) J->K Vacuum Filtration L Pure 1-Phenylpiperazinium Chloride (White Crystalline Solid) K->L Drying

Caption: Workflow for the synthesis of 1-Phenylpiperazinium Chloride.

Detailed Step-by-Step Methodologies

Part A: Synthesis of 1-Phenylpiperazine (Free Base)

This protocol is adapted from established industrial methods.[3][4]

Materials and Reagents:

  • Aniline (ACS grade, freshly distilled)

  • Bis(2-chloroethyl)amine hydrochloride (≥98% purity)

  • Sodium hydroxide (NaOH) pellets

  • Deionized water

  • Round-bottom flask equipped with a mechanical stirrer, heating mantle, condenser, and gas outlet to an acid scrubber

  • Separatory funnel

  • Vacuum distillation apparatus

Procedure:

  • Reaction Setup: In a 500 mL three-neck round-bottom flask, add aniline (100 g, 1.07 mol) and bis(2-chloroethyl)amine hydrochloride (227 g, 1.27 mol). Rationale: A slight excess of the bis-amine ensures complete consumption of the aniline.

  • Cyclization Reaction: Begin stirring the mixture and heat it to 180-200°C using a heating mantle.[3] The solids will melt, forming a homogenous reaction mixture. Maintain this temperature for 4-6 hours. Rationale: This temperature provides the necessary activation energy for the double alkylation and cyclization while minimizing thermal decomposition. The reaction evolves HCl gas, which should be neutralized in a scrubber.

  • Cooling and Neutralization: After the reaction period, turn off the heat and allow the mixture to cool to approximately 80-90°C. Cautiously and in portions, add a 30% (w/v) aqueous sodium hydroxide solution until the pH of the mixture is >12. Rationale: The strong base neutralizes the N-phenylpiperazine hydrochloride and any remaining acidic species, liberating the free base as an oil.

  • Extraction: Cool the mixture to room temperature. Transfer the contents to a separatory funnel. The organic layer containing the crude 1-phenylpiperazine will separate. Wash the organic layer with water (2 x 50 mL) to remove residual salts. Rationale: This removes water-soluble impurities and excess NaOH.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and purify the crude product by vacuum distillation. Collect the fraction boiling at an appropriate temperature and pressure (Lit. b.p. ~122-124°C at 2.5 mmHg).[2] This yields pure 1-phenylpiperazine as a colorless to pale yellow oil.[7]

Part B: Synthesis of 1-Phenylpiperazinium Chloride

Materials and Reagents:

  • Purified 1-phenylpiperazine (from Part A)

  • Isopropanol (anhydrous)

  • Concentrated Hydrochloric Acid (37%) or HCl gas

  • Erlenmeyer flask

  • Ice bath

  • Büchner funnel and vacuum flask

Procedure:

  • Dissolution: Dissolve the purified 1-phenylpiperazine (e.g., 50 g, 0.308 mol) in anhydrous isopropanol (250 mL) in an Erlenmeyer flask.

  • Acidification: Cool the solution in an ice bath. Slowly add a solution of HCl in isopropanol (prepared by carefully bubbling HCl gas through cold isopropanol or by a calculated addition of concentrated HCl) dropwise with constant stirring until the solution becomes acidic (test with pH paper). A white precipitate will form immediately. Rationale: Using a solvent like isopropanol in which the hydrochloride salt is poorly soluble allows for its direct precipitation, leading to high recovery. Slow addition and cooling prevent excessive heat generation and promote the formation of well-defined crystals.

  • Crystallization: Allow the flask to stand in the ice bath for at least 30 minutes to ensure complete precipitation.

  • Isolation: Collect the white crystalline solid by vacuum filtration using a Büchner funnel.[9] Wash the crystals with a small amount of cold isopropanol to remove any surface impurities.

  • Drying: Dry the product under vacuum to yield pure 1-phenylpiperazinium chloride.

Part C: Purification by Recrystallization

If further purification is needed, recrystallization is the method of choice.

Procedure:

  • Solvent Selection: A suitable solvent system is a mixture where the compound is soluble when hot but insoluble when cold, such as an ethanol/water mixture.[9][10][11]

  • Dissolution: Place the crude 1-phenylpiperazinium chloride in a flask and add a minimal amount of the hot solvent mixture until it just dissolves.[12]

  • Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Do not disturb the solution during this phase to allow for the growth of large, pure crystals.[10]

  • Chilling: Once at room temperature, place the flask in an ice bath to maximize crystal yield.

  • Collection: Collect the purified crystals by vacuum filtration, wash with a small volume of ice-cold solvent, and dry under vacuum.[13]

Quantitative Data Summary

ParameterValueMolar AmountMolar RatioNotes
Reagents
Aniline100 g1.07 mol1.0Limiting Reagent
Bis(2-chloroethyl)amine HCl227 g1.27 mol~1.2Slight excess
Reaction Conditions
Temperature180-200 °C--For cyclization
Reaction Time4-6 hours--For cyclization
Product
1-Phenylpiperazine (Theoretical Yield)173.6 g1.07 mol-Based on aniline
1-Phenylpiperazine (Typical Actual Yield)~137 g~0.84 mol-~79% yield[3]
1-Phenylpiperazinium Chloride~167 g~0.84 mol-After salt formation

Product Characterization

To ensure the identity and purity of the final product, the following analytical techniques are recommended:

  • Melting Point: The purified 1-phenylpiperazinium chloride should exhibit a sharp melting point. The literature value is approximately 247-250 °C.[14] A broad or depressed melting range would indicate the presence of impurities.

  • Infrared (IR) Spectroscopy: An ATR-IR spectrum can confirm the presence of key functional groups. Expect to see N-H stretching bands from the piperazinium ion and characteristic peaks for the aromatic ring.[15]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is the most definitive method for structural confirmation. The spectra will show characteristic signals for the phenyl group protons and the piperazine ring protons, with integrations corresponding to the number of protons.

References

  • Loba Chemie. (2019). 1-PHENYLPIPERAZINE FOR SYNTHESIS MSDS. [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-phenylpiperazine. [Link]

  • Google Patents. (2014).
  • Organic Syntheses. (n.d.). 1-benzylpiperazine. [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Phenylpiperazinium chloride - PubChem. [Link]

  • ResearchGate. (n.d.). Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride. [Link]

  • Google Patents. (2016).
  • European Patent Office. (2017). SYNTHESIS OF 1-[2-(2,4-DIMETHYL-PHENYLSULFANYL)-PHENYL]PIPERAZINE. [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Phenylpiperazinium chloride. [Link]

  • University of California, Los Angeles. (n.d.). Recrystallization - Single Solvent. [Link]

  • ResearchGate. (2009). New intermediates for the selective synthesis of 1-methyl-3-phenylpiperazine and some phenylpiperazine derivatives. [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Phenylpiperazin-1-ium;chloride. [Link]

  • Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • Google Patents. (2004). WO2004106309A1 - A process for preparing 1-methyl-3-phenylpiperazine.
  • mpnorganic. (2010, September 1). Recrystallization Demonstrated by Mark Niemczyk, PhD [Video]. YouTube. [Link]

  • Sciencemadness Discussion Board. (2017). Phenylpiperazine Formation From Aniline. [Link]

Sources

Foundational

1-Phenylpiperazinium chloride IUPAC name

An In-Depth Technical Guide to 1-Phenylpiperazinium Chloride For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 1-phenylpiperazinium chloride, a key...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 1-Phenylpiperazinium Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-phenylpiperazinium chloride, a key chemical entity in synthetic chemistry and pharmacology. As a foundational building block for a diverse range of bioactive molecules, a thorough understanding of its properties, synthesis, and handling is critical for professionals in drug discovery and development. This document moves beyond simple data recitation to explain the causal relationships behind its synthesis and analytical validation, ensuring a robust and reproducible scientific workflow.

1-Phenylpiperazinium chloride is the hydrochloride salt of the parent compound, 1-phenylpiperazine. The formation of the salt by reacting the basic parent amine with hydrochloric acid is a standard practice in pharmaceutical chemistry to enhance the compound's stability, crystallinity, and aqueous solubility, which are often advantageous for handling, formulation, and biological testing.

The nomenclature for this compound can vary, though each name points to the same chemical structure. The most precise International Union of Pure and Applied Chemistry (IUPAC) name is 1-phenylpiperazin-1-ium chloride , which accurately reflects its ionic nature as a salt composed of a positively charged phenylpiperazinium cation and a chloride anion[1]. However, it is also commonly and acceptably referred to as 1-phenylpiperazine hydrochloride or 1-phenylpiperazine;hydrochloride [2].

Table 1: Core Chemical Identifiers

Identifier Value Source
Primary IUPAC Name 1-phenylpiperazin-1-ium chloride PubChem[1]
Common Synonyms 1-Phenylpiperazine hydrochloride, N-Phenylpiperazine hydrochloride PubChem[2], ChemicalBook[3]
CAS Number 2210-93-7 PubChem[2], ChemicalBook[3][4]
Molecular Formula C₁₀H₁₅ClN₂ PubChem[1][2]

| Molecular Weight | 198.69 g/mol | PubChem[1][2], ChemicalBook[3] |

Physicochemical Properties and Specifications

The physical properties of 1-phenylpiperazinium chloride make it a convenient solid for laboratory use. Its high melting point is indicative of its stable crystalline lattice structure as a salt.

Table 2: Physicochemical Data

Property Value Source
Appearance White to off-white crystalline solid/powder ChemicalBook[3]
Melting Point 247-250 °C (lit.) ChemicalBook[3][5]
Storage Temperature Room temperature, keep dry and cool ChemicalBook[3][5]

| Solubility | Soluble in water | ChemBK[5] |

Synthesis and Mechanistic Rationale

The synthesis of 1-phenylpiperazinium chloride is a two-stage process: first, the formation of the parent 1-phenylpiperazine base, followed by its conversion to the hydrochloride salt. The most common and scalable method for the first stage is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction.

Stage 1: Synthesis of 1-Phenylpiperazine (Parent Base)

The Buchwald-Hartwig reaction is the method of choice for forming carbon-nitrogen bonds, a cornerstone of modern medicinal chemistry. It allows for the coupling of an aryl halide (or triflate) with an amine. In this case, piperazine is coupled with an aryl halide like chlorobenzene or bromobenzene.

Causality in Protocol Design:

  • Catalyst System: A palladium catalyst (e.g., Pd₂(dba)₃) is used because palladium can cycle through 0 and +2 oxidation states, enabling the key steps of oxidative addition to the aryl halide and reductive elimination to form the C-N bond. A phosphine ligand (e.g., BINAP) is essential to stabilize the palladium catalyst, prevent its precipitation as palladium black, and promote the reductive elimination step.

  • Base: A strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) is required. Its role is to deprotonate the piperazine, making it a more potent nucleophile that can readily displace the halide from the palladium complex in the catalytic cycle.

  • Solvent: An anhydrous, aprotic solvent like toluene or dioxane is used to prevent quenching the strong base and to solubilize the organic reactants. The reaction is run under an inert atmosphere (e.g., nitrogen or argon) to protect the sensitive palladium catalyst from oxidation.

Workflow for Synthesis of 1-Phenylpiperazine

G cluster_reactants Reactants & Reagents cluster_process Process cluster_product Product Piperazine Piperazine Reaction Buchwald-Hartwig Amination (Inert Atmosphere, Heat) Piperazine->Reaction ArylHalide Aryl Halide (e.g., Chlorobenzene) ArylHalide->Reaction Catalyst Pd Catalyst (e.g., Pd₂(dba)₃) Catalyst->Reaction Ligand Phosphine Ligand (e.g., BINAP) Ligand->Reaction Base Base (e.g., NaOtBu) Base->Reaction Solvent Anhydrous Toluene Solvent->Reaction Workup Aqueous Workup & Extraction Reaction->Workup 1. Quench 2. Extract with organic solvent Purification Column Chromatography Workup->Purification Crude Product Product 1-Phenylpiperazine (Base) Purification->Product Purified Product

Caption: Buchwald-Hartwig synthesis of 1-phenylpiperazine.

Stage 2: Formation of 1-Phenylpiperazinium Chloride

This is a straightforward acid-base neutralization reaction.

Protocol:

  • Dissolve the purified 1-phenylpiperazine base in a suitable anhydrous solvent, such as diethyl ether or isopropanol.

  • Slowly add a stoichiometric amount (1 equivalent) of hydrochloric acid (often as a solution in the same solvent or as gaseous HCl) with stirring.

  • The hydrochloride salt, being insoluble in the nonpolar solvent, will precipitate out of the solution.

  • The resulting solid is collected by filtration, washed with a small amount of cold solvent to remove any residual impurities, and dried under vacuum.

This final salt formation step is critical for producing a stable, easy-to-handle solid that is suitable for further use in research and development.

Applications in Drug Discovery and Neuroscience

The 1-phenylpiperazine scaffold is a privileged structure in medicinal chemistry due to its frequent appearance in centrally active agents. Its rigid, yet conformationally mobile, structure allows it to present key pharmacophoric features for specific receptor interactions.

  • Antidepressants and Anxiolytics: Many drugs targeting the serotonergic system incorporate the phenylpiperazine moiety. It is a key component of drugs that act as serotonin reuptake inhibitors and/or receptor blockers, which are used to treat depression and anxiety disorders[6].

  • Antipsychotics: The structure is a common building block for atypical antipsychotics that modulate dopamine and serotonin receptors.

  • Precursor for Bioactive Molecules: 1-Phenylpiperazine hydrochloride serves as a readily available starting material for synthesizing more complex molecules. It is used in the acylation process to prepare non-peptide oxytocin antagonists and is a known intermediate in the synthesis of the antidepressant Mirtazapine[3][7].

  • Research Tool in Pharmacology: As a parent compound, it is the foundation for a wide array of derivatives used to probe receptor function, particularly serotonin and dopamine systems in the brain[8][9][10]. Substituted phenylpiperazines are widely studied to understand their effects on monoamine neurotransmission[8].

Quality Control and Analytical Validation

To ensure the identity, purity, and integrity of synthesized 1-phenylpiperazinium chloride, a multi-pronged analytical approach is mandatory. This self-validating workflow confirms that the correct material has been produced and meets the required purity standards for subsequent experiments.

Standard Operating Procedure (SOP) for QC
  • Appearance: Visually inspect the material. It should be a white to off-white crystalline solid.

  • Melting Point: Determine the melting point range using a calibrated apparatus. A sharp range close to the literature value (247-250 °C) indicates high purity[3]. A broad or depressed melting range suggests the presence of impurities.

  • Spectroscopic Analysis:

    • ¹H NMR (Proton Nuclear Magnetic Resonance): Dissolve a sample in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆). The resulting spectrum should show characteristic peaks corresponding to the aromatic protons on the phenyl ring and the aliphatic protons on the piperazine ring, with appropriate chemical shifts and integration values.

    • Mass Spectrometry (MS): Analyze the sample to determine the mass-to-charge ratio (m/z) of the parent ion. This should correspond to the molecular weight of the protonated 1-phenylpiperazine base (C₁₀H₁₄N₂), confirming the correct molecular formula.

    • FTIR (Fourier-Transform Infrared Spectroscopy): Analyze the solid sample. The spectrum should display characteristic absorption bands for N-H stretches (from the protonated amine), C-H aromatic stretches, and C-N bonds.

QC Workflow Diagram

G cluster_tests Analytical Tests Input Synthesized Batch of 1-Phenylpiperazinium Chloride MP Melting Point Analysis Input->MP NMR ¹H NMR Spectroscopy Input->NMR MS Mass Spectrometry Input->MS FTIR FTIR Spectroscopy Input->FTIR Decision Compare Data to Reference (Literature & Standards) MP->Decision NMR->Decision MS->Decision FTIR->Decision Pass Batch PASS Release for Use Decision->Pass Meets Specs Fail Batch FAIL Repurify or Reject Decision->Fail Out of Spec

Caption: Self-validating quality control workflow.

Safety, Handling, and Storage

Ensuring laboratory safety is paramount when handling any chemical. 1-Phenylpiperazinium chloride has significant toxicological properties that demand careful handling.

GHS Hazard Classification:

  • Toxicity: Toxic if swallowed, in contact with skin, or if inhaled[2][3].

  • Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation[2][3].

Table 3: Safety and Handling Protocols

Aspect Guideline
Personal Protective Equipment (PPE) Wear chemical-resistant gloves, a lab coat, and safety goggles or a face shield[4].
Handling Handle only in a well-ventilated area, preferably within a chemical fume hood. Avoid breathing dust. Do not eat, drink, or smoke when using this product[4].
Storage Store in a tightly sealed container in a cool, dry, and well-ventilated place.
First Aid (Eyes) IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek immediate medical attention[4].
First Aid (Skin) IF ON SKIN: Take off immediately all contaminated clothing. Wash with plenty of soap and water. Seek immediate medical attention[4].
First Aid (Ingestion) IF SWALLOWED: Rinse mouth. Immediately call a POISON CENTER or doctor[4].

| Disposal | Dispose of waste material in accordance with local, state, and federal regulations. |

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. Available from: [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 57355916, 1-Phenylpiperazin-1-ium;chloride. Available from: [Link]

  • National Institutes of Health (NIH). 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164. Available from: [Link]

  • ChemBK. 1-PHENYLPIPERAZINE HCL. Available from: [Link]

  • GlpBio. Phenylpiperazine (hydrochloride)|CAS# 4004-95-9. Available from: [Link]

  • Drugs.com. List of Phenylpiperazine antidepressants. Available from: [Link]

  • National Institutes of Health (NIH). 1-Phenylpiperazine;chloride | C10H14ClN2-. Available from: [Link]

  • GlpBio. Phenylpiperazine (hydrochloride). Available from: [Link]

  • Google Patents. CN104402842A - Synthetic method of piperazidines drug intermediate.
  • Google Patents. WO2004106309A1 - A process for preparing 1-methyl-3-phenylpiperazine.

Sources

Exploratory

An In-depth Technical Guide to the Synthesis and Characterization of 1-Phenylpiperazinium Chloride

This guide provides a comprehensive technical overview of 1-Phenylpiperazinium chloride, a significant heterocyclic compound with applications in medicinal chemistry. Eschewing a conventional template, this document is s...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides a comprehensive technical overview of 1-Phenylpiperazinium chloride, a significant heterocyclic compound with applications in medicinal chemistry. Eschewing a conventional template, this document is structured to logically present the scientific journey of this molecule, from the strategic importance of its core structure to its synthesis and definitive characterization. This narrative is designed for researchers, scientists, and professionals in drug development, offering not just protocols but the underlying scientific rationale.

The Phenylpiperazine Moiety: A Privileged Scaffold in Drug Discovery

The journey into 1-Phenylpiperazinium chloride begins with an appreciation of its core structure: the phenylpiperazine moiety. This structural motif is considered a "privileged scaffold" in medicinal chemistry. This designation is not arbitrary; it reflects the recurring presence of this framework in a multitude of biologically active compounds. Its prevalence stems from a combination of favorable physicochemical properties and the ability to interact with a wide range of biological targets. The piperazine ring, a six-membered heterocycle containing two nitrogen atoms at positions 1 and 4, offers a versatile platform for chemical modification, allowing for the fine-tuning of pharmacological activity. The phenyl group, attached to one of the nitrogen atoms, provides a lipophilic domain that can engage in crucial hydrophobic and aromatic interactions within protein binding pockets.

Synthesis of 1-Phenylpiperazine: The Precursor to the Chloride Salt

The creation of 1-Phenylpiperazinium chloride logically begins with the synthesis of its free base, 1-Phenylpiperazine. A common and efficient method for this synthesis is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction. This approach is favored for its high yields and broad substrate scope.

Buchwald-Hartwig Amination: A Step-by-Step Protocol

This protocol outlines the synthesis of 1-Phenylpiperazine from chlorobenzene and piperazine.

Materials:

  • Chlorobenzene

  • Piperazine

  • Palladium(II) acetate (Pd(OAc)₂)

  • 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos)

  • Sodium tert-butoxide (NaOt-Bu)

  • Toluene, anhydrous

  • Schlenk tube

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • Reaction Setup: In a Schlenk tube under an inert atmosphere, combine Pd(OAc)₂ (0.02 mmol), XPhos (0.04 mmol), and NaOt-Bu (1.4 mmol).

  • Addition of Reactants: To the solid mixture, add piperazine (1.2 mmol), chlorobenzene (1.0 mmol), and anhydrous toluene (5 mL).

  • Reaction Execution: Seal the Schlenk tube and heat the mixture to 100 °C with vigorous stirring.

  • Monitoring the Reaction: The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel to yield pure 1-Phenylpiperazine.

Causality in Experimental Choices:

  • Inert Atmosphere: The palladium catalyst is sensitive to oxygen, which can lead to its deactivation. An inert atmosphere of nitrogen or argon is crucial to maintain catalytic activity.

  • Ligand Selection (XPhos): XPhos is a bulky, electron-rich phosphine ligand. This steric bulk promotes the reductive elimination step of the catalytic cycle, which is often rate-limiting, while the electron-donating nature enhances the oxidative addition of the aryl halide to the palladium center.

  • Base (NaOt-Bu): A strong, non-nucleophilic base is required to deprotonate the piperazine, making it a more potent nucleophile for the coupling reaction.

Formation of 1-Phenylpiperazinium Chloride: The Final Step

The conversion of the free base, 1-Phenylpiperazine, to its hydrochloride salt is a straightforward acid-base reaction. This process is often desirable as the salt form typically exhibits improved stability, crystallinity, and aqueous solubility, which are advantageous for pharmaceutical applications.

Protocol for Hydrochloride Salt Formation

Materials:

  • 1-Phenylpiperazine

  • Hydrochloric acid (HCl) in a suitable solvent (e.g., diethyl ether or isopropanol)

  • Anhydrous diethyl ether

  • Beaker or flask

  • Stirring apparatus

Procedure:

  • Dissolution: Dissolve the purified 1-Phenylpiperazine in a minimal amount of anhydrous diethyl ether.

  • Acidification: While stirring, slowly add a solution of HCl in diethyl ether dropwise to the 1-Phenylpiperazine solution.

  • Precipitation: The 1-Phenylpiperazinium chloride will precipitate out of the solution as a white solid.

  • Isolation: Collect the solid by vacuum filtration.

  • Washing and Drying: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or excess acid. Dry the product under vacuum to obtain pure 1-Phenylpiperazinium chloride.

Characterization of 1-Phenylpiperazinium Chloride: Confirming Identity and Purity

The "discovery" of a molecule in a laboratory setting is incomplete without rigorous characterization to confirm its structure and purity. A combination of spectroscopic and physical methods is employed for this purpose.

Physical Properties

A summary of the key physical and chemical properties of 1-Phenylpiperazinium chloride is presented in the table below.[1][2][3][4]

PropertyValue
Molecular Formula C₁₀H₁₅ClN₂
Molecular Weight 198.69 g/mol
Appearance White to off-white solid
Melting Point 247-250 °C
CAS Number 2210-93-7
Spectroscopic Analysis

Spectroscopic techniques provide detailed information about the molecular structure of 1-Phenylpiperazinium chloride.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Provides information about the number of different types of protons and their chemical environments. The spectrum of 1-Phenylpiperazinium chloride would show characteristic signals for the aromatic protons of the phenyl group and the aliphatic protons of the piperazine ring.

    • ¹³C NMR: Reveals the number of different types of carbon atoms in the molecule.

  • Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-Phenylpiperazinium chloride would display characteristic absorption bands for N-H stretching (from the protonated nitrogen), C-H stretching (aromatic and aliphatic), and C-N stretching.

  • Mass Spectrometry (MS): This technique provides information about the mass-to-charge ratio of the molecule, allowing for the determination of its molecular weight. The mass spectrum would show a molecular ion peak corresponding to the 1-Phenylpiperazine cation.

The synthesis and characterization workflow can be visualized as follows:

Synthesis_and_Characterization_Workflow cluster_synthesis Synthesis cluster_characterization Characterization Reactants Chlorobenzene + Piperazine Buchwald_Hartwig Buchwald-Hartwig Amination Reactants->Buchwald_Hartwig Free_Base 1-Phenylpiperazine (Free Base) Buchwald_Hartwig->Free_Base HCl_Addition HCl Addition Free_Base->HCl_Addition Final_Product 1-Phenylpiperazinium Chloride HCl_Addition->Final_Product NMR NMR Spectroscopy (¹H, ¹³C) Final_Product->NMR Confirms Structure IR IR Spectroscopy Final_Product->IR Identifies Functional Groups MS Mass Spectrometry Final_Product->MS Determines Molecular Weight Physical_Properties Physical Properties (Melting Point, etc.) Final_Product->Physical_Properties Confirms Purity

Caption: Synthesis and Characterization Workflow for 1-Phenylpiperazinium Chloride.

Applications in Drug Development

1-Phenylpiperazinium chloride and its derivatives are of significant interest to the pharmaceutical industry. The phenylpiperazine scaffold is a key component in a variety of drugs, particularly those targeting the central nervous system (CNS). For instance, it is a precursor in the synthesis of certain antipsychotic and antidepressant medications.[3] The ability to modify the phenyl ring and the second nitrogen of the piperazine ring allows for the creation of large libraries of compounds for screening against various biological targets.

The following diagram illustrates the logical relationship of 1-Phenylpiperazinium chloride to its parent compound and its role as a building block.

Logical_Relationships Parent_Compound 1-Phenylpiperazine (Free Base) Hydrochloride_Salt 1-Phenylpiperazinium Chloride Parent_Compound->Hydrochloride_Salt Protonation with HCl Pharmaceutical_Intermediate Pharmaceutical Intermediate Hydrochloride_Salt->Pharmaceutical_Intermediate Utilized as CNS_Drugs CNS-Active Drugs (e.g., Antipsychotics, Antidepressants) Pharmaceutical_Intermediate->CNS_Drugs Leads to

Caption: Logical Relationship of 1-Phenylpiperazinium Chloride.

Safety and Handling

1-Phenylpiperazinium chloride is a chemical that should be handled with appropriate safety precautions. It is classified as toxic if swallowed, in contact with skin, or if inhaled.[1] It can also cause skin and eye irritation.[1] Therefore, it is imperative to use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

The "discovery" of a molecule like 1-Phenylpiperazinium chloride in a modern context is a story of rational synthesis and rigorous characterization. By understanding the strategic importance of the phenylpiperazine scaffold, employing powerful synthetic methodologies like the Buchwald-Hartwig amination, and confirming the product's identity through a suite of analytical techniques, researchers can confidently create and utilize this valuable compound. This guide has provided a detailed, technically grounded narrative of this process, designed to empower scientists in their research and development endeavors.

References

  • PubChem. 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. [Link]

  • National Institutes of Health. 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 - PubChem. [Link]

  • ChemBK. 1-PHENYLPIPERAZINE HCL. [Link]

Sources

Foundational

Introduction: The Phenylpiperazine Scaffold as a Cornerstone in Modern Medicinal Chemistry

An In-Depth Technical Guide to 1-Phenylpiperazinium Chloride for Researchers and Drug Development Professionals 1-Phenylpiperazinium chloride, the hydrochloride salt of 1-phenylpiperazine, represents a foundational chemi...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 1-Phenylpiperazinium Chloride for Researchers and Drug Development Professionals

1-Phenylpiperazinium chloride, the hydrochloride salt of 1-phenylpiperazine, represents a foundational chemical entity in contemporary drug discovery and neuroscience research.[1][2] While a simple molecule in structure, its true significance lies in the versatility of the N-phenylpiperazine scaffold. This moiety is a privileged structure in medicinal chemistry, prominently featured in a multitude of clinically successful drugs and investigational agents, particularly those targeting the central nervous system (CNS).[3] Derivatives have been extensively explored for their potent and often selective interactions with various neurotransmitter systems, including serotonergic and dopaminergic pathways.[4]

This guide, intended for researchers, medicinal chemists, and drug development scientists, provides a comprehensive technical overview of 1-phenylpiperazinium chloride. It moves beyond a simple recitation of facts to explore the causality behind its synthesis, the logic of its analytical validation, and the profound implications of its pharmacological profile. As a Senior Application Scientist, the aim is to present this information not as a static data sheet, but as a dynamic tool for informed experimental design and strategic research planning.

Section 1: Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and chemical properties is the bedrock of its reliable use in any research application. 1-Phenylpiperazinium chloride is typically a white to off-white solid, and its conversion to a salt form from the parent free base (1-phenylpiperazine) is a deliberate and crucial step.[5] This transformation enhances stability, improves handling characteristics, and often increases aqueous solubility, which is vital for creating stock solutions for biological assays.

Key Physicochemical Properties

The fundamental properties of 1-phenylpiperazinium chloride are summarized below. These data are essential for calculating molar concentrations, assessing potential storage conditions, and understanding its basic chemical identity.

PropertyValueSource
IUPAC Name 1-phenylpiperazine;hydrochloride[1]
Synonyms 1-Phenylpiperazine HCl, N-Phenylpiperazine hydrochloride[5]
CAS Number 2210-93-7[1]
Molecular Formula C₁₀H₁₅ClN₂[1]
Molecular Weight 198.69 g/mol [1][6]
Appearance White to off-white solid[5]
Melting Point 247-250 °C[5]
Spectroscopic Fingerprint for Structural Verification

Spectroscopic analysis provides an unambiguous confirmation of chemical structure. For 1-phenylpiperazinium chloride, techniques like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy are indispensable for identity confirmation and purity assessment. The data presented are based on typical findings for the parent compound, 1-phenylpiperazine, and its salt form.[1][7][8]

Causality in Spectral Interpretation:

  • ¹H NMR: The proton signals are key. The aromatic protons on the phenyl ring will appear in the downfield region (~6.8-7.3 ppm). The protons on the piperazine ring will appear as distinct multiplets in the aliphatic region (~3.0-3.4 ppm). The formation of the hydrochloride salt causes a downfield shift in the signals of the adjacent piperazine protons due to the deshielding effect of the protonated nitrogen, providing evidence of successful salt formation.

  • ¹³C NMR: The carbon spectrum complements the proton data. It will show distinct signals for the aromatic carbons (four signals due to symmetry) and the piperazine carbons (two signals due to symmetry).[9]

  • FT-IR: The infrared spectrum is useful for identifying key functional groups. Look for C-H stretching vibrations from the aromatic ring (~3000-3100 cm⁻¹) and the aliphatic piperazine ring (~2800-3000 cm⁻¹). A broad absorption in the 2400-2800 cm⁻¹ region is characteristic of the N-H stretch of an amine salt, which is a key indicator of the hydrochloride form.[10] C-N stretching bands will also be present in the fingerprint region (~1200-1250 cm⁻¹).[10]

Spectroscopic TechniqueCharacteristic Peaks/Signals (Parent: 1-Phenylpiperazine)
¹H NMR (CDCl₃)~7.2-7.3 ppm (m, 2H, Ar-H), ~6.9 ppm (t, 1H, Ar-H), ~6.8 ppm (d, 2H, Ar-H), ~3.1-3.2 ppm (t, 4H, piperazine-H), ~3.0-3.1 ppm (t, 4H, piperazine-H), ~1.9 ppm (s, 1H, NH)
¹³C NMR (CDCl₃)~151 ppm (Ar-C), ~129 ppm (Ar-CH), ~120 ppm (Ar-CH), ~116 ppm (Ar-CH), ~50 ppm (piperazine-CH₂), ~46 ppm (piperazine-CH₂)
FT-IR (KBr Pellet)~3050 cm⁻¹ (Ar C-H stretch), ~2800-2950 cm⁻¹ (Aliphatic C-H stretch), ~1600 cm⁻¹ (Ar C=C stretch), ~1230 cm⁻¹ (C-N stretch)

Section 2: Synthesis and Purification Workflow

The reliable synthesis of 1-phenylpiperazinium chloride is a two-stage process: first, the formation of the parent 1-phenylpiperazine, followed by its conversion to the hydrochloride salt. The modern method of choice for the first step is a palladium-catalyzed cross-coupling reaction, such as the Buchwald-Hartwig amination, which offers high yields and good functional group tolerance.[11]

Workflow Diagram: Synthesis of 1-Phenylpiperazinium Chloride

Synthesis_Workflow cluster_step1 Step 1: Buchwald-Hartwig Amination cluster_step2 Step 2: Salt Formation reactants1 Chlorobenzene + Piperazine reaction1 Reaction Mixture reactants1->reaction1 catalyst Pd Catalyst (e.g., Pd₂(dba)₃) + Ligand (e.g., Xantphos) catalyst->reaction1 base Base (e.g., K₂CO₃ or NaOtBu) base->reaction1 solvent1 Solvent (e.g., Dioxane or Toluene) solvent1->reaction1 conditions1 Inert Atmosphere (N₂/Ar) Heat (e.g., 90-110 °C) workup1 Aqueous Workup & Extraction conditions1->workup1 reaction1->conditions1 purify1 Column Chromatography workup1->purify1 Crude Product product1 product1 purify1->product1 Pure 1-Phenylpiperazine (Free Base) product1_input 1-Phenylpiperazine reaction2 Stir at 0 °C to RT product1_input->reaction2 hcl HCl in Solvent (e.g., Diethyl Ether or IPA) hcl->reaction2 solvent2 Anhydrous Solvent (e.g., Diethyl Ether) solvent2->reaction2 precipitate precipitate reaction2->precipitate Precipitation filter_dry Filtration & Drying (under vacuum) precipitate->filter_dry Solid Precipitate final_product final_product filter_dry->final_product Pure 1-Phenylpiperazinium Chloride

Caption: Workflow for the synthesis of 1-Phenylpiperazinium chloride.

Protocol: Synthesis of 1-Phenylpiperazine (Free Base)

This protocol is a representative example based on the Buchwald-Hartwig amination.[11] The causality for selecting this method is its high efficiency and reliability compared to older methods like nucleophilic aromatic substitution, which often require harsh conditions.

  • Reactor Setup: To a dry Schlenk flask under an inert nitrogen atmosphere, add the palladium catalyst (e.g., 1-2 mol% Pd₂(dba)₃), the phosphine ligand (e.g., 2-4 mol% Xantphos), and the base (e.g., 1.5 equivalents of sodium tert-butoxide).

  • Addition of Reactants: Add piperazine (1.2 equivalents) and the aryl halide (e.g., chlorobenzene, 1.0 equivalent) to the flask, followed by an anhydrous solvent such as dioxane or toluene.

  • Reaction: Stir the mixture vigorously and heat to 90-110 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-12 hours).

  • Workup: Cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the inorganic base and salts.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The resulting crude product is then purified by silica gel column chromatography to yield pure 1-phenylpiperazine.

Protocol: Conversion to 1-Phenylpiperazinium Chloride

This step provides a stable, crystalline solid that is easier to handle and weigh accurately than the often-oily free base.

  • Dissolution: Dissolve the purified 1-phenylpiperazine (1.0 equivalent) in a minimum amount of a dry, non-protic solvent like anhydrous diethyl ether or ethyl acetate.

  • Acidification: Cool the solution in an ice bath (0 °C). Slowly add a solution of hydrochloric acid (1.0-1.1 equivalents, e.g., 2M HCl in diethyl ether) dropwise with constant stirring.

  • Precipitation: A white precipitate of 1-phenylpiperazinium chloride will form almost immediately.

  • Isolation: Continue stirring for 30 minutes at 0 °C, then allow it to warm to room temperature. Collect the solid product by vacuum filtration.

  • Drying: Wash the filter cake with a small amount of cold, dry diethyl ether to remove any residual impurities and dry the product under high vacuum to obtain the final, pure salt.

Section 3: Analytical Characterization and Quality Control

Ensuring the purity and identity of 1-phenylpiperazinium chloride is paramount for reproducible experimental results. High-Performance Liquid Chromatography (HPLC) is the gold standard for assessing purity, while Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for detecting volatile impurities or residual solvents.[12]

Workflow Diagram: HPLC Purity Analysis

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_hplc HPLC System cluster_analysis Data Analysis std_prep Prepare Reference Standard (Known Concentration) injector Autosampler/Injector std_prep->injector sample_prep Prepare Sample Solution (Accurately Weighed) sample_prep->injector mobile_phase Prepare & Degas Mobile Phase pump HPLC Pump mobile_phase->pump column C18 Reversed-Phase Column injector->column pump->injector detector UV Detector (e.g., 243 nm) column->detector data_system Chromatography Data System (CDS) detector->data_system integration Peak Integration data_system->integration calculation Purity Calculation (% Area Normalization) integration->calculation report Final Report calculation->report

Caption: Generalized workflow for HPLC purity analysis.

Protocol: Purity Determination by Reversed-Phase HPLC (RP-HPLC)

This method is a self-validating system for purity. The separation is based on the differential partitioning of the analyte and any impurities between the nonpolar stationary phase (C18) and the polar mobile phase.

  • Instrumentation: A standard HPLC system equipped with a UV detector.[12]

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile). The exact ratio is determined during method development but is often in the range of 60:40 to 80:20 (Aqueous:Organic).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the phenyl ring has strong absorbance, typically around 243 nm.[13]

  • Sample Preparation: Prepare a stock solution of 1-phenylpiperazinium chloride in the mobile phase at a concentration of approximately 1 mg/mL. Dilute as necessary to fall within the linear range of the detector.

  • Analysis: Inject a known volume (e.g., 10 µL) of the sample solution. The purity is calculated based on the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.

Section 4: Pharmacological Significance and Applications in Drug Development

The phenylpiperazine scaffold is a powerful pharmacophore due to its structural rigidity and the specific orientation of its nitrogen atoms, which allows for precise interactions with biological targets. Its primary utility has been in the development of CNS-active drugs.

Interaction with CNS Targets

Phenylpiperazine derivatives are renowned for their ability to modulate monoaminergic systems. They can interact with a range of serotonin (5-HT) and dopamine (D) receptors, as well as monoamine transporters (SERT, DAT, NET).[14] The substitution pattern on the phenyl ring and modifications to the piperazine core allow medicinal chemists to fine-tune the affinity and selectivity for these targets.[3] For example, many antidepressant and anxiolytic medications leverage these interactions to modulate neurotransmitter levels in the synaptic cleft.[15]

Signaling Pathway Diagram: Phenylpiperazine Derivative at a G-Protein Coupled Serotonin Receptor

Signaling_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm receptor 5-HT Receptor (GPCR) g_protein G-Protein (α, β, γ subunits) receptor->g_protein Activation effector Effector Enzyme (e.g., Adenylyl Cyclase) g_protein->effector Modulates ligand Phenylpiperazine Derivative (Agonist) ligand->receptor Binds second_messenger Second Messenger (e.g., cAMP) effector->second_messenger pka Protein Kinase A (PKA) second_messenger->pka Activates tf Transcription Factors (e.g., CREB) pka->tf Phosphorylates response Cellular Response (e.g., altered gene expression, neuronal excitability) tf->response

Caption: Generalized signaling pathway for a phenylpiperazine agonist at a GPCR.

Role in Drug Design and as a Research Tool

1-Phenylpiperazine and its derivatives serve two critical roles:

  • Scaffold for Drug Discovery: It is a key building block for synthesizing novel compounds with tailored pharmacological profiles. A patent review highlighted its continued importance in generating new intellectual property for various therapeutic areas beyond just CNS disorders.[3]

  • Pharmacological Probe: As a simple, unadorned version of the pharmacophore, 1-phenylpiperazine itself can be used as a tool to study monoamine release and receptor binding, providing a baseline for structure-activity relationship (SAR) studies.[16]

Beyond the CNS, research has shown that phenylpiperazine derivatives can act as intestinal permeation enhancers, potentially improving the oral bioavailability of other drugs.[17][18] Other studies have explored their activity at nicotinic acetylcholine receptors for applications in pain and inflammation, and at α-adrenoceptors for cardiovascular conditions, demonstrating the scaffold's broad therapeutic potential.[19][20]

Conclusion

1-Phenylpiperazinium chloride is far more than a simple chemical reagent; it is a gateway to a vast and pharmacologically rich chemical space. Its well-defined physicochemical properties, straightforward synthesis, and robust analytical protocols make it a reliable tool for the bench scientist. Concurrently, the proven "druglikeness" of its core scaffold ensures its continued prominence in the pipelines of medicinal chemistry and drug development. A comprehensive understanding of this molecule, from its spectral signature to its interaction with complex biological systems, empowers researchers to leverage its full potential in the quest for novel therapeutics.

References

  • PubChem. 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164. Available from: [Link]

  • Al-Ghabsha, T.S. & Al-Neaimy, U.I. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences. Available from: [Link]

  • Korany, M. A., et al. (1986). Spectrophotometric Determination of Piperazine and Its Salts in Pharmaceuticals. Journal of AOAC INTERNATIONAL. Available from: [Link]

  • Navaneeswari, R. & Reddy, C.S. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research. Available from: [Link]

  • Kamei, N., et al. (2017). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. Pharmaceutical Research. Available from: [Link]

  • PubChem. 1-Phenylpiperazine;chloride | C10H14ClN2- | CID 21115357. Available from: [Link]

  • Kumar, R.R., et al. (2021). A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders. Current Drug Targets. Available from: [Link]

  • Zhao, X., et al. (2014). Binding mechanism of nine N-phenylpiperazine derivatives and α1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography. Analytical Methods. Available from: [Link]

  • Pérez-Alvarez, V.M., et al. (2017). Piperazine derivatives: a potentially tool for the treatment of neurological disorders. PharmacologyOnLine. Available from: [Link]

  • PubChem. 1-Phenylpiperazin-1-ium;chloride | C10H15ClN2 | CID 57355916. Available from: [Link]

  • Wikipedia. 1-Phenylpiperazine. Available from: [Link]

  • Barreiro, E.J., et al. (2012). Phenylpiperazine derivatives: a patent review (2006 - present). Expert Opinion on Therapeutic Patents. Available from: [Link]

  • Kamei, N., et al. (2017). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. ResearchGate. Available from: [Link]

  • Cymerman Craig, J. & Young, R.J. (1963). 1-benzylpiperazine. Organic Syntheses. Available from: [Link]

  • Fathima, A., et al. (2023). Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies. Biomedical and Pharmacology Journal. Available from: [Link]

  • ResearchGate. Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride. Available from: [Link]

  • Papke, R.L., et al. (2015). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape. ACS Chemical Neuroscience. Available from: [Link]

  • National Library of Medicine. 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 - PubChem. Available from: [Link]

  • Hancock, J. (2007). 1,1 Dimethyl 4 Phenylpiperazinium. xPharm: The Comprehensive Pharmacology Reference. Available from: [Link]

  • Alver, Ö., Parlak, C., & Şenyel, M. (2007). FT-IR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Available from: [Link]

  • Dikmen, G. (2019). 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. Eskişehir Technical University Journal of Science and Technology A – Applied Sciences and Engineering. Available from: [Link]

  • ResearchGate. Alver Ö, Parlak C and Şenyel M: 'FTIR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study'. Available from: [Link]

  • Chen, G., et al. (1959). The pharmacology of 1-(1-phenylcyclohexyl) piperidine-HCl. Journal of Pharmacology and Experimental Therapeutics. Available from: [Link]

  • Google Patents. WO2004106309A1 - A process for preparing 1-methyl-3-phenylpiperazine.
  • Chen, G., Portman, R., & Wickel, A. (1951). Pharmacology of 1,1-dimethyl-4-phenylpiperazinium iodide, a ganglion stimulating agent. Journal of Pharmacology and Experimental Therapeutics. Available from: [Link]

  • UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Available from: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Spectroscopic Characterization of 1-Phenylpiperazinium Chloride

Introduction 1-Phenylpiperazinium chloride, the hydrochloride salt of 1-phenylpiperazine, is a crucial chemical entity in the landscape of modern pharmacology and synthetic chemistry. As a key intermediate and a member o...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

1-Phenylpiperazinium chloride, the hydrochloride salt of 1-phenylpiperazine, is a crucial chemical entity in the landscape of modern pharmacology and synthetic chemistry. As a key intermediate and a member of the phenylpiperazine class, it serves as a foundational scaffold for a multitude of active pharmaceutical ingredients (APIs), including compounds with antipsychotic and antidepressant activities.[1] The precise structural confirmation and purity assessment of this compound are paramount to ensure the safety, efficacy, and reproducibility of downstream applications in drug development and research.

This technical guide provides a comprehensive overview of the core spectroscopic techniques used to characterize 1-Phenylpiperazinium chloride. We will delve into the principles and practical applications of Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) Spectroscopy. This document is designed for researchers, analytical scientists, and drug development professionals, offering not just data, but the scientific rationale behind the experimental protocols and interpretation of the resulting spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules in solution.[2] It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms. For 1-Phenylpiperazinium chloride, both ¹H (proton) and ¹³C NMR are essential for confirming the integrity of the phenyl and piperazinium ring systems.

Scientific Principles & Causality

The formation of the hydrochloride salt involves the protonation of the secondary amine (N-4) of the piperazine ring. This protonation induces a significant downfield shift (deshielding) of the adjacent proton and carbon signals in the NMR spectra compared to the free base, 1-phenylpiperazine. The choice of a deuterated polar solvent, such as Deuterium Oxide (D₂O) or Dimethyl Sulfoxide (DMSO-d₆), is critical to dissolve the salt and allow for the observation of the exchangeable N-H protons.[3]

Predicted ¹H and ¹³C NMR Data

Table 1: Predicted NMR Spectroscopic Data for 1-Phenylpiperazinium Chloride

Assignment ¹H Chemical Shift (δ) ppm (Predicted in D₂O) ¹³C Chemical Shift (δ) ppm (Predicted in D₂O)
Phenyl C1-~148.0
Phenyl C2/C6~7.05 (d)~120.5
Phenyl C3/C5~7.40 (t)~130.0
Phenyl C4~7.20 (t)~125.0
Piperazinium C2'/C6'~3.45 (t)~48.0
Piperazinium C3'/C5'~3.30 (t)~43.0
Piperazinium N4-H₂⁺Broad, exchangeable-

Note: Predicted shifts are relative to a reference standard like TMS. Actual values may vary based on solvent and concentration.

Experimental Protocol: ¹H and ¹³C NMR Analysis

This protocol outlines the standard procedure for acquiring high-quality NMR spectra of 1-Phenylpiperazinium chloride.[2]

  • Sample Preparation: Dissolve approximately 10-15 mg of 1-Phenylpiperazinium chloride in 0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) within a 5 mm NMR tube.

  • Internal Standard: Add a small quantity of an appropriate internal reference standard. For D₂O, 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (DSS) is commonly used (δ = 0.00 ppm). For DMSO-d₆, tetramethylsilane (TMS) can be used.

  • Instrument Setup:

    • Insert the sample into the NMR spectrometer's probe.

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Optimize the magnetic field homogeneity by shimming the probe.[6]

  • ¹H NMR Acquisition:

    • Set the spectral width to a standard range (e.g., 0-12 ppm).

    • Employ a standard 90° pulse sequence. For samples in D₂O, apply solvent suppression to attenuate the residual HDO signal.

    • Acquire a sufficient number of scans (typically 16-64) to achieve an adequate signal-to-noise ratio.

  • ¹³C NMR Acquisition:

    • Set the spectral width to cover the expected carbon range (e.g., 0-160 ppm).

    • Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlet peaks for each unique carbon and enhance signal intensity.

    • Acquire a significantly larger number of scans (e.g., 1024 or more) due to the low natural abundance of the ¹³C isotope.

  • Data Processing: Perform Fourier transformation, phase correction, and baseline correction on the acquired Free Induction Decay (FID). Calibrate the chemical shift axis using the internal standard.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and reliable technique for identifying the functional groups present in a molecule. For 1-Phenylpiperazinium chloride, Attenuated Total Reflectance (ATR) is the preferred method as it requires minimal sample preparation.[7]

Scientific Principles & Causality

The IR spectrum reveals the vibrational frequencies of bonds within the molecule. The protonation of the piperazine nitrogen to form a secondary ammonium ion (R₂NH₂⁺) is the key feature to identify. This group gives rise to characteristic stretching and bending vibrations that are distinct from the N-H stretch of a neutral secondary amine.

Spectral Interpretation

The key diagnostic peaks for 1-Phenylpiperazinium chloride are:

  • N-H⁺ Stretching: A very broad and strong absorption band is expected in the 2700-2400 cm⁻¹ region, characteristic of a secondary ammonium salt.

  • Aromatic C-H Stretching: Sharp, medium-intensity peaks appearing just above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹).

  • Aliphatic C-H Stretching: Medium-to-strong intensity peaks appearing just below 3000 cm⁻¹ (typically 2980-2850 cm⁻¹).

  • Aromatic C=C Bending: Sharp peaks of variable intensity in the 1600-1450 cm⁻¹ region.

  • N-H⁺ Bending: A medium-to-strong band around 1600-1550 cm⁻¹.

  • C-N Stretching: A medium intensity band in the 1250-1180 cm⁻¹ region.

Table 2: Characteristic IR Absorption Bands for 1-Phenylpiperazinium Chloride

Frequency Range (cm⁻¹) Vibration Type Expected Intensity
3100 - 3000Aromatic C-H StretchMedium
2980 - 2850Aliphatic C-H StretchMedium-Strong
2700 - 2400N-H⁺ Ammonium StretchStrong, Broad
1600 - 1550N-H⁺ BendMedium-Strong
1600 - 1450Aromatic C=C BendingMedium, Sharp
1250 - 1180C-N StretchMedium
Experimental Protocol: ATR-IR Analysis
  • Background Collection: Ensure the ATR crystal (typically diamond or zinc selenide) is clean.[8] Depress the applicator and collect a background spectrum. This is crucial to subtract the spectral contributions of atmospheric CO₂ and H₂O.

  • Sample Application: Place a small amount of the solid 1-Phenylpiperazinium chloride powder onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Apply Pressure: Use the instrument's pressure clamp to apply firm, consistent contact between the sample and the crystal. This is vital for obtaining a high-quality spectrum.[9]

  • Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to produce the final spectrum with a resolution of 4 cm⁻¹.

  • Cleaning: After analysis, release the pressure clamp, remove the sample powder, and clean the crystal surface thoroughly with a suitable solvent (e.g., isopropanol) and a soft wipe.

Mass Spectrometry (MS)

Mass spectrometry is an essential analytical technique that measures the mass-to-charge ratio (m/z) of ions. It is used to determine the molecular weight of a compound and to deduce its structure by analyzing its fragmentation patterns. For salts, the analysis is performed on the free base, which is volatilized and ionized in the mass spectrometer.

Scientific Principles & Causality

Using a technique like Electrospray Ionization (ESI), the 1-phenylpiperazine free base is protonated to form the molecular ion [M+H]⁺, which will have an m/z corresponding to the free base's molecular weight plus a proton (162.12 + 1.01 ≈ 163.13). In tandem MS (MS/MS), this parent ion is selected and fragmented via collision-induced dissociation (CID) to produce characteristic daughter ions. The fragmentation pathways are governed by the stability of the resulting ions and neutral losses, providing a structural fingerprint.[10]

Fragmentation Analysis

The protonated molecular ion of 1-phenylpiperazine ([C₁₀H₁₄N₂ + H]⁺, m/z 163) undergoes predictable fragmentation. The C-N bonds of the piperazine ring are the most likely points of cleavage.[10]

The primary fragmentation pathways include:

  • Pathway A: Cleavage of the piperazine ring leading to the loss of an ethyleneimine fragment (C₂H₄N) to form a high-abundance characteristic ion at m/z 120 .

  • Pathway B: Ring opening followed by cleavage to produce characteristic piperazine-related fragments at m/z 70 and m/z 56 .

G cluster_legend Legend M [M+H]⁺ m/z 163.13 NL1 - C₂H₅N M->NL1 NL2 - C₆H₅N₂ M->NL2 F1 Fragment m/z 120.08 F2 Fragment m/z 70.07 F3 Fragment m/z 56.05 F2->F3 - CH₂ NL1->F1 NL2->F2 Parent Ion Parent Ion Fragment Ion Fragment Ion Neutral Loss Neutral Loss

Caption: Proposed ESI-MS/MS fragmentation pathway for 1-Phenylpiperazine.

Table 3: Key Mass Fragments for 1-Phenylpiperazine

m/z (Mass-to-Charge Ratio) Proposed Fragment Structure/Formula Pathway
163.13[C₁₀H₁₅N₂]⁺ (Protonated Parent)-
120.08[C₈H₁₀N]⁺Pathway A
70.07[C₄H₈N]⁺Pathway B
56.05[C₃H₆N]⁺Pathway B
Experimental Protocol: LC-MS Analysis

This protocol is suitable for the qualitative identification of 1-Phenylpiperazinium chloride.[11][12]

  • Sample Preparation: Prepare a stock solution of the sample at 1 mg/mL in methanol. Dilute this stock solution to a working concentration of ~1-10 µg/mL using the initial mobile phase composition.

  • Chromatographic Conditions:

    • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Gradient: Start at 5% B, ramp to 95% B over 5-7 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5 µL.

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electrospray Ionization, Positive (ESI+).

    • Scan Mode: Full Scan (e.g., m/z 50-300) for parent ion identification, followed by tandem MS (MS/MS) of the ion at m/z 163.13 for fragmentation analysis.

    • Capillary Voltage: ~3.5 kV.

    • Source Temperature: ~120 °C.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for compounds containing chromophores, such as the phenyl group in 1-Phenylpiperazinium chloride.

Scientific Principles & Causality

The phenyl ring is an excellent chromophore. It undergoes π → π* electronic transitions when it absorbs light in the UV region. The formation of the hydrochloride salt is not expected to significantly alter the absorption maximum (λmax) as the chromophore itself is not directly modified.

Spectral Interpretation

For 1-phenylpiperazine and its salts, the UV spectrum is characterized by a strong absorption band. The dihydrochloride salt has been reported to have a λmax at approximately 243 nm.[13] The free base shows a very similar absorption profile.[14] This absorption is attributed to the π → π* transitions of the benzene ring.

Table 4: UV-Vis Spectroscopic Data

Parameter Value Transition
λmax~243 nmπ → π*
Experimental Protocol: UV-Vis Analysis
  • Solvent Selection: Choose a UV-transparent solvent in which the sample is soluble. Ethanol or methanol are suitable choices.

  • Sample Preparation: Prepare a stock solution of known concentration (e.g., 1 mg/mL) in the chosen solvent. Create a dilution to an appropriate concentration (e.g., 10 µg/mL) so that the maximum absorbance falls within the optimal range of the spectrophotometer (0.2 - 1.0 AU).

  • Baseline Correction: Fill a quartz cuvette with the pure solvent and use it to perform a baseline correction (autozero) across the desired wavelength range (e.g., 400 nm to 200 nm).

  • Sample Measurement: Rinse the cuvette with the sample solution, then fill it with the sample solution. Place the cuvette in the spectrophotometer and record the absorption spectrum.

  • Data Analysis: Identify the wavelength of maximum absorbance (λmax).

G cluster_prep Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Output Sample 1-Phenylpiperazinium Chloride Sample Dissolve Dissolve in Appropriate Solvent Sample->Dissolve IR ATR-IR (Solid State) Sample->IR NMR NMR (D₂O or DMSO-d₆) Dissolve->NMR LCMS LC-MS (Methanol/Water) Dissolve->LCMS UV UV-Vis (Ethanol) Dissolve->UV Data_NMR Structure & Connectivity NMR->Data_NMR Data_IR Functional Groups IR->Data_IR Data_MS Molecular Weight & Fragmentation LCMS->Data_MS Data_UV Chromophore Confirmation UV->Data_UV

Caption: General analytical workflow for spectroscopic characterization.

Conclusion

The comprehensive spectroscopic characterization of 1-Phenylpiperazinium chloride is achieved through the synergistic application of NMR, IR, MS, and UV-Vis techniques. NMR spectroscopy provides the definitive structural proof, IR confirms the presence of key functional groups including the diagnostic ammonium ion, mass spectrometry verifies the molecular weight and provides a structural fingerprint through fragmentation, and UV-Vis spectroscopy confirms the presence of the phenyl chromophore. Adherence to the detailed protocols outlined in this guide ensures the generation of accurate and reliable data, which is fundamental to the quality control and successful application of this important chemical intermediate in research and development.

References

  • BenchChem. (n.d.). A Comparative Guide to the LC-MS Analysis of N-Boc-piperazine-C3-COOH and Its Derivatives.
  • BenchChem. (n.d.). Spectroscopic Analysis of Piperazine Compounds: Application Notes and Protocols.
  • Peters, F. T., Martinez-Ramirez, J. A., & Maurer, H. H. (2006). LC-MS/MS screening method for designer amphetamines, tryptamines, and piperazines in serum. Journal of Mass Spectrometry, 41(4), 465-474.
  • ResearchGate. (n.d.). Mass fragmentation pattern of 1-(Phenylsulfonyl)-4-phenylpiperazine (3a). Retrieved from [Link]

  • ScienceAsia. (2025).
  • Zhu, N., et al. (2021). Mass Fragmentation Characteristics of Piperazine Analogues. Journal of Chinese Mass Spectrometry Society, 42(1), 1-7.
  • A Review on Analytical Methods for Piperazine Determination. (2024). NTU Journal of Pure Sciences.
  • Welz, A., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. Molecules, 27(6), 1969.
  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from The Royal Society of Chemistry website.
  • ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs. Retrieved from [Link]

  • SpectraBase. (n.d.). 1-phenylpiperazine, dihydrochloride - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazine. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Piperazine, 1-phenyl-. NIST WebBook. Retrieved from [Link]

  • ResearchGate. (n.d.). Mass spectral fragmentation pattern of the underivatized halogenated.... Retrieved from [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). IR Spectroscopy of Liquids. Retrieved from [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from University of Southern Mississippi website.
  • Chemistry LibreTexts. (2022). 4.2: IR Spectroscopy. Retrieved from [Link]

  • ResearchGate. (2025). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Pharmaceutical and Biomedical Analysis.
  • MDPI. (n.d.). Mechanochemical Synthesis, Spectroscopic Characterization and Molecular Structure of Piperidine–Phenytoin Salt. Molecules.
  • SpectraBase. (n.d.). 1-Phenylpiperazine - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • Schuttlefield, J. D., & Grassian, V. H. (2008). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory. Part I: Fundamentals and Examples.
  • Kassis, A. S. (2011). Attenuated Total Reflection Infrared Spectroscopy (ATR-IR) as an In Situ Technique for Dissolution Studies.
  • ResearchGate. (n.d.). 1H and 13C NMR chemical shifts of 1 compared with related heterocycles. Retrieved from [Link]

  • National Center for Biotechnology Information. (2024). Protocol to perform fragment screening using NMR spectroscopy. PMC.
  • Development of a Student Lab Experiment: 1H NMR Characterization and Synthesis of Substituted 2,2'-Bipyridines. (n.d.).
  • ResearchGate. (2025). Spectral and Structural Study of two Piperazine Based Nitrate Salts. Journal of Molecular Structure.

Sources

Foundational

An In-Depth Technical Guide to the Mechanism of Action of 1-Phenylpiperazine and its Derivatives

Abstract 1-Phenylpiperazine (1-PP) represents a cornerstone scaffold in modern medicinal chemistry, serving as the foundational structure for a multitude of pharmacologically active agents.[1][2] This technical guide pro...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

1-Phenylpiperazine (1-PP) represents a cornerstone scaffold in modern medicinal chemistry, serving as the foundational structure for a multitude of pharmacologically active agents.[1][2] This technical guide provides an in-depth exploration of the mechanism of action of 1-Phenylpiperazinium chloride, the protonated form of 1-PP. We will dissect its primary functions as a monoamine releasing agent and a direct ligand for various neurotransmitter receptors. Furthermore, this guide will elucidate the starkly different mechanism of its well-known quaternary ammonium derivative, 1,1-dimethyl-4-phenylpiperazinium (DMPP), to provide a comprehensive understanding of the structure-activity relationships within this chemical class. The content herein is structured to provide researchers, scientists, and drug development professionals with both the theoretical underpinnings and practical experimental context necessary for advancing research in this area.

The 1-Phenylpiperazine Scaffold: A Privileged Structure

1-Phenylpiperazine is a simple organic compound featuring a phenyl group attached to a piperazine ring.[1][3] In research and pharmaceutical applications, it is typically used as its hydrochloride salt, 1-Phenylpiperazinium chloride, which enhances its stability and solubility in aqueous media.[4] The true active moiety is the protonated 1-phenylpiperazine cation.

The phenylpiperazine core is considered a "privileged scaffold" because its structure is capable of interacting with a wide variety of biological targets, particularly G-protein coupled receptors (GPCRs) and neurotransmitter transporters.[5] This versatility has made it a key building block in the synthesis of drugs targeting neurological and cardiovascular disorders.[1][2][6]

Core Mechanism of Action: A Dual-Pronged Approach

The pharmacological profile of 1-phenylpiperazine is multifaceted, primarily characterized by two distinct but complementary mechanisms: the release of monoamine neurotransmitters and direct interactions with their receptors.

Monoamine Releasing Agent

1-Phenylpiperazine functions as a monoamine releasing agent, triggering the efflux of norepinephrine (NE), serotonin (5-HT), and, to a lesser extent, dopamine (DA) from presynaptic neurons.[3] This action is similar to that of amphetamine, though with a different potency profile. The compound interacts with the respective monoamine transporters (NET, SERT, and DAT), reversing their normal function from reuptake to efflux.

The efficacy of 1-PP for inducing monoamine release has been quantified, revealing a preference for norepinephrine release.[3]

Monoamine Neurotransmitter EC₅₀ for Release (nM)
Norepinephrine (NE)186
Serotonin (5-HT)880
Dopamine (DA)2,530
Table 1: Half-maximal effective concentrations (EC₅₀) of 1-Phenylpiperazine for monoamine release. Data sourced from literature.[3]

This profile classifies 1-PP as a modestly selective norepinephrine releasing agent (NRA) or an imbalanced serotonin-norepinephrine releasing agent (SNRA).[3]

Monoamine_Release_Mechanism cluster_presynaptic Presynaptic Neuron TPP 1-Phenylpiperazine Transporter Monoamine Transporter (NET/SERT) TPP->Transporter Binds & Reverses Transport Direction Synaptic_Cleft Synaptic Cleft Transporter->Synaptic_Cleft Release Vesicle Synaptic Vesicles (NE, 5-HT) Cytosol_NT Cytosolic Neurotransmitters Vesicle->Cytosol_NT Disrupts Sequestration Cytosol_NT->Transporter Efflux GPCR_Signaling_Pathway Ligand Arylpiperazine (e.g., 5-HT1A Agonist) Receptor 5-HT1A Receptor (GPCR) Ligand->Receptor Binds G_Protein Gi/o Protein (α, βγ subunits) Receptor->G_Protein Activates A_Cyclase Adenylate Cyclase (Effector) G_Protein->A_Cyclase α-subunit Inhibits cAMP cAMP (Second Messenger) A_Cyclase->cAMP Conversion Blocked ATP ATP ATP->A_Cyclase Response Decreased Neuronal Excitability cAMP->Response Leads to

Diagram 2: Signaling cascade for 5-HT₁A receptor agonism.

A Contrasting Case Study: 1,1-Dimethyl-4-Phenylpiperazinium (DMPP)

To fully appreciate the structure-activity relationship of this scaffold, it is crucial to examine 1,1-dimethyl-4-phenylpiperazinium (DMPP), a quaternary ammonium derivative of 1-phenylpiperazine. [7]The addition of two methyl groups to the second piperazine nitrogen fundamentally alters its mechanism of action.

Unlike its parent compound, DMPP is a selective ganglionic stimulant that acts as a potent agonist at neuronal nicotinic acetylcholine receptors (nAChRs). [7][8][9]It has significant effects on sympathetic and parasympathetic ganglia but little effect on the nAChRs at the neuromuscular junction. [7][10]High doses can lead to a desensitization block of ganglionic transmission. [7]This distinct mechanism underscores how minor structural modifications can shift a compound's primary target from monoaminergic systems to the cholinergic system.

DMPP_Mechanism cluster_ganglion Autonomic Ganglion Synapse DMPP DMPP nAChR Neuronal nAChR (Ligand-gated ion channel) DMPP->nAChR Binds & Activates Post_Neuron Postganglionic Neuron Ion_Influx Na+ Influx K+ Efflux nAChR->Ion_Influx Channel Opens Depolarization Depolarization (EPSP) Ion_Influx->Depolarization AP Action Potential Propagation Depolarization->AP Threshold Reached

Diagram 4: Workflow for a radioligand competitive binding assay.

Conclusion

1-Phenylpiperazinium chloride and the broader class of arylpiperazines exhibit a complex and versatile mechanism of action. The parent compound, 1-phenylpiperazine, acts as both a monoamine releasing agent with a preference for norepinephrine and as a direct ligand at serotonin and adrenergic receptors. This dual activity provides a rich foundation for drug development. The profound mechanistic shift observed in derivatives like DMPP, which selectively targets nicotinic acetylcholine receptors, highlights the critical importance of structure-activity relationships. A thorough understanding of these distinct mechanisms, verified through robust experimental protocols, is essential for the rational design of novel therapeutics for a wide range of CNS and peripheral disorders.

References

  • Title: Phenylpiperazine - Wikipedia Source: Wikipedia URL: [Link]

  • Title: Phenylpiperazine Source: Chemical Information URL: [Link]

  • Title: Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring Source: National Institutes of Health (NIH) URL: [Link]

  • Title: New arylpiperazine derivatives with antidepressant-like activity containing isonicotinic and picolinic nuclei: evidence for serotonergic system involvement Source: PubMed URL: [Link]

  • Title: Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry Source: PMC - National Institutes of Health (NIH) URL: [Link]

  • Title: Mechanism Exploration of Arylpiperazine Derivatives Targeting the 5-HT2A Receptor by In Silico Methods Source: National Institutes of Health (NIH) URL: [Link]

  • Title: Synthesis, bioactivity, and molecular docking studies: novel arylpiperazine derivatives as potential new-resistant AR antagonists Source: PMC - National Institutes of Health (NIH) URL: [Link]

  • Title: 1-Phenylpiperazine | C10H14N2 | CID 7096 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

  • Title: Binding mechanism of nine N-phenylpiperazine derivatives and α1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography Source: RSC Publishing URL: [Link]

  • Title: BindingDB BDBM50001898 1-Phenyl-piperazine::CHEMBL9434::PHENYLPIPERAZINE Source: BindingDB URL: [Link]

  • Title: The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives Source: PMC - National Institutes of Health (NIH) URL: [Link]

  • Title: "1,1 Dimethyl 4 Phenylpiperazinium" by John Hancock Source: Digital Commons@ETSU URL: [Link]

  • Title: Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers Source: ResearchGate URL: [Link]

  • Title: 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 Source: PubChem - National Institutes of Health (NIH) URL: [Link]

  • Title: The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape: Pointing the Way for Future Therapeutic Management of Inflammation and Neuropathic Pain Source: PubMed URL: [Link]

  • Title: Mechanism of the local vascular actions of 1, 1-dimethyl-4-phenylpiperazinium (DMPP), a potent ganglionic stimulant Source: PubMed URL: [Link]

  • Title: Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents Source: MDPI URL: [Link]

  • Title: Actions of dimethylphenylpiperazinium Source: PubMed URL: [Link]

Sources

Exploratory

Introduction: The Genesis of a Privileged Scaffold

An In-depth Technical Guide to the Foundational Studies of 1-Phenylpiperazinium Chloride In the landscape of medicinal chemistry, certain molecular frameworks emerge as "privileged scaffolds"—structures that are capable...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Foundational Studies of 1-Phenylpiperazinium Chloride

In the landscape of medicinal chemistry, certain molecular frameworks emerge as "privileged scaffolds"—structures that are capable of binding to multiple biological targets and serve as the foundation for a multitude of therapeutic agents. The 1-phenylpiperazine core is a quintessential example of such a scaffold. This guide delves into the early studies of its hydrochloride salt, 1-Phenylpiperazinium chloride, providing a technical overview for researchers, scientists, and drug development professionals. We will explore the fundamental synthesis, physicochemical characterization, and the initial scientific inquiries that established this compound as a cornerstone intermediate in modern pharmacology.

The journey from a simple chemical entity to a key building block in drug discovery is paved with meticulous investigation. Understanding the early work on 1-Phenylpiperazinium chloride is not merely a historical exercise; it provides critical insights into the structure-activity relationships that continue to inform the design of novel therapeutics today. This guide aims to synthesize that foundational knowledge, explaining not just the experimental protocols but the scientific rationale that guided these pioneering studies.

Physicochemical Profile

1-Phenylpiperazinium chloride (C₁₀H₁₅ClN₂) is the hydrochloride salt of the parent compound, 1-Phenylpiperazine (C₁₀H₁₄N₂).[1] The formation of the salt is a critical step for pharmaceutical development, as it typically enhances aqueous solubility and stability, making the compound easier to handle and formulate. The basic character of the secondary amine in the piperazine ring (pKa of the conjugate acid is ~8.71) facilitates this straightforward conversion.[2]

Below is a comparative summary of the key physicochemical properties for both the parent compound and its hydrochloride salt.

Property1-Phenylpiperazine1-Phenylpiperazinium Chloride
Molecular Formula C₁₀H₁₄N₂[3][4]C₁₀H₁₅ClN₂[1]
Molecular Weight 162.23 g/mol [3][4][5]198.69 g/mol [1][6]
Appearance Clear, colorless to yellow liquid[2][3][7]White to off-white solid[8]
Melting Point 18.8 °C[2][3]247-250 °C[8]
Boiling Point 286-287.2 °C[3][7]N/A (decomposes)
Density ~1.062 g/mL at 25 °C[2][7]N/A
Solubility Insoluble in water; miscible with organic solvents[2][3]Soluble in water and polar solvents like DMSO, DMF, Ethanol[9]
CAS Number 92-54-6[3][4]2210-93-7[1][8]

Synthesis and Purification: From Precursors to Salt

The primary route to obtaining 1-Phenylpiperazinium chloride involves a two-step process: first, the synthesis of the 1-Phenylpiperazine free base, followed by its conversion to the hydrochloride salt.

Synthesis of 1-Phenylpiperazine

Early and still common synthetic strategies involve the nucleophilic substitution reaction between an aniline derivative and a piperazine precursor, or the cyclization of an N-phenylethylenediamine precursor.[2] A prevalent method is the reaction of aniline with bis(2-chloroethyl)amine hydrochloride at high temperatures.[10][11]

SynthesisWorkflow

Caption: General workflow for the synthesis of 1-Phenylpiperazinium chloride.

Experimental Protocol: Synthesis of 1-Phenylpiperazine
  • Reaction Setup: In a suitable reaction vessel equipped for high temperatures (e.g., a 500L glass-lined reactor), charge aniline and bis(2-chloroethyl)amine hydrochloride. A typical molar ratio is approximately 1:1.2 to 1:1.4 of aniline to the amine hydrochloride.[11]

  • Heating: Under an inert atmosphere, heat the mixture to 180-200 °C.[11] The high temperature is necessary to drive the intermolecular cyclization and overcome the activation energy of the substitution reactions.

  • Reaction Monitoring: Maintain the temperature for 3-4 hours. The reaction progress can be monitored using techniques like Thin Layer Chromatography (TLC).

  • Workup - Neutralization: After cooling, the acidic reaction mixture is carefully neutralized in batches with a strong base, such as a 30% aqueous sodium hydroxide or potassium hydroxide solution.[11] This step is crucial to deprotonate the product and facilitate its separation from the aqueous phase.

  • Extraction & Purification: After neutralization and cooling to room temperature, the layers are separated. The organic layer containing the crude 1-Phenylpiperazine is washed with water and then purified by vacuum distillation to yield the final product as a clear liquid.[11]

Conversion to 1-Phenylpiperazinium Chloride

This is a standard acid-base reaction. The purified 1-Phenylpiperazine is dissolved in a suitable organic solvent (e.g., ethanol or isopropanol), and a solution of hydrochloric acid in the same or a miscible solvent is added, often with cooling. The hydrochloride salt precipitates out of the solution and can be collected by filtration, washed with a non-polar solvent like ether, and dried.

Structural Characterization

Confirming the identity and purity of the synthesized compound is paramount. Early studies relied on classical methods, while modern investigations employ a suite of spectroscopic techniques.

ChemicalStructure

Caption: Structure of 1-Phenylpiperazinium cation with chloride counter-ion.

Spectroscopic Profile

FT-IR and NMR spectroscopy are the primary tools for structural elucidation. While detailed spectra for the hydrochloride salt are less commonly published than for the parent compound, its features can be reliably predicted.[12][13]

TechniqueRegion/ShiftAssignment & Rationale
FT-IR ~3000-3100 cm⁻¹Aromatic C-H stretching from the phenyl group.
~2800-3000 cm⁻¹Aliphatic C-H stretching of the piperazine ring CH₂ groups.[14]
~2400-2700 cm⁻¹Broad absorption characteristic of the N-H⁺ stretch in the ammonium salt.
~1500-1600 cm⁻¹C=C stretching vibrations within the aromatic ring.
¹H NMR ~7.0-7.5 ppmMultiplets corresponding to the protons on the phenyl ring.
~3.4-3.6 ppmBroad singlet or multiplet for the piperazine ring protons. Protonation of the nitrogens causes a downfield shift compared to the free base due to the deshielding effect of the positive charge.[13]
¹³C NMR ~145-150 ppmQuaternary carbon of the phenyl ring attached to nitrogen (C-N).
~120-130 ppmCarbons of the phenyl ring (CH).
~45-50 ppmCarbons of the piperazine ring (-CH₂-). These are also shifted downfield upon protonation.

Early Scientific Context and Applications

The interest in 1-Phenylpiperazine and its derivatives stems from its utility as a versatile building block, particularly in neuropharmacology.[15]

Central Nervous System (CNS) Research

Early investigations recognized that the 1-phenylpiperazine moiety is a key structural motif in compounds targeting neurotransmitter systems.[2]

  • Serotonin and Adrenergic Systems: It serves as a precursor for drugs that interact with serotonin and adrenergic receptors, leading to the development of antidepressants and antipsychotics.[2] The parent compound, 1-Phenylpiperazine, acts as a monoamine releasing agent, with a modest selectivity for norepinephrine over serotonin and dopamine.[3] This intrinsic activity provided a strong rationale for its exploration as a scaffold for CNS-active drugs.

  • Designer Drugs: The core structure is also found in numerous designer drugs and drugs of abuse, such as mCPP (1-(3-chlorophenyl)piperazine), which are known to potently affect central serotonin release.[9]

Ganglionic Stimulation Research

While direct studies on 1-Phenylpiperazinium chloride are specific, related compounds were investigated much earlier. For instance, 1,1-dimethyl-4-phenylpiperazinium (DMPP) iodide was identified as a selective ganglionic stimulant used as a research tool to study nicotinic acetylcholine receptors in sympathetic and parasympathetic ganglia.[16][17] This established the broader piperazinium scaffold as pharmacologically relevant for probing neuronal function.

Drug Delivery and Other Applications
  • Permeation Enhancement: More recent studies have explored 1-phenylpiperazine's ability to enhance the transport of molecules across the intestinal epithelium with relatively low cytotoxicity, suggesting applications in oral drug delivery systems.[2][18][19]

  • Agrochemicals: The versatility of the scaffold extends beyond pharmaceuticals into agrochemicals, where derivatives have been synthesized and evaluated for activities such as acaricidal (mite-killing) properties.[10]

Applications

Caption: Application map derived from the 1-Phenylpiperazinium core structure.

Safety and Toxicology

As with any chemical reagent, proper handling of 1-Phenylpiperazinium chloride is essential. It is classified as toxic and an irritant.

Hazard TypeGHS Hazard Statement
Acute Toxicity H301: Toxic if swallowed[1][8]
H311: Toxic in contact with skin[1]
H331: Toxic if inhaled[1]
Irritation H315: Causes skin irritation[1]
H319: Causes serious eye irritation[1]
H335: May cause respiratory irritation[1]

The oral LD₅₀ in rats for the parent compound, 1-Phenylpiperazine, is reported as 210 mg/kg, while the intraperitoneal LD₅₀ for the hydrochloride salt in rats is 140 mg/kg, underscoring its toxicity at high doses.[3][8]

Conclusion

The early studies on 1-Phenylpiperazinium chloride laid the essential groundwork for what would become a remarkably fruitful area of medicinal chemistry. The straightforward synthesis, the ability to form a stable and soluble salt, and the inherent biological activity of the 1-phenylpiperazine core established it as a valuable starting point for molecular exploration. From its initial role as a simple chemical intermediate to its current status as a privileged scaffold in drugs targeting the central nervous system and beyond, the journey of 1-Phenylpiperazinium chloride exemplifies the power of foundational chemical research in driving therapeutic innovation.

References

  • Wikipedia. Phenylpiperazine. [Link]

  • Vertex AI Search. Phenylpiperazine.
  • PubChem. 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164. [Link]

  • PMC. Synthesis and acaricidal activity of phenylpiperazine derivatives. [Link]

  • ResearchGate. Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride | Download Scientific Diagram. [Link]

  • PubChem. 1-Phenylpiperazin-1-ium;chloride | C10H15ClN2 | CID 57355916. [Link]

  • PubChem. 1-Phenylpiperazine;chloride | C10H14ClN2- | CID 21115357. [Link]

  • PubChem. 1-Phenylpiperazine | C10H14N2 | CID 7096. [Link]

  • Google Patents.
  • ResearchGate. Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers | Request PDF. [Link]

  • PubChem. Piperazinium chloride | C4H11ClN2 | CID 11389386. [Link]

  • PubMed. FT-IR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. [Link]

  • PubMed. Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. [Link]

  • ResearchGate. Alver Ö, Parlak C and Şenyel M: 'FTIR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study', Spectrochim. Acta A, , 67A | Request PDF. [Link]

  • ResearchGate. Design, synthesis and preliminary pharmacological evaluation of rigid analogues of the nicotinic agonist 1,1-dimethyl-4-phenylpiperazinium iodide (DMPP) | Request PDF. [Link]

  • NIH. Dissection of N,N-diethyl-N′-phenylpiperazines as α7 nicotinic receptor silent agonists. [Link]

  • Digital Commons@ETSU. "1,1 Dimethyl 4 Phenylpiperazinium" by John Hancock. [Link]

  • PubMed. Pharmacology of 1,1-dimethyl-4-phenylpiperazinium iodide, a ganglion stimulating agent. [Link]

Sources

Foundational

The Neuropharmacological Profile of 1-Phenylpiperazinium Chloride: A Technical Guide for Researchers

This in-depth technical guide provides a comprehensive overview of the neuropharmacological profile of 1-Phenylpiperazinium chloride, a compound of significant interest to researchers, scientists, and drug development pr...

Author: BenchChem Technical Support Team. Date: January 2026

This in-depth technical guide provides a comprehensive overview of the neuropharmacological profile of 1-Phenylpiperazinium chloride, a compound of significant interest to researchers, scientists, and drug development professionals. This document moves beyond a simple recitation of facts to offer a synthesized understanding of its mechanism of action, receptor interactions, and functional effects, grounded in field-proven insights and methodologies.

Introduction: The Phenylpiperazine Scaffold in Neuropharmacology

The phenylpiperazine moiety is a privileged scaffold in modern neuropharmacology, forming the core of numerous psychoactive drugs, including antidepressants and antipsychotics.[1] Its rigid structure allows for precise orientation of pharmacophoric elements, leading to interactions with a variety of G-protein coupled receptors (GPCRs) and neurotransmitter transporters. 1-Phenylpiperazine (1-PP), the parent compound of this class, serves as a foundational tool for understanding the structure-activity relationships (SAR) that govern the pharmacological effects of its more complex derivatives.[2][3] This guide will focus on the hydrochloride salt, 1-Phenylpiperazinium chloride, to provide a detailed examination of its neuropharmacological characteristics.

Mechanism of Action: A Modulator of Monoaminergic Systems

1-Phenylpiperazine exerts its primary effects through the modulation of monoaminergic neurotransmitter systems, specifically as a monoamine releasing agent.[4] Its action is characterized by a preferential, albeit modest, selectivity for norepinephrine release over serotonin and dopamine.[4]

This profile suggests that 1-Phenylpiperazinium chloride can alter the balance of these key neurotransmitters in the synaptic cleft, underpinning its observed central nervous system effects. The central serotonin-mimetic action of phenylpiperazine derivatives has been demonstrated in vivo, with effects such as hyperthermia being attenuated by serotonin receptor antagonists.[5]

Monoamine Release Profile

The potency of 1-Phenylpiperazine in inducing the release of monoamines has been quantified, revealing the following rank order: Norepinephrine > Serotonin > Dopamine.[4]

MonoamineEC50 for Release
Norepinephrine186 nM
Serotonin880 nM
Dopamine2,530 nM
Table 1: Half-maximal effective concentration (EC50) values for 1-Phenylpiperazine-induced monoamine release. Data sourced from Wikipedia, citing relevant primary literature.[4]

This preferential release of norepinephrine suggests that 1-Phenylpiperazinium chloride may have stimulant-like properties, a characteristic that requires careful consideration in experimental design and interpretation of behavioral data.

Receptor Binding Profile: A Multi-Target Ligand

1-Phenylpiperazinium chloride and its parent compound, 1-phenylpiperazine, exhibit a broad receptor binding profile, interacting with various subtypes of serotonin, dopamine, and adrenergic receptors. This promiscuity is a hallmark of the phenylpiperazine class and is fundamental to the diverse pharmacological effects observed with its derivatives.

Serotonin Receptor Interactions

The serotonergic system is a primary target for phenylpiperazines. 1-Phenylpiperazine itself displays a notable affinity for the 5-HT1A receptor.[6] Derivatives of 1-phenylpiperazine have been shown to interact with a wider range of serotonin receptors, including 5-HT1B, 5-HT2A, and 5-HT2C subtypes, often as partial agonists or antagonists.[7] This complex interplay with multiple 5-HT receptor subtypes contributes to the nuanced behavioral effects of this compound class, which can range from anxiolytic to anxiogenic depending on the specific receptor interactions and the experimental context.[8]

Dopamine Receptor Interactions

Phenylpiperazine derivatives have also been identified as ligands for dopamine D2 and D3 receptors.[9][10][11] While the affinity of the unsubstituted 1-phenylpiperazine for these receptors is less characterized, the potential for interaction should not be overlooked, particularly when investigating its effects on motor function and reward pathways.

Adrenergic Receptor Interactions

The Medical Subject Headings (MeSH) classification for 1-phenylpiperazine includes "Adrenergic alpha-Antagonists," indicating its recognized interaction with adrenergic receptors.[12][13] Studies on N-phenylpiperazine derivatives have confirmed their binding to α1A-adrenoceptors, driven by hydrogen bonds and electrostatic forces.[14] This interaction is significant for understanding the cardiovascular and autonomic effects of 1-Phenylpiperazinium chloride.

Consolidated Receptor Binding Affinities

The following table summarizes the known binding affinities (Ki) of 1-phenylpiperazine for various neurotransmitter receptors. It is important to note that much of the available data comes from studies on its derivatives, and direct, comprehensive binding studies on the unsubstituted parent compound are less common.

ReceptorLigandSpeciesKi (nM)
5-HT1A1-PhenylpiperazineRat380
Table 2: Binding affinity (Ki) of 1-Phenylpiperazine for the serotonin 1A receptor. Data sourced from BindingDB.[6]

In Vitro & In Vivo Neuropharmacology

In Vitro Functional Assays

Functional assays are critical for moving beyond simple binding affinity to understand the intrinsic activity of a compound at its target receptors. For 1-Phenylpiperazinium chloride, this would involve assessing its ability to act as an agonist, antagonist, or inverse agonist at the serotonin, dopamine, and adrenergic receptors identified in binding assays. A common approach is to use cell lines expressing the receptor of interest and measure downstream signaling events, such as changes in intracellular calcium or cyclic AMP (cAMP) levels.

In Vivo Behavioral Models

Animal models provide a platform for investigating the integrated physiological and behavioral effects of 1-Phenylpiperazinium chloride. Based on its known interactions with monoaminergic systems, several behavioral paradigms are particularly relevant:

  • Locomotor Activity: To assess stimulant or sedative effects. Phenylpiperazine derivatives have been shown to either increase or decrease locomotor activity depending on the specific compound and dose.[15]

  • Elevated Plus Maze: To evaluate anxiolytic or anxiogenic properties. The complex serotonergic activity of this class can lead to bidirectional effects on anxiety-like behavior.[8]

  • Forced Swim Test: A common screening tool for potential antidepressant-like effects.

  • Drug Discrimination Studies: To compare the subjective effects of 1-Phenylpiperazinium chloride to known psychoactive compounds, such as MDMA.[15]

Experimental Protocols

The following are example protocols for key in vitro and in vivo assays to characterize the neuropharmacological profile of 1-Phenylpiperazinium chloride. These are intended as a guide and should be optimized for specific laboratory conditions.

Protocol: Radioligand Receptor Binding Assay

This protocol describes a method for determining the binding affinity of 1-Phenylpiperazinium chloride for a specific receptor (e.g., 5-HT1A) in brain tissue homogenates.

Objective: To determine the inhibitory constant (Ki) of 1-Phenylpiperazinium chloride for a target receptor.

Materials:

  • Rat brain tissue (e.g., hippocampus for 5-HT1A receptors)

  • Homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • Radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A)

  • Non-specific binding agent (e.g., 10 µM serotonin)

  • 1-Phenylpiperazinium chloride stock solution

  • Scintillation vials and cocktail

  • Glass fiber filters

  • Filtration apparatus

  • Scintillation counter

Procedure:

  • Tissue Preparation: Homogenize brain tissue in ice-cold buffer and centrifuge to obtain a crude membrane preparation. Resuspend the pellet in fresh buffer.

  • Assay Setup: In triplicate, add the following to test tubes:

    • Membrane homogenate

    • Radioligand at a concentration near its Kd

    • Buffer or a range of concentrations of 1-Phenylpiperazinium chloride

    • For non-specific binding tubes, add the non-specific binding agent.

  • Incubation: Incubate the tubes at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

  • Filtration: Rapidly filter the contents of each tube through glass fiber filters and wash with ice-cold buffer to separate bound from free radioligand.

  • Quantification: Place the filters in scintillation vials with scintillation cocktail and count the radioactivity using a scintillation counter.

  • Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 value of 1-Phenylpiperazinium chloride (the concentration that inhibits 50% of specific binding) using non-linear regression. Calculate the Ki value using the Cheng-Prusoff equation.

Protocol: In Vivo Assessment of Locomotor Activity

Objective: To evaluate the effect of 1-Phenylpiperazinium chloride on spontaneous locomotor activity in rodents.

Materials:

  • Adult male rats or mice

  • Open-field activity chambers equipped with infrared beams

  • 1-Phenylpiperazinium chloride solution

  • Vehicle control (e.g., saline)

  • Syringes and needles for administration (e.g., intraperitoneal)

Procedure:

  • Acclimation: Acclimate the animals to the testing room for at least 60 minutes before the experiment.

  • Habituation: Place each animal in an activity chamber for a 30-60 minute habituation period to allow exploration to subside.

  • Administration: Administer 1-Phenylpiperazinium chloride or vehicle at the desired doses.

  • Testing: Immediately return the animals to the activity chambers and record locomotor activity (e.g., distance traveled, beam breaks) for a set period (e.g., 60-120 minutes).

  • Data Analysis: Analyze the locomotor activity data in time bins (e.g., 5-minute intervals) to assess the time course of the drug's effect. Compare the total activity between the drug-treated and vehicle-treated groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).

Visualizing Molecular Interactions and Workflows

Signaling Pathway of a G-protein Coupled Receptor

The following diagram illustrates a generalized signaling pathway for a G-protein coupled receptor (GPCR), a common target for 1-Phenylpiperazinium chloride.

GPCR_Signaling cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm Ligand 1-Phenylpiperazinium chloride Receptor GPCR (e.g., 5-HT1A) Ligand->Receptor Binds G_Protein G-protein (α, β, γ subunits) Receptor->G_Protein Activates Effector Effector (e.g., Adenylyl Cyclase) G_Protein->Effector Modulates Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Produces Cellular_Response Cellular Response Second_Messenger->Cellular_Response Initiates

Caption: Generalized GPCR signaling cascade initiated by ligand binding.

Experimental Workflow for In Vitro Binding Assay

This diagram outlines the key steps in a radioligand binding assay.

Binding_Assay_Workflow start Start tissue_prep Tissue Preparation (Homogenization & Centrifugation) start->tissue_prep assay_setup Assay Setup (Membranes, Radioligand, Compound) tissue_prep->assay_setup incubation Incubation (Reach Equilibrium) assay_setup->incubation filtration Filtration (Separate Bound & Free Ligand) incubation->filtration quantification Quantification (Scintillation Counting) filtration->quantification data_analysis Data Analysis (IC50 & Ki Calculation) quantification->data_analysis end End data_analysis->end

Caption: Step-by-step workflow for a radioligand receptor binding assay.

Conclusion and Future Directions

1-Phenylpiperazinium chloride presents a multifaceted neuropharmacological profile, primarily acting as a monoamine releasing agent with a broad spectrum of activity at serotonin, dopamine, and adrenergic receptors. Its utility in research extends beyond its own intrinsic effects, serving as a valuable tool for dissecting the structure-activity relationships of the wider class of phenylpiperazine-based therapeutics. Future research should aim to further delineate its receptor binding profile with a comprehensive panel of assays and to explore its functional consequences in more detail using a variety of in vitro and in vivo models. A deeper understanding of the interplay between its monoamine releasing properties and its direct receptor interactions will be crucial for fully elucidating its complex neuropharmacological effects.

References

  • Samad, N., Haleem, M. A., & Haleem, D. J. (2008). Behavioral effects of 1-(m-chlorophenyl)piperazine (m-CPP) in a rat model of tardive dyskinesia. Pakistan journal of pharmaceutical sciences, 21(3), 262–268. [Link]

  • 1-Phenylpiperazine. In Wikipedia. Retrieved January 10, 2026, from [Link]

  • Maj, J., & Lewandowska, A. (1980). Central serotoninmimetic action of phenylpiperazines. Polish journal of pharmacology and pharmacy, 32(4), 495–504. [Link]

  • Cheung, T. H., et al. (2013). Phenylpiperazine derivatives with selectivity for dopamine D3 receptors modulate cocaine self-administration in rats. Psychopharmacology, 229(3), 453–464. [Link]

  • Fantegrossi, W. E., et al. (2005). MDMA-like behavioral effects of N-substituted piperazines in the mouse. Pharmacology, biochemistry, and behavior, 81(3), 497–505. [Link]

  • 1-(1-Naphthyl)piperazine Hydrochloride: A Key Serotonergic Agent in Research. (2023). Apeiron Synthesis. [Link]

  • Millan, M. J., et al. (2002). Specific labelling of serotonin 5-HT(1B) receptors in rat frontal cortex with the novel, phenylpiperazine derivative, [3H]GR125,743. A pharmacological characterization. Pharmacology, biochemistry, and behavior, 71(4), 589–598. [Link]

  • Serotonin Receptor Subtypes and the Action of 1-(1-Naphthyl)piperazine Hydrochloride. (2024). NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • 1-Phenylpiperazine. (n.d.). PubChem. Retrieved January 10, 2026, from [Link]

  • Phenylpiperazine antidepressants. (n.d.). Drugs.com. Retrieved January 10, 2026, from [Link]

  • 1-Phenyl-piperazine::CHEMBL9434::PHENYLPIPERAZINE. (n.d.). BindingDB. Retrieved January 10, 2026, from [Link]

  • Blower, P. J., et al. (1996). Evaluation of phenylpiperazines as targeting agents for neuroblastoma. British journal of cancer. Supplement, 27, S102–S106. [Link]

  • Christopher, J. A., et al. (2015). Biophysical Fragment Screening of the β1-Adrenergic Receptor: Identification of High Affinity Arylpiperazine Leads Using Structure-Based Drug Design. Journal of medicinal chemistry, 58(16), 6335–6343. [Link]

  • Zhao, X., et al. (2013). Binding mechanism of nine N-phenylpiperazine derivatives and α1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography. Analytical Methods, 5(19), 5125-5132. [Link]

  • Kumar, V., et al. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. Molecules (Basel, Switzerland), 26(11), 3183. [Link]

  • Fein, K. C., & Whitehead, K. A. (2017). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. Pharmaceutical research, 34(4), 844–853. [Link]

  • Kumar, V., et al. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. Molecules (Basel, Switzerland), 26(11), 3183. [Link]

  • Bonifazi, A., et al. (2021). Potent and Subtype-Selective Dopamine D2 Receptor Biased Partial Agonists Discovered via an Ugi-Based Approach. Journal of medicinal chemistry, 64(15), 11099–11122. [Link]

  • de la Peña, J. B., et al. (2009). Rewarding properties of 1-benzylpiperazine, a new drug of abuse, in rats. Behavioural pharmacology, 20(5-6), 498–502. [Link]

  • Staack, R. F., & Maurer, H. H. (2005). In vivo metabolism of the new designer drug 1-(4-methoxyphenyl)piperazine (MeOPP) in rat and identification of the human cytochrome P450 enzymes responsible for the major metabolic step. Xenobiotica; the fate of foreign compounds in biological systems, 35(2), 155–170. [Link]

  • Fein, K. C., & Whitehead, K. A. (2017). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. Pharmaceutical research, 34(4), 844–853. [Link]

  • Stary, K., et al. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. International journal of molecular sciences, 22(22), 12513. [Link]

  • Fein, K. C., Lamson, N., & Whitehead, K. A. (2017). Phenylpiperazine derivatives had a wide range of efficacy and toxicity... ResearchGate. [Link]

Sources

Exploratory

Monoamine releasing properties of 1-Phenylpiperazinium chloride

An In-Depth Technical Guide to the Monoamine Releasing Properties of 1-Phenylpiperazinium Chloride Foreword The study of monoaminergic systems is fundamental to neuroscience and the development of therapeutics for a vast...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Monoamine Releasing Properties of 1-Phenylpiperazinium Chloride

Foreword

The study of monoaminergic systems is fundamental to neuroscience and the development of therapeutics for a vast array of psychiatric disorders. Monoamine releasing agents, which modulate the extracellular concentrations of key neurotransmitters like norepinephrine, dopamine, and serotonin, are powerful tools in this field. This guide provides a detailed examination of 1-Phenylpiperazinium chloride, a prototypical compound of the phenylpiperazine class, focusing on its mechanisms of action, pharmacological profile, and the experimental methodologies used to characterize its function. It is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical scaffold.

Introduction: The Phenylpiperazine Scaffold in Neuropharmacology

The phenylpiperazine moiety is a key structural motif found in a wide range of bioactive molecules, including antidepressants, antipsychotics, and analgesics that target serotonin and adrenergic receptors.[1] 1-Phenylpiperazine (1-PP), the parent compound of this class, is a rigid analog of amphetamine and serves as a foundational structure for numerous derivatives.[2] Many of these derivatives, such as meta-chlorophenylpiperazine (mCPP), are recognized for their potent effects on central serotonin systems and have been investigated as psychoactive drugs.[2][3][4][5][6] This guide focuses on 1-Phenylpiperazinium chloride, the hydrochloride salt of 1-PP, which provides improved handling and solubility for experimental use while retaining the core pharmacological activity of the 1-phenylpiperazine cation.[7]

Chemical and Physical Properties

A thorough understanding of a compound's physicochemical properties is essential for its application in experimental settings.

  • Chemical Name: 1-Phenylpiperazinium chloride[7]

  • Molecular Formula: C₁₀H₁₅ClN₂[7]

  • Molecular Weight: 198.69 g/mol [7]

  • Structure: Consists of a piperazine ring where one nitrogen atom is substituted with a phenyl group, forming a hydrochloride salt.[1]

Caption: Structure of 1-Phenylpiperazinium chloride.

Core Mechanism: A Substrate for Monoamine Transporters

1-Phenylpiperazine (1-PP) functions as a monoamine releasing agent by interacting directly with the transporters responsible for the reuptake of serotonin (SERT), norepinephrine (NET), and dopamine (DAT).[3][4][8][9] Unlike reuptake inhibitors, which simply block the transporter, 1-PP acts as a substrate. It is transported into the presynaptic neuron, a process that ultimately leads to a reversal of the transporter's normal function.[4][9] This transporter-mediated efflux releases monoamines from the cytoplasm into the synaptic cleft, thereby increasing their extracellular concentration and enhancing neurotransmission.[4][9]

This mechanism is shared by other phenylpiperazine analogs, which are known to inhibit uptake and induce release across all three major monoamine transporters.[3][4][8] The stimulatory effects of these compounds are directly linked to this elevation of synaptic monoamine levels.[3][4]

Monoamine_Release_Mechanism cluster_0 Presynaptic Terminal cluster_1 Synaptic Cleft cluster_2 Postsynaptic Terminal Vesicle Synaptic Vesicle (Stores Monoamines) Cytoplasm Cytoplasmic Monoamines Vesicle->Cytoplasm Vesicular Release Monoamines_Ext Extracellular Monoamines Cytoplasm->Monoamines_Ext 3. Monoamine Efflux MAT Monoamine Transporter (SERT, NET, DAT) MAT->Cytoplasm 2. Transporter Reversal PP 1-Phenylpiperazine (Substrate) PP->MAT 1. Binds & Enters Receptor Postsynaptic Receptors Monoamines_Ext->Receptor 4. Receptor Activation In_Vitro_Workflow Start Rat Brain Tissue Homogenize Homogenization & Centrifugation Start->Homogenize Synaptosomes Isolated Synaptosomes Homogenize->Synaptosomes Loading Incubate with [3H]Monoamine Synaptosomes->Loading Loaded Radiolabeled Synaptosomes Loading->Loaded Incubate Incubate with 1-PP Chloride Loaded->Incubate Filter Rapid Filtration Incubate->Filter Count Scintillation Counting Filter->Count Analyze Calculate EC50 Count->Analyze

Caption: Workflow for an in vitro monoamine release assay.

Applications and Future Directions

1-Phenylpiperazinium chloride and its analogs serve as critical research tools for probing the function of monoamine transporters. [10]Their ability to induce non-exocytotic neurotransmitter release allows for the study of transporter kinetics and the downstream effects of elevated monoamine levels.

Furthermore, the phenylpiperazine scaffold is a cornerstone in medicinal chemistry. [1][10]Its derivatives are explored for a multitude of therapeutic applications, including:

  • Antidepressants and Anxiolytics: Many drugs targeting serotonin receptors for the treatment of depression and anxiety feature this core structure. [1][11]* Addiction Pharmacotherapies: Selective monoamine releasers are being investigated for their potential to counteract the addictive effects of substances like cocaine. [3][4]* Neurological Disorders: The versatility of the scaffold makes it a valuable starting point for developing ligands for various CNS targets. [10] Future research will likely focus on designing derivatives with higher selectivity for specific transporters or a desired polypharmacological profile to achieve enhanced therapeutic efficacy with fewer side effects.

Conclusion

1-Phenylpiperazinium chloride is a well-characterized monoamine releasing agent with a clear mechanism of action involving the reversal of monoamine transporters. Its preferential activity at the norepinephrine transporter, followed by the serotonin and dopamine transporters, provides a distinct pharmacological profile. As both a valuable research compound and a foundational scaffold for drug discovery, the phenylpiperazine class continues to be of high interest to the scientific community. The robust methodologies established for its characterization ensure the generation of reliable and reproducible data, furthering our understanding of monoaminergic neurotransmission and the development of novel CNS therapeutics.

References

  • Andersen, J., et al. (2012). Binding of the amphetamine-like 1-phenyl-piperazine to monoamine transporters. ACS Chemical Neuroscience, 3(6), 433-438. [Link]

  • Wikipedia. (n.d.). Phenylpiperazine. Wikipedia, The Free Encyclopedia. [Link]

  • PubChem. (n.d.). Phenylpiperazine. National Center for Biotechnology Information. [Link]

  • Andersen, J., et al. (2012). Binding of the Amphetamine-like 1-Phenyl-piperazine to Monoamine Transporters. ACS Chemical Neuroscience. [Link]

  • Andersen, J., et al. (2012). Binding of the Amphetamine-like 1-Phenyl-piperazine to Monoamine Transporters. PMC. [Link]

  • Kruse, C. G., et al. (2000). Synthesis and in vitro and in vivo functional studies of ortho-substituted phenylpiperazine and N-substituted 4-N-(o-methoxyphenyl)aminopiperidine analogues of WAY100635. Journal of Medicinal Chemistry, 43(3), 432-439. [Link]

  • ResearchGate. (n.d.). Binding of the Amphetamine-like 1-Phenyl-piperazine to Monoamine Transporters. ResearchGate. [Link]

  • PubChem. (n.d.). 1-Phenylpiperazine. National Center for Biotechnology Information. [Link]

  • Organic Syntheses. (n.d.). 1-benzylpiperazine. Organic Syntheses. [Link]

  • ResearchGate. (n.d.). Permeating-enhancing and cytotoxic effects of 1-phenylpiperazine in isolated rat colonic mucosa. ResearchGate. [Link]

  • Greiner, E., et al. (2006). Design and Synthesis of Promiscuous High-Affinity Monoamine Transporter Ligands: Unraveling Transporter Selectivity. Journal of Medicinal Chemistry, 49(5), 1766–1772. [Link]

  • BindingDB. (n.d.). BDBM50001898 1-Phenyl-piperazine. BindingDB. [Link]

  • ResearchGate. (n.d.). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. ResearchGate. [Link]

  • Zhang, Y. Y., et al. (2014). Binding mechanism of nine N-phenylpiperazine derivatives and α1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography. Analytical Methods, 6(16), 6338-6346. [Link]

  • Thirunavukarasu, J., & Shajahan, A. R. (2025). Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies. Biomedical and Pharmacology Journal, 18(2). [Link]

  • Stary, M., et al. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. Molecules, 26(22), 7013. [Link]

  • Sapa, J., et al. (2013). Design, synthesis, and in vitro and in vivo characterization of 1-{4-[4-(substituted)piperazin-1-yl]butyl}guanidines and their piperidine analogues as histamine H3 receptor antagonists. Bioorganic & Medicinal Chemistry, 21(2), 446-459. [Link]

  • Google Patents. (n.d.). A process for preparing 1-methyl-3-phenylpiperazine.
  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. [Link]

  • Wikipedia. (n.d.). Monoamine releasing agent. Wikipedia, The Free Encyclopedia. [Link]

  • Drugs.com. (n.d.). List of Phenylpiperazine antidepressants. Drugs.com. [Link]

  • Zelles, T., et al. (2005). Carrier-mediated release of monoamines induced by the nicotinic acetylcholine receptor agonist DMPP. Neuropharmacology, 49(3), 368-376. [Link]

  • Baumann, M. H., et al. (2001). 1-(m-chlorophenyl)piperazine (mCPP) dissociates in vivo serotonin release from long-term serotonin depletion in rat brain. Neuropsychopharmacology, 24(4), 374-385. [Link]

  • Maj, J., et al. (1978). Central serotoninmimetic action of phenylpiperazines. Polish Journal of Pharmacology and Pharmacy, 30(4), 481-491. [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes & Protocols: Synthesis of 1-Phenylpiperazinium Chloride and Its Derivatives

Abstract The N-arylpiperazine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents targeting neurological disorders, cancer, and inflammatory conditions.[1]...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

The N-arylpiperazine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents targeting neurological disorders, cancer, and inflammatory conditions.[1][2][3] 1-Phenylpiperazine, as the parent compound of this class, and its hydrochloride salt, 1-phenylpiperazinium chloride, are critical intermediates in the synthesis of these pharmacologically active molecules.[4] This guide provides an in-depth exploration of the synthesis of 1-phenylpiperazinium chloride and its derivatives. It offers detailed, field-proven protocols, explains the rationale behind methodological choices, and presents strategies for diversification and optimization. This document is intended for researchers, medicinal chemists, and drug development professionals seeking robust and reproducible synthetic methodologies for this important class of compounds.

Introduction: The Significance of the Phenylpiperazine Moiety

The 1-phenylpiperazine structure is a privileged pharmacophore, recognized for its ability to interact with a variety of biological targets, most notably G-protein coupled receptors like serotonin and dopamine receptors.[3][5] Its derivatives have been successfully developed into drugs for treating depression, anxiety, and psychosis.[5] Furthermore, recent research has expanded the therapeutic potential of phenylpiperazine derivatives into oncology, with novel compounds showing promising cytotoxic activity against various cancer cell lines.[6][7]

The conversion of the 1-phenylpiperazine free base into its hydrochloride salt (1-phenylpiperazinium chloride) is a common practice in pharmaceutical development. This process generally enhances the compound's stability, crystallinity, and aqueous solubility, making it easier to handle, purify, and formulate.[8]

This application note details two primary synthetic strategies:

  • The classical cyclization approach for the synthesis of the core 1-phenylpiperazine structure.

  • Modern and classical derivatization techniques to generate a library of analogs for structure-activity relationship (SAR) studies.

Synthesis of the Core Scaffold: 1-Phenylpiperazinium Chloride

The most direct and industrially relevant method for synthesizing N-arylpiperazines involves the cyclization reaction between an appropriate aniline and bis(2-chloroethyl)amine hydrochloride.[9][10][11] This method can be performed with or without a high-boiling point solvent.

General_Synthesis cluster_process Process Aniline Substituted Aniline Intermediate N-Arylpiperazine Hydrochloride Aniline->Intermediate BisChloro Bis(2-chloroethyl)amine Hydrochloride BisChloro->Intermediate FreeBase N-Arylpiperazine (Free Base) Intermediate->FreeBase Base (e.g., NaOH) Work-up r1 Cyclization (Heat, 160-200°C) FinalProduct N-Arylpiperazinium Chloride FreeBase->FinalProduct HCl

Caption: General reaction scheme for the synthesis of N-Arylpiperazinium Chloride.

Protocol 1: Synthesis of 1-Phenylpiperazine via Solvent-Free Cyclization

This protocol describes a robust, high-concentration reaction that avoids the need for large volumes of high-boiling solvents. The key to this method is operating in a molten state where the reactants can directly engage.[10][11]

Materials and Equipment:

  • Aniline

  • Bis(2-chloroethyl)amine hydrochloride

  • 30% (w/v) Sodium hydroxide (NaOH) solution

  • Deionized water

  • Toluene

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask equipped with a reflux condenser and mechanical stirrer

  • Heating mantle with temperature controller

  • Separatory funnel

  • Rotary evaporator

  • Vacuum distillation apparatus

Step-by-Step Procedure:

  • Reaction Setup: In a 500 mL round-bottom flask, combine aniline (1.0 mol) and bis(2-chloroethyl)amine hydrochloride (1.2 mol). The slight excess of the bis-chloroethylamine component ensures complete consumption of the aniline.

  • Cyclization: Heat the mixture under vigorous stirring. The solids will melt, forming a homogenous liquid. Increase the temperature to 180-200°C and maintain for 6-8 hours.[10] Monitor the reaction progress by TLC (Thin Layer Chromatography) until the aniline spot is no longer visible.

  • Work-up and Neutralization: Cool the reaction mixture to below 100°C. Cautiously add 30% NaOH solution in portions while stirring until the pH of the aqueous layer is >12. This step neutralizes the hydrochloride salts and liberates the 1-phenylpiperazine free base.

  • Extraction: Transfer the mixture to a separatory funnel. Add toluene and shake vigorously. Allow the layers to separate and collect the upper organic layer. Perform two additional extractions of the aqueous layer with toluene to maximize product recovery.

  • Drying and Concentration: Combine the organic extracts and dry over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate using a rotary evaporator to remove the toluene.

  • Purification: The resulting crude oil is purified by vacuum distillation to yield 1-phenylpiperazine as a colorless to pale yellow liquid.[10]

Protocol 2: Conversion to 1-Phenylpiperazinium Chloride

Materials and Equipment:

  • Purified 1-phenylpiperazine

  • Anhydrous diethyl ether or Isopropanol

  • 2M HCl in diethyl ether or concentrated HCl

  • Beaker or Erlenmeyer flask

  • Magnetic stirrer

  • Büchner funnel and filter flask

Step-by-Step Procedure:

  • Dissolution: Dissolve the purified 1-phenylpiperazine (1.0 eq) in anhydrous diethyl ether.

  • Precipitation: While stirring, slowly add 2M HCl in diethyl ether (1.1 eq). A white precipitate of 1-phenylpiperazinium chloride will form immediately.

  • Isolation: Continue stirring for 30 minutes to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

  • Washing and Drying: Wash the filter cake with a small amount of cold diethyl ether to remove any unreacted starting material. Dry the product under vacuum to obtain pure 1-phenylpiperazinium chloride.

Table 1: Physicochemical and Spectroscopic Data

CompoundFormulaMW ( g/mol )AppearanceMP (°C)Key ¹H NMR Signals (CDCl₃)
1-PhenylpiperazineC₁₀H₁₄N₂162.23Colorless to pale yellow liquid[12]18.8[12]δ 6.8-7.3 (m, 5H, Ar-H), 3.1-3.2 (m, 4H), 3.0-3.1 (m, 4H), 1.7 (br s, 1H, NH)[13]
1-Phenylpiperazinium ChlorideC₁₀H₁₅ClN₂198.69White solid~243[4]Data typically acquired in D₂O or DMSO-d₆; signals will be shifted downfield.

Synthesis of 1-Phenylpiperazine Derivatives

Derivatization is essential for exploring the chemical space around the core scaffold to optimize pharmacological activity, selectivity, and pharmacokinetic properties.[14]

Strategy A: Modification of the Phenyl Ring

The most straightforward way to create diversity is by using substituted anilines in Protocol 1. This allows for the introduction of various electron-donating or electron-withdrawing groups onto the phenyl ring, which can significantly impact biological activity.[15]

Aryl_Diversification Aniline_Cl 3-Chloroaniline Product_Cl 1-(3-Chlorophenyl)piperazine Aniline_Cl->Product_Cl p1 + Aniline_MeO 4-Methoxyaniline Product_MeO 1-(4-Methoxyphenyl)piperazine Aniline_MeO->Product_MeO p2 + Aniline_CF3 3-(Trifluoromethyl)aniline Product_CF3 1-(3-(Trifluoromethyl)phenyl)piperazine Aniline_CF3->Product_CF3 p3 + BisChloro Bis(2-chloroethyl)amine Hydrochloride BisChloro->Product_Cl BisChloro->Product_MeO BisChloro->Product_CF3

Caption: Diversification by using various substituted anilines in the core synthesis.

Strategy B: Functionalization at the N4-Position

The secondary amine at the N4 position of the 1-phenylpiperazine ring is an ideal handle for introducing a wide array of substituents via nucleophilic substitution or reductive amination.

N4_Functionalization cluster_reagents Electrophilic Reagents Core 1-Phenylpiperazine Product_Acyl N-Acyl Derivative Core->Product_Acyl Product_Alkyl N-Alkyl Derivative Core->Product_Alkyl Product_Sulfonyl N-Sulfonyl Derivative Core->Product_Sulfonyl Acyl R-COCl (Acyl Chloride) Acyl->Product_Acyl Alkyl R-Br (Alkyl Bromide) Alkyl->Product_Alkyl Sulfonyl R-SO₂Cl (Sulfonyl Chloride) Sulfonyl->Product_Sulfonyl

Caption: Common strategies for derivatization at the N4-position of the piperazine ring.

Protocol 3: N-Acylation of 1-Phenylpiperazine

This protocol provides a general method for forming an amide linkage at the N4 position.

Materials and Equipment:

  • 1-Phenylpiperazine

  • Acetyl chloride (or other acyl chloride)

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Dichloromethane (DCM)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard laboratory glassware

Step-by-Step Procedure:

  • Reaction Setup: Dissolve 1-phenylpiperazine (1.0 eq) and triethylamine (1.5 eq) in DCM in a round-bottom flask. Cool the solution to 0°C in an ice bath. The base is crucial to neutralize the HCl generated during the reaction.

  • Acylation: Add the acyl chloride (e.g., acetyl chloride, 1.1 eq) dropwise to the cooled solution.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution, water, and brine.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: The crude product can be purified by silica gel column chromatography (e.g., using a hexane/ethyl acetate gradient) or recrystallization to yield the pure N-acyl derivative.[13]

Strategy C: Buchwald-Hartwig Amination

For sensitive substrates or cases where the high temperatures of the cyclization reaction are problematic, the Palladium-catalyzed Buchwald-Hartwig amination offers a powerful and versatile alternative for forming the C-N bond.[16][17]

Buchwald_Hartwig cluster_reagents Reaction Components ArylHalide Aryl Halide (e.g., Chlorobenzene) Product 1-Arylpiperazine ArylHalide->Product Piperazine Piperazine Piperazine->Product Catalyst Pd Catalyst (e.g., Pd₂(dba)₃) Ligand Phosphine Ligand (e.g., XPhos) Base Base (e.g., NaOᵗBu)

Caption: Buchwald-Hartwig amination for the synthesis of N-Arylpiperazines.

Troubleshooting and Optimization

Table 2: Common Issues and Solutions in Phenylpiperazine Synthesis

ProblemPotential Cause(s)Suggested Solution(s)
Low Yield in Cyclization - Insufficient reaction time or temperature.- Impure starting materials.- Side reactions.- Increase reaction time or temperature (e.g., to 200°C).- Recrystallize or distill starting materials before use.- Ensure an inert atmosphere (N₂) if side oxidation is suspected.
Incomplete Reaction - Poor mixing in the molten state.- Deactivation of reactants.- Use efficient mechanical stirring.- Check the quality of bis(2-chloroethyl)amine hydrochloride, as it can degrade.
Difficult Purification - Formation of closely-eluting byproducts.- Product is an oil that is difficult to crystallize.- Optimize chromatography conditions (try different solvent systems).- Convert the crude free base to the HCl salt, which is often a crystalline solid that can be purified by recrystallization, and then convert back to the free base if needed.
Low Yield in N4-Acylation - Hydrolysis of the acyl chloride.- Insufficient base.- Use anhydrous solvents and reagents.- Ensure at least 1.1 equivalents of a non-nucleophilic base (like TEA or DIPEA) are used.

Safety Precautions

Working with phenylpiperazine and its precursors requires strict adherence to safety protocols due to the hazardous nature of the chemicals involved.

  • Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[18][19]

  • Ventilation: All manipulations should be performed in a certified chemical fume hood to avoid inhalation of toxic vapors.[19]

  • Chemical Hazards:

    • 1-Phenylpiperazine: Classified as toxic if swallowed and fatal in contact with skin. It causes severe skin burns and eye damage.[18][20][21] Avoid all direct contact.

    • Bis(2-chloroethyl)amine hydrochloride: As a nitrogen mustard analogue, this compound should be treated as highly toxic and corrosive. Handle with extreme caution.

    • Anilines: Generally toxic and can be absorbed through the skin.

    • Acyl/Sulfonyl Chlorides: Corrosive and react violently with water. Handle in a dry environment.

  • First Aid:

    • Skin Contact: Immediately remove all contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention.[20]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[19][20]

    • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[18]

  • Waste Disposal: Dispose of all chemical waste according to institutional and local regulations for hazardous materials.

References

  • Synthesis and acaricidal activity of phenylpiperazine derivatives. National Institutes of Health (NIH). [Link]

  • Synthesis and biological activities of phenyl piperazine-based peptidomimetic growth hormone secretagogues. PubMed. [Link]

  • Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies. Biomedical and Pharmacology Journal. [Link]

  • Synthesis and acaricidal activity of phenylpiperazine derivatives. ResearchGate. [Link]

  • 1-PHENYLPIPERAZINE FOR SYNTHESIS MSDS. Loba Chemie. [Link]

  • Synthesis and characterization of a series of phenyl piperazine based ligands. ResearchGate. [Link]

  • Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. MDPI. [Link]

  • Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. ResearchGate. [Link]

  • Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. National Institutes of Health (NIH). [Link]

  • Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. PubMed. [Link]

  • A general and convenient synthesis of N-aryl piperazines. ResearchGate. [Link]

  • A general and convenient synthesis of N-aryl piperazines. ResearchGate. [Link]

  • Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride. ResearchGate. [Link]

  • Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives. National Institutes of Health (NIH). [Link]

  • 1-Phenylpiperazine. Wikipedia. [Link]

  • Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. National Institutes of Health (NIH). [Link]

  • The Role of 1-Phenylpiperazine in Pharmaceutical Synthesis. Pharmaffiliates. [Link]

  • Preparation method of N-phenyl piperazine.
  • New intermediates for the selective synthesis of 1-methyl-3-phenylpiperazine and some phenylpiperazine derivatives. ResearchGate. [Link]

  • Simplified Procedure for General Synthesis of Monosubstituted Piperazines. MDPI. [Link]

  • A kind of preparation method of N-phenylpiperazine.
  • Design and synthesis of phenylpiperazine derivatives as potent anticancer agents for prostate cancer. PubMed. [Link]

  • 1-Phenylpiperazinium chloride. PubChem. [Link]

Sources

Application

1-Phenylpiperazinium chloride in neuropharmacology research

Initiating Search Parameters I'm starting with a comprehensive search to build an understanding of 1- Phenylpiperazinium chloride. My focus will be the neuropharmacological profile, including its mechanisms of action and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: January 2026

Initiating Search Parameters

I'm starting with a comprehensive search to build an understanding of 1- Phenylpiperazinium chloride. My focus will be the neuropharmacological profile, including its mechanisms of action and receptor binding affinities. I'm especially interested in its utility as a research tool.

Developing Application Notes

I'm now diving into identifying key experimental models for 1-Phenylpiperazinium chloride, both in vitro and in vivo. I'm gathering established protocols to understand their scientific basis, and collecting quantitative data like binding affinities and effective concentrations. My goal is to structure this data for the application notes.

Planning Technical Documentation

I'm now mapping out the structure of the application notes. It's becoming clearer how to organize the information, starting with an introduction to 1-Phenylpiperazinium chloride, followed by its mechanisms, and then diving into experimental protocols. I will focus on the scientific rationale, step-by-step instructions, and how to interpret the results.

Method

Application Notes & Protocols: The 1-Phenylpiperazinium Chloride Scaffold as a Versatile Platform for CNS Active Agents

For the Attention Of: Researchers, Scientists, and Drug Development Professionals. Introduction: The Privileged Status of the Phenylpiperazine Scaffold in Neuropharmacology The phenylpiperazine moiety is a cornerstone in...

Author: BenchChem Technical Support Team. Date: January 2026

For the Attention Of: Researchers, Scientists, and Drug Development Professionals.

Introduction: The Privileged Status of the Phenylpiperazine Scaffold in Neuropharmacology

The phenylpiperazine moiety is a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable ability to interact with a wide array of biological targets.[1] Its structural and physicochemical properties have cemented its role in the development of therapeutics for numerous central nervous system (CNS) disorders.[2][3] Many successful CNS drugs, including atypical antipsychotics like aripiprazole and antidepressants such as trazodone, incorporate this core structure, highlighting its proven clinical utility.[4][5] The phenylpiperazine framework serves as a versatile template for designing ligands that modulate key neurotransmitter systems, particularly dopaminergic and serotonergic pathways, which are deeply implicated in the pathophysiology of psychiatric and neurological conditions.[6][7][8]

This guide provides a comprehensive overview of the use of 1-phenylpiperazinium chloride as a starting point for the synthesis and evaluation of novel CNS-active agents. The chloride salt form is typically utilized to enhance the compound's aqueous solubility and stability, facilitating its handling and formulation for biological assays.[9] We will delve into the synthetic strategies for derivatization, present detailed protocols for in vitro pharmacological characterization, and outline methodologies for in vivo assessment of CNS effects. The overarching goal is to equip researchers with the foundational knowledge and practical tools to rationally design and validate new chemical entities based on this potent scaffold.

Part 1: Synthesis and Derivatization Strategies

The chemical versatility of the 1-phenylpiperazine core allows for extensive structural modifications to fine-tune its pharmacological profile. The primary points for derivatization are the phenyl ring and the second nitrogen atom (N4) of the piperazine ring. These modifications are crucial for exploring the Structure-Activity Relationships (SAR) and optimizing properties like receptor affinity, selectivity, and pharmacokinetic parameters.

General Synthetic Approach: Buchwald-Hartwig Amination

A robust and widely used method for synthesizing the 1-phenylpiperazine core is the Palladium-catalyzed Buchwald-Hartwig amination.[10] This cross-coupling reaction provides a reliable route to form the crucial aryl-amine bond.

ArylHalide Aryl Halide (e.g., Bromobenzene) Product 1-Phenylpiperazine Derivative ArylHalide->Product Buchwald-Hartwig Amination Piperazine Piperazine Piperazine->Product Catalyst Pd Catalyst (e.g., Pd2(dba)3) + Ligand (e.g., BINAP) + Base (e.g., NaOt-Bu) Catalyst->Product

Caption: General workflow for Buchwald-Hartwig amination.

Protocol 1: Synthesis of 1-(4-methoxyphenyl)piperazine

This protocol details a representative synthesis of a substituted 1-phenylpiperazine derivative, illustrating the practical application of the Buchwald-Hartwig amination.

Objective: To synthesize 1-(4-methoxyphenyl)piperazine from 1-bromo-4-methoxybenzene and piperazine.

Materials:

  • 1-bromo-4-methoxybenzene

  • Piperazine (anhydrous)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • 2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (BINAP)

  • Sodium tert-butoxide (NaOt-Bu)

  • Anhydrous Toluene

  • Standard glassware for inert atmosphere reactions (Schlenk line)

  • Magnetic stirrer and heating mantle

  • Ethyl acetate, Celite, Silica gel for chromatography

Step-by-Step Methodology:

  • Reaction Setup: In an oven-dried Schlenk flask under an argon atmosphere, combine Pd₂(dba)₃ (0.02 mmol), BINAP (0.03 mmol), and NaOt-Bu (1.4 mmol).

  • Addition of Reactants: Add piperazine (1.2 mmol) and 1-bromo-4-methoxybenzene (1.0 mmol) to the flask, followed by anhydrous toluene (5 mL).

  • Reaction: Heat the reaction mixture to 100 °C and stir vigorously for 18-24 hours. The causality here is that the palladium catalyst, in concert with the phosphine ligand, facilitates the oxidative addition of the aryl halide and subsequent reductive elimination to form the C-N bond. The base is essential for deprotonating the piperazine and regenerating the active catalyst.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 10% Methanol in Dichloromethane).

  • Work-up: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by silica gel column chromatography to yield the pure 1-(4-methoxyphenyl)piperazine.

  • Characterization: Confirm the structure and purity of the final product using NMR spectroscopy and mass spectrometry.

Part 2: In Vitro Pharmacological Evaluation

Once a library of 1-phenylpiperazinium chloride derivatives is synthesized, the next critical phase is to characterize their pharmacological activity at relevant CNS targets. This involves a tiered screening approach, starting with receptor binding assays to determine affinity, followed by functional assays to establish the mode of action (agonist, antagonist, etc.).

Start Synthesized Compound Library (Phenylpiperazinium Derivatives) Binding Primary Screen: Radioligand Binding Assays (e.g., D2, 5-HT1A, 5-HT2A) Start->Binding Data1 Determine Affinity (Ki values) Binding->Data1 Functional Secondary Screen: Functional Assays (e.g., cAMP, Ca2+ flux) Data1->Functional High-affinity 'Hits' Data2 Determine Efficacy (EC50/IC50) & Modality (Agonist/Antagonist) Functional->Data2 Safety In Vitro Safety Screen: Neuronal Cell Viability (e.g., SH-SY5Y cells) Data2->Safety Data3 Assess Cytotoxicity (CC50) Safety->Data3 End Select Lead Candidates for In Vivo Testing Data3->End

Caption: Tiered workflow for in vitro pharmacological screening.

Protocol 2: In Vitro Receptor Binding Assay

Objective: To determine the binding affinity (Kᵢ value) of test compounds for specific CNS receptors (e.g., human dopamine D₂ or serotonin 5-HT₂ₐ receptors).

Principle: This is a competitive binding assay where the test compound competes with a known high-affinity radioligand for binding to the receptor. The amount of radioligand displaced is proportional to the affinity of the test compound.

Materials:

  • Cell membranes expressing the human receptor of interest (commercially available or prepared from stable cell lines).[5]

  • Radioligand (e.g., [³H]spiperone for D₂ receptors, [³H]ketanserin for 5-HT₂ₐ receptors).[5]

  • Test compounds (1-phenylpiperazinium chloride derivatives) dissolved in a suitable vehicle (e.g., DMSO).

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate salts).

  • Non-specific binding inhibitor (e.g., 10 µM haloperidol for D₂, 10 µM mianserin for 5-HT₂ₐ).

  • 96-well microplates, glass fiber filters, scintillation counter, and scintillation fluid.

Step-by-Step Methodology:

  • Plate Setup: In a 96-well plate, set up triplicate wells for Total Binding (buffer + radioligand + vehicle), Non-Specific Binding (buffer + radioligand + non-specific inhibitor), and Test Compound (buffer + radioligand + test compound at various concentrations).

  • Incubation: Add 50 µL of assay buffer, 50 µL of the appropriate radioligand solution (at a final concentration near its Kₔ value), and 50 µL of either vehicle, non-specific inhibitor, or test compound solution to the wells.

  • Reaction Initiation: Add 50 µL of the cell membrane preparation to each well to initiate the binding reaction. The use of isolated membranes ensures that the observed effects are due to direct receptor interaction, not complex cellular signaling.

  • Equilibration: Incubate the plate at a specified temperature (e.g., 25°C) for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • Termination and Harvesting: Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound. Quickly wash the filters with ice-cold assay buffer to minimize dissociation.

  • Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - Non-Specific Binding.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding).

    • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Receptor TargetRadioligandNon-Specific InhibitorReference
Dopamine D₂[³H]Spiperone10 µM Haloperidol[5]
Serotonin 5-HT₁ₐ[³H]8-OH-DPAT10 µM Serotonin[11]
Serotonin 5-HT₂ₐ[³H]Ketanserin10 µM Mianserin[5]
α₁-Adrenergic[³H]Prazosin10 µM Phentolamine[12]
Table 1: Common Radioligand Binding Assay Parameters for CNS Receptors.

Part 3: In Vivo Behavioral Models for CNS Activity

Compounds demonstrating promising in vitro profiles (high affinity, desired functional activity, and low cytotoxicity) must be evaluated in vivo to assess their potential therapeutic effects and behavioral outcomes. The choice of animal model is critical and should align with the intended therapeutic indication (e.g., antipsychotic, antidepressant).[13]

Protocol 3: Forced Swim Test (FST) for Antidepressant-like Activity

Objective: To assess the potential antidepressant-like effects of a test compound in rodents.

Principle: The FST is based on the observation that when placed in an inescapable cylinder of water, rodents will eventually adopt an immobile posture. This immobility is interpreted as a state of behavioral despair. Clinically effective antidepressants decrease the duration of immobility and increase active behaviors like swimming or climbing.

Materials:

  • Male mice (e.g., C57BL/6) or rats (e.g., Sprague-Dawley).

  • Test compound and vehicle control.

  • Positive control (e.g., Imipramine, 15 mg/kg).

  • Transparent glass cylinders (25 cm high, 10 cm diameter for mice).

  • Water bath to maintain water temperature at 23-25°C.

  • Video recording equipment and analysis software.

Step-by-Step Methodology:

  • Acclimation: Acclimate animals to the testing room for at least 1 hour before the experiment.

  • Drug Administration: Administer the test compound, vehicle, or positive control via the desired route (e.g., intraperitoneally, IP) 30-60 minutes before testing.

  • Test Procedure:

    • Fill the cylinders with water (23-25°C) to a depth of 15 cm, such that the animal cannot touch the bottom with its tail or paws.

    • Gently place one animal into each cylinder.

    • The test session lasts for 6 minutes. Video record the entire session.

  • Behavioral Scoring: Score the behavior during the final 4 minutes of the test. The first 2 minutes are considered a habituation period. The primary measure is the duration of immobility, defined as the cessation of struggling and remaining floating motionless, making only those movements necessary to keep the head above water.

  • Data Analysis: Compare the mean immobility time for the test compound group against the vehicle control group using an appropriate statistical test (e.g., ANOVA followed by Dunnett's test). A significant reduction in immobility time suggests an antidepressant-like effect.

Protocol 4: Prepulse Inhibition (PPI) of Startle for Antipsychotic-like Activity

Objective: To evaluate the potential of a compound to reverse sensorimotor gating deficits, a model relevant to schizophrenia.

Principle: PPI is a neurological phenomenon where a weaker prestimulus (prepulse) inhibits the reaction (startle) to a subsequent strong, startle-inducing stimulus (pulse).[14] In schizophrenic patients and in animal models induced by dopamine agonists (like apomorphine) or NMDA antagonists (like ketamine), this inhibitory gating is deficient. Atypical antipsychotics are effective at restoring PPI in these models.[14][15]

Materials:

  • Male rats (e.g., Wistar).

  • Test compound and vehicle control.

  • Positive control (e.g., Risperidone).

  • PPI-disrupting agent (e.g., Apomorphine).

  • Startle response measurement apparatus (containing a sound-attenuating chamber, a loudspeaker, and a sensor to detect whole-body startle).

Step-by-Step Methodology:

  • Acclimation: Allow rats to acclimate to the testing apparatus for 5 minutes with background white noise (e.g., 65 dB).

  • Drug Administration: Administer the test compound (or vehicle/positive control) followed by the PPI-disrupting agent (e.g., apomorphine) at appropriate pre-treatment times.

  • Test Session: The session consists of a series of trials presented in a pseudorandom order:

    • Pulse-alone trials: A strong acoustic stimulus (e.g., 120 dB burst of white noise).

    • Prepulse + Pulse trials: A weak, non-startling prepulse (e.g., 75 dB) presented 100 ms before the 120 dB pulse.

    • No-stimulus trials: Background noise only, to measure baseline movement.

  • Data Measurement: The apparatus records the maximal startle amplitude (Vmax) for each trial.

  • Data Analysis:

    • Calculate the percent PPI for each animal using the formula: %PPI = 100 - [ (Startle amplitude on prepulse+pulse trial / Startle amplitude on pulse-alone trial) x 100 ].

    • Compare the %PPI across treatment groups. A compound with antipsychotic potential should significantly reverse the deficit in %PPI induced by the disrupting agent, bringing it closer to the level of the vehicle-only group.

Part 4: Structure-Activity Relationship (SAR) and Data Interpretation

The ultimate goal of synthesizing and testing a library of derivatives is to establish a clear Structure-Activity Relationship (SAR). This involves correlating specific chemical modifications with changes in biological activity to guide the design of more potent and selective compounds.

cluster_0 Phenyl Ring Substitutions cluster_1 N4-Piperazine Substitutions A Ortho-substitution (e.g., -OCH3, -Cl) Outcome Modulated Pharmacological Profile: - Receptor Affinity (Ki) - Receptor Selectivity - Functional Activity (EC50) - In Vivo Efficacy A->Outcome Influences Sterics & Selectivity B Meta-substitution (e.g., -CF3) B->Outcome Can impact 5-HT1A/α1 selectivity C Para-substitution (e.g., -F, -OCH3) C->Outcome Often well-tolerated D Alkyl Chains D->Outcome Modulates Lipophilicity & PK Properties E Aryl/Heteroaryl Groups E->Outcome Introduces additional receptor interactions F Complex Side Chains F->Outcome Can confer polypharmacology

Caption: Key SAR considerations for the phenylpiperazine scaffold.

Key SAR Insights from Literature:

  • Phenyl Ring Substitution:

    • Ortho-position: Substitution at this position can be favorable for affinity at both 5-HT₁ₐ and α₁-adrenergic receptors.[12]

    • Meta-position: This position appears crucial for determining 5-HT₁ₐ/α₁ selectivity. Bulky substituents may be better accommodated by the 5-HT₁ₐ receptor.[12]

    • Para-position: The volume available for substituents at this position is often limited for both receptor types.[12]

  • N4-Piperazine Moiety: The substituent at the N4 position is a major determinant of the overall pharmacological profile. Linking this nitrogen to complex heterocyclic systems is a common strategy in many approved drugs (e.g., aripiprazole, buspirone) to achieve desired polypharmacology or selectivity.[5][7]

By systematically analyzing the data from the in vitro and in vivo protocols, researchers can build a predictive SAR model. For example, a table correlating the substituent at a specific position with the Kᵢ at D₂ and 5-HT₂ₐ receptors and the immobility time in the FST can reveal trends that inform the next round of synthesis and optimization, ultimately leading to the identification of a lead candidate for further development.

References

  • iD3 Catalyst Unit. (n.d.). Development of an in vitro assay to evaluate higher brain functions for drug discovery.
  • Nakagawa, T., et al. (n.d.). Drug Development for Central Nervous System Diseases Using In vitro Blood-brain Barrier Models and Drug Repositioning. PubMed Central.
  • NeuroProof. (n.d.). Phenotypic Screening in CNS Drug Discovery.
  • Nishimura, K., et al. (n.d.). Synthesis and acaricidal activity of phenylpiperazine derivatives. PubMed Central.
  • Drugs.com. (n.d.). List of Phenylpiperazine antidepressants.
  • Kos, J., et al. (2021). Synthesis and Critical View on the Structure-Activity Relationships of N-(Substituted phenyl)-/N-Diphenylmethyl-piperazine-Based Conjugates as Antimycobacterial Agents. MDPI.
  • ResearchGate. (n.d.). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers | Request PDF.
  • Wikipedia. (n.d.). Phenylpiperazine.
  • Weiner, I. (n.d.). Screening of antipsychotic drugs in animal models. Tau.
  • BenchChem. (n.d.). The Phenylpiperazine Scaffold: A Comprehensive Technical Guide to Structure-Activity Relationships.
  • European Pharmaceutical Review. (2006). In vitro and in vivo techniques in CNS drug discovery.
  • Creative Biolabs. (n.d.). In Vitro Safety Pharmacology Study on Central Nervous System.
  • Wieronska, J. M., et al. (n.d.). In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia.
  • BenchChem. (n.d.). Application Notes and Protocols for the Synthesis of 1-Phenyl-4-(4-pyridinyl)piperazine Derivatives.
  • Salerno, L., et al. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. PubMed Central.
  • López-Rodríguez, M. L., et al. (n.d.). Synthesis and Structure−Activity Relationships of a New Model of Arylpiperazines. 2. Three-Dimensional Quantitative Structure−Activity Relationships of Hydantoin−Phenylpiperazine Derivatives with Affinity for 5-HT1A and α1 Receptors. A Comparison of CoMFA Models. Journal of Medicinal Chemistry - ACS Publications.
  • Cheung, T. H. C., et al. (n.d.). Phenylpiperazine derivatives with selectivity for dopamine D3 receptors modulate cocaine self-administration in rats. PubMed Central.
  • Chem-Impex. (n.d.). 1-Phenylpiperazine.
  • Maj, J., & Lewandowska, A. (1980). Central serotoninmimetic action of phenylpiperazines. PubMed.
  • Semantic Scholar. (n.d.). Synthesis and characterization of a series of phenyl piperazine based ligands.
  • (n.d.). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors.
  • Sigma-Aldrich. (n.d.). 1-Phenylpiperazine 99 92-54-6.
  • BenchChem. (n.d.). Application Notes and Protocols for 1-Phenyl-4-(4-pyridinyl)piperazine in Neuroscience Research.
  • BenchChem. (n.d.). A Comparative Analysis of Phenylpiperazine-Containing CNS Drugs and Other Atypical Antipsychotics.
  • Geyer, M. A., & Moghaddam, B. (n.d.). Translational In Vivo Assays in Behavioral Biology. PubMed Central.
  • Kristiyani, A., et al. (2024). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Journal of Herbmed Pharmacology.
  • Bogdanova, O. V., et al. (n.d.). Encore: Behavioural animal models of stress, depression and mood disorders. Frontiers.
  • Papke, R. L., et al. (n.d.). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape: Pointing the Way for Future Therapeutic Management of Inflammation and Neuropathic Pain. NIH.
  • ResearchGate. (n.d.). Synthesis and characterization of a series of phenyl piperazine based ligands.
  • González-Vílchez, F., et al. (n.d.). Novel 4,5‐Dihydrothiazole‐Phenylpiperazine Derivatives: Synthesis, Docking Studies and Pharmacological Evaluation as Serotonergic Agents. PubMed Central.
  • Vadivelu, N., et al. (2017). Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain. PubMed.
  • (n.d.). [The serotonin- and dopaminergic mechanisms in the action of 1-pyrimidinyl piperazine derivatives]. PubMed.
  • Malinski, E., et al. (1995). Structure-activity relationship studies of CNS agents, Part 23: N-(3-phenylpropyl)- and N-[(E)-cinnamyl]-1,2,3,4-tetrahydroisoquinoline mimic 1-phenylpiperazine at 5-HT1A receptors. PubMed.
  • Staroń, J., et al. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. MDPI.
  • Chen, Y., et al. (n.d.). Pharmacological modulation of chloride channels as a therapeutic strategy for neurological disorders. PubMed Central.
  • Chen, G., Portman, R., & Wickel, A. (1951). Pharmacology of 1,1-dimethyl-4-phenylpiperazinium iodide, a ganglion stimulating agent. PubMed.
  • ResearchGate. (n.d.). Construction of a Chiral Central Nervous System (CNS)-Active Aminotetralin Drug Compound Based on a Synthesis Strategy Using Multitasking Properties of ( S )-1-Phenylethylamine | Request PDF.

Sources

Application

Application Note: 1H NMR Analysis of 1-Phenylpiperazinium Chloride

Introduction 1-Phenylpiperazinium chloride is the hydrochloride salt of 1-phenylpiperazine, a key intermediate in the synthesis of numerous pharmaceuticals, including antipsychotic and antidepressant drugs. Its purity an...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

1-Phenylpiperazinium chloride is the hydrochloride salt of 1-phenylpiperazine, a key intermediate in the synthesis of numerous pharmaceuticals, including antipsychotic and antidepressant drugs. Its purity and structural integrity are paramount for the quality and efficacy of the final active pharmaceutical ingredient (API). ¹H Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for the unambiguous structural elucidation and purity assessment of organic molecules. This application note provides a comprehensive guide to the ¹H NMR analysis of 1-phenylpiperazinium chloride, detailing the theoretical basis, a step-by-step experimental protocol, and an in-depth guide to spectral interpretation. This document is intended for researchers, scientists, and drug development professionals involved in the synthesis, quality control, and analysis of piperazine-containing compounds.

Theoretical Basis: Understanding the ¹H NMR Spectrum of 1-Phenylpiperazinium Chloride

The ¹H NMR spectrum of 1-phenylpiperazinium chloride is characterized by signals arising from the protons of the phenyl group and the piperazinium ring. The chemical structure and proton labeling are shown below:

Caption: Chemical structure of the 1-phenylpiperazinium cation with proton designations.

Expected Chemical Shifts

The protonation of the nitrogen atom at the 4-position of the piperazine ring to form the hydrochloride salt significantly influences the chemical shifts of the adjacent protons compared to the free base, 1-phenylpiperazine.[1] This is due to the electron-withdrawing inductive effect of the positively charged nitrogen atom, which deshields the neighboring protons, causing them to resonate at a higher chemical shift (further downfield).

The aromatic protons on the phenyl ring will appear in the typical aromatic region of the spectrum. The protons on the piperazinium ring are expected to be shifted downfield compared to the neutral 1-phenylpiperazine.

Proton Designation Expected Chemical Shift (δ, ppm) in DMSO-d₆ Multiplicity Integration
Phenyl H (ortho, meta, para)6.9 - 7.4Multiplet (m)5H
Piperazinium H (positions 2, 6)~3.3 - 3.5Triplet (t) or Multiplet (m)4H
Piperazinium H (positions 3, 5)~3.1 - 3.3Triplet (t) or Multiplet (m)4H
N-H (Ammonium)9.0 - 10.0 (broad)Singlet (s)2H

Note: These are predicted values. Actual chemical shifts can vary depending on the solvent, concentration, and instrument.

Coupling Constants (J)

The piperazinium ring is expected to adopt a chair conformation. The coupling constants between adjacent protons are dependent on their dihedral angle, as described by the Karplus relationship.[2][3]

  • Axial-Axial (³Jₐₐ): Typically large, around 10-13 Hz.

  • Axial-Equatorial (³Jₐₑ): Typically small, around 2-5 Hz.

  • Equatorial-Equatorial (³Jₑₑ): Typically small, around 2-5 Hz.

  • Geminal (²J): Typically around 12-15 Hz.

These coupling patterns can provide valuable information about the conformation of the piperazinium ring.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the preparation and ¹H NMR analysis of a 1-phenylpiperazinium chloride sample.

Materials and Equipment
  • 1-Phenylpiperazinium chloride sample

  • Deuterated dimethyl sulfoxide (DMSO-d₆) or Deuterium Oxide (D₂O)

  • NMR tubes (5 mm)

  • Pipettes and tips

  • Vortex mixer

  • NMR spectrometer (e.g., 400 MHz or higher)

Sample Preparation Workflow

Sample_Preparation_Workflow cluster_prep Sample Preparation cluster_analysis NMR Analysis weigh Weigh 5-10 mg of 1-Phenylpiperazinium Chloride dissolve Dissolve in 0.6-0.7 mL of DMSO-d6 or D2O weigh->dissolve vortex Vortex to ensure complete dissolution dissolve->vortex transfer Transfer solution to a clean, dry NMR tube vortex->transfer insert Insert NMR tube into the spectrometer transfer->insert acquire Acquire 1H NMR spectrum insert->acquire process Process the data (phasing, baseline correction, integration) acquire->process

Caption: Workflow for preparing and analyzing a 1-phenylpiperazinium chloride sample for ¹H NMR.

Detailed Protocol Steps
  • Sample Weighing: Accurately weigh 5-10 mg of the 1-phenylpiperazinium chloride sample into a clean, dry vial.

  • Solvent Addition: Add approximately 0.6-0.7 mL of deuterated solvent (DMSO-d₆ is recommended due to its ability to dissolve a wide range of organic salts and its non-exchangeable proton signal). D₂O can also be used, but the N-H protons will exchange with deuterium and will not be observed.

  • Dissolution: Vortex the vial for 30-60 seconds to ensure the sample is completely dissolved. A clear, homogeneous solution is essential for high-quality NMR spectra.

  • Transfer to NMR Tube: Using a clean pipette, transfer the solution into a 5 mm NMR tube. Avoid introducing any particulate matter into the tube.

  • Instrument Setup: Insert the NMR tube into the spectrometer.

  • Data Acquisition:

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity.

    • Set the appropriate acquisition parameters (e.g., spectral width, number of scans, relaxation delay). A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio.

  • Data Processing:

    • Apply a Fourier transform to the acquired free induction decay (FID).

    • Phase the spectrum to ensure all peaks are in the absorptive mode.

    • Perform baseline correction to obtain a flat baseline.

    • Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., DMSO-d₅ at δ 2.50 ppm).

    • Integrate all the signals in the spectrum.

Data Analysis and Interpretation

A representative ¹H NMR spectrum of 1-phenylpiperazine (the free base) is often acquired in CDCl₃.[4] However, for the hydrochloride salt, a polar aprotic solvent like DMSO-d₆ is more suitable.

Analysis of the Phenyl Region (δ 6.9 - 7.4 ppm)

The signals for the five protons on the phenyl ring will appear as a complex multiplet in this region. The integration of this region should correspond to 5 protons.

Analysis of the Piperazinium Region (δ 3.1 - 3.5 ppm)

The eight protons on the piperazinium ring are diastereotopic and will give rise to two distinct multiplets.

  • Protons at C2 and C6: These four protons are adjacent to the nitrogen atom attached to the phenyl group. They are expected to appear as a triplet or a more complex multiplet around δ 3.3-3.5 ppm, integrating to 4H.

  • Protons at C3 and C5: These four protons are adjacent to the protonated nitrogen atom. Due to the strong electron-withdrawing effect of the N⁺H₂ group, these protons will be shifted downfield compared to the free base, appearing as a triplet or multiplet around δ 3.1-3.3 ppm, integrating to 4H.

Analysis of the N-H Protons (δ 9.0 - 10.0 ppm)

In DMSO-d₆, the two protons on the positively charged nitrogen atom will typically appear as a broad singlet in the downfield region of the spectrum. The integration of this signal should correspond to 2 protons. The broadness is due to quadrupolar relaxation and potential chemical exchange. If D₂O is used as the solvent, this peak will not be observed due to H-D exchange.

Troubleshooting and Best Practices

  • Poor Resolution: Ensure the sample is fully dissolved and free of any particulate matter. Re-shimming the magnet can also improve resolution.

  • Inaccurate Integration: Ensure a sufficient relaxation delay (D1) is used during acquisition to allow for full relaxation of all protons.

  • Solvent Selection: If the sample is not soluble in DMSO-d₆, other polar deuterated solvents such as D₂O or methanol-d₄ can be considered. Be aware of the potential for H-D exchange with labile protons (N-H).

  • Reference Standard: For quantitative NMR (qNMR), a certified internal standard should be used.

Conclusion

¹H NMR spectroscopy is an indispensable tool for the structural verification and purity assessment of 1-phenylpiperazinium chloride. By following the detailed protocol and understanding the principles of spectral interpretation outlined in this application note, researchers can confidently analyze their samples, ensuring the quality and integrity of this important pharmaceutical intermediate.

References

  • ChemicalBook. 1-Phenylpiperazine(92-54-6) 1H NMR spectrum.

  • ResearchGate. The two possible chair conformations of piperidines 11 and 13.

  • PubMed. Complete assignments of 1H and 13C NMR data for ten phenylpiperazine derivatives.

  • Reddit. NMR: relating coupling constants and major product.

Sources

Method

Rapid and Non-Destructive Characterization of 1-Phenylpiperazinium Chloride using Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note presents a detailed protocol for the rapid and reliable analysis of 1-Phenylpiperazinium chloride, a comm...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a detailed protocol for the rapid and reliable analysis of 1-Phenylpiperazinium chloride, a common salt form of a key pharmaceutical intermediate, using Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FT-IR) spectroscopy. ATR-FTIR is a powerful, non-destructive analytical technique that requires minimal to no sample preparation, making it exceptionally well-suited for the rapid identification and quality control of raw materials and synthesized compounds in a research and drug development setting.[1][2] This guide provides a step-by-step methodology, explains the scientific principles behind the protocol, and offers a comprehensive guide to interpreting the resulting spectrum, with a focus on the characteristic vibrational modes of the phenyl, piperazinium, and hydrochloride salt moieties.

Introduction and Scientific Rationale

1-Phenylpiperazine and its derivatives are foundational scaffolds in medicinal chemistry, appearing in a wide range of biologically active compounds.[3] These compounds are frequently synthesized and handled as hydrochloride salts, such as 1-Phenylpiperazinium chloride (C₁₀H₁₅ClN₂), to improve their stability, solubility, and handling characteristics.[4][5] Verifying the identity and integrity of these salt forms is a critical step in the drug development pipeline.

Traditional infrared spectroscopy methods, such as preparing KBr pellets or Nujol mulls, can be time-consuming and susceptible to operator variability.[6][7] ATR-FTIR spectroscopy offers a superior alternative by simplifying the sampling process to a mere point-and-shoot measurement.[1] The technique is ideal for analyzing solid powders and provides a rich, fingerprint-like spectrum that is unique to the molecule's structure.[8]

Causality of Technique Selection: The choice of ATR-FTIR is predicated on its ability to directly probe the vibrational states of the molecule's functional groups. For 1-Phenylpiperazinium chloride, this allows for the simultaneous confirmation of:

  • The presence of the aromatic phenyl group.

  • The integrity of the aliphatic piperazine ring.

  • Crucially, the successful formation of the hydrochloride salt, which is identified by the characteristic vibrational bands of the protonated amine (piperazinium) ion.[9]

Principle of Attenuated Total Reflectance (ATR)

ATR spectroscopy operates on the principle of total internal reflection.[1] An infrared beam is directed through a crystal of high refractive index (commonly diamond or zinc selenide). When the beam strikes the interface between the crystal and a sample placed in intimate contact with it, it creates an evanescent wave that penetrates a few micrometers into the sample.[1] This wave can be absorbed by the sample at specific frequencies corresponding to its molecular vibrations. The attenuated IR beam is then reflected back through the crystal to the detector, generating the infrared spectrum.

The Critical Role of Sample Contact: The shallow penetration depth of the evanescent wave makes intimate contact between the sample and the ATR crystal paramount. Any air gaps will prevent the wave from interacting with the sample, leading to a weak or non-existent spectrum.[2] This is why a pressure clamp is a standard feature on ATR accessories, ensuring reproducible and high-quality data.[1]

Materials and Equipment

  • Analyte: 1-Phenylpiperazinium chloride powder (CAS 2210-93-7).[4]

  • Spectrometer: A Fourier-Transform Infrared (FT-IR) spectrometer.

  • Accessory: A single-reflection ATR accessory (e.g., with a diamond or ZnSe crystal).

  • Cleaning Supplies: Reagent-grade solvent (e.g., isopropanol or ethanol), laboratory wipes (e.g., Kimwipes™).

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, where proper execution of each step ensures the integrity of the final data.

Step 1: Instrument and ATR Accessory Preparation
  • Ensure the FT-IR spectrometer is powered on and has completed its initialization and diagnostic checks.

  • Inspect the ATR crystal surface for any visible residue or scratches.

  • Clean the crystal meticulously. Moisten a soft laboratory wipe with isopropanol and gently wipe the crystal surface. Repeat with a dry wipe to remove any solvent film.

    • Scientist's Note (Trustworthiness): An unclean crystal is the most common source of spectral contamination. Any residue from a previous sample will contribute its own peaks to your spectrum, leading to erroneous results. This step is non-negotiable for data integrity.

Step 2: Background Spectrum Acquisition
  • With the clean, empty ATR crystal and the pressure arm disengaged, initiate the background scan from the instrument's software.

  • The software will collect an interferogram of the ambient environment (air, CO₂, water vapor) and the ATR crystal itself. This will be used as a reference to be ratioed against the sample scan.

    • Scientist's Note (Causality): The background scan is essential to remove spectral contributions from the instrument and the atmosphere. Without a proper background, strong atmospheric CO₂ (~2350 cm⁻¹) and water vapor bands would dominate and obscure regions of the sample spectrum.[2]

Step 3: Sample Preparation and Loading
  • Place a small, representative amount of 1-Phenylpiperazinium chloride powder onto the center of the ATR crystal. Only a few milligrams are needed to completely cover the crystal's sampling area.[1][10]

  • Lower the ATR accessory's pressure arm until it makes contact with the sample.

  • Apply firm, consistent pressure using the calibrated pressure clamp. This ensures intimate contact between the powder and the crystal surface, minimizing air voids.[2]

    • Scientist's Note (Experience): The amount of pressure can influence peak intensities and shapes slightly. Using a calibrated clamp that "clicks" at a set force ensures that measurements are reproducible between different users and on different days.

Step 4: Sample Spectrum Acquisition
  • Initiate the sample scan using the same instrument parameters (e.g., resolution, number of scans) as the background collection.

  • The software will automatically ratio the sample interferogram against the stored background interferogram, perform a Fourier transform, and display the resulting absorbance spectrum.

Step 5: Post-Measurement Cleanup
  • Disengage the pressure arm and carefully remove the bulk of the powder with a spatula or wipe.

  • Thoroughly clean the crystal surface as described in Step 1 to prepare the instrument for the next user.

Data Analysis and Spectral Interpretation

The resulting FT-IR spectrum is a unique fingerprint of 1-Phenylpiperazinium chloride. The key is to analyze the different regions of the spectrum to confirm the presence of all expected structural motifs.

Table 1: Key Vibrational Band Assignments for 1-Phenylpiperazinium Chloride
Wavenumber Range (cm⁻¹)Vibration TypeStructural MoietyExpected Intensity & Appearance
3100 - 3000C-H StretchingPhenyl Ring (Aromatic)Medium to weak, sharp peaks.[11]
3000 - 2850C-H Stretching (asymmetric & symmetric)Piperazine Ring (CH₂)Strong, sharp peaks. Often appear as shoulders on the broad N-H⁺ band.[9][12]
3000 - 2400 N-H⁺ Stretching Piperazinium Ion Very broad, strong absorption envelope. This is the hallmark of an amine salt. [9][13]
~2700 - 2000Overtone / Combination BandsPiperazinium IonMultiple weak, broad humps often seen in amine salts.[9]
1600 - 1580C=C Ring StretchingPhenyl RingMedium to strong, sharp.[11][14]
1500 - 1480C=C Ring StretchingPhenyl RingMedium to strong, sharp.[14]
~1450CH₂ Bending (Scissoring)Piperazine RingMedium intensity.[12]
1350 - 1250C-N Stretching (Aromatic)Phenyl-N BondStrong.[15]
1250 - 1020C-N Stretching (Aliphatic)Piperazine Ring C-NMedium.[15]
780 - 740C-H Out-of-Plane BendingMonosubstituted PhenylStrong, sharp.[14]
720 - 680C-H Out-of-Plane BendingMonosubstituted PhenylStrong, sharp.[14]

Expert Interpretation:

  • The Piperazinium Ion Signature: The most diagnostic feature is the extremely broad and intense band system below 3000 cm⁻¹. This is not a typical N-H stretch (which appears ~3300 cm⁻¹ in free secondary amines) but is characteristic of the N-H⁺ bond in an amine hydrochloride salt.[9][15] The sharp aliphatic C-H stretching peaks are typically superimposed on this broad feature.

  • The Phenyl Group Fingerprints: The presence of the phenyl group is confirmed by the weak C-H stretches above 3000 cm⁻¹, the two characteristic ring stretching bands near 1600 cm⁻¹ and 1490 cm⁻¹, and the strong out-of-plane bending bands below 800 cm⁻¹, which confirm a monosubstituted benzene ring.[11][14]

  • The Piperazine Ring: The piperazine ring itself is confirmed by the strong aliphatic C-H stretches below 3000 cm⁻¹ and the CH₂ scissoring mode around 1450 cm⁻¹.[12]

Workflow Visualization

The entire process, from sample handling to final data interpretation, can be visualized as a linear workflow.

ATR_IR_Workflow cluster_prep Phase 1: Preparation cluster_acq Phase 2: Acquisition cluster_analysis Phase 3: Analysis A 1. Clean ATR Crystal B 2. Acquire Background Spectrum A->B Ensures no contamination C 3. Load Powder Sample B->C D 4. Apply Pressure C->D Ensures good contact E 5. Acquire Sample Spectrum D->E Collects raw data F 6. Automatic Data Processing (Ratioing & FT) E->F G 7. Spectral Interpretation (Peak Assignment) F->G Generates final spectrum H Confirm Compound Identity & Salt Form G->H Final Report

Caption: Workflow for ATR-FTIR analysis of 1-Phenylpiperazinium chloride.

Conclusion

ATR-FTIR spectroscopy is a highly effective and efficient method for the characterization of 1-Phenylpiperazinium chloride. The protocol outlined in this note is robust, requires minimal time and sample, and provides a wealth of structural information. The ability to quickly verify the presence of the key aromatic and aliphatic moieties, and most importantly, confirm the formation of the piperazinium hydrochloride salt, makes this technique an indispensable tool for quality control and reaction monitoring in any chemical or pharmaceutical research environment.

References

  • PubChem. 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 . National Center for Biotechnology Information. [Link]

  • Polymer Chemistry Characterization Lab. Sample Preparation – FT-IR/ATR . University of Southern Mississippi. [Link]

  • Gunasekaran, S., et al. Spectral investigation and normal coordinate analysis of piperazine . Indian Journal of Pure & Applied Physics, Vol. 45, May 2007, pp. 403-407. [Link]

  • Max, J. J., et al. ATR-FTIR spectroscopic studies on aqueous LiClO4, NaClO4, and Mg(ClO4)2 solutions . Journal of Solution Chemistry, 31(8), 615-642. [Link]

  • Agilent Technologies. ATR-FTIR Spectroscopy, FTIR Sampling Techniques . [Link]

  • Alver, O., Parlak, C., & Senyel, M. FT-IR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study . Spectrochimica acta. Part A, Molecular and biomolecular spectroscopy, 67(3-4), 793–801. [Link]

  • Gunasekaran, S., & Anita, B. Spectroscopic investigations of 1-benzylpiperazine . Journal of Ultra Scientist of Physical Sciences, Vol. 24(1)B, 215-224 (2012). [Link]

  • Larkin, P. J. Interpretation of Infrared Spectra, A Practical Approach . Wiley Analytical Science. [Link]

  • Chemistry LibreTexts. 4.2: IR Spectroscopy - IR Sample Preparation: A Practical Guide . [Link]

  • WikiEducator. Chapter-20: Infrared spectroscopy (Identifying Compounds or ligands) . [Link]

  • University of Calgary. IR Spectroscopy Tutorial: Amines . [Link]

  • Wiley-VCH GmbH. 1-Phenylpiperazine HCl - Optional[ATR-IR] - Spectrum . SpectraBase. [Link]

  • SciSpace. 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies . [Link]

  • Alver, Ö., Parlak, C., & Şenyel, M. FTIR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study . ResearchGate. [Link]

  • Shimadzu. Powder Samples . [Link]

  • Al-Ghorbani, M., et al. New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study . Scientific Reports, 14(1), 1083. [Link]

  • Smith, B. C. Organic Nitrogen Compounds III: Secondary and Tertiary Amines . Spectroscopy Online. [Link]

  • Gammadata. Tips for ATR Sampling . [Link]

  • Smith, B. C. 13.10 INTERPRETATION OF IR SPECTRA . [Link]

  • PubChem. 1-Phenylpiperazin-1-ium;chloride | C10H15ClN2 | CID 57355916 . National Center for Biotechnology Information. [Link]

  • PubChem. 1-Phenylpiperazine;chloride | C10H14ClN2- | CID 21115357 . National Center for Biotechnology Information. [Link]

  • ResearchGate. Vibrational spectra, normal coordinate treatment and simulation of the vibrational spectra of piperazine glyoxime and its Co(III) complex . [Link]

  • Smith, B. C. Organic Nitrogen Compounds V: Amine Salts . Spectroscopy Online. [Link]

  • Wankhede, S., et al. Characterization of Hydrochloride and Tannate Salts of Diphenhydramine . Indian journal of pharmaceutical sciences, 72(5), 637–641. [Link]

Sources

Application

Application Note & Protocol: High-Purity Recrystallization of 1-Phenylpiperazinium Chloride

Introduction 1-Phenylpiperazinium chloride is a crucial intermediate and a significant structural motif in the synthesis of numerous active pharmaceutical ingredients (APIs), particularly those targeting the central nerv...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

1-Phenylpiperazinium chloride is a crucial intermediate and a significant structural motif in the synthesis of numerous active pharmaceutical ingredients (APIs), particularly those targeting the central nervous system. The purity of this starting material is paramount, as impurities can carry through subsequent synthetic steps, impacting the efficacy, safety, and regulatory compliance of the final drug product. Recrystallization is a fundamental and highly effective technique for the purification of solid organic compounds, leveraging differences in solubility to separate the desired compound from its impurities[1]. This application note provides a detailed, field-proven protocol for the recrystallization of 1-Phenylpiperazinium chloride, designed for researchers, scientists, and drug development professionals. The protocol emphasizes not just the procedural steps but the underlying chemical principles to ensure robust and reproducible results.

Scientific Principles of Recrystallization

The efficacy of recrystallization hinges on the principle that most solid compounds are more soluble in a hot solvent than in the same solvent when it is cold[1]. An ideal recrystallization solvent will dissolve the target compound sparingly or not at all at room temperature but will dissolve it completely at or near its boiling point. For amine hydrochloride salts like 1-Phenylpiperazinium chloride, polar protic solvents such as alcohols are often suitable due to their ability to solvate the charged ammonium group and the hydrochloride ion.

The selection of an appropriate solvent is the most critical step in developing a successful recrystallization protocol. For amine hydrochlorides, alcohols are a common choice[2]. While ethanol can be effective, some hydrochloride salts exhibit high solubility even at lower temperatures, which can lead to poor recovery. Isopropanol often provides a more favorable solubility profile, making it a preferred choice for many amine hydrochloride recrystallizations. In cases where a single solvent does not provide adequate separation, a two-solvent system can be employed. This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "poor" solvent (in which it is sparingly soluble) to induce precipitation[3].

Safety & Handling Precautions

1-Phenylpiperazinium chloride is a hazardous substance and must be handled with appropriate personal protective equipment (PPE).

  • Hazards: Toxic if swallowed, in contact with skin, or if inhaled. Causes skin and serious eye irritation[4].

  • Required PPE: Wear protective gloves, protective clothing, eye protection, and a face shield. Work in a well-ventilated area or a fume hood.

  • Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.

Always consult the Safety Data Sheet (SDS) for 1-Phenylpiperazinium chloride and all solvents used before beginning this procedure.

Recrystallization Protocol: Single-Solvent Method (Isopropanol)

This protocol is optimized for the purification of 1-Phenylpiperazinium chloride using isopropanol as the primary solvent.

Materials & Equipment
  • Crude 1-Phenylpiperazinium chloride

  • Isopropanol (anhydrous)

  • Erlenmeyer flasks

  • Hot plate with stirring capability

  • Magnetic stir bar

  • Condenser (optional but recommended)

  • Buchner funnel and flask

  • Filter paper

  • Vacuum source

  • Ice bath

  • Spatula

  • Drying oven or vacuum desiccator

Experimental Workflow Diagram

Recrystallization_Workflow cluster_dissolution Step 1: Dissolution cluster_cooling Step 2: Crystallization cluster_isolation Step 3: Isolation & Drying A Place crude solid in flask B Add minimal hot isopropanol A->B C Heat to boiling with stirring B->C D Slowly cool to room temperature C->D Saturated Solution E Cool in ice bath D->E F Collect crystals via vacuum filtration E->F Crystal Slurry G Wash with cold isopropanol F->G H Dry crystals under vacuum G->H I Characterize (m.p., spectroscopy) H->I Pure Product

Sources

Method

Characterizing 1-Phenylpiperazinium Chloride: A Guide for Serotonin Receptor Research

Introduction: The Serotonergic System and the Phenylpiperazine Scaffold The serotonin (5-hydroxytryptamine, 5-HT) system is a cornerstone of modern neuroscience, modulating a vast array of physiological and cognitive pro...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Serotonergic System and the Phenylpiperazine Scaffold

The serotonin (5-hydroxytryptamine, 5-HT) system is a cornerstone of modern neuroscience, modulating a vast array of physiological and cognitive processes, including mood, sleep, appetite, and learning[1]. Central to this system is a diverse family of at least 14 receptor subtypes, which belong to the G-protein coupled receptor (GPCR) and ligand-gated ion channel superfamilies[1][2]. This diversity makes the 5-HT system a rich landscape for therapeutic intervention in psychiatric and neurological disorders.

The phenylpiperazine moiety is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds that target monoaminergic systems[3][4]. 1-Phenylpiperazine (PP) is the parent compound of this class. Its derivatives, such as the well-studied m-chlorophenylpiperazine (m-CPP), are known to act as direct serotonin receptor agonists and have been instrumental in probing 5-HT receptor function[5][6][7]. 1-Phenylpiperazinium chloride, the salt form of PP, serves as a valuable research tool for investigating ligand-receptor interactions at various 5-HT subtypes. Its water solubility and stability make it amenable to a wide range of in vitro and in vivo experimental paradigms.

This guide provides a comprehensive overview of the pharmacological profile of 1-Phenylpiperazine and detailed protocols for its characterization, designed for researchers in pharmacology, drug discovery, and neuroscience.

Pharmacological Profile and Mechanism of Action

1-Phenylpiperazine and its analogues exhibit a complex pharmacological profile, primarily characterized by their interaction with serotonin receptors. While many derivatives have been synthesized to achieve high affinity and selectivity for specific subtypes[8][9][10], the parent compound displays a broader spectrum of activity. Its primary action is considered to be serotonergic, with evidence pointing to a central serotonin-mimetic effect[5][6].

Functionally, phenylpiperazines can act as agonists, partial agonists, or antagonists depending on the specific receptor subtype and the chemical substitutions on the phenyl or piperazine rings[2][10][11][12]. The unsubstituted 1-Phenylpiperazine is known to be a monoamine releasing agent, triggering the release of serotonin and norepinephrine[13]. Its direct interaction with serotonin receptors has been quantified, showing moderate affinity for the 5-HT1A receptor.

Binding Affinity and Functional Data

The following table summarizes key quantitative data for 1-Phenylpiperazine (PP). As 1-Phenylpiperazinium chloride readily dissociates in aqueous buffer, these values are representative of its activity in typical assay conditions.

TargetParameterValue (nM)SpeciesSource
5-HT1A ReceptorBinding Affinity (Kᵢ)380Rat[14]
Serotonin Transporter (SERT)Monoamine Release (EC₅₀)880-[13]
Norepinephrine Transporter (NET)Monoamine Release (EC₅₀)186-[13]
Dopamine Transporter (DAT)Monoamine Release (EC₅₀)2530-[13]

Scientist's Note: The 380 nM affinity for the 5-HT1A receptor, while not as potent as more complex derivatives, makes 1-Phenylpiperazine a useful tool for studies where moderate affinity is desired or as a reference compound in structure-activity relationship (SAR) studies. Its activity as a serotonin releasing agent suggests that its in vivo effects are likely a composite of direct receptor interaction and indirect effects from increased synaptic serotonin levels.

Key Experimental Workflows and Diagrams

Characterizing a compound like 1-Phenylpiperazinium chloride involves a tiered approach, starting with target binding and moving to functional and behavioral assays.

G cluster_0 In Vitro Characterization cluster_1 In Vivo Validation cluster_2 Data Analysis & Interpretation A Radioligand Binding Assay B Functional cAMP Assay A->B Determine Affinity (Ki) C Forced Swim Test B->C Assess Functional Potency (EC50/IC50) D Pharmacological Profile C->D Evaluate Behavioral Effects

Caption: High-level workflow for characterizing a serotonin receptor ligand.

The 5-HT1A receptor, a primary target for many phenylpiperazines, is a Gi/Go-coupled GPCR. Its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP)[15][16].

cluster_membrane Cell Membrane 5HT1A 5-HT1A Receptor Gi Gi/o Protein 5HT1A->Gi Activates AC Adenylyl Cyclase Gi->AC Inhibits Ligand 1-Phenylpiperazine (Agonist) Ligand->5HT1A Binds cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC

Caption: Simplified 5-HT1A receptor signaling pathway.

Experimental Protocols

Protocol 1: Radioligand Binding Assay for 5-HT1A Receptor Affinity

This protocol describes a competitive binding assay to determine the inhibition constant (Kᵢ) of 1-Phenylpiperazinium chloride at the human 5-HT1A receptor.

Rationale: Radioligand binding assays are the gold standard for determining the affinity of a test compound for a receptor[17]. This method measures the ability of an unlabeled compound (the "competitor," i.e., 1-Phenylpiperazinium chloride) to displace a radiolabeled ligand that is known to bind to the target receptor with high affinity and specificity.

Materials:

  • Membrane Preparation: Commercially available membranes from HEK293 cells stably expressing the human 5-HT1A receptor, or membranes prepared from rat cortex or hippocampus.

  • Radioligand: [³H]8-OH-DPAT (a selective 5-HT1A agonist), specific activity ~100-200 Ci/mmol.

  • Test Compound: 1-Phenylpiperazinium chloride.

  • Non-specific Control: Serotonin (5-HT) or unlabeled 8-OH-DPAT.

  • Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

  • Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

  • Filtration: Glass fiber filters (e.g., Whatman GF/B) pre-soaked in 0.3% polyethyleneimine (PEI).

  • Equipment: 96-well microplates, cell harvester, scintillation counter, scintillation cocktail.

Step-by-Step Methodology:

  • Membrane Preparation (if not using commercial): a. Homogenize frozen brain tissue (e.g., rat cortex) in 20 volumes of ice-cold lysis buffer (e.g., 50 mM Tris-HCl with protease inhibitors)[18]. b. Centrifuge at 1,000 x g for 10 min at 4°C to remove nuclei. c. Centrifuge the supernatant at 40,000 x g for 20 min at 4°C to pellet the membranes. d. Wash the pellet by resuspending in fresh assay buffer and repeating the high-speed centrifugation. e. Resuspend the final pellet in a known volume of assay buffer and determine the protein concentration via a BCA or Bradford assay[18][19].

  • Assay Setup (in a 96-well plate, in triplicate): a. Prepare serial dilutions of 1-Phenylpiperazinium chloride in assay buffer. A typical starting range is 10⁻⁴ M to 10⁻¹⁰ M. b. Total Binding Wells: Add 50 µL assay buffer, 50 µL [³H]8-OH-DPAT (at a final concentration near its Kₔ, e.g., 1 nM), and 150 µL of membrane suspension (typically 50-100 µg protein)[3][18]. c. Non-specific Binding (NSB) Wells: Add 50 µL of 10 µM Serotonin, 50 µL [³H]8-OH-DPAT, and 150 µL of membrane suspension[3]. d. Competition Wells: Add 50 µL of the appropriate 1-Phenylpiperazinium chloride dilution, 50 µL [³H]8-OH-DPAT, and 150 µL of membrane suspension.

  • Incubation and Filtration: a. Incubate the plate at room temperature (or 30°C) for 60 minutes with gentle agitation to reach binding equilibrium[3][18]. b. Terminate the reaction by rapid vacuum filtration through the PEI-soaked glass fiber filters using a cell harvester. c. Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

  • Quantification: a. Dry the filters, place them in scintillation vials, and add scintillation cocktail. b. Count the radioactivity (in counts per minute, CPM) using a scintillation counter.

Data Analysis:

  • Calculate the specific binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • For each concentration of 1-Phenylpiperazinium chloride, calculate the percentage of specific binding inhibited.

  • Plot the percent inhibition against the log concentration of the test compound to generate a sigmoidal dose-response curve.

  • Use non-linear regression analysis (e.g., in Prism software) to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Protocol 2: Functional cAMP Assay for 5-HT1A Receptor Activity

This protocol determines whether 1-Phenylpiperazinium chloride acts as an agonist or antagonist at the 5-HT1A receptor by measuring its effect on intracellular cAMP levels.

Rationale: Since the 5-HT1A receptor is Gi-coupled, an agonist will inhibit adenylyl cyclase, leading to a decrease in cAMP levels[15][16]. This assay quantifies that change. By pre-stimulating cells with forskolin (an adenylyl cyclase activator), the inhibitory effect of a 5-HT1A agonist becomes more robust and easily measurable[20].

Materials:

  • Cell Line: CHO-K1 or HEK293 cells stably expressing the human 5-HT1A receptor.

  • Test Compound: 1-Phenylpiperazinium chloride.

  • Control Agonist: 8-OH-DPAT or Serotonin.

  • Adenylyl Cyclase Activator: Forskolin.

  • Assay Medium: Serum-free cell culture medium (e.g., MEM) with a phosphodiesterase inhibitor like IBMX (0.5 mM) to prevent cAMP degradation.

  • Detection Kit: A commercial cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Step-by-Step Methodology:

  • Cell Plating: a. Seed the 5-HT1A-expressing cells into 96-well or 384-well plates at an appropriate density (e.g., 3,000 cells/well) and allow them to adhere overnight[20].

  • Agonist Mode Assay: a. Prepare serial dilutions of 1-Phenylpiperazinium chloride and the control agonist (e.g., 8-OH-DPAT) in assay medium containing a fixed concentration of forskolin (e.g., 10 µM)[20]. b. Aspirate the culture medium from the cells and replace it with the compound/forskolin solutions. c. Incubate at 37°C for 30 minutes.

  • Antagonist Mode Assay (Optional): a. To test for antagonist activity, pre-incubate the cells with serial dilutions of 1-Phenylpiperazinium chloride for 15-30 minutes. b. Add a fixed concentration of a known agonist (e.g., the EC₈₀ concentration of 8-OH-DPAT) along with forskolin. c. Incubate at 37°C for an additional 30 minutes.

  • cAMP Detection: a. Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for your chosen detection kit.

Data Analysis:

  • Agonist Mode: a. Convert the raw signal (e.g., fluorescence, luminescence) to cAMP concentration using a standard curve. b. Plot the cAMP concentration against the log concentration of 1-Phenylpiperazinium chloride. c. A downward curve indicates agonism. Use non-linear regression to calculate the EC₅₀ (potency) and the Eₘₐₓ (efficacy) relative to the control agonist.

  • Antagonist Mode: a. An antagonist will reverse the cAMP decrease caused by the control agonist. b. Plot the cAMP concentration against the log concentration of 1-Phenylpiperazinium chloride. c. Use non-linear regression to calculate the IC₅₀, which represents its potency as an antagonist.

Protocol 3: The Forced Swim Test (FST) in Mice

This protocol describes a common in vivo behavioral assay used to screen for compounds with potential antidepressant-like activity.

Rationale: The FST is based on the principle of behavioral despair[5]. When placed in an inescapable container of water, rodents will eventually cease active escape attempts and adopt an immobile posture. This immobility time is interpreted as a depressive-like state. Clinically effective antidepressants reliably reduce this immobility time, increasing active behaviors like swimming or climbing. This test can be used to evaluate the functional consequences of 1-Phenylpiperazinium chloride's interaction with the serotonin system.

Materials:

  • Animals: Male mice (e.g., C57BL/6 strain).

  • Test Compound: 1-Phenylpiperazinium chloride dissolved in a suitable vehicle (e.g., saline).

  • Apparatus: A transparent cylinder (e.g., 20 cm diameter, 50 cm height) filled with water to a depth of 30 cm, such that the mouse cannot touch the bottom[6].

  • Water Bath/Heater: To maintain water temperature at 24-25°C[5][6].

  • Equipment: Stopwatch, video camera for recording, dry towels, holding cage with a heat source (e.g., heating pad under half the cage).

Step-by-Step Methodology:

  • Acclimation: a. Allow mice to acclimate to the testing room for at least 60 minutes before the experiment begins[5]. The room should be quiet and have consistent lighting.

  • Drug Administration: a. Administer 1-Phenylpiperazinium chloride or vehicle via the desired route (e.g., intraperitoneal, i.p.) at a pre-determined time before the test (e.g., 30 minutes). Dosing should be based on pilot studies or literature on similar compounds.

  • Test Procedure: a. Fill the cylinder with water and ensure the temperature is stable at 24-25°C[5]. b. Gently place one mouse into the water. Start the stopwatch and video recording immediately. c. The total test duration is 6 minutes[19]. d. The experimenter should leave the immediate vicinity to avoid disturbing the animal, while ensuring it can be continuously monitored for safety[19].

  • Post-Test Care: a. At the end of the 6-minute session, carefully remove the mouse from the water. b. Gently dry the mouse with a towel and place it in a clean, dry cage with a heat source available so the animal can thermoregulate[5][6]. Monitor the animal until it is dry and resumes normal activity. c. Change the water between animals if it becomes soiled[6].

Data Analysis:

  • Scoring: A trained observer, who is blind to the experimental conditions, should score the video recordings.

  • Behavioral Categories:

    • Immobility: The mouse is floating with only minor movements necessary to keep its head above water.

    • Mobility (Active): The mouse is actively swimming, climbing, or diving.

  • Analysis Period: The first 2 minutes of the test are typically considered a habituation period and are excluded from the final analysis. Score the last 4 minutes of the 6-minute test[19].

  • Statistical Analysis: Calculate the total duration of immobility for each animal. Compare the mean immobility times between the vehicle-treated group and the drug-treated groups using an appropriate statistical test (e.g., t-test or ANOVA). A significant decrease in immobility time suggests an antidepressant-like effect.

References

  • Can, A., Dao, D. T., Arad, M., Terrillion, C. E., Piantadosi, S. C., & Gould, T. D. (2012). The Mouse Forced Swim Test. Journal of Visualized Experiments, (59), 3638. [Link]

  • Castagné, V., Moser, P., & Porsolt, R. D. (2009). The Mouse Forced Swim Test. In Methods of Behavior Analysis in Neuroscience. CRC Press/Taylor & Francis. [Link]

  • Kłodzińska, A., Chojnacka-Wójcik, E., Pałucha, A., Brański, P., Popik, P., & Tatarczynska, E. (2001). Synthesis, 5-HT1A and 5-HT2A receptor activity of new 1-phenylpiperazinylpropyl derivatives with arylalkyl substituents in position 7 of purine-2,6-dione. Polish Journal of Pharmacology, 53(4), 359–368. [Link]

  • Yildiz, A., & Stringer, J. L. (2014). The Forced Swim Test as a Model of Depressive-like Behavior. Journal of Visualized Experiments, (90), e51523. [Link]

  • NSW Department of Primary Industries. (n.d.). Animal Research Review Panel Guideline 30: The Porsolt Forced Swim Test in Rats and Mice. [Link]

  • Andersen, J., et al. (2014). Binding of the Amphetamine-like 1-Phenyl-piperazine to Monoamine Transporters. ACS Chemical Neuroscience, 5(3), 204–211. [Link]

  • Wikipedia. (n.d.). 1-Phenylpiperazine. [Link]

  • protocols.io. (2023). Elevated plus maze protocol. [Link]

  • protocols.io. (2023). Elevated plus maze protocol (alternative). [Link]

  • Leone, F., et al. (2020). Novel 4,5-Dihydrothiazole-Phenylpiperazine Derivatives: Synthesis, Docking Studies and Pharmacological Evaluation as Serotoninergic Agents. Molecules, 25(22), 5345. [Link]

  • Terán, C., Santana, L., Uriarte, E., Fall, Y., Unelius, L., & Tolf, B. R. (1998). Phenylpiperazine derivatives with strong affinity for 5HT1A, D2A and D3 receptors. Bioorganic & Medicinal Chemistry Letters, 8(24), 3567–3570. [Link]

  • Wesołowska, A., et al. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. Molecules, 26(22), 7025. [Link]

  • Obniska, J., et al. (2003). Synthesis and 5-HT1A/5-HT2A receptor activity of new N-[3-(4-phenylpiperazin-1-yl)-propyl] derivatives... Polish Journal of Pharmacology, 55(4), 553-7. [Link]

  • Malawska, B., et al. (2002). Synthesis and 5-HT1A/5-HT2A Activity of Some Butyl Analogs in the Group of Phenylpiperazine Alkyl pyrimido[2,1-f]theophyllines. Polish Journal of Pharmacology, 54(2), 145-53. [Link]

  • BindingDB. (n.d.). BDBM50001898 1-Phenyl-piperazine. [Link]

  • Leone, F., et al. (2020). Novel 4,5‐Dihydrothiazole‐Phenylpiperazine Derivatives... Chemistry & Biodiversity, 17(5), e2000288. [Link]

  • Csonka, R., et al. (2022). Design, Synthesis and 5-HT1A Binding Affinity of... Molecules, 27(6), 1801. [Link]

  • Glennon, R. A., et al. (1996). Structure and serotonin 5-HT2C receptor activity of ortho- and meta-substituted phenylpiperazines. Journal of Medicinal Chemistry, 39(1), 314-322. [Link]

  • Pamplona, F. A., & Prediger, R. D. S. (2014). Elevated Plus Maze Test to Assess Anxiety-like Behavior in the Mouse. Bio-protocol, 4(16), e1211. [Link]

  • Schumacher, A., et al. (2011). A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem. Frontiers in Behavioral Neuroscience, 5, 43. [Link]

  • Csonka, R., et al. (2022). Design, Synthesis and 5-HT1A Binding Affinity of N-(3-(4-(2-Methoxyphenyl)piperazin-1-yl)propyl)... Molecules, 27(6), 1801. [Link]

  • Wesołowska, A., et al. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. Molecules, 26(22), 7025. [Link]

  • Glennon, R. A., et al. (1991). Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands. Journal of Medicinal Chemistry, 34(12), 3360-3365. [Link]

  • Gatch, M. B. (1998). Meta-chlorophenylpiperazine induced changes in locomotor activity are mediated by 5-HT1 as well as 5-HT2C receptors in mice. Behavioural Brain Research, 90(1), 31-38. [Link]

  • Zhang, Y. Y., et al. (2014). Binding mechanism of nine N-phenylpiperazine derivatives and α1A-adrenoceptor using site-directed molecular docking and high performance affinity chromatography. RSC Advances, 4(28), 14457-14465. [Link]

  • Stjernschantz, E., et al. (2023). Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. Journal of Molecular Structure, 1272, 134179. [Link]

  • Singh, H., et al. (2020). Identification of dual role of piperazine-linked phenyl cyclopropyl methanone as positive allosteric modulator of 5-HT2C and negative allosteric modulator of 5-HT2B receptors. European Journal of Medicinal Chemistry, 187, 111956. [Link]

  • Barreiro, E. J., et al. (2010). Searching for multi-target antipsychotics: Discovery of orally active heterocyclic N-phenylpiperazine ligands of D2-like and 5-HT1A receptors. Bioorganic & Medicinal Chemistry, 18(5), 1734-1741. [Link]

  • Kahn, R. S., Wetzler, S., van Praag, H. M., Asnis, G. M., & Strauman, T. (1988). Behavioral indications for serotonin receptor hypersensitivity in panic disorder. Psychiatry Research, 25(1), 101–104. [Link]

  • Eurofins Discovery. (n.d.). 5-HT1A Human Serotonin GPCR Cell Based Agonist cAMP SAFETYscan SafetyScreen Assay. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2014). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. [Link]

  • Wesołowska, A., et al. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. Molecules, 26(22), 7025. [Link]

  • Terán, C., et al. (1998). Phenylpiperazine derivatives with strong affinity for 5HT1A, D2A and D3 receptors. Bioorganic & Medicinal Chemistry Letters, 8(24), 3567-70. [Link]

  • Bylund, D. B., & Toews, M. L. (1993). Radioligand binding methods: practical guide and tips. American Journal of Physiology-Lung Cellular and Molecular Physiology, 265(4), L421-L429. [Link]

Sources

Application

Application Notes and Protocols for the Pharmacological Profiling of 1-Phenylpiperazinium Chloride Analogs

Document ID: ANP-PNPZ-2026-01 For Research Use Only. Not for use in diagnostic procedures. Introduction The 1-phenylpiperazine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due...

Author: BenchChem Technical Support Team. Date: January 2026

Document ID: ANP-PNPZ-2026-01

For Research Use Only. Not for use in diagnostic procedures.

Introduction

The 1-phenylpiperazine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a wide array of centrally active therapeutic agents.[1] These compounds are known for their diverse effects on the central nervous system (CNS), typically by interacting with various neurotransmitter receptors and transporters to modulate serotonergic, dopaminergic, and adrenergic signaling.[2][3] 1-Phenylpiperazinium chloride analogs, as charged derivatives, present unique pharmacological questions regarding their blood-brain barrier permeability and target engagement.

This comprehensive guide provides a structured framework and detailed protocols for the systematic pharmacological evaluation of novel 1-phenylpiperazinium chloride analogs. The methodologies described herein are designed to establish a foundational understanding of a compound's mechanism of action, from initial target affinity to functional activity and selectivity. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel CNS agents.

PART I: Primary Target Affinity Profiling via Radioligand Binding Assays

Expertise & Experience: The first critical step in characterizing a novel compound is to determine its binding affinity (Kᵢ) for its putative molecular targets. Radioligand binding assays are the gold-standard for quantifying this interaction. The principle relies on the competition between a radiolabeled ligand (with known affinity) and the unlabeled test compound for a finite number of receptors in a tissue homogenate or cell membrane preparation.[4] The concentration of test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀, which can then be converted to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.[5]

This section provides protocols for assessing affinity at two of the most common targets for phenylpiperazine derivatives: the serotonin 1A (5-HT₁ₐ) and dopamine D₂ receptors.

Protocol 1: 5-HT₁ₐ Receptor Binding Assay

This protocol uses [³H]WAY-100635, a potent and selective 5-HT₁ₐ receptor antagonist radioligand, which has the advantage of labeling both G-protein-coupled and uncoupled states of the receptor.[6][7]

Materials:

  • Receptor Source: Rat hippocampal membranes or CHO/HEK293 cell membranes stably expressing the human 5-HT₁ₐ receptor.

  • Radioligand: [³H]WAY-100635 (Specific Activity: 70-90 Ci/mmol).

  • Non-specific Ligand: 10 µM WAY-100635 (unlabeled).[8]

  • Assay Buffer: 50 mM Tris-HCl, 4 mM CaCl₂, 0.1% Ascorbic Acid, pH 7.4.

  • Test Compounds: 1-Phenylpiperazinium chloride analogs at 10-12 concentrations (e.g., 0.1 nM to 10 µM).

  • 96-well microplates, filter mats (GF/B), scintillation fluid, and a microplate scintillation counter.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize tissue or cells in ice-cold assay buffer and centrifuge to pellet membranes. Resuspend the pellet in fresh buffer to a final protein concentration of 50-100 µ g/well .

  • Assay Setup: To each well of a 96-well plate, add in the following order:

    • 25 µL Assay Buffer (for total binding) or 25 µL of 10 µM unlabeled WAY-100635 (for non-specific binding).

    • 25 µL of the appropriate dilution of the test compound.

    • 50 µL of [³H]WAY-100635 diluted in assay buffer to a final concentration of ~0.1-0.3 nM.

    • 100 µL of the membrane suspension.

  • Incubation: Incubate the plate at 25°C for 60 minutes to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through a GF/B filter mat using a cell harvester. Wash the filters 3 times with ice-cold assay buffer to remove unbound radioligand.

  • Scintillation Counting: Dry the filter mat, place it in a sample bag with scintillation fluid, and count the radioactivity in a microplate scintillation counter.

  • Data Analysis: Calculate the Kᵢ value from the IC₅₀ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of radioligand and Kₑ is its equilibrium dissociation constant.

Protocol 2: Dopamine D₂ Receptor Binding Assay

This assay utilizes [³H]Spiperone, a classic antagonist radioligand with high affinity for D₂ receptors.[5][9]

Materials:

  • Receptor Source: Rat striatal membranes or HEK293 cell membranes expressing human D₂ receptors.

  • Radioligand: [³H]Spiperone (Specific Activity: 60-90 Ci/mmol).

  • Non-specific Ligand: 10 µM Haloperidol or (+)Butaclamol.

  • Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

  • All other materials are as described in Protocol 1.

Step-by-Step Methodology:

  • Membrane Preparation: As described in Protocol 1. A typical protein concentration is 70-150 µ g/well .

  • Assay Setup: To each well, add:

    • 25 µL Assay Buffer (total binding) or 25 µL of 10 µM Haloperidol (non-specific binding).

    • 25 µL of the test compound dilution.

    • 50 µL of [³H]Spiperone diluted to a final concentration of ~0.2-0.5 nM.

    • 100 µL of membrane suspension.

  • Incubation: Incubate at 37°C for 30 minutes.

  • Harvesting & Counting: Proceed as described in Protocol 1.

  • Data Analysis: Calculate Kᵢ values as described in Protocol 1.

Data Presentation: Predicted Binding Affinities

The following table presents hypothetical binding data for a series of 1-phenylpiperazinium chloride analogs, which can be used as a template for presenting experimental results.

Compound IDR-Group Modification5-HT₁ₐ Kᵢ (nM)D₂ Kᵢ (nM)Selectivity (D₂/5-HT₁ₐ)
PPA-001H (Parent)15.4250.616.3
PPA-0022-Cl8.2180.322.0
PPA-0033-CF₃5.1450.188.3
PPA-0044-OCH₃25.6310.812.1

PART II: In Vitro Functional Characterization

Expertise & Experience: Binding affinity does not describe the functional consequence of a drug-receptor interaction. A compound can be an agonist (activates the receptor), an antagonist (blocks the receptor from being activated), or an inverse agonist (reduces basal receptor activity).[10] Functional assays are therefore essential. G-protein coupled receptors (GPCRs), such as serotonin and dopamine receptors, signal through various downstream pathways, most commonly by modulating the levels of the second messenger cyclic AMP (cAMP).[11][12] Dopamine D₁-like receptors typically couple to Gₛ proteins to increase cAMP, while D₂-like and 5-HT₁ₐ receptors couple to Gᵢ/ₒ proteins to decrease cAMP.[13][14][15]

Protocol 3: Gᵢ-Coupled Receptor Functional Assay (cAMP Inhibition)

This protocol is suitable for 5-HT₁ₐ and D₂ receptors and measures the ability of a test compound to inhibit cAMP production stimulated by forskolin, an adenylate cyclase activator.[12][16]

Materials:

  • Cell Line: HEK293 or CHO cells stably expressing the target receptor (e.g., 5-HT₁ₐ or D₂).

  • Reagents: Forskolin, Reference Agonist (e.g., 5-CT for 5-HT₁ₐ, Quinpirole for D₂), Reference Antagonist (e.g., WAY-100635 for 5-HT₁ₐ, Haloperidol for D₂).

  • cAMP Detection Kit: A commercial kit based on HTRF, AlphaScreen, or ELISA.[17][18]

  • Assay Buffer: Hank's Balanced Salt Solution (HBSS) or similar.

  • 384-well white opaque microplates.

Step-by-Step Methodology:

  • Cell Plating: Seed cells into a 384-well plate at an optimized density (e.g., 5,000-10,000 cells/well) and culture overnight.

  • Agonist Mode:

    • Remove culture medium and add assay buffer.

    • Add test compounds at various concentrations.

    • Add a fixed concentration of forskolin (typically 1-10 µM, determined during assay development).

    • Incubate for 30 minutes at 37°C.

  • Antagonist Mode:

    • Pre-incubate cells with test compounds for 15-30 minutes.

    • Add a fixed concentration (EC₈₀) of a reference agonist, along with a fixed concentration of forskolin.

    • Incubate for 30 minutes at 37°C.

  • cAMP Detection: Lyse the cells and measure cAMP levels according to the detection kit manufacturer's instructions.

  • Data Analysis:

    • Agonist: Plot the percent inhibition of the forskolin response vs. compound concentration to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

    • Antagonist: Plot the percent inhibition of the reference agonist response vs. compound concentration to determine the IC₅₀.

Workflow for In Vitro Pharmacological Profiling

The following diagram illustrates the logical flow from primary binding assays to functional characterization for a novel 1-phenylpiperazinium analog.

G cluster_0 PART I: Affinity cluster_1 PART II: Functionality cluster_2 PART III: Selectivity Binding_5HT1A 5-HT1A Binding Assay (Protocol 1) Func_Agonist Agonist Mode Assay (Protocol 3) Binding_5HT1A->Func_Agonist High Affinity? Binding_D2 D2 Binding Assay (Protocol 2) Binding_D2->Func_Agonist Func_Antagonist Antagonist Mode Assay (Protocol 3) Func_Agonist->Func_Antagonist No Agonism? Transporter Transporter Uptake Assay (Protocol 4) Func_Antagonist->Transporter Characterized? Panel Broad Receptor Panel Transporter->Panel

Caption: Workflow for in vitro pharmacological profiling of novel compounds.

PART III: Selectivity & Off-Target Profiling

Trustworthiness: A safe and effective drug must be selective for its intended target. Phenylpiperazine derivatives are known to interact with monoamine transporters (SERT, DAT, NET) in addition to postsynaptic receptors.[2] Profiling against these transporters is a crucial step to identify potential polypharmacology, which could be beneficial (e.g., in antidepressants) or detrimental (leading to side effects).

Protocol 4: Neurotransmitter Transporter Uptake Assay

This protocol uses a fluorescent substrate that acts as a mimetic for dopamine, norepinephrine, and serotonin, allowing for a homogeneous, no-wash assay format.[19][20][21]

Materials:

  • Cell Lines: HEK293 cells stably expressing the human serotonin transporter (hSERT), dopamine transporter (hDAT), or norepinephrine transporter (hNET).

  • Assay Kit: Commercial fluorescent neurotransmitter transporter uptake assay kit.[22]

  • Reference Inhibitors: Fluoxetine (SERT), GBR-12909 (DAT), Desipramine (NET).

  • Poly-D-lysine coated 96- or 384-well black, clear-bottom microplates.

  • Fluorescence microplate reader with bottom-read capability.

Step-by-Step Methodology:

  • Cell Plating: Plate cells onto coated plates and allow them to form a confluent monolayer overnight (e.g., 40,000-60,000 cells/well for 96-well plates).[21]

  • Compound Incubation: Remove the culture medium and replace it with assay buffer containing various concentrations of the test compound or reference inhibitor. Incubate for 10-20 minutes at 37°C.

  • Substrate Addition: Add the fluorescent substrate/masking dye mixture provided in the kit to all wells.

  • Signal Detection: Immediately begin measuring fluorescence intensity in kinetic mode for 20-30 minutes using a plate reader. Alternatively, an endpoint reading can be taken after a fixed incubation time.

  • Data Analysis: Determine the rate of substrate uptake (slope of the kinetic curve) or the final fluorescence signal. Plot the percent inhibition of uptake versus compound concentration to determine the IC₅₀ value.

Data Presentation: Selectivity Profile

This table provides a template for summarizing the selectivity profile of lead compounds against primary targets and key off-target transporters.

Compound ID5-HT₁ₐ Kᵢ (nM)D₂ Kᵢ (nM)SERT IC₅₀ (nM)DAT IC₅₀ (nM)NET IC₅₀ (nM)
PPA-00115.4250.6>10,0005,6002,100
PPA-0035.1450.1850>10,0004,300

Signaling Pathway Visualization

The interaction of a 1-phenylpiperazinium analog with its target receptor initiates a cascade of intracellular events. The diagram below illustrates the canonical signaling pathways for Gᵢ- and Gₛ-coupled GPCRs, which are primary targets for this class of compounds.

G cluster_0 cluster_1 cluster_2 Ligand Phenylpiperazinium Analog Receptor_Gi 5-HT1A / D2 Receptor (Gi-coupled) Ligand->Receptor_Gi Binds Receptor_Gs D1/D5 Receptor (Gs-coupled) Ligand->Receptor_Gs Binds AC Adenylyl Cyclase Receptor_Gi->AC Inhibits (-) Receptor_Gs->AC Activates (+) cAMP cAMP AC->cAMP Converts ATP ATP ATP->AC PKA Protein Kinase A (PKA) cAMP->PKA Activates Response Cellular Response (e.g., Gene Transcription, Ion Channel Modulation) PKA->Response Phosphorylates

Caption: Canonical GPCR signaling pathways modulated by phenylpiperazines.

References

  • Patsnap Synapse. (2024-07-17). What is the mechanism of Spiperone? Retrieved from [Link]

  • DeJesus, O. T., et al. (n.d.). [3H]spiperone binds selectively to rat striatal D2 dopamine receptors in vivo: a kinetic and pharmacological analysis. PubMed. Retrieved from [Link]

  • Creative Biolabs. (n.d.). Hi-Affi™ In Vitro Cell based Dopamine Receptor Functional Assay Service. Retrieved from [Link]

  • Innoprot. (n.d.). D2 Dopamine Receptor Assay. Retrieved from [Link]

  • Innoprot. (n.d.). D1 Dopamine Receptor Assay. Retrieved from [Link]

  • Guo, L., et al. (2012). Concentration of receptor and ligand revisited in a modified receptor binding protocol for high-affinity radioligands: [3H]spiperone binding to D2 and D3 dopamine receptors. NIH. Retrieved from [Link]

  • Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. Retrieved from [Link]

  • Grimm, M., et al. (2007). Competitive MS binding assays for dopamine D2 receptors employing spiperone as a native marker. PubMed. Retrieved from [Link]

  • Molecular Devices. (n.d.). A Fluorescence-Based Neurotransmitter Transporter Uptake Assay. Retrieved from [Link]

  • Zhang, R., & Xie, X. (2012). Recent progress in assays for GPCR drug discovery. PubMed. Retrieved from [Link]

  • Stratowa, C., et al. (1995). Functional testing of human dopamine D1 and D5 receptors expressed in stable cAMP-responsive luciferase reporter cell lines. PubMed. Retrieved from [Link]

  • Coccini, T., et al. (2012). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. NIH. Retrieved from [Link]

  • PharmaLegacy. (n.d.). GPCR Assays. Retrieved from [Link]

  • Mokrosz, M. J., et al. (1995). Structure-activity relationship studies of CNS agents, Part 23: N-(3-phenylpropyl)- and N-[(E)-cinnamyl]-1,2,3,4-tetrahydroisoquinoline mimic 1-phenylpiperazine at 5-HT1A receptors. PubMed. Retrieved from [Link]

  • Schihada, H., et al. (2024). Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. MDPI. Retrieved from [Link]

  • Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

  • Sittampalam, G. S., et al. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Assay Guidance Manual - NCBI. Retrieved from [Link]

  • Molecular Devices. (n.d.). Neurotransmitter Transporter Uptake Assay Kit. Retrieved from [Link]

  • Medicalexpo. (n.d.). Neurotransmitter Transporter Uptake Assay Kit - Molecular Devices. Retrieved from [Link]

  • Wikipedia. (n.d.). Phenylpiperazine. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). GPCRs in Drug Discovery and In Vitro Safety Pharmacology. Retrieved from [Link]

  • Wikipedia. (n.d.). Phenylpiperazine. Retrieved from [Link]

  • Parsey, R. V., et al. (2006). Measurement of 5-HT1A receptor binding in depressed adults before and after antidepressant drug treatment using PET and [11C]WAY-100635. NIH. Retrieved from [Link]

  • Sulpizio, A., et al. (1985). Psychopharmacological profile of 1-(m-(trifluoromethyl) phenyl) piperazine (TFMPP). PubMed. Retrieved from [Link]

  • Eurofins Discovery. (n.d.). 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Retrieved from [Link]

  • Molecular Devices. (n.d.). Neurotransmitter Transporter Assay Kit. Retrieved from [Link]

  • Almaghrabi, M. (2021). Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs. Auburn University. Retrieved from [Link]

  • Fletcher, A., et al. (1996). Electrophysiological, biochemical, neurohormonal and behavioural studies with WAY-100635, a potent, selective and silent 5-HT1A receptor antagonist. PubMed. Retrieved from [Link]

  • Gesty-Palmer, D., & Chen, M. (2011). Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways. NIH. Retrieved from [Link]

  • van de Witte, S. V., et al. (2000). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. PubMed. Retrieved from [Link]

  • Innoprot. (n.d.). 5-HT2A Serotonin Receptor Assay. Retrieved from [Link]

  • El-Adl, K., et al. (2024). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. MDPI. Retrieved from [Link]

  • ResearchGate. (2025). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. Retrieved from [Link]

  • Khawaja, X., et al. (1995). The selective 5-HT1A antagonist radioligand [3H]WAY 100635 labels both G-protein-coupled and free 5-HT1A receptors in rat brain membranes. PubMed. Retrieved from [Link]

  • Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

  • Cleare, A. J., et al. (2005). Brain 5-HT1A receptor binding in chronic fatigue syndrome measured using positron emission tomography and [11C]WAY-100635. PubMed. Retrieved from [Link]

Sources

Method

Application Notes & Protocols for the Experimental In Vivo Use of 1-Phenylpiperazinium Chloride

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the experimental in vivo use of 1-Phenylpiperazinium chloride. This document outlines the foundational s...

Author: BenchChem Technical Support Team. Date: January 2026

These application notes provide a detailed guide for researchers, scientists, and drug development professionals on the experimental in vivo use of 1-Phenylpiperazinium chloride. This document outlines the foundational steps required to investigate the pharmacological and toxicological profile of this compound in a preclinical setting. Given the limited direct in vivo data on 1-Phenylpiperazinium chloride, this guide emphasizes a cautious, systematic approach, drawing insights from related phenylpiperazine compounds.

Introduction and Scientific Rationale

1-Phenylpiperazinium chloride is the hydrochloride salt of 1-phenylpiperazine. The phenylpiperazine moiety is a key structural feature in a wide range of pharmacologically active compounds. While direct in vivo studies on 1-Phenylpiperazinium chloride are scarce, its structural analogs, such as 1,1-dimethyl-4-phenylpiperazinium (DMPP) and meta-chlorophenylpiperazine (mCPP), have been subjects of investigation. DMPP is known as a ganglionic stimulant that acts on nicotinic acetylcholine receptors (nAChRs)[1][2][3][4][5][6][7], while mCPP is recognized for its effects on the serotonergic system[8][9]. These precedents suggest that 1-Phenylpiperazinium chloride may possess significant activity within the nervous and cardiovascular systems.

The versatile structure of piperazine derivatives allows for modifications that can lead to a variety of biological activities[10][11]. The two nitrogen atoms in the piperazine ring can improve properties like water solubility and bioavailability, making them attractive for drug development[10].

The primary objectives for the in vivo study of 1-Phenylpiperazinium chloride are to:

  • Establish a preliminary safety and tolerability profile.

  • Characterize its pharmacokinetic (PK) and pharmacodynamic (PD) properties.

  • Investigate its potential effects on the central nervous, cardiovascular, and autonomic nervous systems.

Pre-Clinical Safety and Dose-Range Finding

Given the GHS classification of 1-Phenylpiperazinium chloride as toxic if swallowed, in contact with skin, or inhaled, a rigorous safety and dose-finding study is the mandatory first step.[12]

Protocol 1: Acute Toxicity and Dose-Range Finding Study

Objective: To determine the maximum tolerated dose (MTD) and identify potential target organs of toxicity.

Materials:

  • 1-Phenylpiperazinium chloride (analytical grade)

  • Sterile vehicle for administration (e.g., saline, PBS)

  • Rodent model (e.g., Sprague-Dawley rats or C57BL/6 mice), 8-10 weeks old, equal numbers of males and females.

  • Standard animal caging and husbandry supplies.

  • Equipment for clinical observations, body weight measurement, and blood collection.

Methodology:

  • Dose Preparation: Prepare a stock solution of 1-Phenylpiperazinium chloride in the chosen vehicle. Perform serial dilutions to create a range of doses. The starting doses should be informed by any available LD50 data (e.g., intraperitoneal LD50 in rats is 140 mg/kg) and should be significantly lower.[13]

  • Animal Grouping: Assign animals to dose groups (e.g., 3-5 doses) and a vehicle control group (n=3-5 per sex per group).

  • Administration: Administer the compound via the intended clinical route (e.g., oral gavage (PO), intraperitoneal (IP), or intravenous (IV)).

  • Clinical Observations: Monitor animals closely for the first few hours post-dosing and then at regular intervals for 14 days. Record signs of toxicity, including changes in behavior, posture, respiration, and any adverse physical signs.

  • Body Weight: Measure body weight just before dosing and daily thereafter.

  • Necropsy and Histopathology: At the end of the 14-day observation period, euthanize all animals. Perform a gross necropsy on all major organs. For animals in the highest dose groups and any that show signs of toxicity, collect major organs for histopathological analysis.

Data Presentation: Dose-Range Finding Summary
Dose Group (mg/kg)Route of AdministrationMortality (M/F)Key Clinical Signs of ToxicityChange in Body Weight (%)Gross Necropsy Findings
Vehicle ControlIP0/0No observable signs+5%No abnormalities
Low DoseIP0/0Mild sedation+3%No abnormalities
Mid DoseIP1/0Sedation, ataxia-2%Pale liver
High DoseIP3/3Severe sedation, tremors, mortality-10%Enlarged adrenal glands, pale liver

Pharmacokinetic (PK) Profiling

Understanding the absorption, distribution, metabolism, and excretion (ADME) of 1-Phenylpiperazinium chloride is crucial for designing subsequent efficacy studies.[14]

Protocol 2: Single-Dose Pharmacokinetic Study

Objective: To determine key PK parameters such as half-life, clearance, volume of distribution, and bioavailability.[15]

Materials:

  • 1-Phenylpiperazinium chloride

  • Rodent model with jugular vein cannulation for serial blood sampling.

  • Dosing vehicles for IV and the chosen extravascular route (e.g., PO).

  • Blood collection tubes (e.g., with anticoagulant).

  • Centrifuge and freezer for plasma storage.

  • LC-MS/MS or other suitable bioanalytical method for quantifying the compound in plasma.

Methodology:

  • Animal Groups: Use two groups of cannulated animals (n=3-5 per group). One group will receive an IV dose, and the other will receive an extravascular dose (e.g., PO).

  • Dosing: Administer a single, well-tolerated dose (determined from the dose-range finding study).

  • Blood Sampling: Collect blood samples at multiple time points post-dose (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 24 hours).

  • Plasma Preparation: Centrifuge the blood samples to separate plasma and store at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of 1-Phenylpiperazinium chloride in plasma samples using a validated bioanalytical method.

  • Data Analysis: Use pharmacokinetic software to calculate key PK parameters.

Data Presentation: Key Pharmacokinetic Parameters
ParameterIV AdministrationOral Administration
Cmax (ng/mL)-Value
Tmax (hr)-Value
AUC (ng*hr/mL)ValueValue
Half-life (t½) (hr)ValueValue
Clearance (CL) (L/hr/kg)Value-
Volume of Distribution (Vd) (L/kg)Value-
Bioavailability (F) (%)-Calculated Value

In Vivo Pharmacodynamic (PD) and Efficacy Studies

Based on the pharmacology of its analogs, initial PD studies should focus on the central nervous and cardiovascular systems.

Protocol 3: Assessment of Neurological Effects (e.g., Open Field Test)

Objective: To evaluate the effect of 1-Phenylpiperazinium chloride on locomotor activity and anxiety-like behavior.

Methodology:

  • Animal Groups: Assign animals to a vehicle control group and at least three dose groups of 1-Phenylpiperazinium chloride (n=8-12 per group).

  • Dosing: Administer the compound at the Tmax determined from the PK study.

  • Open Field Test: Place each animal in the center of an open field arena and record its activity for a set duration (e.g., 10-30 minutes) using an automated tracking system.

  • Data Analysis: Analyze parameters such as total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

Protocol 4: Assessment of Cardiovascular Effects

Objective: To determine the effects of 1-Phenylpiperazinium chloride on heart rate, blood pressure, and cardiac function.

Methodology:

  • Animal Model: Use telemetered animals to allow for continuous monitoring of cardiovascular parameters in conscious, freely moving animals.

  • Dosing: Administer a single dose of the compound or vehicle.

  • Data Collection: Continuously record blood pressure, heart rate, and ECG before and after dosing for a specified period.

  • Data Analysis: Analyze changes in mean arterial pressure, heart rate, and ECG intervals (e.g., QT interval).

Visualization of Experimental Workflows and Potential Mechanisms

Experimental Workflow Diagram

G cluster_0 Phase 1: Safety & PK cluster_1 Phase 2: Pharmacodynamics (PD) cluster_2 Phase 3: Mechanism of Action A Acute Toxicity & Dose-Range Finding B Single-Dose Pharmacokinetics (PK) A->B Determine Tolerated Dose C Neurological Assessment (e.g., Open Field Test) B->C Inform Dose & Timing D Cardiovascular Assessment (Telemetry) B->D Inform Dose & Timing E Receptor Occupancy Studies C->E F Neurochemical Analysis (e.g., Microdialysis) C->F D->E G Data Analysis & Interpretation E->G F->G

Caption: A phased approach for the in vivo evaluation of 1-Phenylpiperazinium chloride.

Hypothesized Signaling Pathway

Based on the activity of its analog DMPP, a potential mechanism of action for 1-Phenylpiperazinium chloride could involve the activation of neuronal nicotinic acetylcholine receptors (nAChRs).

G PPC 1-Phenylpiperazinium Chloride nAChR Neuronal nAChR PPC->nAChR Binds & Activates Ion Na+/Ca2+ Influx nAChR->Ion Membrane Postsynaptic Membrane Depolarization Membrane Depolarization Ion->Depolarization AP Action Potential Generation Depolarization->AP NT Neurotransmitter Release AP->NT

Caption: Hypothesized activation of nAChRs by 1-Phenylpiperazinium chloride.

Conclusion and Future Directions

The in vivo investigation of 1-Phenylpiperazinium chloride requires a methodical and safety-conscious approach. The protocols outlined above provide a framework for establishing its foundational pharmacokinetic, safety, and pharmacodynamic profiles. Based on these initial findings, further studies can be designed to explore its mechanism of action in more detail, including receptor binding assays and neurochemical analyses. The structural relationship to other bioactive phenylpiperazines suggests that this compound could hold significant, yet uncharacterized, pharmacological potential.

References

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. Retrieved from [Link]

  • Singh, S., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Letters in Drug Design & Discovery, 21. Retrieved from [Link]

  • Baumann, M. H., et al. (2001). 1-(m-chlorophenyl)piperazine (mCPP) dissociates in vivo serotonin release from long-term serotonin depletion in rat brain. Neuropsychopharmacology, 24(5), 492-501. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazin-1-ium;chloride. National Center for Biotechnology Information. Retrieved from [Link]

  • Tsuchida, K., et al. (2013). A ganglionic stimulant, 1,1-dimethyl-4-phenylpiperazinium, caused both cholinergic and adrenergic responses in the isolated mouse atrium. European Journal of Pharmacology, 704(1-3), 7-14. Retrieved from [Link]

  • Hancock, J. (2007). 1,1 Dimethyl 4 Phenylpiperazinium. Digital Commons@ETSU. Retrieved from [Link]

  • Papke, R. L., et al. (2015). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape: Pointing the Way for Future Therapeutic Management of Inflammation and Neuropathic Pain. ACS Chemical Neuroscience, 16(15), 2901-2920. Retrieved from [Link]

  • van der Post, J. P., et al. (1998). Pharmacokinetic and pharmacodynamic profile of oral and intravenous meta-chlorophenylpiperazine in healthy volunteers. Journal of Clinical Psychopharmacology, 18(4), 307-315. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis, characterization and in vivoanthelmintic activity of some newer piperazine derivatives. Retrieved from [Link]

  • Soncin, E., & Maffii, G. (1959). [The Action of DMPP (1,1-dimethyl-4-phenylpiperazinium Iodide) on Isolated Guinea Pig Auricles]. Archives Internationales de Pharmacodynamie et de Therapie, 123, 148-167. Retrieved from [Link]

  • Winbury, M. M. (1959). Mechanism of the local vascular actions or 1, 1-dimethyl-4-phenylpiperazinium (DMPP), a potent ganglionic stimulant. The Journal of Physiology, 147(1), 1-13. Retrieved from [Link]

  • Papke, R. L., et al. (2015). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape: Pointing the Way for Future Therapeutic Management of Inflammation and Neuropathic Pain. ACS Chemical Neuroscience, 16(15), 2901-2920. Retrieved from [Link]

  • Coruzzi, G., et al. (2000). Effects of nicotine, dimethylphenylpiperazinium and tetramethylammonium on smooth muscles from feline and human gastric corpus. European Journal of Pharmacology, 409(2), 209-215. Retrieved from [Link]

  • Winbury, M. M. (1959). Mechanism of the local vascular actions of 1, 1-dimethyl-4-phenylpiperazinium (DMPP), a potent ganglionic stimulant. The Journal of Physiology, 147(1), 1-13. Retrieved from [Link]

  • LibreTexts Medicine. (2024). 1.3: Pharmacokinetics I. Retrieved from [Link]

  • Tarka, M. P., et al. (1990). Acute inhalation toxicity of cetylpyridinium chloride. Journal of the American College of Toxicology, 9(4), 473-479. Retrieved from [Link]

  • Open RN. (n.d.). Chapter 1 Pharmacokinetics & Pharmacodynamics. In Nursing Pharmacology. NCBI Bookshelf. Retrieved from [Link]

Sources

Application

Application Notes & Protocols for In Vitro Characterization of 1-Phenylpiperazinium Chloride

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vitro assays to characterize the biological activity of 1-Phenylpiperazinium...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the design and execution of in vitro assays to characterize the biological activity of 1-Phenylpiperazinium chloride and its analogs. The protocols and insights herein are structured to ensure scientific rigor, reproducibility, and a thorough understanding of the compound's pharmacological profile.

Introduction: The Phenylpiperazinium Scaffold in Neuropharmacology

The phenylpiperazinium moiety is a key pharmacophore present in numerous centrally active compounds. While 1-Phenylpiperazinium chloride itself is a foundational structure, its derivatives have been extensively studied. A prominent and well-characterized analog is 1,1-Dimethyl-4-phenylpiperazinium (DMPP), a selective agonist for neuronal nicotinic acetylcholine receptors (nAChRs).[1][2] These receptors are ligand-gated ion channels that play critical roles in synaptic transmission, cognitive function, and inflammatory processes.[2]

Given this context, it is highly probable that 1-Phenylpiperazinium chloride interacts with nAChRs. Therefore, the following application notes are designed to elucidate this primary mechanism of action, assess functional consequences, and determine the compound's cytotoxic profile. These protocols are foundational for any drug discovery program involving this class of compounds.

Postulated Mechanism of Action: Nicotinic Acetylcholine Receptor (nAChR) Agonism

Phenylpiperazinium compounds typically act as agonists at various nAChR subtypes. Upon binding to the extracellular domain of the receptor, these compounds induce a conformational change that opens the central ion channel. This allows the influx of cations, primarily Na⁺ and Ca²⁺, leading to depolarization of the cell membrane and activation of downstream signaling cascades.[1][3] The specific nAChR subtypes targeted (e.g., α7, α4β2) can dictate the compound's overall physiological effect.[2]

nAChR_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Agonist 1-Phenylpiperazinium Chloride (Agonist) nAChR_Closed Nicotinic ACh Receptor (Closed State) Agonist->nAChR_Closed Binding nAChR_Open Nicotinic ACh Receptor (Open State) nAChR_Closed->nAChR_Open Conformational Change Depolarization Membrane Depolarization nAChR_Open->Depolarization Na⁺ Influx Ca_Influx Ca²⁺ Influx nAChR_Open->Ca_Influx Cellular_Response Downstream Cellular Response Depolarization->Cellular_Response Ca_Influx->Cellular_Response

Caption: Postulated signaling of 1-Phenylpiperazinium chloride via nAChR activation.

Experimental Protocols

For robust characterization, a tiered approach is recommended: first, determine the binding affinity to the primary target; second, quantify the functional activity; and third, assess the general cytotoxicity to establish a therapeutic window.

Protocol 1: Receptor Binding Affinity Assay

This protocol determines the affinity (Kᵢ) of 1-Phenylpiperazinium chloride for a specific nAChR subtype using a competitive radioligand binding assay. This is a fundamental assay in pharmacology to quantify the interaction between a ligand and a receptor.[4][5]

Principle: The assay measures the ability of the unlabeled test compound (1-Phenylpiperazinium chloride) to compete with a known radiolabeled ligand for binding to the receptor. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand is the IC₅₀, which can then be converted to the binding affinity constant (Kᵢ).[6]

Materials:

  • Cell Membranes: Membranes prepared from a cell line stably expressing the nAChR subtype of interest (e.g., SH-SY5Y for mixed neuronal nAChRs, or HEK293 cells transfected with specific subunits).

  • Radioligand: A high-affinity radiolabeled nAChR ligand (e.g., [³H]-Epibatidine or [¹²⁵I]-α-Bungarotoxin).

  • Test Compound: 1-Phenylpiperazinium chloride, dissolved in an appropriate solvent (e.g., water or DMSO) to make a concentrated stock solution.

  • Non-specific Binding Control: A high concentration of a known unlabeled nAChR ligand (e.g., nicotine or DMPP).

  • Assay Buffer: e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

  • Filtration System: A cell harvester with glass fiber filters (e.g., Whatman GF/B).

  • Scintillation Counter and scintillation fluid.

Procedure:

  • Preparation: Prepare serial dilutions of 1-Phenylpiperazinium chloride in the assay buffer. A typical concentration range might be from 10⁻¹⁰ M to 10⁻⁴ M.

  • Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

    • Total Binding: Cell membranes + Radioligand + Assay Buffer.

    • Non-specific Binding: Cell membranes + Radioligand + High concentration of unlabeled control ligand.

    • Competitive Binding: Cell membranes + Radioligand + Serial dilutions of 1-Phenylpiperazinium chloride.

  • Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[6]

  • Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell harvester. This separates the receptor-bound radioligand from the unbound radioligand.[4]

  • Washing: Quickly wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Quantification: Place the filters into scintillation vials, add scintillation fluid, and measure the radioactivity using a liquid scintillation counter.[6]

  • Data Analysis:

    • Calculate Specific Binding = Total Binding - Non-specific Binding.

    • Plot the percentage of specific binding against the log concentration of 1-Phenylpiperazinium chloride.

    • Use non-linear regression (sigmoidal dose-response curve) to determine the IC₅₀ value.[4]

    • Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.[6]

Data Interpretation:

ParameterDescriptionTypical Values for nAChR Ligands
Kᵢ (nM) Inhibitory constant; a measure of binding affinity. Lower Kᵢ indicates higher affinity.Potent: <10 nM; Moderate: 10-1000 nM; Weak: >1000 nM
Hill Slope Slope of the dose-response curve.A value near 1.0 suggests a competitive interaction at a single binding site.
Protocol 2: Cell Viability & Cytotoxicity Assay (MTT Assay)

This protocol assesses the effect of 1-Phenylpiperazinium chloride on cell viability and proliferation. It is crucial to determine if the compound has off-target toxic effects and to establish a concentration range for functional assays where cell health is not compromised.[7]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[6][8]

Materials:

  • Cell Line: A relevant cell line, preferably the same one used for functional assays (e.g., SH-SY5Y human neuroblastoma cells).

  • Culture Medium: Appropriate medium (e.g., DMEM/F12) supplemented with 10% Fetal Bovine Serum (FBS) and antibiotics.

  • Test Compound: 1-Phenylpiperazinium chloride stock solution.

  • MTT Reagent: 5 mg/mL solution in sterile PBS.

  • Solubilizing Agent: DMSO or an acidified isopropanol solution.[6]

  • Positive Control: A known cytotoxic agent (e.g., Doxorubicin).

  • 96-well cell culture plates and a microplate reader.

MTT_Assay_Workflow A Day 1: Seed Cells (e.g., 10,000 cells/well) B Day 2: Treat Cells (Serial dilutions of compound) A->B C Incubate (24-72 hours) B->C D Add MTT Reagent (Incubate 2-4 hours) C->D E Viable cells convert MTT to Formazan D->E F Solubilize Formazan Crystals (e.g., DMSO) E->F G Read Absorbance (570 nm) F->G H Data Analysis (Calculate % Viability & IC₅₀) G->H

Caption: General experimental workflow for the MTT cell viability assay.

Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium. Allow cells to adhere overnight.[8]

  • Compound Treatment: The next day, remove the medium and replace it with fresh medium containing serial dilutions of 1-Phenylpiperazinium chloride. Include vehicle-only controls and positive controls.[6]

  • Incubation: Incubate the plate for a period relevant to your experimental question (typically 24, 48, or 72 hours).

  • MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, purple formazan crystals will form in viable cells.[6]

  • Solubilization: Carefully remove the medium and add 100 µL of the solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals. Gently mix on an orbital shaker.[9]

  • Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Data Analysis:

    • Normalize the absorbance values to the vehicle-treated control wells (representing 100% viability).

    • Plot the percentage of cell viability against the log concentration of the compound.

    • Use non-linear regression to determine the IC₅₀ value (the concentration that reduces cell viability by 50%).[8]

Safety and Handling

1-Phenylpiperazinium chloride and its derivatives are hazardous substances that must be handled with appropriate care.[10]

  • Personal Protective Equipment (PPE): Always wear protective gloves, a lab coat, and safety glasses with side-shields.[11][12]

  • Handling: Handle the compound in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust or vapors.[13][14] Avoid contact with skin, eyes, and clothing.[11]

  • First Aid:

    • Skin Contact: Immediately wash off with soap and plenty of water.[11]

    • Eye Contact: Rinse cautiously with water for several minutes.[11][15]

    • Ingestion: Rinse mouth and seek immediate medical attention. Do NOT induce vomiting.[14][15]

    • Inhalation: Move the person to fresh air. Seek medical attention if breathing is difficult.[11]

  • Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][13]

  • Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local, state, and federal regulations.[11][15]

References

  • Thermo Fisher Scientific. (2025). Safety Data Sheet: 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • Farma, M. J., et al. (n.d.). Assessing Modes of Toxic Action of Organic Cations in In Vitro Cell-Based Bioassays: the Critical Role of Partitioning to Cells and Medium Components. Environmental Science & Technology.
  • Stoyanova, T., et al. (n.d.). In Silico, In Vitro, and Ex Vivo Biological Activity of Some Novel Mebeverine Precursors. Molecules.
  • Hancock, J. (2007). 1,1 Dimethyl 4 Phenylpiperazinium. Digital Commons@ETSU. Retrieved from [Link]

  • Papke, R. L., et al. (2015). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape: Pointing the Way for Future Therapeutic Management of Inflammation and Neuropathic Pain. ACS Chemical Neuroscience, 16(15), 2901-2920.
  • Winbury, M. M. (1959). Mechanism of the local vascular actions of 1, 1-dimethyl-4-phenylpiperazinium (DMPP), a potent ganglionic stimulant. The Journal of Physiology, 147(1), 1-13.
  • Ginzel, K. H. (n.d.). Actions of dimethylphenylpiperazinium. British Journal of Pharmacology and Chemotherapy.
  • Winbury, M. M. (1959). Mechanism of the local vascular actions or 1, 1-dimethyl-4-phenylpiperazinium (DMPP), a potent ganglionic stimulant. The Journal of Physiology, 147(1), 1-13.
  • Sittampalam, G. S., et al. (2012). Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual.
  • Thurkauf, A., et al. (1988). Synthesis, pharmacological action, and receptor binding affinity of the enantiomeric 1-(1-phenyl-3-methylcyclohexyl)piperidines. Journal of Medicinal Chemistry, 31(8), 1625-1628.
  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • Zadra, M., et al. (2018). A comparison of in vitro cytotoxicity assays in medical device regulatory studies. Toxicology in Vitro, 51, 10-18.

Sources

Method

Application Notes and Protocols for Parallel Synthesis of 1-Phenylpiperazine Libraries

Introduction: The Privileged 1-Phenylpiperazine Scaffold in Drug Discovery The 1-phenylpiperazine motif is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a m...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Privileged 1-Phenylpiperazine Scaffold in Drug Discovery

The 1-phenylpiperazine motif is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in a multitude of clinically successful drugs.[1] Its inherent structural and physicochemical properties often impart favorable characteristics to drug candidates, such as improved aqueous solubility and the ability to traverse biological membranes. This scaffold is a key pharmacophore in molecules targeting a wide array of biological targets, including G-protein coupled receptors (GPCRs) and ion channels, leading to treatments for conditions ranging from central nervous system (CNS) disorders to cancer.[2][3]

Parallel synthesis has emerged as a powerful strategy to rapidly generate large, diverse libraries of molecules for high-throughput screening, accelerating the drug discovery process. By applying these techniques to the 1-phenylpiperazine core, researchers can efficiently explore the chemical space around this vital scaffold, enabling a swift investigation of structure-activity relationships (SAR) and the identification of promising lead compounds.

This comprehensive guide provides detailed protocols and expert insights into the most effective parallel synthesis techniques for creating diverse 1-phenylpiperazine libraries. We will delve into the causality behind experimental choices, offering a robust framework for researchers, scientists, and drug development professionals to successfully implement these powerful synthetic strategies.

Strategic Approaches to 1-Phenylpiperazine Library Synthesis

The construction of a 1-phenylpiperazine library can be approached from several angles, each with its own set of advantages and considerations. The choice of strategy often depends on the desired point of diversification and the availability of starting materials. Here, we will focus on three primary, highly effective methods:

  • Buchwald-Hartwig Amination: A modern, palladium-catalyzed cross-coupling reaction that forms the core C-N bond between an aryl halide and piperazine. This method is prized for its broad substrate scope and functional group tolerance.[3][4]

  • Reductive Amination: A versatile technique for introducing diversity at the N4 position of the piperazine ring by reacting a pre-formed 1-phenylpiperazine with a library of aldehydes or ketones.[5][6]

  • Ugi Multicomponent Reaction (MCR): A powerful one-pot reaction that allows for the rapid assembly of complex molecules from four different starting materials, offering a high degree of molecular diversity.[7][8]

The following sections will provide detailed, step-by-step protocols for each of these methods in a parallel synthesis format, along with illustrative data and workflow diagrams.

Method 1: Buchwald-Hartwig Amination for Core Scaffold Synthesis

The Buchwald-Hartwig amination is a cornerstone of modern C-N bond formation, offering a reliable and high-yielding route to N-aryl piperazines.[3][4] The reaction's power lies in its palladium-catalyzed mechanism, which can couple even electron-rich or sterically hindered aryl halides with amines under relatively mild conditions.

Expertise & Causality: Why This Method Excels

The success of the Buchwald-Hartwig amination hinges on the careful selection of the palladium catalyst, phosphine ligand, and base.[3][9]

  • Catalyst and Ligand Selection: Sterically hindered and electron-rich phosphine ligands, such as XantPhos or BINAP, are often crucial.[3] These bulky ligands promote the reductive elimination step of the catalytic cycle and prevent the formation of inactive palladium dimers, leading to higher yields, especially with less reactive aryl chlorides.[4] The choice of palladium source (e.g., Pd₂(dba)₃ or Pd(OAc)₂) is often less critical, but pre-catalysts can offer improved stability and reactivity.[10]

  • Base Selection: A strong, non-nucleophilic base is required to deprotonate the piperazine and facilitate the catalytic cycle. Sodium tert-butoxide (NaOt-Bu) is a common and effective choice.[2]

Workflow for Parallel Buchwald-Hartwig Amination

cluster_reaction Reaction cluster_workup Work-up & Purification prep_reagents Weigh Aryl Halides (R-X) and Base (NaOt-Bu) into 96-well plate dispense_piperazine Dispense N-Boc-piperazine solution to each well prep_reagents->dispense_piperazine Automated liquid handler prep_piperazine Prepare stock solution of N-Boc-piperazine in anhydrous solvent prep_piperazine->dispense_piperazine prep_catalyst Prepare catalyst/ligand stock solution (e.g., Pd₂(dba)₃/XantPhos) in anhydrous solvent dispense_catalyst Dispense catalyst/ligand solution to each well prep_catalyst->dispense_catalyst dispense_piperazine->dispense_catalyst seal_incubate Seal plate, inert with N₂/Ar, and incubate with shaking (e.g., 100 °C, 18h) dispense_catalyst->seal_incubate quench Cool to RT, quench reaction (e.g., with aqueous NH₄Cl) seal_incubate->quench extract Liquid-liquid extraction (e.g., Ethyl Acetate/Water) quench->extract purify High-throughput purification (e.g., preparative HPLC-MS) extract->purify cluster_reaction Reaction cluster_workup Work-up & Purification prep_piperazine Prepare stock solution of 1-phenylpiperazine in solvent (e.g., DCE) dispense_reagents Dispense 1-phenylpiperazine and aldehyde solutions into 96-well plate prep_piperazine->dispense_reagents prep_aldehydes Prepare stock solutions of aldehyde library (R-CHO) in solvent prep_aldehydes->dispense_reagents add_reducing_agent Add solid NaBH(OAc)₃ to each well dispense_reagents->add_reducing_agent stir_reaction Seal plate and stir at room temperature (e.g., 12-24h) add_reducing_agent->stir_reaction quench Quench with aqueous saturated NaHCO₃ stir_reaction->quench extract Liquid-liquid extraction (e.g., DCM/Water) quench->extract purify Purification using scavenger resins or HPLC extract->purify

Caption: Workflow for parallel reductive amination.

Protocol 2: Parallel Reductive Amination of 1-Phenylpiperazine

This protocol is suitable for a 96-well plate format.

Materials:

  • 96-well reaction block with sealing mat

  • 1-Phenylpiperazine

  • Library of diverse aldehydes

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) [1] Procedure:

  • Reagent Preparation:

    • Prepare a 0.2 M stock solution of 1-phenylpiperazine (0.1 mmol, 1.0 equiv per reaction) in DCE.

    • Prepare 0.2 M stock solutions of the aldehyde library (0.12 mmol, 1.2 equiv per reaction) in DCE.

  • Reaction Setup:

    • To each well of the reaction block, add 500 µL of the 1-phenylpiperazine stock solution.

    • Add 600 µL of the corresponding aldehyde stock solution to each well.

    • Stir the mixtures for 1 hour at room temperature to allow for iminium ion formation.

  • Reduction:

    • Add sodium triacetoxyborohydride (0.15 mmol, 1.5 equiv) as a solid to each well.

    • Seal the reaction block and stir at room temperature for 12-24 hours. Monitor reaction completion by LC-MS.

  • Work-up:

    • Quench the reactions by adding 1 mL of saturated aqueous sodium bicarbonate solution to each well.

    • Add 1 mL of DCM, mix, and separate the layers.

    • Collect the organic layer for purification.

  • Purification:

    • Option A (Scavenger Resins): For rapid purification, the crude product can be treated with a scavenger resin to remove excess aldehyde and other impurities. [5][11]For example, an amine-functionalized resin can be used to scavenge unreacted aldehydes.

    • Option B (Chromatography): For higher purity, use a high-throughput preparative HPLC-MS system.

Data Presentation: Representative Library Synthesis
AldehydeReducing AgentYield (%)Purity (%)
BenzaldehydeNaBH(OAc)₃85>95
4-ChlorobenzaldehydeNaBH(OAc)₃82>96
CyclohexanecarboxaldehydeNaBH(OAc)₃88>97
2-ThiophenecarboxaldehydeNaBH(OAc)₃79>95

Method 3: Ugi Multicomponent Reaction for Maximum Diversity

The Ugi four-component reaction (U-4CR) is a powerful tool in combinatorial chemistry, allowing for the creation of complex molecules in a single, atom-efficient step. [7][8]By using N-Boc-piperazine as the amine component, a library of highly diverse and decorated 1-phenylpiperazine analogues can be rapidly assembled.

Expertise & Causality: The Power of One-Pot Complexity

The Ugi reaction's efficiency stems from its convergent nature, where four starting materials (an amine, an aldehyde, a carboxylic acid, and an isocyanide) combine to form a single product. [8]This allows for the introduction of four points of diversity in one synthetic operation, making it exceptionally suited for library synthesis. The use of N-Boc-piperazine ensures that one of the piperazine nitrogens remains protected, allowing for further functionalization after the Ugi reaction if desired. [7]

Workflow for Parallel Ugi Reaction

cluster_reaction Reaction cluster_workup Work-up & Purification prep_amine Prepare stock solution of N-Boc-piperazine in Methanol dispense_reagents Dispense all four component solutions into 96-well plate prep_amine->dispense_reagents prep_aldehyde Prepare stock solutions of aldehyde library in Methanol prep_aldehyde->dispense_reagents prep_acid Prepare stock solutions of carboxylic acid library in Methanol prep_acid->dispense_reagents prep_isocyanide Prepare stock solutions of isocyanide library in Methanol prep_isocyanide->dispense_reagents stir_reaction Seal plate and stir at room temperature (e.g., 24-48h) dispense_reagents->stir_reaction concentrate Concentrate reactions under reduced pressure stir_reaction->concentrate purify Purify by high-throughput preparative HPLC-MS concentrate->purify

Caption: Workflow for parallel Ugi four-component reaction.

Protocol 3: Parallel Ugi Reaction for Piperazine Library Synthesis

This protocol is adapted for a 96-well plate format.

Materials:

  • 96-well reaction block with sealing mat

  • N-Boc-piperazine

  • Library of aldehydes

  • Library of carboxylic acids

  • Library of isocyanides

  • Methanol (MeOH)

Procedure:

  • Reagent Stock Solutions: Prepare 0.5 M stock solutions of N-Boc-piperazine, each aldehyde, each carboxylic acid, and each isocyanide in methanol.

  • Reaction Setup:

    • In each well of the reaction block, combine 200 µL of the N-Boc-piperazine solution (0.1 mmol, 1.0 equiv), 200 µL of an aldehyde solution (0.1 mmol, 1.0 equiv), 200 µL of a carboxylic acid solution (0.1 mmol, 1.0 equiv), and 200 µL of an isocyanide solution (0.1 mmol, 1.0 equiv).

  • Reaction: Seal the plate and stir at room temperature for 24-48 hours. The reaction progress can be monitored by LC-MS.

  • Work-up: Concentrate the reaction mixtures to dryness using a centrifugal evaporator.

  • Purification: Redissolve the crude products in a suitable solvent (e.g., DMSO/methanol) and purify using high-throughput preparative HPLC-MS.

Data Presentation: Representative Library Synthesis
AldehydeCarboxylic AcidIsocyanideYield (%)Purity (%)
BenzaldehydeAcetic Acidtert-Butyl isocyanide65>95
FurfuralBenzoic AcidCyclohexyl isocyanide62>95
4-MethoxybenzaldehydePropionic AcidBenzyl isocyanide70>96
IsobutyraldehydePhenylacetic Acidtert-Butyl isocyanide58>94

High-Throughput Purification: A Critical Step

The success of any parallel synthesis effort is intrinsically linked to the ability to efficiently purify the resulting library of compounds. For the methods described above, high-throughput preparative High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is the industry standard. [12][13] Key Considerations for High-Throughput Purification:

  • Method Development: A generic, fast gradient method is often employed to handle a diverse range of compounds.

  • Mass-Directed Fraction Collection: This is crucial for isolating the desired product from complex crude reaction mixtures, especially for multicomponent reactions. [14]* Automated Systems: Fully automated systems that can handle sample injection, fraction collection, and data logging for 96-well plates are essential for maintaining high throughput. [12]

Conclusion

The 1-phenylpiperazine scaffold remains a highly valuable starting point for the discovery of new therapeutic agents. By leveraging the power of parallel synthesis techniques such as the Buchwald-Hartwig amination, reductive amination, and the Ugi multicomponent reaction, medicinal chemists can rapidly and efficiently generate large, diverse libraries of novel compounds. The protocols and insights provided in this guide offer a robust framework for the successful implementation of these strategies, empowering researchers to accelerate their drug discovery programs. The careful selection of reagents and reaction conditions, coupled with efficient high-throughput purification, is paramount to the successful generation of high-quality compound libraries ready for biological screening.

References

  • Anonymous. Reductive Amination with a Scavenger: The Most “Combinatorial” of Two-Component Reactions. Russian Journal of General Chemistry.
  • Anonymous. Reductive Amination - Common Conditions. organic-chemistry.org.
  • Paul Murray Catalysis Consulting Ltd. Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction.
  • Anonymous.
  • Myers, A. Myers Chem 115. Myers Group, Harvard University.
  • Anonymous.
  • Anonymous. Selected ligands and catalysts for Buchwald‐Hartwig amination.
  • Lim, D. et al. Design, solid-phase synthesis, and evaluation of a phenyl-piperazine-triazine scaffold as α-helix mimetics. PubMed. 2014-12-08.
  • Anonymous. Application Notes and Protocols for the Synthesis of 1-Phenyl-4-(4-pyridinyl)
  • Anonymous. Application Notes and Protocols: N-Boc-Piperazine in Parallel Synthesis Libraries. BenchChem.
  • Anonymous.
  • Anonymous.
  • Anonymous. Buchwald-Hartwig Amination. ACS GCI Pharmaceutical Roundtable.
  • Anonymous. Application Notes and Protocols for Reductive Amination Reactions with Piperazin-2-ylmethanol Dihydrochloride. BenchChem.
  • Armstrong, A. et al. Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Journal of Visualized Experiments.
  • Ivachtchenko, A.V. et al. Practical Method for Parallel Synthesis of Diversely Substituted 1-Phenylpiperazines. Griffith Research Online.
  • Anonymous. Scavenger Resins. Amerigo Scientific.
  • Bradley, J. et al. Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. YouTube. 2023-02-26.
  • Anonymous. Ugi Multicomponent Reaction. Organic Syntheses Procedure.
  • Lim, D. et al. Design, Solid-Phase Synthesis, and Evaluation of a Phenyl-Piperazine-Triazine Scaffold as α-Helix Mimetics.
  • Bräse, S. et al. High-loading scavenger resins for combinatorial chemistry.
  • Anonymous. Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. Taylor & Francis Online.
  • Anonymous. HIGH-THROUGHPUT PREPARATIVE HPLC-MS PURIFICATION WORKFLOW OF LIBRARIES WITHIN THE EUROPEAN LEAD FACTORY. Taros Chemicals.
  • Schaffrath, M. et al. High-throughput purification of single compounds and libraries. PubMed. 2005.
  • Zhang, L. et al. High-Throughput Purification of Combinatorial Libraries I: A High-Throughput Purification System Using an Accelerated Retention Window Approach.
  • Anonymous.
  • Zhang, L. et al. High throughput HPLC/MS purification in support of drug discovery.
  • Anonymous. Buchwald-Hartwig Coupling. Organic Synthesis.
  • Weller, H.N. et al. High Throughput Analysis and Purification in Support of Automated Parallel Synthesis.
  • Wipf, P. strategies in organic synthesis. Wipf Group, University of Pittsburgh. 2004-10-29.
  • Matassini, C. et al. THE DOUBLE REDUCTIVE AMINATION APPROACH TO THE SYNTHESIS OF POLYHYDROXYPIPERIDINES.
  • Anonymous. An In-depth Technical Guide to the Synthesis of 1-(2-Cyclohexylethyl)piperazine. BenchChem.
  • Barnard, J.H. et al. New Protocol for Piperazine Production Using Homogeneously Catalyzed Alcohol Amination of Diethanolamine by a Ru-PNP Pincer Complex and the Coupling Reagent Phosphorus Pentachloride for Cyclization of Aminoethyl ethanolamine.
  • Anonymous. Practical Synthesis Guide to Solid Phase Peptide Chemistry. cem.com.
  • Anonymous. Parallel Synthesis and Library Design. Royal Society of Chemistry.
  • Anonymous. SYNTHESIS OF 1-[2-(2,4-DIMETHYL-PHENYLSULFANYL)-PHENYL]PIPERAZINE.
  • Anonymous. Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). UCI Department of Chemistry.
  • Alexandrou, A. et al. Discovery and hit-to-lead evaluation of piperazine amides as selective, state-dependent NaV1.7 inhibitors. PubMed Central.
  • Anonymous. New intermediates for the selective synthesis of 1-methyl-3-phenylpiperazine and some phenylpiperazine derivatives.
  • Anonymous. Scavenger resins. Rapp Polymere.
  • Chen, Z. et al. Design and parallel synthesis of piperidine libraries targeting the nociceptin (N/OFQ) receptor. PubMed. 2003.
  • Anonymous. Synthesis and characterization of a series of phenyl piperazine based ligands. Semantic Scholar.

Sources

Application

Analytical techniques for piperazine derivatives in seized materials

An Application Guide to the Forensic Analysis of Piperazine Derivatives in Seized Materials Authored by: Gemini, Senior Application Scientist Abstract The proliferation of New Psychoactive Substances (NPS) presents an on...

Author: BenchChem Technical Support Team. Date: January 2026

An Application Guide to the Forensic Analysis of Piperazine Derivatives in Seized Materials

Authored by: Gemini, Senior Application Scientist

Abstract

The proliferation of New Psychoactive Substances (NPS) presents an ongoing challenge for forensic and analytical laboratories. Among these, piperazine derivatives have been frequently encountered in seized materials, often marketed as alternatives to controlled substances like MDMA (ecstasy) or amphetamines.[1][2] This application note provides a comprehensive guide for researchers, forensic scientists, and drug development professionals on the validated analytical techniques for the unequivocal identification and quantification of piperazine derivatives in seized powders, tablets, and capsules. We will delve into the causality behind methodological choices, from sample preparation to final analysis, and provide detailed, field-proven protocols for the principal analytical techniques employed in modern forensic laboratories.

Introduction: The Piperazine Challenge

Piperazine is a six-membered heterocyclic compound containing two nitrogen atoms at opposite positions.[1][3] While the parent compound has legitimate use as an anthelmintic drug, its substituted derivatives, such as 1-benzylpiperazine (BZP) and 1-(3-trifluoromethylphenyl)piperazine (TFMPP), exhibit central nervous system stimulant effects.[1] These substances are frequently found in combination to mimic the psychoactive profile of MDMA.[1][2] The dynamic nature of the illicit market necessitates robust, validated, and adaptable analytical workflows to keep pace with emerging derivatives. This guide outlines a multi-tiered analytical approach, ensuring both high-throughput screening and legally defensible confirmation.

Universal Sample Preparation Workflow

The physical form of seized material—most commonly tablets or powders—dictates the initial sample preparation.[1][2] The primary objective is to create a homogeneous and representative sample extract suitable for instrumental analysis. The choice of solvent is critical; methanol is often preferred due to its ability to dissolve a wide range of piperazine salts and common adulterants like caffeine.

Protocol 2.1: General Sample Extraction
  • Homogenization: Accurately weigh the entire seized sample. For tablets, grind them into a fine, uniform powder using a mortar and pestle. For powders, ensure homogeneity by thorough mixing.

  • Representative Sampling: Accurately weigh a representative portion of the homogenized material (e.g., 10-20 mg) into a volumetric flask (e.g., 10 mL). The causality here is to create a stock solution of known concentration (e.g., 1-2 mg/mL) for subsequent quantification.

  • Dissolution: Add a suitable solvent, such as methanol or acetonitrile, to the flask.[1]

  • Sonication: Place the flask in an ultrasonic bath for 10-15 minutes to ensure complete dissolution of the active ingredients.

  • Dilution: Dilute to the mark with the chosen solvent and mix thoroughly. This creates the stock sample solution.

  • Clarification: Centrifuge an aliquot of the stock solution or filter it through a 0.45 µm syringe filter to remove insoluble excipients (binders, fillers) that could interfere with chromatographic analysis. The resulting clear solution is now ready for analysis.

Visualization: Sample Preparation Workflow

G cluster_prep Sample Preparation seized_material Seized Material (Tablets/Powder) homogenize Homogenize (Grind/Mix) seized_material->homogenize weigh Weigh Representative Sample homogenize->weigh dissolve Dissolve in Solvent (e.g., Methanol) & Sonicate weigh->dissolve clarify Clarify (Centrifuge/Filter) dissolve->clarify final_extract Final Analytical Extract clarify->final_extract

Caption: General workflow for preparing seized materials.

Confirmatory & Quantitative Analysis: Chromatographic Techniques

Chromatographic methods coupled with various detectors form the cornerstone of modern drug analysis, providing both separation of complex mixtures and specific identification of individual components.

Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: GC-MS is a benchmark technique in forensic science, prized for its high separation efficiency and the generation of highly specific, reproducible mass spectra that serve as a chemical fingerprint.[4][5] It is the method of choice for volatile and thermally stable compounds like most piperazine derivatives.

Trustworthiness: Electron Ionization (EI) at 70 eV produces consistent fragmentation patterns that are directly comparable to established spectral libraries (e.g., SWGDRUG, NIST), providing a robust and self-validating system for identification.

  • Sample Preparation: Dilute the stock solution from Protocol 2.1 with methanol to a final concentration of approximately 100 µg/mL.

  • Injection: Inject 1 µL of the diluted sample into the GC-MS system.

  • GC Conditions:

    • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column (e.g., DB-5ms or equivalent). This column provides excellent separation for a wide range of drugs of abuse.

    • Injector Temperature: 280 °C.

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Initial temperature of 100 °C, hold for 1 min, then ramp at 20-25 °C/min to 280 °C, and hold for 3-5 min.[6] This rapid ramp ensures a short run time while still resolving key components.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230 °C.

    • Scan Mode: Full Scan, m/z 40-550. This range covers the expected molecular ions and fragment ions of piperazine derivatives and common adulterants.

Identification is confirmed by matching the retention time and the mass spectrum of the analyte with a certified reference standard. The fragmentation patterns are highly characteristic.

G cluster_gcms GC-MS Analysis Workflow sample_inject Inject Prepared Sample gc_separation GC Separation (Based on Volatility/Polarity) sample_inject->gc_separation ionization EI Ionization (70 eV) gc_separation->ionization mass_analyzer Mass Analyzer (Quadrupole) ionization->mass_analyzer detection Detection & Spectrum Generation mass_analyzer->detection library_match Library Matching & RT Confirmation detection->library_match

Caption: Workflow for GC-MS confirmatory analysis.

Table 1: Characteristic EI Mass Fragments (m/z) for Common Piperazines [5]

Compound Molecular Ion (M+) Base Peak Other Key Fragments
BZP 176 91 134, 56
TFMPP 230 188 172, 145
mCPP 196 154 138, 56

| MeOPP | 192 | 150 | 135, 120 |

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Expertise & Experience: LC-MS/MS is an increasingly vital tool that complements GC-MS, especially for compounds that are less volatile, thermally labile, or require higher sensitivity.[4] Its major advantage is the specificity and sensitivity achieved through Multiple Reaction Monitoring (MRM), making it the gold standard for quantification in complex matrices.[7]

Trustworthiness: The MRM process provides two levels of mass filtering. A specific precursor ion (typically the protonated molecule, [M+H]⁺) is selected, fragmented, and then a specific, characteristic product ion is monitored. The combination of retention time, a specific precursor ion, and one or more specific product ions provides exceptionally high confidence in both identification and quantification.

  • Sample Preparation: Further dilute the stock solution (Protocol 2.1) with the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) to a final concentration in the low ng/mL to µg/mL range.

  • LC Conditions:

    • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size). C18 columns are versatile for retaining basic compounds like piperazines.

    • Mobile Phase A: Water + 0.1% Formic Acid. The acid aids in protonation for ESI+ mode.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Start at 5% B, ramp to 95% B over 5-7 minutes, hold for 1-2 minutes, then return to initial conditions and equilibrate.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40 °C.

  • MS/MS Conditions:

    • Ion Source: Electrospray Ionization, Positive Mode (ESI+).

    • Mode: Multiple Reaction Monitoring (MRM).

    • Optimization: Infuse a standard solution of each target analyte to determine the optimal precursor ion ([M+H]⁺) and the most abundant, stable product ions for quantification and qualification.

Quantification is performed by creating a calibration curve using certified reference standards. Identification is confirmed if the sample peak has the correct retention time and the ion ratio of the qualifier to quantifier transition is within an acceptable tolerance (e.g., ±20%) of the standard.

G cluster_lcms LC-MS/MS Analysis Workflow sample_inject Inject Prepared Sample lc_separation LC Separation (Based on Polarity) sample_inject->lc_separation esi_source ESI+ Source (Ionization) lc_separation->esi_source q1 Q1: Precursor Ion Selection esi_source->q1 q2 Q2: Collision Cell (Fragmentation) q1->q2 q3 Q3: Product Ion Selection q2->q3 detector Detector & Signal Processing q3->detector result Confirmed & Quantified Result detector->result

Caption: Workflow for LC-MS/MS targeted analysis.

Table 2: Example MRM Transitions for Piperazine Derivatives [4]

Compound Precursor Ion [M+H]⁺ Quantifier Product Ion Qualifier Product Ion
BZP 177.1 91.1 134.1
TFMPP 231.1 189.1 145.1
mCPP 197.1 155.1 138.1

| MDBP | 221.1 | 135.1 | 77.1 |

Screening & Structural Elucidation Techniques

While chromatography is essential for separation and confirmation, spectroscopic techniques provide rapid screening and unparalleled power for identifying novel structures.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR, particularly with an Attenuated Total Reflectance (ATR) accessory, is a rapid, non-destructive screening tool.[1] It provides a molecular "fingerprint" of the bulk sample. Its value lies in quickly identifying major components and flagging samples that may contain unexpected substances.

Trustworthiness: A direct spectral match between the seized material and a reference standard in a validated library is strong evidence for presumptive identification. The complexity of the fingerprint region (below 1500 cm⁻¹) makes it highly specific.

  • Background Scan: Ensure the ATR crystal is clean and perform a background scan to subtract atmospheric interference (CO₂, H₂O).

  • Sample Application: Place a small amount of the homogenized powder directly onto the ATR crystal.

  • Apply Pressure: Use the pressure clamp to ensure firm contact between the sample and the crystal. This is critical for obtaining a high-quality spectrum.

  • Acquisition: Collect the spectrum, typically by co-adding 16 to 32 scans over a range of 4000-400 cm⁻¹.

  • Analysis: Compare the resulting spectrum against a spectral library containing reference materials of controlled substances, common cutting agents, and excipients. Key vibrational bands for piperazines include N-H stretching (~3300-3400 cm⁻¹ for secondary amines), aromatic and aliphatic C-H stretching (~2800-3100 cm⁻¹), and various C-N and C-C stretching and bending vibrations in the fingerprint region.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR spectroscopy is the definitive method for absolute structure elucidation.[9][10] When a substance cannot be identified by library matching with MS or FTIR, indicating a potentially novel designer analogue, NMR is the gold standard. It provides unambiguous information on the carbon-hydrogen framework, atom connectivity, and stereochemistry.[11]

Trustworthiness: A full NMR dataset (¹H, ¹³C, COSY, HSQC, HMBC) allows for the de novo structural determination of a molecule without reliance on a reference standard, providing an unassailable level of proof.[12]

  • Sample Preparation: Dissolve 5-10 mg of the purified sample (may require preparative chromatography to isolate from mixtures) in ~0.6 mL of a deuterated solvent (e.g., Chloroform-d, Methanol-d₄) in an NMR tube.

  • Acquisition:

    • 1D Spectra: Acquire a proton (¹H) NMR spectrum to observe chemical shifts, integrations (proton count), and coupling patterns. Acquire a carbon (¹³C) spectrum (and DEPT experiments) to identify the number and type (CH, CH₂, CH₃, C) of carbon atoms.[9]

    • 2D Spectra: Acquire correlation spectra to establish connectivity:

      • COSY (Correlation Spectroscopy): Shows ¹H-¹H coupling, revealing which protons are adjacent to each other.

      • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded ¹H and ¹³C atoms.

      • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons separated by 2-3 bonds, crucial for piecing together the molecular skeleton.[12]

  • Analysis: Systematically interpret the 1D and 2D spectra to assemble the molecular structure piece by piece, confirming the piperazine core, the nature and position of substituents, and the overall molecular formula.

Recommended Analytical Scheme & Conclusion

For optimal efficiency and scientific rigor in a forensic setting, a tiered approach is recommended.

Table 3: Comparison of Analytical Techniques for Piperazine Derivatives

Technique Primary Use Specificity Sensitivity Speed Expertise Required
ATR-FTIR Rapid Screening High (Fingerprint) Low (Bulk) Very Fast (<2 min) Low
GC-MS Confirmation & ID Very High High Moderate (10-15 min) Intermediate
LC-MS/MS Quantification & ID Extremely High Very High Moderate (10-15 min) High
HPLC-DAD Quantification Moderate Moderate Moderate (10-20 min) Intermediate

| NMR | Structure Elucidation | Absolute | Low (mg required) | Slow (Hours-Days) | Very High |

This guide has detailed the primary analytical workflows for identifying and quantifying piperazine derivatives in seized materials. The initial screening with ATR-FTIR, followed by confirmation and quantification using GC-MS and/or LC-MS/MS, provides a robust, validated, and legally defensible strategy.[1] For the inevitable emergence of novel analogues, NMR spectroscopy remains the ultimate tool for definitive structure elucidation.[9][10] By understanding the causality behind each step and adhering to these validated protocols, analytical laboratories can confidently address the challenge posed by this significant class of New Psychoactive Substances.

References

  • United Nations Office on Drugs and Crime (UNODC). (2013). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. [Link]

  • Kowalska, J., et al. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. Molecules, 26(24), 7529. [Link]

  • Zuba, D., & Sekuła, K. (2013). Determination of piperazine derivatives in “Legal Highs”. Institute of Forensic Research Publishers. [Link]

  • Al-Saeed, W. M. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences. [Link]

  • Navaneeswari, S., & Reddy, C. S. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(11), 4863-4871. [Link]

  • Navaneeswari, S., & Reddy, C. S. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. ResearchGate. [Link]

  • Welz, A., & Koba, M. (2020). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica, 70(4), 423-441. [Link]

  • Kowalska, J., et al. (2021). Rapid Targeted Method of Detecting Abused Piperazine Designer Drugs. ResearchGate. [Link]

  • Dias da Silva, D., et al. (2014). Development and Validation of a GC-MS Method for the Simultaneous Quantification of Two Piperazine Designer Drugs Sold in Combination as 'Legal X'. Scholars.Direct. [Link]

  • Noggle, F. T., et al. (n.d.). Analytical and Synthetic Studies on Designer Drugs of the Piperazine Class. Office of Justice Programs. [Link]

  • SWGDRUG. (2005). BENZYLPIPERAZINE. SWGDRUG.org. [Link]

  • Patil, M., et al. (2025). FTIR spectra of piperazine-methacrylate monomer and multifunctionalized... ResearchGate. [Link]

  • Kowalska, J., et al. (2022). Comparison of LC-MS and LC-DAD Methods of Detecting Abused Piperazine Designer Drugs. International Journal of Molecular Sciences, 23(6), 3326. [Link]

  • Gossert, A. D., & Jahnke, W. (2016). NMR as a “Gold Standard” Method in Drug Design and Discovery. Biomedicines, 4(3), 15. [Link]

  • Bu, X., et al. (2021). Trace and qualitative evaluation of residual piperazine in chicken muscle by HPLC-MS/MS employing automatic ASE. ScienceAsia, 47, 431-438. [Link]

  • Jahnke, W. (2002). NMR Spectroscopy in Drug Design. ResearchGate. [Link]

  • Loo, P. S. H., et al. (n.d.). Analytical Studies on N-Benzylpiperazine and 1-(3-Trifluoromethylphenyl)piperazine- A New Class of Designer Drug of Abuse. United Nations Office on Drugs and Crime. [Link]

  • Arjunan, V., et al. (2008). Spectral investigation and normal coordinate analysis of piperazine. Indian Journal of Pure & Applied Physics, 46, 832-837. [Link]

  • Akyuz, S., et al. (2019). 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. DergiPark. [Link]

  • Baron, M., et al. (2014). Analysis of Benzylpiperazine-like Compounds. ResearchGate. [Link]

  • Al-Khoury, J. M., et al. (2024). Identification and chemical structure elucidation of synthetic cannabinoids samples seized in Kuwait during 2019–2023 using GC–MS and NMR spectroscopy. Forensic Sciences Research. [Link]

  • NMR Pro. (2025). Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. NMR Pro. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Crystallization of 1-Phenylpiperazinium Chloride

Welcome to the technical support center for the crystallization of 1-phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges e...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the crystallization of 1-phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the crystallization of this compound. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols grounded in scientific principles to ensure the integrity and success of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common issues and fundamental questions related to the crystallization of 1-phenylpiperazinium chloride.

Q1: My 1-phenylpiperazinium chloride is "oiling out" instead of crystallizing. What is happening and how can I fix it?

A1: "Oiling out," or liquid-liquid phase separation (LLPS), is a common problem where the solute separates from the solution as a liquid phase (an oil) rather than a solid crystal.[1][2] This occurs when the supersaturation of the solution is too high, or when the melting point of your compound (potentially lowered by impurities) is below the temperature of the solution.[3][4] The resulting oil is often impurity-rich and can hinder the formation of a pure crystalline solid.[1][5]

Troubleshooting Strategies:

  • Reduce Supersaturation:

    • Slow Cooling: Allow the solution to cool to room temperature slowly before further cooling in an ice bath or refrigerator.[6] Rapid cooling can lead to high supersaturation and oiling out.[7]

    • Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product.[8] If oiling persists, try adding a small amount of additional solvent.[3]

  • Solvent System Modification:

    • Change the Solvent: Experiment with a different solvent or a solvent mixture.[6][8] A solvent in which the compound is slightly less soluble at higher temperatures may be beneficial.

    • Anti-Solvent Addition: Introduce an anti-solvent (a solvent in which your compound is insoluble) dropwise to the solution to induce gradual precipitation.[6]

  • Induce Nucleation:

    • Seed Crystals: Add a few seed crystals of pure 1-phenylpiperazinium chloride to the supersaturated solution to provide a template for crystal growth.[2][3]

    • Scratching: Gently scratch the inside of the flask with a glass rod at the solution's surface. This can create microscopic imperfections that serve as nucleation sites.

Q2: I have a very low yield after crystallization. What are the likely causes and solutions?

A2: Low recovery of your crystalline product can be frustrating. The primary reasons are often related to the solubility of your compound in the chosen solvent system or incomplete precipitation.[6][8]

Possible Causes & Solutions:

Possible Cause Suggested Solution
Product is too soluble in the chosen solvent. - Reduce Solvent Volume: Ensure you are using the minimum amount of hot solvent to dissolve the material.[8]- Change Solvent: Select a solvent where the compound has lower solubility at room temperature.[8]- Use an Anti-Solvent: Carefully add an anti-solvent to decrease the overall solubility of your product in the mixture.[6]
Incomplete Precipitation. - Sufficient Cooling: Ensure the solution is cooled for an adequate amount of time at a low enough temperature (e.g., in an ice bath or refrigerator) to maximize precipitation.[8]- Concentrate the Solution: If the solution is too dilute, carefully evaporate some of the solvent and attempt to recrystallize.
Premature Crystallization during Hot Filtration. - Preheat Funnel and Flask: Warm the funnel and receiving flask before filtration to prevent the product from crashing out of solution.- Use a Small Amount of Extra Hot Solvent: Add a slight excess of hot solvent before filtration to maintain solubility.
Q3: The purity of my crystallized 1-phenylpiperazinium chloride is not improving. What should I do?

A3: If recrystallization is not effectively removing impurities, it may be due to the nature of the impurities or the crystallization conditions.

Troubleshooting Steps:

  • Initial Purity Assessment: Ensure the starting material is not excessively impure, as this can inhibit proper crystal formation.[4] Consider a preliminary purification step like column chromatography if the crude product is very impure.[6]

  • Wash the Crystals: After filtration, wash the collected crystals with a small amount of cold recrystallization solvent to remove any residual mother liquor containing dissolved impurities.[8]

  • Consider a Different Solvent System: Impurities may have similar solubility profiles to your product in the chosen solvent. A different solvent may provide better discrimination between your product and the impurities.

  • Activated Carbon Treatment: If colored impurities are present, they can sometimes be removed by treating the hot solution with a small amount of activated carbon before filtration.

Q4: How do I choose the best solvent for the crystallization of 1-phenylpiperazinium chloride?

A4: The ideal crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when hot.[6]

Solvent Selection Strategy:

  • "Like Dissolves Like": Start with solvents that have similar polarity to 1-phenylpiperazinium chloride. Given its salt nature, polar protic solvents like ethanol, methanol, or water, or polar aprotic solvents like acetone could be good starting points.[9][10]

  • Small-Scale Solubility Tests: Test the solubility of a small amount of your compound in various solvents at room temperature and upon heating.

  • Mixed Solvent Systems: If a single solvent is not ideal, a mixed solvent system can be effective.[9] Dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" or anti-solvent (in which it is insoluble) dropwise until the solution becomes cloudy. Gently heat to redissolve and then cool slowly.[4] Common mixtures include ethanol/water or acetone/hexane.[9]

II. Troubleshooting Guides

This section provides a more structured approach to diagnosing and solving specific crystallization problems.

Problem 1: Persistent Oiling Out

This guide provides a decision-making workflow for addressing persistent oiling out.

Caption: Troubleshooting workflow for persistent oiling out.

Problem 2: No Crystals Form Upon Cooling

If your solution remains clear even after cooling, it indicates that the solution is not sufficiently supersaturated.

No_Crystals A Start: Solution remains clear after cooling B Is the solution too dilute? A->B C Evaporate a portion of the solvent and cool again. B->C Yes D Is the chosen solvent too good? B->D No J End: Crystals Obtained C->J E Add an anti-solvent dropwise until turbidity appears, then warm to clarify and cool slowly. D->E Yes F Induce nucleation. D->F No E->J G Scratch the inner surface of the flask with a glass rod. F->G H Add seed crystals. F->H I Cool to a lower temperature (e.g., freezer). F->I G->J H->J I->J L1 Decision Point L2 Action Step L3 Inducement Technique K1 K2 K3

Caption: Decision tree for inducing crystallization.

III. Experimental Protocols

Protocol 1: General Recrystallization of 1-Phenylpiperazinium Chloride

This protocol outlines a standard procedure for recrystallization from a single solvent.

Materials:

  • Crude 1-phenylpiperazinium chloride

  • Selected recrystallization solvent (e.g., ethanol, isopropanol)

  • Erlenmeyer flasks

  • Hot plate

  • Buchner funnel and filter flask

  • Filter paper

Procedure:

  • Dissolution: Place the crude 1-phenylpiperazinium chloride in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture gently on a hot plate with stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve full dissolution at the boiling point.

  • Hot Filtration (Optional): If there are insoluble impurities, perform a hot filtration. This step should be done quickly to prevent premature crystallization.

  • Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[8]

  • Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[8]

  • Drying: Dry the purified crystals in a vacuum oven or air dry them until the solvent has completely evaporated.

Protocol 2: Characterization of Crystalline Material

After successful crystallization, it is crucial to characterize the product to confirm its identity and purity.

Recommended Characterization Techniques:

Technique Purpose Expected Outcome for 1-Phenylpiperazinium Chloride
Melting Point Analysis To assess purity. A sharp melting point range close to the literature value indicates high purity.The literature melting point is approximately 247-250 °C.[11]
Fourier-Transform Infrared (FTIR) Spectroscopy To identify functional groups and confirm the structure.Expect characteristic peaks for N-H stretching (from the piperazinium ion), C-H stretching (aromatic and aliphatic), and C=C stretching (aromatic ring).
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C) To confirm the chemical structure and assess purity.The spectra should show signals corresponding to the phenyl and piperazinium protons and carbons in the correct ratios and with the expected chemical shifts.
Powder X-ray Diffraction (PXRD) To analyze the crystal structure and identify polymorphs.Provides a unique fingerprint of the crystalline solid.

IV. References

  • BenchChem. (n.d.). Technical Support Center: Purification of Piperazine-Containing Compounds. Retrieved from

  • Zhang, G. G., & Chen, A. M. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorph of Ritonavir. Crystal Growth & Design.

  • BenchChem. (n.d.). Technical Support Center: Refining Purification Techniques for Synthesized Piperazine Derivatives. Retrieved from

  • Kim, I., et al. (2012). Precipitation of Piperazine in Aqueous Piperazine Solutions with and without CO2 Loadings. Energy Procedia, 23, 139-148.

  • Otsuka, M., & Imai, Y. (2018). Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. Crystal Growth & Design, 18(11), 6649-6656.

  • Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from

  • BOC Sciences. (2024). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. Retrieved from

  • LibreTexts. (2022). 3.6F: Troubleshooting. Chemistry LibreTexts. Retrieved from

  • Kim, I., & Svendsen, H. F. (2011). Solid liquid solubility of piperazine. SINTEF.

  • Reddit. (2013). Recrystallization (help meeeeee). r/chemistry. Retrieved from

  • Roy, L., & Bhadra, M. (2014). Acemetacin cocrystals and salts: structure solution from powder X-ray data and form selection of the piperazine salt. CrystEngComm, 16(29), 6753-6763.

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from

  • BenchChem. (n.d.). Application Notes and Protocols for the Solvent Selection in the Crystallization of (R)-2-Methylpiperazine Diastereomeric Salts. Retrieved from

  • Unknown. (n.d.). Crystallization Solvents.pdf.

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. Retrieved from

  • APC Ltd. (2020, October 9). Solvent Selection in Pharmaceutical Crystallization Process Development [Video]. YouTube.

  • ChemicalBook. (n.d.). 1-PHENYLPIPERAZINE HYDROCHLORIDE. Retrieved from

Sources

Optimization

Technical Support Center: Purification of 1-Phenylpiperazinium Chloride by Recrystallization

Guide Version: 1.0 Introduction Welcome to the technical support center for the purification of 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals who ar...

Author: BenchChem Technical Support Team. Date: January 2026

Guide Version: 1.0

Introduction

Welcome to the technical support center for the purification of 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals who are working with this compound and need to achieve high purity through recrystallization. As a hydrochloride salt of an amine, 1-Phenylpiperazinium chloride presents specific challenges and opportunities for purification that will be addressed in detail.[1][2] This document provides in-depth, experience-based answers to common and complex questions encountered during the recrystallization process.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

General Principles of Recrystallization

Q1: What is the fundamental principle behind purifying 1-Phenylpiperazinium chloride by recrystallization?

A1: Recrystallization is a purification technique for solid compounds based on differences in solubility. The core principle is to dissolve the impure solid in a suitable solvent at an elevated temperature to create a saturated solution. As this solution cools, the solubility of the desired compound, 1-Phenylpiperazinium chloride, decreases, leading to the formation of pure crystals. The impurities, ideally, either remain dissolved in the cold solvent or are removed beforehand if they are insoluble in the hot solvent.[3][4] The effectiveness of this process hinges on selecting a solvent in which the compound is highly soluble when hot and sparingly soluble when cold.[3][5]

Q2: My crude 1-Phenylpiperazinium chloride is an oil and refuses to crystallize. What are the likely causes and how can I resolve this?

A2: The oily nature of your product, a phenomenon known as "oiling out," is a common issue and can be attributed to several factors:

  • Residual Solvents: The presence of leftover solvents from the reaction can depress the melting point and inhibit crystallization.

    • Solution: Ensure complete solvent removal using a rotary evaporator under high vacuum, possibly with gentle heating.[6]

  • High Impurity Levels: Significant amounts of impurities can interfere with the formation of a crystal lattice.

    • Solution: Consider a preliminary purification step, such as column chromatography, before attempting recrystallization.[6] For amine salts, a stationary phase like amine-functionalized silica can be beneficial.[1]

  • Low Melting Point: The compound itself may have a low melting point, or the impurities may be creating a eutectic mixture.

    • Solution: Converting the free base to a solid salt is often the most effective strategy.[6][7] Since you are working with the hydrochloride salt, ensure the salt formation was complete.

Solvent Selection and Optimization

Q3: How do I choose the best solvent for the recrystallization of 1-Phenylpiperazinium chloride?

A3: The ideal solvent is one in which 1-Phenylpiperazinium chloride is very soluble at the solvent's boiling point and has low solubility at room temperature or below.[5][8] Given that 1-Phenylpiperazinium chloride is a polar amine salt, polar solvents are generally the best choice.[1]

A systematic approach to solvent selection involves:

  • Solubility Testing: Test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating.[8][9]

  • Solvent Polarity: Start with polar protic solvents like alcohols. Isopropanol is often a good starting point for hydrochloride salts as they can be too soluble in ethanol, leading to lower yields.[10][11]

  • Solvent Mixtures: If a single solvent is not ideal, a two-solvent system can be effective. This typically involves a "good" solvent in which the compound is soluble and a "poor" solvent in which it is insoluble.[5] The solvents must be miscible.

Solvent Selection Guide for 1-Phenylpiperazinium Chloride

Solvent ClassSpecific SolventExpected Solubility BehaviorRationale & Comments
Alcohols Ethanol, Isopropanol, MethanolGood solubility when hot, lower when cold.[1][11]Often the primary choice for amine salts. Isopropanol may offer better recovery than ethanol.[10]
Ketones AcetoneSparingly soluble to insoluble when cold.[12]Can be used as a wash to remove impurities or as an anti-solvent in a two-solvent system.[10][12]
Ethers Diethyl EtherInsoluble.Primarily used as an anti-solvent to induce precipitation from a more polar solvent solution.[9][10]
Hydrocarbons Hexane, TolueneInsoluble.Useful for washing the crude solid to remove non-polar impurities before recrystallization.[10]
Water WaterSoluble.[13]While it can dissolve the salt, recovery may be low due to significant solubility even at cold temperatures. Often used in combination with an alcohol.[2]

Q4: I've added too much hot solvent and now no crystals are forming upon cooling. What should I do?

A4: This is a very common issue and indicates that the solution is not saturated enough for crystallization to occur.[11]

  • Solution: Gently heat the solution to boil off some of the solvent.[11] Be careful not to evaporate too much, as this can cause the product to precipitate out with impurities. Once the volume is reduced, allow the solution to cool slowly again.

Troubleshooting the Crystallization Process

Q5: The solution has cooled, but no crystals have formed. How can I induce crystallization?

A5: A lack of crystal formation can be due to supersaturation.[11] Here are several techniques to induce crystallization:

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask at the meniscus. The microscopic scratches on the glass provide nucleation sites for crystal growth.[11]

  • Seeding: Add a tiny, pure crystal of 1-Phenylpiperazinium chloride to the solution. This "seed" crystal acts as a template for other molecules to crystallize upon.

  • Reducing Temperature: If crystals haven't formed at room temperature, place the flask in an ice bath to further decrease the solubility.[6]

  • Adding an Anti-Solvent: If you are using a single solvent system, you can carefully add a "poor" solvent (an anti-solvent in which your compound is insoluble) dropwise until the solution becomes slightly cloudy (turbid). Then, add a drop or two of the "good" solvent to redissolve the precipitate and allow it to cool slowly.[6][9]

Recrystallization Troubleshooting Workflow

G start Crude 1-Phenylpiperazinium Chloride dissolve Dissolve in Minimum Hot Solvent start->dissolve cool Cool Slowly to Room Temperature dissolve->cool crystals_form Do Crystals Form? cool->crystals_form no_crystals No Crystals Formed (Supersaturation?) crystals_form->no_crystals No filter Collect Crystals by Vacuum Filtration crystals_form->filter Yes induce Induce Crystallization: - Scratch Flask - Add Seed Crystal - Further Cooling (Ice Bath) no_crystals->induce check_again Crystals Formed? induce->check_again concentrate concentrate check_again->concentrate No check_again->filter Yes concentrate->cool wash Wash with Minimal Ice-Cold Solvent filter->wash dry Dry Crystals Under Vacuum wash->dry end Pure 1-Phenylpiperazinium Chloride dry->end

Caption: Troubleshooting workflow for recrystallization.

Q6: My final product has a low yield. What are the potential reasons?

A6: Low recovery is a common challenge in recrystallization.[6] Potential causes include:

  • Using too much solvent: As discussed in Q4, excess solvent will keep more of your product dissolved even at low temperatures.[8]

  • Cooling too rapidly: Rapid cooling can lead to the formation of small crystals that are difficult to filter and may trap impurities. Slow cooling is generally preferred.[6]

  • Product is too soluble in the chosen solvent: Even at low temperatures, your compound may have significant solubility in the chosen solvent.[6] Consider a different solvent or a solvent mixture.

  • Washing with too much cold solvent: Washing the collected crystals is necessary to remove residual impurities, but using an excessive amount of cold solvent will redissolve some of your product.[8]

Impurity Removal and Purity Assessment

Q7: What are the common impurities I might encounter, and how can recrystallization help remove them?

A7: The nature of impurities depends on the synthetic route used to prepare 1-Phenylpiperazine and its subsequent conversion to the hydrochloride salt. Common impurities can include:

  • Unreacted Starting Materials: Such as 1-phenylpiperazine free base if the salt formation is incomplete.

  • By-products from the Synthesis: These can be structurally similar compounds that may co-precipitate.[6]

  • Colored Impurities: These can often be removed by adding a small amount of activated charcoal to the hot solution before filtration. Be aware that charcoal can also adsorb some of your product, so use it sparingly.

Recrystallization is effective at removing impurities that have different solubility profiles from your desired product. Impurities that are highly soluble in the chosen solvent will remain in the mother liquor, while insoluble impurities can be removed by hot gravity filtration before cooling.[3]

Q8: How can I assess the purity of my recrystallized 1-Phenylpiperazinium chloride?

A8: Several analytical techniques can be used to determine the purity of your final product:

  • Melting Point Analysis: A pure crystalline solid will have a sharp, narrow melting point range. Impurities tend to depress and broaden the melting point range.[3] The reported melting point for 1-Phenylpiperazinium chloride is around 247-250 °C.[14]

  • High-Performance Liquid Chromatography (HPLC): This is a powerful technique for separating and quantifying the main compound and any impurities.[15][16]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify and quantify impurities.

  • Acid-Base Titration: This method can determine the overall purity of the hydrochloride salt by titrating with a standardized base.[15]

Experimental Protocol: Recrystallization of 1-Phenylpiperazinium Chloride

This protocol provides a general guideline. The specific solvent and volumes will need to be optimized based on your experimental observations.

Step-by-Step Methodology

  • Solvent Selection: Based on preliminary solubility tests (see Q3), choose a suitable solvent (e.g., isopropanol).

  • Dissolution: Place the crude 1-Phenylpiperazinium chloride in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture to the solvent's boiling point while stirring or swirling. Continue to add small portions of the hot solvent until the solid just dissolves.[3][17]

  • (Optional) Decolorization: If the solution is colored, remove it from the heat, allow it to cool slightly, and add a very small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

  • (Optional) Hot Filtration: If there are insoluble impurities or if charcoal was used, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

  • Crystallization: Cover the flask and allow the clear solution to cool slowly and undisturbed to room temperature. Then, place the flask in an ice bath to maximize crystal formation.[6]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[3]

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to rinse away any remaining impurities.[8]

  • Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Recrystallization Process Diagram

G cluster_0 Dissolution Phase cluster_1 Cooling & Crystallization Phase cluster_2 Isolation & Drying Phase crude Impure Solid in Flask add_solvent Add Minimum Hot Solvent crude->add_solvent dissolved Hot Saturated Solution add_solvent->dissolved cool_slow Slow Cooling dissolved->cool_slow crystals Crystal Formation (Impurities in Solution) cool_slow->crystals filtration Vacuum Filtration crystals->filtration wash Wash with Cold Solvent filtration->wash dry Drying wash->dry pure_solid Pure Crystals dry->pure_solid

Caption: General workflow for purification by recrystallization.

References

  • BenchChem. (2025).
  • BenchChem. (2025).
  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. [Link]

  • ResearchGate. (2017). Purification of organic hydrochloride salt?. [Link]

  • BenchChem. (2025). Technical Support Center: Recrystallization of Aminocyclopentanol Hydrochloride.
  • University of Rochester Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. [Link]

  • Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

  • Various Authors. (n.d.).
  • BenchChem. (2025). A Comparative Guide to the Validation of Analytical Methods for 1-(4-Bromophenyl)piperazine Hydrochloride Purity.
  • Reddit. (2024). What's the best solvent to remove these crystals and recrystallize it?. r/chemistry. [Link]

  • BenchChem. (2025). Navigating the Solubility Landscape of 1-(2-chloroethyl)piperazine Hydrochloride in Organic Solvents: A Technical Guide.
  • Acta Poloniae Pharmaceutica. (2005). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. [Link]

  • Chemical-Suppliers.com. (n.d.). 1,1-Dimethyl-4-phenylpiperazinium iodide | CAS 54-77-3. [Link]

  • Rhodium.ws. (n.d.). Recrystallization and Acid/Base Extraction - The Basics. [Link]

  • Organic-Chemistry.org. (n.d.). Recrystallization - Single Solvent. [Link]

Sources

Troubleshooting

Technical Support Center: 1-Phenylpiperazinium Chloride Synthesis

Document ID: TSC-CHEM-26-01-A Last Updated: January 10, 2026 Introduction Welcome to the technical support guide for the synthesis of 1-Phenylpiperazinium chloride. This document is designed for researchers, chemists, an...

Author: BenchChem Technical Support Team. Date: January 2026

Document ID: TSC-CHEM-26-01-A

Last Updated: January 10, 2026

Introduction

Welcome to the technical support guide for the synthesis of 1-Phenylpiperazinium chloride. This document is designed for researchers, chemists, and process development professionals who utilize 1-Phenylpiperazine and its salts in their work. The purity of this intermediate is often critical for downstream applications, particularly in pharmaceutical development where it serves as a key building block and reference standard. This guide provides in-depth, experience-based answers to common questions regarding byproduct formation and offers robust troubleshooting workflows to help you identify, mitigate, and eliminate impurities during your synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common byproducts I should expect during the synthesis of 1-Phenylpiperazine?

Answer: The impurity profile of your 1-Phenylpiperazine synthesis is highly dependent on the chosen synthetic route. The most common industrial method involves the cyclization of an aniline derivative with a bis(2-haloethyl)amine or diethanolamine.[1][2][3]

Based on this common pathway, the primary byproducts to anticipate are:

  • Unreacted Starting Materials: Residual aniline and diethanolamine (or its halogenated derivative) are common impurities if the reaction does not go to completion. High reaction temperatures (160-250°C) are often used to drive the reaction forward.[4][5]

  • N,N'-Diphenylpiperazine: This byproduct forms when a second molecule of aniline reacts with the secondary amine of the newly formed 1-phenylpiperazine. This is particularly prevalent if there is an excess of aniline or under prolonged, high-temperature reaction conditions.

  • Polymeric Materials: Bis(2-chloroethyl)amine, a key reagent, is known to be unstable and can self-polymerize, leading to tar-like, insoluble byproducts that can complicate workup and purification.[6]

  • Aniline Self-Condensation Products: At the high temperatures often employed, aniline can undergo self-condensation to form various colored impurities, such as phenazine-type structures, though typically in trace amounts.

The following diagram illustrates the primary reaction and the formation of the key N,N'-diphenylpiperazine byproduct.

Caption: Main synthesis pathway and a significant side reaction.

Q2: My TLC plate shows an unexpected spot close to the product spot. How can I identify it?

Answer: Thin Layer Chromatography (TLC) is an excellent first-pass technique for monitoring reaction progress and identifying the presence of impurities. An unexpected spot near your product's Rf value often indicates a structurally similar compound.

Here is a summary of expected TLC behavior for common species in a typical non-polar eluent system (e.g., 15:1 Hexane:Ethyl Acetate):

CompoundExpected Rf Value (Approx.)Rationale for Polarity
Aniline ModeratePrimary amine is polar, but the phenyl ring is non-polar.
1-Phenylpiperazine Lower than AnilineContains two nitrogen atoms, increasing polarity.
N,N'-Diphenylpiperazine Higher than 1-PhenylpiperazineSymmetrical, less polar due to the absence of the N-H bond.
Polymeric Byproducts At the baseline (Rf ≈ 0)Highly polar and often insoluble in the mobile phase.

Troubleshooting Protocol: TLC Analysis

  • Prepare Samples: Dissolve small aliquots of your crude reaction mixture, your purified product, and (if available) standards of your starting materials in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Spot the Plate: On a silica gel TLC plate, spot each sample in separate lanes. Consider running a "co-spot" lane where you spot the crude mixture directly on top of the product spot to see if they resolve.

  • Develop the Plate: Place the plate in a developing chamber with an appropriate mobile phase. A good starting point is a 15:1 mixture of a non-polar solvent (like Hexane or Petroleum Ether) and a polar solvent (like Ethyl Acetate).[7]

  • Visualize: Use a UV lamp (254 nm) to visualize aromatic compounds. Staining with potassium permanganate or iodine can help visualize non-UV active species.

  • Interpret:

    • A spot in the crude lane that is absent in the purified lane is an impurity.

    • Compare the Rf values of impurity spots to your starting material standards.

    • A spot with a higher Rf than your product is likely less polar (e.g., N,N'-diphenylpiperazine). A spot with a lower Rf is more polar.

Q3: My NMR spectrum is complex, with unexpected aromatic or aliphatic signals. What could they be?

Answer: Proton NMR (¹H NMR) is a powerful tool for structural elucidation. Unexpected peaks are definitive proof of impurities.

  • ¹H NMR of 1-Phenylpiperazine: You should expect three main groups of signals:

    • Aromatic protons on the phenyl ring (approx. 6.8-7.3 ppm).

    • Aliphatic protons of the four CH₂ groups adjacent to the phenyl-substituted nitrogen (approx. 3.1-3.2 ppm).

    • Aliphatic protons of the four CH₂ groups adjacent to the N-H (approx. 3.0-3.1 ppm).

    • A broad singlet for the N-H proton (variable, can be anywhere from 1.5-4.0 ppm and may exchange with D₂O).

Interpreting Unexpected Signals:

  • Excess Aromatic Signals: If the integration of your aromatic region is greater than 5 protons relative to the 8 aliphatic protons, you may have N,N'-diphenylpiperazine. This byproduct will show a symmetrical pattern in the aromatic region and only one set of signals for the piperazine protons, as both sides of the ring are identical.

  • Sharp Singlet around 2.2-2.5 ppm: This could indicate an N-methylated impurity, though less common in this specific synthesis unless a methylating agent is present.[8]

  • Residual Starting Material Signals: Look for the characteristic multiplets of aniline if it remains in your sample.

If you suspect an impurity, advanced techniques like 2D NMR (COSY, HSQC) can help establish connectivity and confirm the structure of the byproduct.

Q4: How can I adjust my reaction conditions to minimize the formation of N,N'-diphenylpiperazine?

Answer: Minimizing the formation of N,N'-diphenylpiperazine is primarily an exercise in controlling stoichiometry and reaction conditions.

  • Control Stoichiometry: The most crucial factor is the molar ratio of reactants. Avoid using a large excess of aniline. A molar ratio of aniline to the bis-haloethyl amine derivative closer to 1:1 is preferred. Some protocols may use a slight excess of the amine to ensure full conversion of the aniline.[5]

  • Temperature and Time: While high temperatures are needed to drive the cyclization, prolonged reaction times at peak temperature can promote the secondary reaction with aniline.[4] Monitor the reaction by TLC or HPLC. Once the starting aniline is consumed, proceed with the workup. Do not extend the reaction time unnecessarily.

  • Order of Addition: A slow, controlled addition of one reagent to the other, rather than mixing them all at once, can sometimes help maintain a more favorable instantaneous concentration of reactants and minimize side reactions.[8]

Q5: What is the most effective laboratory-scale method for purifying 1-Phenylpiperazinium chloride and removing these byproducts?

Answer: The final purification step is critical. Since the target compound is a salt (1-Phenylpiperazinium chloride), its solubility properties are different from the freebase (1-Phenylpiperazine).

Workflow for Purification:

Caption: A general workflow for the purification of the target compound.

Step-by-Step Protocol: Recrystallization of 1-Phenylpiperazinium Chloride

This protocol assumes you have already synthesized the 1-phenylpiperazine freebase and are converting it to the hydrochloride salt for final purification.

  • Dissolution: Gently warm your crude 1-Phenylpiperazinium chloride salt in a minimal amount of a suitable solvent. Ethanol is a common and effective choice.[2]

  • Hot Filtration (Optional): If there are insoluble impurities (like polymeric materials), perform a hot filtration through a pre-warmed funnel with fluted filter paper to remove them.

  • Crystallization: Allow the clear filtrate to cool slowly to room temperature. You should see crystals begin to form. For maximum yield, you can then place the flask in an ice bath for 30-60 minutes.

  • Isolation: Collect the crystals by vacuum filtration, using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of cold solvent (the same solvent used for recrystallization) to remove any soluble impurities adhering to the crystal surface.

  • Drying: Dry the purified crystals under vacuum to remove all residual solvent.

The recrystallization process is highly effective because the byproducts (like N,N'-diphenylpiperazine) and starting materials have different solubility profiles than the desired hydrochloride salt, and will preferentially remain in the mother liquor.

References

  • Lasne, M. C., et al. (1987). Rapid synthesis of N,N′-disubstituted piperazines. Application to the preparation of No carrier added 1-(4-[18F]fluorophenyl)piperazine and of an [18F]-selective ligand of serotoninergic receptors (5HT2 antagonist). Journal of the Chemical Society, Perkin Transactions 1. Retrieved from [Link]

  • CN103980229A. (2014). Preparation method of N-phenyl piperazine. Google Patents.
  • Safko, J. P., & Pike, R. D. (2012). Synthesis and Crystal Structures of N,N′-Disubstituted Piperazines. Journal of Chemical Crystallography.
  • Gora, A., et al. (2021). Identification and structural characterization of three psychoactive substances, phenylpiperazines (pBPP and 3,4-CFPP) and a cocaine analogue (troparil), in collected samples. Forensic Toxicology. Retrieved from [Link]

  • Li, Z., et al. (2012). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Studies in Chemical Science. Retrieved from [Link]

  • Sciencemadness Discussion Board. (2017). Phenylpiperazine Formation From Aniline. Retrieved from [Link]

  • ResearchGate. (2012). Synthesis and Crystal Structures of N,N′-Disubstituted Piperazines. Retrieved from [Link]

  • Lundbeck A/S. (n.d.). Purification of 1-[2-(2,4-dimethylphenylsulfanyl)phenyl]piperazine.
  • Kim, J., et al. (2014). Synthesis and acaricidal activity of phenylpiperazine derivatives. Archives of Pharmacal Research. Retrieved from [Link]

  • CN103980229B. (2016). A kind of preparation method of N-phenylpiperazine. Google Patents.
  • ResearchGate. (n.d.). Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride. Retrieved from [Link]

  • WO2016078107A1. (2016). Method for synthesizing piperazine pharmaceutical intermediate. Google Patents.
  • US3106557A. (1963). Process for the preparation of nu-phenylpiperazines. Google Patents.
  • Semantic Scholar. (2020). Synthesis and characterization of a series of phenyl piperazine based ligands. Retrieved from [Link]

  • ResearchGate. (2017). New Protocol for Piperazine Production Using Homogeneously Catalyzed Alcohol Amination of Diethanolamine by a Ru-PNP Pincer Complex and the Coupling Reagent Phosphorus Pentachloride for Cyclization of Aminoethyl ethanolamine. Retrieved from [Link]

  • WO2004106309A1. (2004). A process for preparing 1-methyl-3-phenylpiperazine. Google Patents.
  • Donati, F., & Ragaini, F. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. Retrieved from [Link]

  • Quality Chemical. (n.d.). 1-Phenylpiperazine (CAS: 92-54-6). Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • Mghandef, S., & Boughzala, H. (2014). 1-Phenylpiperazine-1,4-diium tetrachloridocobalt(II). Acta Crystallographica Section E. Retrieved from [Link]

  • ResearchGate. (2000). Design, synthesis and preliminary pharmacological evaluation of rigid analogues of the nicotinic agonist 1,1-dimethyl-4-phenylpiperazinium iodide (DMPP). Retrieved from [Link]

  • Pajouhesh, H., et al. (2010). Structure-activity relationships of diphenylpiperazine N-type calcium channel inhibitors. Bioorganic & Medicinal Chemistry Letters. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazin-1-ium;chloride. Retrieved from [Link]

Sources

Optimization

Technical Support Center: 1-Phenylpiperazinium Chloride Synthesis

Answering your request, here is a technical support center with troubleshooting guides and FAQs about improving the yield of 1-Phenylpiperazinium chloride synthesis. Welcome to the technical resource center for the synth...

Author: BenchChem Technical Support Team. Date: January 2026

Answering your request, here is a technical support center with troubleshooting guides and FAQs about improving the yield of 1-Phenylpiperazinium chloride synthesis.

Welcome to the technical resource center for the synthesis of 1-Phenylpiperazinium Chloride. This guide is designed for researchers, chemists, and process development professionals dedicated to optimizing this crucial synthesis. As a key intermediate in the pharmaceutical industry, particularly for drugs like Levodropropizine, achieving high yield and purity of 1-Phenylpiperazine and its hydrochloride salt is paramount.

This document moves beyond standard protocols to address the common challenges and questions that arise during experimentation. We will delve into the causality behind experimental choices, offering field-proven insights to help you troubleshoot and enhance your synthetic strategy.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis of 1-Phenylpiperazinium Chloride.

Q1: What are the primary industrial routes for synthesizing 1-Phenylpiperazine?

There are two predominant strategies for forming the core 1-Phenylpiperazine structure:

  • Cyclization of an Aniline Derivative: This is a robust and common method, often favored in industrial settings. It involves reacting aniline with bis(2-chloroethyl)amine hydrochloride. The reaction is typically conducted at high temperatures without a solvent, with the reactants in a molten state.[1][2] This method is advantageous due to the relatively low cost of starting materials.

  • Aromatic Nucleophilic Substitution (SNAr) or Catalyzed Cross-Coupling: This approach involves the reaction of piperazine with an activated aryl halide, such as chlorobenzene or bromobenzene.[3] Modern variations utilize palladium-catalyzed Buchwald-Hartwig amination, which allows for milder reaction conditions and broader substrate scope but requires a catalyst system (a palladium precursor and a specialized ligand).[4][5]

Q2: Why is the product isolated as a hydrochloride salt?

1-Phenylpiperazine is a clear, colorless to yellow liquid (or low-melting solid) at room temperature.[6] Converting it to its hydrochloride salt (1-Phenylpiperazinium chloride) offers several advantages:

  • Ease of Handling: The salt is typically a stable, non-hygroscopic, crystalline solid, which is easier to handle, weigh, and store than the liquid free base.[7]

  • Purification: The process of salt formation and subsequent recrystallization is a highly effective method for purifying the final product, removing unreacted starting materials and side products.

  • Improved Stability: Salts of amines are generally more stable to air and light than the corresponding free bases.

Q3: How is the free base, 1-Phenylpiperazine, converted to 1-Phenylpiperazinium chloride?

The conversion is a straightforward acid-base reaction. The purified 1-Phenylpiperazine free base is dissolved in a suitable organic solvent (e.g., ethanol, isopropanol, or diethyl ether), and a solution of hydrogen chloride (either gaseous HCl or a solution in a solvent like ethanol or ether) is added.[8][9] The 1-Phenylpiperazinium chloride salt typically precipitates from the solution and can be collected by filtration.[10]

Troubleshooting Guide: Enhancing Yield and Purity

This guide addresses specific experimental issues in a question-and-answer format. The advice primarily focuses on the synthesis from aniline and bis(2-chloroethyl)amine hydrochloride, a common and scalable route.

Diagram: Troubleshooting Workflow for Low Yield

G Start Low Yield or Incomplete Reaction Purity Check Starting Material Purity (Aniline, Bis(2-chloroethyl)amine HCl) Start->Purity Stoichiometry Verify Stoichiometry (Molar Ratios) Start->Stoichiometry Temp Monitor & Control Reaction Temperature Start->Temp Time Optimize Reaction Time Start->Time Workup Analyze Workup & Purification Steps Start->Workup Impure Impure? (e.g., moisture) Purity->Impure Ratio Ratio Correct? (e.g., 1.0 : 1.2-1.4 Aniline : Amine HCl) Stoichiometry->Ratio TempRange Temp Stable? (180-200 °C) Temp->TempRange TimeRange Sufficient Time? (e.g., 3 hours) Time->TimeRange Loss Product Loss During Extraction/ Recrystallization? Workup->Loss Impure->Stoichiometry No FixPurity Action: Purify/ Dry Reagents Impure->FixPurity Yes Ratio->Temp Yes FixRatio Action: Adjust Molar Ratio (Slight excess of amine HCl) Ratio->FixRatio No TempRange->Time Yes FixTemp Action: Ensure Uniform Heating & Accurate Temperature Reading TempRange->FixTemp No TimeRange->Workup Yes FixTime Action: Monitor by TLC/HPLC & Adjust Time TimeRange->FixTime No FixWorkup Action: Optimize pH, Solvent Volumes, & Recrystallization Solvent Loss->FixWorkup Yes

Caption: A decision tree for troubleshooting low yield issues.

Q4: My reaction yield is consistently below 75%. What are the most likely causes?

A low yield in the cyclization of aniline with bis(2-chloroethyl)amine hydrochloride often points to issues with reaction conditions or reagent quality.

  • Reagent Stoichiometry: While a 1:1 molar ratio is the theoretical minimum, patents and literature often describe using a slight excess of bis(2-chloroethyl)amine hydrochloride (e.g., 1.0:1.2 to 1.0:1.4 aniline:amine salt).[1] This can help drive the reaction to completion. An insufficient amount of the amine salt will leave unreacted aniline, reducing the yield.

  • Temperature Control: This reaction is a high-temperature fusion process, typically conducted between 160°C and 250°C.[1] The optimal range is often narrower, between 180°C and 200°C.[1]

    • Causality: If the temperature is too low, the reaction rate will be slow, leading to an incomplete reaction. If it is too high, you risk thermal degradation of the reactants and product, leading to charring and the formation of complex, hard-to-remove impurities.

  • Reaction Time: Typical reaction times at optimal temperature are in the range of 2.5 to 3 hours.[1] It is crucial to monitor the reaction's progress (if possible via in-process controls like HPLC on quenched aliquots) to determine the optimal endpoint.

  • Purity of Reactants: Aniline should be freshly distilled if it has darkened, as oxidation products can interfere with the reaction. The bis(2-chloroethyl)amine hydrochloride should be anhydrous, as moisture can lead to side reactions.

Q5: I'm observing a significant amount of dark, tarry byproduct. How can I prevent this?

The formation of tar or char is a classic sign of thermal decomposition.

  • Primary Cause: Overheating is the most common reason. Ensure your reaction vessel is heated uniformly (e.g., in a well-stirred heating mantle or oil bath) and that the internal temperature is being monitored accurately with a calibrated probe. Localized hot spots can initiate decomposition.

  • Atmospheric Control: While not always cited in every patent, running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions at high temperatures, which contribute to the formation of colored byproducts.

Q6: My final product, 1-Phenylpiperazinium chloride, is off-color (e.g., yellow or brown) after crystallization. What is the cause and how can I fix it?

An off-color final product indicates the presence of impurities that co-crystallized.

  • Source of Impurities: These are often trace byproducts from the high-temperature cyclization that were not fully removed during the initial workup.

  • Purification Strategy:

    • Charcoal Treatment: Before the final crystallization, you can treat the solution of 1-Phenylpiperazinium chloride with activated charcoal. The charcoal adsorbs many colored, high-molecular-weight impurities. Dissolve the crude salt in a minimal amount of a hot solvent (like ethanol), add a small amount of activated charcoal, stir or reflux briefly (5-10 minutes), and then filter the hot solution through a pad of celite to remove the charcoal.

    • Recrystallization: A second recrystallization from a different solvent system may be necessary to reject impurities that have similar solubility to your product in the primary solvent.

Q7: During the workup, I'm having trouble with emulsions when neutralizing the reaction mixture. How can I improve the phase separation?

After the reaction, the mixture (containing 1-Phenylpiperazine hydrochloride) is treated with a strong base like NaOH or KOH to liberate the free base for extraction.[1]

  • Cause of Emulsions: The crude reaction mixture can contain amphiphilic byproducts that stabilize emulsions.

  • Solutions:

    • Add Brine: After neutralization and addition of an extraction solvent, adding a saturated aqueous solution of sodium chloride (brine) increases the ionic strength of the aqueous layer. This makes the organic components (like your product) less soluble in the aqueous phase and helps to break up emulsions.

    • Filtration: Sometimes, insoluble particulate matter can stabilize an emulsion. Filtering the entire mixture through a coarse filter aid like celite can help.

    • Patience and Gentle Agitation: Avoid vigorous shaking in the separatory funnel. Instead, use gentle, repeated inversions to mix the layers.

Table 1: Comparison of Typical Reaction Parameters
ParameterAniline + Bis(2-chloroethyl)amine HCl RouteBuchwald-Hartwig Route (Aryl Halide + Piperazine)
Key Reagents Aniline, Bis(2-chloroethyl)amine HClAryl Chloride/Bromide, Piperazine
Stoichiometry Aniline : Amine HCl ≈ 1.0 : 1.2-1.4[1]Aryl Halide : Piperazine ≈ 1.0 : 1.3 (Excess piperazine minimizes disubstitution)[4]
Catalyst/Base None (thermal) / NaOH or KOH in workupPd Catalyst (e.g., Pd₂(dba)₃), Ligand (e.g., XPhos), Strong Base (e.g., KOtBu)[4]
Solvent None (molten state)[1]Anhydrous, aprotic (e.g., Dioxane, Toluene)
Temperature 180 - 200 °C[1]90 - 110 °C[4][11]
Atmosphere Ambient or InertStrictly Inert (N₂ or Ar)
Yield (Typical) >75%[1]>85%[4]

Experimental Protocols

The following protocols are provided as a self-validating baseline. Researchers should adapt them based on laboratory-specific equipment and safety protocols.

Protocol 1: Synthesis of 1-Phenylpiperazine Free Base

(Adapted from CN103980229A)[1]

Diagram: Reaction Scheme

G cluster_reaction Step 1: Cyclization cluster_workup Step 2: Neutralization Aniline Aniline AmineHCl + Bis(2-chloroethyl)amine HCl ProductHCl 1-Phenylpiperazine HCl AmineHCl->ProductHCl  Δ (190°C) - H₂O, - HCl ProductBase 1-Phenylpiperazine ProductHCl->ProductBase  NaOH (aq)

Caption: Synthesis of 1-Phenylpiperazine from aniline.

Materials:

  • Aniline (e.g., 100 g, ~1.07 mol)

  • Bis(2-chloroethyl)amine hydrochloride (e.g., 250 g, ~1.40 mol, ~1.3 equivalents)

  • 30% Aqueous Sodium Hydroxide Solution

  • Water

  • Toluene or Dichloromethane (for extraction)

  • Anhydrous Magnesium Sulfate or Sodium Sulfate

Procedure:

  • Reaction Setup: In a reaction kettle equipped with mechanical stirring, a thermometer, and a reflux condenser connected to a gas outlet/scrubber, add aniline (100 g) and bis(2-chloroethyl)amine hydrochloride (250 g).

  • Heating: Begin stirring the mixture and heat it to 190°C. The solids will melt, forming a homogenous reaction mixture.

  • Reaction: Maintain the internal temperature at 190°C for 3 hours. Hydrogen chloride gas will evolve and should be directed to a scrubber.

  • Cooling: After 3 hours, stop heating and allow the mixture to cool to room temperature.

  • Neutralization: Slowly and carefully add 30% aqueous sodium hydroxide solution in portions with stirring. This is an exothermic reaction. Use an ice bath to maintain the temperature below 50°C. Continue adding NaOH until the pH of the aqueous layer is >12.

  • Extraction: Transfer the mixture to a separatory funnel. The layers should separate. If an emulsion forms, add brine. Collect the upper organic layer. Extract the aqueous layer with an organic solvent (e.g., Toluene, 2 x 100 mL).

  • Washing & Drying: Combine all organic layers and wash with water (1 x 100 mL). Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, then filter.

  • Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator to yield crude 1-Phenylpiperazine as an oil.

  • Purification: Purify the crude oil by vacuum distillation to obtain pure 1-Phenylpiperazine.

Protocol 2: Preparation and Recrystallization of 1-Phenylpiperazinium Chloride

Materials:

  • Purified 1-Phenylpiperazine (from Protocol 1)

  • Anhydrous Ethanol

  • Concentrated Hydrochloric Acid (or HCl gas)

  • Diethyl Ether

Procedure:

  • Dissolution: Dissolve the purified 1-Phenylpiperazine base in anhydrous ethanol (approx. 3-4 mL of ethanol per gram of base) in an Erlenmeyer flask.

  • Acidification: Cool the solution in an ice bath. Slowly add concentrated HCl dropwise with stirring. Monitor the pH with indicator paper on a glass rod; continue adding acid until the solution is strongly acidic (pH 1-2). A white precipitate of 1-Phenylpiperazinium chloride will form.

  • Crystallization: Allow the mixture to stand in the ice bath for 30-60 minutes to ensure complete precipitation.

  • Isolation: Collect the white solid by vacuum filtration. Wash the filter cake with a small amount of cold diethyl ether to help remove residual solvent and any non-polar impurities.

  • Recrystallization (for high purity): a. Transfer the crude salt to a clean flask. b. Add a minimal amount of hot ethanol to just dissolve the solid. c. If the solution is colored, perform a charcoal treatment as described in Q6. d. Allow the solution to cool slowly to room temperature, then cool further in an ice bath. e. Collect the pure white crystals by vacuum filtration, wash with cold diethyl ether, and dry in a vacuum oven.

References

  • Vertex AI Search Result. Phenylpiperazine.[6]

  • Guidechem. 1-Phenylpiperazine 92-54-6 wiki.[3]

  • ChemicalBook. 1-Phenylpiperazine synthesis.[4]

  • ChemicalBook. 1-Phenylpiperazine | 92-54-6.[12]

  • ResearchGate. Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride | Download Scientific Diagram.[10]

  • Google Patents. US3106557A - Process for the preparation of nu-phenylpiperazines.[13]

  • Organic Syntheses. 1-benzylpiperazine - Organic Syntheses Procedure.[8]

  • MDPI. A Facile Synthesis of Novel Herbicidal 1-Phenyl-piperazine-2,6-diones.[14]

  • PrepChem.com. Synthesis of N'-phenyl-piperazine.[15]

  • NINGBO INNO PHARMCHEM CO.,LTD. Understanding 1-Methyl-3-phenylpiperazine: Properties, Synthesis & Applications.

  • Google Patents. CN103980229A - Preparation method of N-phenyl piperazine.[1]

  • European Patent Office. SYNTHESIS OF 1-[2-(2,4-DIMETHYL-PHENYLSULFANYL)-PHENYL]PIPERAZINE - EP 3414231 B1.[5]

  • PMC - NIH. Synthesis and acaricidal activity of phenylpiperazine derivatives.[2]

  • NIH. Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents.[16]

  • Google Patents. WO2016078107A1 - Method for synthesizing piperazine pharmaceutical intermediate.[17]

  • ResearchGate. New intermediates for the selective synthesis of 1-methyl-3- phenylpiperazine and some phenylpiperazine derivatives.[18]

  • PubChem. 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164.[7]

  • Wikipedia. Diethanolamine.[19]

  • American Chemical Society. Development of a Practical and Scalable Synthetic Route for DBPR112: A Clinical Candidate for the Treatment of Non-Small Cell Lung.[20]

  • ResearchGate. (PDF) ChemInform Abstract: Synthesis, Reactions, Applications, and Biological Activity of Diethanolamine and Its Derivatives.[21]

  • Auburn University. Synthesis, Analysis, and Pharmacological Profile of Designer Piperazine Drugs by Mohammed Almaghrabi.[22]

  • ChemicalBook. 1-(4-Chlorobenzhydryl)piperazine synthesis.[23]

  • Covalent Chemical. 1-Phenylpiperazine: Properties, Uses, and Sourcing for Chemical Synthesis.

  • NCBI Bookshelf. Diethanolamine - Some Industrial Chemicals.[24]

  • Google Patents. WO2004106309A1 - A process for preparing 1-methyl-3-phenylpiperazine.[25]

  • ACS Publications. Mechanisms and kinetics of diethanolamine degradation.[26]

  • PubChem - NIH. 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164.[27]

  • Journal of the American Chemical Society. Synthesis of Heterocycles via Pd-Ligand Controlled Cyclization of 2-Chloro-N-(2-vinyl)aniline: Preparation of Carbazoles, Indoles, Dibenzazepines, and Acridines.[11]

  • NCBI. DIETHANOLAMINE - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water.[28]

  • PubMed. A photochemical dehydrogenative strategy for aniline synthesis.[29]

  • PMC - NIH. In-Line Purification: A Key Component to Facilitate Drug Synthesis and Process Development in Medicinal Chemistry.[30]

  • ResearchGate. ChemInform Abstract: Intermolecular Cyclization of Diethanolamine and Methylamine to N- Methylpiperazine Over Zeolites.[31]

  • ChemBK. 1-PHENYLPIPERAZINE HCL - Introduction.[9]

  • ChemNet. 1-phenylpiperazinium chloride.[32]

  • ACS Publications. Synthesis of Substituted Anilines from Cyclohexanones Using Pd/C–Ethylene System and Its Application to Indole Synthesis.[33]

Sources

Troubleshooting

1-Phenylpiperazinium chloride solubility in organic solvents

As a Senior Application Scientist, I've frequently collaborated with research teams facing challenges with compound solubility. 1-Phenylpiperazinium chloride, like many amine salts, presents a unique set of solubility be...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, I've frequently collaborated with research teams facing challenges with compound solubility. 1-Phenylpiperazinium chloride, like many amine salts, presents a unique set of solubility behaviors that are critical to understand for successful formulation, reaction chemistry, and purification processes. This guide is structured to address the most common questions and troubleshooting scenarios encountered in the lab.

Part 1: Frequently Asked Questions (FAQs) on Core Concepts

This section addresses foundational questions regarding the solubility of 1-phenylpiperazinium chloride.

Q1: What is 1-phenylpiperazinium chloride and why is its solubility in organic solvents a concern?

A1: 1-Phenylpiperazinium chloride is the hydrochloride salt of 1-phenylpiperazine.[1][2] It consists of a protonated phenylpiperazine cation and a chloride anion. This ionic nature fundamentally dictates its solubility. In drug development and organic synthesis, achieving a homogenous solution is often the first critical step. Poor solubility can lead to failed reactions, inaccurate dosing, and challenges in purification and formulation. Understanding its behavior in various organic solvents is therefore essential for process development and reproducibility.

Q2: What is the general principle governing the solubility of an organic salt like this?

A2: The primary principle is "like dissolves like."[3] However, for a salt, this is more nuanced. Solubility is a function of two main energy considerations:

  • Lattice Energy: The energy required to break the ionic bonds holding the crystal structure of the salt together.

  • Solvation Energy: The energy released when the resulting ions (the protonated phenylpiperazine cation and the chloride anion) are stabilized by solvent molecules.

A solvent will be effective only if the solvation energy it provides is sufficient to overcome the crystal lattice energy. This is why highly polar and, ideally, protic solvents are often the first choice for dissolving salts.

Q3: Which organic solvents are most likely to dissolve 1-phenylpiperazinium chloride?

A3: Based on its ionic salt structure, solubility will be highest in polar, protic solvents. These solvents can effectively solvate both the cation and the anion through hydrogen bonding and dipole-dipole interactions.

  • High Solubility Expected: Methanol, Ethanol, Ethylene Glycol.[4][5] These alcohols have high dielectric constants and can form strong hydrogen bonds.

  • Moderate to Low Solubility Expected: Polar aprotic solvents like DMSO (Dimethyl Sulfoxide), DMF (Dimethylformamide), and Acetonitrile. While polar, their ability to solvate the chloride anion is weaker compared to protic solvents.

  • Very Low to Insoluble Expected: Nonpolar solvents such as Toluene, Hexane, and Diethyl Ether. These solvents lack the polarity and hydrogen-bonding capability to overcome the salt's lattice energy.[4]

Part 2: Troubleshooting Common Solubility Issues

Here, we tackle specific problems that researchers frequently encounter during their experiments.

Q4: I've added 1-phenylpiperazinium chloride to my solvent, but it's just sitting at the bottom as a solid. What should I do first?

A4: This indicates that the solution is likely saturated or the dissolution rate is very slow. Here’s a systematic approach:

  • Ensure Sufficient Agitation: Make sure the mixture is being stirred vigorously. A magnetic stirrer is standard, but for stubborn solids, mechanical stirring or sonication can help break up agglomerates and increase the surface area exposed to the solvent.[6]

  • Increase the Temperature: For most salts, solubility increases with temperature because the dissolution process is endothermic (requires energy).[7][8] Gently warming the mixture can significantly improve solubility. However, be cautious of potential compound degradation at elevated temperatures. It's also important to note that in rare cases, for exothermic dissolutions, solubility can decrease with temperature.[9]

  • Reduce Particle Size: If you have access to the solid before adding it to the solvent, grinding it with a mortar and pestle can increase the dissolution rate by increasing the surface area.

Q5: My compound dissolved after heating, but it crashed out of solution (precipitated) when it cooled to room temperature. How can I prevent this?

A5: This is a classic sign of creating a supersaturated solution. The solubility of the compound is significantly lower at room temperature than at the elevated temperature you used.

  • Solution: You are operating above the thermodynamic solubility limit at room temperature. To maintain a solution at room temperature, you must work at or below this concentration. If a higher concentration is required for your process, you have two main options:

    • Maintain Elevated Temperature: Keep the solution heated throughout your experiment. This is common in reaction chemistry.

    • Use a Co-solvent System: Introduce a small amount of a stronger solvent (e.g., a few percent of methanol in acetonitrile) to increase the overall solvating power of the mixture at room temperature. This must be done systematically to avoid crashing the compound out.

Q6: I'm seeing two liquid layers or an oily residue. What does this mean?

A6: This phenomenon, known as "salting out," can occur when the salt is introduced into a solvent system with limited water content or into a mixed-solvent system where its solubility is poor. The salt may form a highly concentrated, dense liquid phase that is immiscible with the bulk solvent.

  • Troubleshooting Steps:

    • Verify Water Content: Ensure your organic solvent is anhydrous if required. Trace amounts of water can sometimes aid dissolution, but in other cases, they can complicate the system.

    • Switch to a More Polar Solvent: The solvent system is not polar enough to fully solvate the salt. Move to a more effective solvent, such as an alcohol.

    • Consider a Ternary System: Adding a third solvent (a co-solvent) that is miscible with both the initial solvent and the solute can sometimes create a single phase.[10]

Part 3: Data Summary & Experimental Protocols

Predicted Solubility of 1-Phenylpiperazinium Chloride

While extensive empirical data for this specific salt is not readily compiled in a single public source, we can predict its behavior based on fundamental chemical principles and solvent properties.

Solvent ClassExample SolventsDielectric Constant (Approx.)Key FeaturePredicted SolubilityRationale
Polar Protic Methanol, Ethanol25 - 33H-Bond Donor & AcceptorHigh Excellent solvation of both cation and anion.
Polar Aprotic DMSO, Acetonitrile37 - 47H-Bond Acceptor OnlyModerate to Low Good cation solvation, but poor anion (Cl⁻) solvation.
Nonpolar Toluene, Hexane2 - 4van der Waals forcesInsoluble Insufficient polarity to overcome crystal lattice energy.
Ethers Diethyl Ether, THF4 - 8Weakly PolarInsoluble Low polarity and steric hindrance around the oxygen atom.

Note: This table provides expected trends. Actual quantitative solubility must be determined experimentally.

Protocol: Experimental Determination of Thermodynamic Solubility (Shake-Flask Method)

This protocol outlines the gold-standard method for accurately measuring solubility.[6][11]

Objective: To determine the equilibrium solubility of 1-phenylpiperazinium chloride in a chosen organic solvent at a specific temperature.

Materials:

  • 1-Phenylpiperazinium chloride (solid)

  • Solvent of interest (e.g., HPLC-grade ethanol)

  • Scintillation vials or flasks with screw caps

  • Orbital shaker or rotator in a temperature-controlled environment (e.g., an incubator)

  • Analytical balance

  • Centrifuge

  • Syringes and 0.22 µm syringe filters (ensure filter compatibility with the solvent)

  • HPLC or UV-Vis spectrophotometer for concentration analysis

Procedure:

  • Preparation: Add an excess amount of solid 1-phenylpiperazinium chloride to a vial. "Excess" means enough solid will remain undissolved at equilibrium. A good starting point is ~20-50 mg in 2 mL of solvent.

  • Equilibration: Tightly cap the vial and place it in an orbital shaker set to the desired temperature (e.g., 25 °C). Allow the mixture to shake for at least 24-48 hours. This extended time is crucial to ensure true thermodynamic equilibrium is reached.[12][13]

  • Phase Separation: After equilibration, let the vials stand undisturbed for at least 2 hours to allow the excess solid to settle.

  • Sample Collection: Carefully withdraw a sample from the clear supernatant using a syringe. Do not disturb the solid at the bottom.

  • Filtration: Immediately filter the sample through a 0.22 µm syringe filter into a clean analysis vial. This step is critical to remove any microscopic undissolved particles.

  • Dilution: Accurately dilute the filtrate with a known volume of the solvent to bring the concentration within the linear range of your analytical method.

  • Quantification: Analyze the diluted sample using a pre-calibrated HPLC or UV-Vis method to determine the concentration.

  • Calculation: Back-calculate the original concentration in the saturated solution, accounting for the dilution factor. The result is the thermodynamic solubility, typically expressed in mg/mL or mol/L.

Part 4: Visual Workflow

The following diagram outlines a systematic approach for selecting a solvent and troubleshooting solubility issues.

Solubility_Workflow cluster_0 Phase 1: Initial Solvent Screening cluster_1 Phase 2: Troubleshooting cluster_2 Phase 3: System Re-evaluation Start Start: Define Required Concentration & Temperature SelectSolvent Select Solvent Based on Polarity (Start with Polar Protic, e.g., Methanol) Start->SelectSolvent Test Add Compound to Solvent at Target Concentration SelectSolvent->Test IsDissolved Completely Dissolved? Test->IsDissolved Agitate Increase Agitation (Stir / Sonicate) IsDissolved->Agitate No Success Success: Solution is Stable IsDissolved->Success Yes Heat Gently Increase Temperature Agitate->Heat IsDissolved2 Completely Dissolved? Heat->IsDissolved2 CheckCool Does it remain dissolved upon cooling? IsDissolved2->CheckCool Yes NewSolvent Select More Powerful Solvent (e.g., switch Aprotic -> Protic) IsDissolved2->NewSolvent No CoSolvent Consider Co-Solvent System (e.g., 9:1 MeCN:MeOH) CheckCool->CoSolvent No (Precipitates) CheckCool->Success Yes NewSolvent->Test CoSolvent->Test

Caption: Systematic workflow for solvent selection and solubility troubleshooting.

References

  • Avdeef, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. IntechOpen. [Link]

  • Higuchi, T., & Connors, K. A. (1965). Phase-solubility techniques. Advances in Analytical Chemistry and Instrumentation, 4, 117-212. (Referenced in multiple sources, e.g.,[6])

  • Jouyban, A. (2010). Handbook of Solubility Data for Pharmaceuticals. CRC Press. (Conceptual basis)
  • Khan Academy. (n.d.). Solubility of organic compounds. [Link]

  • Krieg, J. J., et al. (2022). Solubility of Organic Salts in Solvent–Antisolvent Mixtures: A Combined Experimental and Molecular Dynamics Simulations Approach. Journal of Chemical Theory and Computation, 18(8), 5039–5049. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. [Link]

  • Schick, D., et al. (2023). Modeling the temperature-dependent solubility of salts in organic solvents. Fluid Phase Equilibria, 568, 113745. [Link]

  • Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. (Conceptual basis)
  • University of California, Davis. (2023). Temperature Effects on Solubility. Chemistry LibreTexts. [Link]

Sources

Optimization

Technical Support Center: Stability of 1-Phenylpiperazinium Chloride in Aqueous Solution

Welcome to the technical support guide for 1-Phenylpiperazinium chloride. This document is designed for our valued partners in research, discovery, and drug development.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for 1-Phenylpiperazinium chloride. This document is designed for our valued partners in research, discovery, and drug development. We understand that the integrity of your experimental reagents is paramount to the success of your work. The stability of compounds in solution, particularly for screening, bioassays, and formulation development, is a critical variable that can significantly impact data reproducibility and interpretation.

This guide provides in-depth answers to frequently asked questions and detailed troubleshooting protocols to help you navigate the challenges associated with the aqueous stability of 1-Phenylpiperazinium chloride. Our goal is to empower you with the knowledge to ensure the reliability and accuracy of your results.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 1-Phenylpiperazinium chloride in a simple aqueous solution?

1-Phenylpiperazinium chloride is a hygroscopic solid, meaning it readily absorbs moisture from the atmosphere.[1] While it is soluble in water, its long-term stability in aqueous solution is not guaranteed and is influenced by several factors.[2] Phenylpiperazine derivatives, as a class of compounds, can be susceptible to various degradation pathways in aqueous media, including hydrolysis, oxidation, and photodegradation.[3] Therefore, it is best practice to prepare aqueous solutions fresh before use. If storage is unavoidable, it should be for a minimal duration under controlled conditions, which must be validated by the end-user for their specific application.

Q2: What are the primary factors that influence the stability of 1-Phenylpiperazinium chloride in solution?

The stability of any drug substance in solution is a multifactorial issue. For 1-Phenylpiperazinium chloride, the key environmental factors to control are:

  • pH: The pH of the solution is a critical determinant of stability for many compounds containing amine and amide functionalities.[4][5] Phenylpiperazine derivatives often exhibit pH-dependent degradation profiles. Extremes in pH (highly acidic or highly basic conditions) can catalyze hydrolysis.[3] The optimal pH for stability must be determined experimentally.

  • Temperature: Elevated temperatures accelerate chemical degradation reactions.[6] Storing solutions at room temperature or higher for extended periods is generally not recommended without stability data. For short-term storage, refrigeration (2-8 °C) is often preferable, but the potential for precipitation at lower temperatures must be assessed.

  • Light: Many aromatic compounds are susceptible to photodegradation.[3] Safety data sheets for similar compounds often recommend protection from light.[7] Exposure to UV or even ambient laboratory light can initiate photochemical reactions. It is crucial to store solutions in amber vials or otherwise protect them from light.[8]

  • Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the phenyl ring or the piperazine moiety. While often a slower process than hydrolysis, it can be a significant degradation pathway over time. Preparing solutions with degassed solvents or storing them under an inert atmosphere (e.g., nitrogen or argon) can mitigate this risk.

Q3: What are the potential degradation products, and why should I be concerned about them?

While specific degradation pathways for 1-Phenylpiperazinium chloride are not extensively documented in publicly available literature, we can infer potential pathways based on its structure.[9][10] Degradation can lead to a loss of the parent compound, resulting in decreased potency and inaccurate assay results. Furthermore, the degradation products themselves may have unintended biological activity or toxicity, confounding experimental outcomes.

Potential degradation pathways include:

  • Oxidation: Hydroxylation of the phenyl ring or oxidation of the piperazine nitrogen atoms.

  • Hydrolysis: Although the core structure is relatively stable against hydrolysis, cleavage is a possibility under harsh pH and temperature conditions.

  • Photodegradation: Light-induced reactions can lead to complex mixtures of products.

Identifying these degradants is essential for developing a stability-indicating analytical method.[11]

Q4: How should I prepare and store my aqueous stock solutions of 1-Phenylpiperazinium chloride?

For maximum data integrity, freshly prepared solutions are always the best practice. If short-term storage is necessary, the following general guidelines are recommended, but they are not a substitute for a formal stability study in your specific buffer or medium.

ParameterRecommendationRationale
Solvent High-purity water (e.g., Milli-Q®) or a validated buffer system.Minimizes contaminants that could catalyze degradation.
Preparation Use a calibrated balance and volumetric flasks. Ensure the compound is fully dissolved. Gentle warming or sonication may be used, but must be done cautiously to avoid thermal degradation.Ensures accurate concentration and solution homogeneity.
Filtration Filter the solution through a 0.22 µm syringe filter (ensure filter compatibility).Sterilizes the solution and removes particulates.
Storage Vessel Type I borosilicate glass vials with PTFE-lined caps, preferably amber colored.Inert material minimizes leaching and adsorption. Amber color provides light protection.[8]
Temperature Short-term (≤ 24-48 hours): 2-8 °C.Reduces the rate of chemical degradation.[6]
Atmosphere For extended storage, consider purging the headspace with an inert gas like nitrogen or argon.Reduces the risk of oxidative degradation.

Troubleshooting Guide

"My experimental results are inconsistent. Could the stability of my 1-Phenylpiperazinium chloride solution be the problem?"

Yes, this is a very common cause of assay variability. If you observe a drift in results over time or poor reproducibility between experiments run on different days, the integrity of your stock solution is a prime suspect.

To diagnose this, you should implement a stability assessment workflow.

Caption: Workflow for troubleshooting assay inconsistency.

"I see a color change or precipitate in my stock solution. What should I do?"

Any change in the physical appearance (color, clarity, presence of particulates) of a solution is a clear indicator of instability.[12]

  • Action: Do not use the solution. Discard it immediately according to your institution's safety protocols.

  • Investigation:

    • Precipitation: This could be due to low solubility in the chosen buffer or at the storage temperature. Verify the solubility of 1-Phenylpiperazinium chloride in your specific solvent system. If storing at 2-8 °C, allow the solution to come to room temperature and see if the precipitate redissolves. If it does, this indicates temperature-dependent solubility, not necessarily chemical degradation. However, repeated freeze-thaw or cool-warm cycles should be avoided.

    • Color Change: This almost always signifies chemical degradation, often oxidation or photodecomposition. Review your storage procedures. Was the solution protected from light? Was the vial tightly sealed?

Experimental Protocols

As a Senior Application Scientist, I advocate for a data-driven approach. The following protocols provide a framework for conducting a forced degradation study, which is the definitive way to understand the stability profile of 1-Phenylpiperazinium chloride in your specific aqueous formulation.[11][13]

Protocol 1: Forced Degradation Study

This study exposes the compound to harsh conditions to rapidly identify potential degradation pathways and products.[14] This is essential for developing a truly stability-indicating analytical method.

1. Materials:

  • 1-Phenylpiperazinium chloride

  • High-purity water

  • Hydrochloric acid (HCl)

  • Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂) (30%)

  • Calibrated pH meter, HPLC system with UV detector, photostability chamber.

2. Stock Solution Preparation:

  • Prepare a 1 mg/mL stock solution of 1-Phenylpiperazinium chloride in your intended aqueous buffer or high-purity water. This will be your "Control" sample.

3. Stress Conditions:

  • For each condition, mix the stock solution with the stressor in a 1:1 ratio to achieve the target concentrations listed below. Incubate samples and analyze at appropriate time points (e.g., 0, 2, 6, 24, 48 hours).

Stress ConditionProcedureTarget
Acid Hydrolysis Mix with 0.2 N HCl0.1 N HCl
Base Hydrolysis Mix with 0.2 N NaOH0.1 N NaOH
Oxidation Mix with 6% H₂O₂3% H₂O₂
Thermal Incubate stock solution60 °C in a water bath/oven
Photolytic Expose stock solution in a quartz cuvette or clear vial to light in a photostability chamber. Include a dark control wrapped in foil.Overall illumination ≥ 1.2 million lux hours and near UV energy ≥ 200 watt hours/m².[8][15]

4. Sample Analysis:

  • At each time point, neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a suitable HPLC method (see Protocol 2).

  • Compare the chromatograms of stressed samples to the control (t=0) sample. Look for:

    • A decrease in the peak area of the parent compound.

    • The appearance of new peaks (degradation products).

    • Changes in peak shape, suggesting co-elution.

Caption: Potential degradation pathways for 1-Phenylpiperazinium chloride.

Protocol 2: Stability-Indicating HPLC-UV Method

A stability-indicating method is one that can accurately quantify the active ingredient without interference from any degradation products, impurities, or excipients.[16][17] The following is a starting point; method optimization will likely be required.

ParameterSuggested Condition
Instrument HPLC with UV/Vis or DAD/PDA Detector
Column C18 Reverse-Phase, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B and equilibrate for 5 minutes.
Flow Rate 1.0 mL/min
Column Temp. 30 °C
Injection Vol. 10 µL
Detection 240 nm (Verify with UV scan of parent compound)

Method Validation: To prove the method is stability-indicating, analyze the samples from the forced degradation study. The method is considered suitable if:

  • The parent peak is well-resolved from all degradation product peaks.

  • A "mass balance" can be demonstrated, where the decrease in the parent peak area is reasonably accounted for by the sum of the areas of the degradation product peaks.[13]

By implementing these protocols and adhering to careful solution handling practices, you can ensure the stability of your 1-Phenylpiperazinium chloride solutions and, by extension, the quality and reliability of your research. Should you have further questions, please do not hesitate to contact our scientific support team.

References

  • BenchChem. (n.d.). LC-MS/MS quantification of 1-Phenyl-2-(4-phenylpiperazino)-1-ethanol.
  • Merck Millipore. (2024, June 10). SAFETY DATA SHEET.
  • Iolitec. (2022, September 20). Safety Data Sheet.
  • Gomes, G. V., et al. (2023). Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. National Institutes of Health. [Link]

  • Sigma-Aldrich. (2024, March 2). SAFETY DATA SHEET.
  • Cayman Chemical. (2025, June 24). Safety Data Sheet.
  • CymitQuimica. (2023, September 14). 1,1-Dimethyl-4-phenylpiperazinium Iodide Safety Data Sheet.
  • Mazari, S. A., et al. (2015). Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. International Journal of Greenhouse Gas Control.
  • Tarsa, M., et al. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing. [Link]

  • Hu, C., et al. (2016). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV.
  • Lomenick, B., & Zelesky, T. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Pharmaceutical Technology.
  • Analytical CHEMISTRY. (n.d.). A simple GC method was developed for the quantitative determination of piperazine, 1-methyl piperazine and 1-ethyl piperazine.
  • Thermo Fisher Scientific. (2025, September 7). SAFETY DATA SHEET: 1-Phenylpiperazinium chloride.
  • Analytical Methods - RSC Publishing. (n.d.). Simultaneous detection of piperazines and congenors in street samples.
  • Shinde, P. L., et al. (2019). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology.
  • Tarsa, M., et al. (2019). The Stability Study of a Novel Phenylpiperazine Derivative. ResearchGate. [Link]

  • Gupta, A., et al. (2014). Forced Degradation and Stability Testing: Strategies and Analytical Perspectives. International Journal of Pharmaceutical Sciences Review and Research.
  • Thummar, K. N., et al. (2014). Forced degradation behaviour of fluphenazine hydrochloride by lc and characterization of its oxidative degradation product by lc– ms/ms .
  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • Whitehead, K. A., et al. (2017). Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. PubMed. [Link]

  • European Medicines Agency. (1996). ICH Q1B Photostability Testing of New Active Substances and Medicinal Products.
  • ResearchGate. (n.d.). Photostability studies. (a-c) The changes in absorbance at the....
  • Tarsa, M., et al. (n.d.).
  • Oszczapowicz, I., et al. (2013). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. National Institutes of Health. [Link]

  • Mghandef, S., & Boughzala, H. (2014). 1-Phenylpiperazine-1,4-diium tetrachloridocobalt(II). PMC - NIH. [Link]

  • IKEV. (n.d.). ICH Q1B Guideline Photostability Testing of New Drug Substances and Products.
  • ResearchGate. (n.d.). Diagram showing possible degradation pathways for chlorobenzenes.
  • ResearchGate. (n.d.). log k pH = f ( pH ) profiles for the degradation of PPD in aqueous solutions.
  • ChemBK. (2024, April 9). 1-PHENYLPIPERAZINE HCL - Introduction.
  • PubChem. (n.d.). 1-Phenylpiperazin-1-ium;chloride. Retrieved from [Link]

  • PubChem - NIH. (n.d.). 1-Phenylpiperazinium chloride.
  • Wang, Y., et al. (2022). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). ChemRxiv.
  • Alkskas, I. A., et al. (2022). Thermal Stability of New Polyamide Containing 1-Phenethyl-4-Piperidone Moiety in the Main Chain.
  • Frontiers. (n.d.). Stability study of common vasoactive drugs diluted in five types of solutions.
  • Lee, T. Y., et al. (1993). An unexpected pH effect on the stability of moexipril lyophilized powder. PubMed. [Link]

  • Uner, M. (2021). Thermal Stability of Amorphous Solid Dispersions. MDPI. [Link]

  • Frontiers. (2025, September 19). Stability study of common vasoactive drugs diluted in five types of solutions.

Sources

Troubleshooting

Technical Support Center: Storage and Handling of Hygroscopic 1-Phenylpiperazinium Chloride

Introduction Welcome to the technical support center for 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound in their experiment...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

Welcome to the technical support center for 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound in their experiments. As a hygroscopic substance, 1-Phenylpiperazinium chloride (CAS No: 2210-93-7) requires specific storage and handling procedures to ensure its physical integrity, chemical stability, and the accuracy of your experimental results.[1][2] This document provides in-depth, field-proven insights through a series of frequently asked questions and troubleshooting guides to address the common challenges encountered when working with this material.

Part 1: Compound Characteristics and Hygroscopicity

Q1: What are the fundamental properties of 1-Phenylpiperazinium chloride?

A1: 1-Phenylpiperazinium chloride, also known as 1-phenylpiperazine hydrochloride, is the hydrochloride salt of 1-phenylpiperazine.[1] It is typically supplied as a white to off-white crystalline powder.[2] Understanding its properties is crucial for safe handling and effective use.

Table 1: Key Properties of 1-Phenylpiperazinium Chloride

PropertyValueSource
Molecular Formula C₁₀H₁₅ClN₂PubChem[1]
Molecular Weight 198.69 g/mol PubChem[1]
Appearance White to off-white crystalline powderChemicalBook[2]
Melting Point 247-250°CChemicalBook[2]
Key Hazards Toxic if swallowed, inhaled, or in contact with skin. Causes serious eye and skin irritation.[1][3][4]PubChem, Thermo Fisher
Stability Stable under recommended storage conditions. Hygroscopic. Thermo Fisher[3]

This compound is an important intermediate in the synthesis of various pharmaceuticals, particularly those targeting the central nervous system.[5] Its hazardous nature necessitates the use of appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, and handling within a well-ventilated area or fume hood.[2][3][6]

Q2: What does "hygroscopic" mean in the context of 1-Phenylpiperazinium chloride, and what are the consequences of improper storage?

A2: Hygroscopicity is the property of a substance to readily attract and absorb moisture from the surrounding atmosphere.[6][7] For 1-Phenylpiperazinium chloride, exposure to ambient humidity can lead to a cascade of issues that compromise experimental integrity.

Consequences of Moisture Absorption:

  • Physical Changes: The powder can undergo significant physical alteration. Initially, it may form clumps or "cake." With continued moisture uptake, it can deliquesce, which means it dissolves in the water it has absorbed, turning into a concentrated liquid or slurry.[5][7] This makes accurate weighing nearly impossible.[6]

  • Inaccurate Weighing and Concentration: This is the most immediate and critical issue. When you weigh a sample that has absorbed water, the measured mass is a combination of the compound and the water. This leads to the preparation of stock solutions with a lower-than-intended concentration, causing significant errors in downstream experiments.[5]

  • Chemical Degradation: The presence of water can facilitate hydrolysis of the amine hydrochloride.[5] While stable when dry, the introduction of water can initiate degradation pathways, reducing the purity of the material over time.[3][8] The rate of degradation is often dependent on temperature and the amount of water absorbed.[8][9]

The logical relationship between exposure and experimental error is illustrated below.

A Exposure to Ambient Humidity B Moisture Absorption by Compound A->B C Physical Changes (Clumping, Caking, Deliquescence) B->C D Chemical Degradation (e.g., Hydrolysis) B->D E Inaccurate Mass Measurement C->E G Compromised Experimental Results (Poor Reproducibility, Inaccurate Data) D->G F Incorrect Solution Concentration E->F F->G

Caption: Consequence cascade of moisture exposure.

Part 2: Recommended Storage and Handling Protocols

Q3: What are the definitive storage conditions for maintaining the integrity of 1-Phenylpiperazinium chloride?

A3: To prevent moisture absorption and degradation, strict adherence to proper storage protocols is mandatory. The core principle is to create a multi-barrier defense against atmospheric humidity.

Table 2: Recommended Storage Conditions

ConditionRecommendationRationale
Primary Container Use the original manufacturer's container. Ensure the cap is tightly sealed immediately after every use.Manufacturer packaging is designed and tested for the product. A tight seal is the first line of defense.[3][6]
Secondary Enclosure Place the primary container inside a desiccator or a sealable bag containing desiccant pouches.This creates a localized low-humidity micro-environment, protecting the compound even if the primary seal is imperfect.[7][10][11]
Location Store in a cool, dry, and well-ventilated area away from direct sunlight and heat sources.Lower temperatures slow down potential degradation reactions.[6][8] A dry location minimizes the humidity challenge to the container.
Inert Atmosphere For maximum long-term stability or for highly sensitive applications, consider storing under an inert gas like nitrogen or argon.This displaces all moisture-containing air from the container's headspace. This is particularly useful for partially used containers.[11]
Q4: What is the correct procedure for weighing this compound to ensure accuracy?

A4: The method you choose for weighing depends on the required accuracy of your experiment. The key is to minimize the compound's exposure time to ambient air.[6]

Step-by-Step Weighing Protocols:

Method 1: Rapid Weighing (For Less Sensitive Applications)

  • Best for: Applications where a concentration tolerance of ±5-10% is acceptable.

  • Have all materials ready: weighing paper/boat, spatula, and receiving flask.

  • Tare the weighing vessel on the analytical balance.

  • Quickly open the 1-Phenylpiperazinium chloride container, remove an approximate amount, and place it in the weighing vessel.

  • Close the primary container immediately.

  • Record the mass as soon as the balance reading stabilizes. Be aware that the mass may slowly increase as the compound absorbs moisture.[12]

  • Promptly transfer the weighed powder for dissolution.

Method 2: Weighing in a Controlled Environment (The Gold Standard)

  • Best for: High-precision work such as preparing analytical standards, kinetic studies, or when exact stoichiometry is critical.

  • Place the sealed container of 1-Phenylpiperazinium chloride, along with all necessary equipment (spatulas, weighing boats, vials), inside a glovebox with a dry, inert atmosphere (e.g., <10% relative humidity, nitrogen or argon).[12]

  • Allow the items to equilibrate to the glovebox atmosphere.

  • Perform all weighing and transfer operations entirely within the glovebox.

  • Seal the receiving vessel containing the weighed compound before removing it from the glovebox.

The decision on which method to use can be guided by the following workflow:

Start Need to Weigh 1-Phenylpiperazinium Chloride Check_Accuracy Is high quantitative accuracy (e.g., for analytical standard) critically required? Start->Check_Accuracy Check_Glovebox Is a glovebox or dry box available? Check_Accuracy->Check_Glovebox Yes Rapid_Method Protocol B: Rapid Weighing 1. Prepare all equipment in advance. 2. Minimize container open time. 3. Weigh quickly and record stable mass. 4. Transfer immediately. Check_Accuracy->Rapid_Method No Glovebox_Method Protocol A: Weighing in Glovebox 1. Transfer all materials into glovebox. 2. Perform weighing in inert atmosphere. 3. Seal sample before removal. Check_Glovebox->Glovebox_Method Yes Standardize_Method Protocol C: Weigh & Standardize 1. Use Rapid Weighing (Protocol B). 2. Dissolve entire batch to make a stock solution. 3. Determine exact concentration via analytical method (e.g., HPLC, Titration). Check_Glovebox->Standardize_Method No

Caption: Decision workflow for weighing procedures.

Part 3: Troubleshooting Guide

Q5: My 1-Phenylpiperazinium chloride has formed clumps. Can I still use it?

A5: This is a common issue indicating moisture exposure. Whether the material is salvageable depends on its physical state and your experimental requirements.

  • If lightly clumped: You can gently break up the clumps with a dry spatula.[6] However, be aware that the material has absorbed some water, and its weighed mass will not be accurate. It may be suitable for non-quantitative applications.

  • If heavily caked or deliquesced: The compound has absorbed a significant and unknown amount of water. Do not use it for any application requiring accurate concentration. The high water content can also accelerate chemical degradation.[5][7]

The recommended course of action is to prepare a stock solution from the entire bottle and determine its exact concentration analytically. This process, known as standardization, salvages the material for quantitative use.

Start Compound is Caked/Clumped Check_State What is the physical state? Start->Check_State Check_App Is the application strictly qualitative? Check_State->Check_App Lightly Clumped Discard Discard Material: - High risk of degradation and severe weighing inaccuracy. Check_State->Discard Heavily Caked or Deliquesced Use_Cautiously Use With Caution: - Break up clumps gently. - Acknowledge weight is inaccurate. - Do not use for quantitative work. Check_App->Use_Cautiously Yes Standardize Salvage Protocol: 1. Weigh the entire bottle's contents. 2. Dissolve in a precise volume of solvent to create a stock solution. 3. Determine the true concentration using HPLC or titration against a certified standard. 4. Store the standardized solution properly. Check_App->Standardize No (Quantitative use needed)

Caption: Troubleshooting workflow for caked material.

Q6: I suspect my compound has degraded. How can I verify its purity?

A6: If you suspect degradation due to prolonged or improper storage, an analytical purity assessment is necessary. The most common and reliable method is High-Performance Liquid Chromatography (HPLC) coupled with a UV or Diode Array Detector (DAD).[13][14]

A stability-indicating HPLC method can separate the intact 1-Phenylpiperazinium chloride from its potential degradants.[14] By comparing the chromatogram of your sample to that of a new, high-purity reference standard, you can:

  • Confirm Identity: Match the retention time of the main peak.

  • Assess Purity: Calculate the area percentage of the main peak relative to any impurity peaks.

  • Quantify Degradation: Measure the decrease in the main peak area and the increase in degradation product peaks over time.

For structural confirmation of unknown degradation products, LC-Mass Spectrometry (LC-MS) is often employed.[15][16]

Part 4: Quality Control Protocols

Q7: How do I prepare and standardize a stock solution from a potentially compromised solid?

A7: This protocol allows you to create a usable solution of known concentration from a hygroscopic solid of unknown water content.

Protocol: Stock Solution Standardization

  • Full Batch Dissolution: Carefully transfer the entire contents of the 1-Phenylpiperazinium chloride bottle into a Class A volumetric flask of appropriate size (e.g., 100 mL or 250 mL).

  • Rinsing: Rinse the bottle multiple times with the chosen anhydrous solvent (e.g., acetonitrile, methanol) and add the rinsate to the volumetric flask to ensure a quantitative transfer.

  • Dissolution: Add solvent to the flask until it is about 75% full. Agitate (sonicate if necessary) until all solid is completely dissolved.[13]

  • Final Volume: Allow the solution to return to room temperature. Carefully add solvent up to the calibration mark. Stopper and invert the flask 15-20 times to ensure homogeneity. This is your unstandardized stock solution.

  • Analytical Standardization: Using a calibrated HPLC system, analyze this stock solution against a calibration curve prepared from a new, certified reference standard of 1-Phenylpiperazinium chloride.[13][14]

  • Concentration Calculation: Based on the HPLC results, calculate the exact concentration of your stock solution.

  • Labeling and Storage: Clearly label the stock solution with the compound name, exact concentration, solvent, preparation date, and your initials. Store in a tightly sealed container at the recommended temperature (typically 2-8°C or -20°C, protected from light).

Q8: What are the typical parameters for an HPLC method to assess the quality of 1-Phenylpiperazinium chloride?

A8: While a specific method must be validated for your exact needs, a typical reversed-phase HPLC method for a compound like this would follow the parameters outlined below.[14][15] This serves as an excellent starting point for method development.

Table 3: Example HPLC Method Parameters

ParameterTypical SettingRationale
Column C18, 150 mm x 4.6 mm, 2.6-5 µmProvides good retention and separation for moderately polar aromatic compounds.
Mobile Phase A 0.1% Formic Acid or Phosphoric Acid in WaterAcidifies the mobile phase to ensure the amine is protonated, leading to sharp, symmetrical peaks.
Mobile Phase B Acetonitrile or MethanolThe organic modifier used to elute the compound from the column.
Elution Mode Isocratic or GradientIsocratic is simpler if purity is the main goal. A gradient may be needed to resolve closely eluting impurities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Injection Volume 5-10 µLA typical volume to avoid column overloading while ensuring a good signal.
Column Temperature 25-30 °CMaintaining a constant temperature ensures reproducible retention times.
Detection UV at ~220-240 nmPhenylpiperazine derivatives typically have strong UV absorbance in this range.

Validation of this method according to ICH guidelines (Q2(R2)) would be required for use in a regulated environment to ensure its linearity, accuracy, precision, and specificity.[17]

References

  • TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab? Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. Retrieved from [Link]

  • Reddit. (2017). r/labrats: How do you guys prepare solutions of hygroscopic chemicals? Retrieved from [Link]

  • NurdRage. (2009). How to make a Desiccator Bag for Drying Chemicals. YouTube. Retrieved from [Link]

  • Chromatography Forum. (2008). How to weigh a higroscopic substance. Retrieved from [Link]

  • ResearchGate. (2019). Is there a practical and efficient way to protect hygroscopic compounds from water uptake? Retrieved from [Link]

  • CIPAC. (2020). Multi-active method for the analysis of active substances in formulated products to support quality control scope. Retrieved from [Link]

  • IntechOpen. (2018). Analytical Method Validation as the First Step in Drug Quality Control. Retrieved from [Link]

  • National Institutes of Health. (2023). Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. Retrieved from [Link]

  • Royal Society of Chemistry. (2011). Analytical Methods: Simultaneous detection of piperazines and their congeners in street samples. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2016). Effect of Hygroscopicity on Pharmaceutical Ingredients, Methods to Determine and Overcome: An Overview. Retrieved from [Link]

  • The Pharmaceutical Journal. (2010). Understanding the chemical basis of drug stability and degradation. Retrieved from [Link]

  • National Institutes of Health. (2022). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Retrieved from [Link]

  • MDPI. (2022). New Trends in the Quality Control of Enantiomeric Drugs: Quality by Design-Compliant Development of Chiral Capillary Electrophoresis Methods. Retrieved from [Link]

  • Pharmaceutical Technology. (2017). Stepping Up the Pace of Drug Stability Studies. Retrieved from [Link]

  • National Institutes of Health. (2020). Relative humidity and qualities of hygroscopic medications stored in different one-dose packaging papers. Retrieved from [Link]

Sources

Optimization

Troubleshooting 1-Phenylpiperazinium chloride NMR peak assignments

Welcome to the technical support center for 1-Phenylpiperazinium chloride analysis. This guide provides in-depth troubleshooting for common issues encountered during Nuclear Magnetic Resonance (NMR) peak assignments.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 1-Phenylpiperazinium chloride analysis. This guide provides in-depth troubleshooting for common issues encountered during Nuclear Magnetic Resonance (NMR) peak assignments. The following question-and-answer format is designed to address specific experimental challenges faced by researchers, scientists, and drug development professionals.

Introduction to 1-Phenylpiperazinium Chloride NMR

1-Phenylpiperazinium chloride is a salt, and its NMR spectrum is dictated by the presence of a protonated piperazine ring. Unlike its free-base form (1-phenylpiperazine), the positive charge on the secondary amine significantly influences the electron density across the molecule, leading to characteristic downfield shifts, particularly for the protons on the piperazine ring. Understanding the interplay of structure, solvent, pH, and concentration is critical for accurate spectral interpretation.

Below is the labeled structure for reference throughout this guide.

Caption: Labeled structure of 1-Phenylpiperazinium chloride.

Frequently Asked Questions & Troubleshooting

Question 1: What are the expected ¹H NMR chemical shifts for 1-phenylpiperazinium chloride, and why do they differ from the free base?

Answer: The protonation of the piperazine ring at the N4 position to form the ammonium salt is the single most significant factor influencing the ¹H NMR spectrum. This protonation induces a strong deshielding effect (electron withdrawal), causing adjacent protons to resonate further downfield.

The key differences are:

  • Piperazinium Protons (H-3/5): The methylene groups adjacent to the positively charged nitrogen (N⁺-H₂) are the most affected. They experience a significant downfield shift compared to the same protons in the neutral 1-phenylpiperazine.

  • Piperazinium Protons (H-2/6): The methylene groups adjacent to the phenyl-substituted nitrogen (N1) are also shifted downfield, but to a lesser extent than the H-3/5 protons.

  • N-H Protons: The two protons on the charged nitrogen (N⁺H₂) are typically observed as a broad signal far downfield. Their chemical shift is highly dependent on solvent, concentration, and temperature. The N-H proton of the free base is also a broad singlet but is typically found more upfield.[1][2]

  • Aromatic Protons: The phenyl protons (H-2' to H-6') are less affected but may show minor shifts due to the overall change in the molecule's electronic properties.

Table 1: Typical ¹H NMR Chemical Shifts (ppm) in DMSO-d₆

Proton Assignment1-Phenylpiperazine (Free Base)1-Phenylpiperazinium chlorideRationale for Shift
H-4' (para)~6.77 (t)~7.29 (t)Minor inductive effects.
H-2'/6' (ortho)~6.93 (d)~7.00 (d)Minor inductive effects.
H-3'/5' (meta)~7.20 (t)~7.35 (t)Minor inductive effects.
H-2/6 (N-Ph)~3.05-3.15 (m)~3.20-3.30 (m)Moderate deshielding from N⁺.
H-3/5 (N-H)~2.85-2.95 (m)~3.40-3.50 (m)Strong deshielding from adjacent N⁺.
N-H (piperazine)~2.5 (s, broad)~9.6 (s, very broad)Protonation and charge localization.

Note: These are approximate values. Actual shifts can vary based on experimental conditions. Data synthesized from typical values for phenylpiperazine derivatives and hydrochloride salts.[3][4]

Question 2: My piperazinium proton signals are very broad and poorly resolved. What is causing this?

Answer: Broadening of the piperazinium signals is a classic issue and typically stems from one or more dynamic processes occurring on the NMR timescale.

  • Intermediate Rate of N-H Proton Exchange: The most common cause is the chemical exchange of the acidic N⁺H₂ protons with trace amounts of water in the solvent or with other amine molecules.[5] If this exchange occurs at a rate comparable to the NMR frequency difference between the exchanging sites, the signals of nearby protons (H-3/5) will broaden significantly.[6][7]

  • Conformational Dynamics: The piperazine ring exists in a dynamic equilibrium of chair conformations. Interconversion between these conformers can lead to broadening if the rate of this process is intermediate on the NMR timescale. This effect is more pronounced at lower temperatures.[8]

  • Molecular Aggregation: At high concentrations, ionic compounds like 1-phenylpiperazinium chloride can form aggregates in solution.[9] This can restrict molecular tumbling and lead to broader peaks.

  • Poor Shimming or Unfiltered Sample: Always rule out instrumental factors. An inhomogeneous magnetic field (poor shimming) will broaden all peaks in the spectrum.[6][10] Particulate matter in the sample can also disrupt field homogeneity.[10]

start Broad Piperazinium Signals Observed check_all_peaks Are ALL peaks broad (including solvent)? start->check_all_peaks check_nh Does peak disappear with D₂O shake? check_all_peaks->check_nh No cause_shimming Probable Cause: Poor Shimming / Particulates check_all_peaks->cause_shimming Yes check_conc Is concentration > 10 mg/mL? check_nh->check_conc No cause_exchange Probable Cause: N-H Proton Exchange check_nh->cause_exchange Yes check_temp Does heating sharpen peaks? check_conc->check_temp No cause_aggregation Probable Cause: Molecular Aggregation check_conc->cause_aggregation Yes cause_conformation Probable Cause: Slow Conformational Exchange check_temp->cause_conformation Yes sol_shimming Action: Re-shim instrument. Filter sample. cause_shimming->sol_shimming sol_exchange Action: Use D₂O as solvent. Ensure anhydrous conditions. cause_exchange->sol_exchange sol_aggregation Action: Dilute the sample. cause_aggregation->sol_aggregation sol_temp Action: Run Variable Temperature (VT) NMR at a higher temperature (e.g., 50°C). cause_conformation->sol_temp

Caption: Troubleshooting workflow for broad piperazinium signals.

Question 3: How can I definitively confirm the assignment of the N⁺H₂ protons?

Answer: The standard and most reliable method is the D₂O exchange experiment .[6]

Experimental Protocol: D₂O Shake

  • Acquire Initial Spectrum: Dissolve your sample of 1-phenylpiperazinium chloride in a protonated solvent (like DMSO-d₆ or CD₃OD) and acquire a standard ¹H NMR spectrum. Identify the suspected N⁺H₂ peak, which is typically a broad singlet in the 8-12 ppm range.

  • Add D₂O: Remove the NMR tube from the spectrometer. Add one to two drops of deuterium oxide (D₂O) to the sample.

  • Mix Thoroughly: Cap the tube securely and invert it several times to ensure thorough mixing. A brief, gentle vortex can also be used.

  • Re-acquire Spectrum: Place the sample back in the spectrometer and acquire a new ¹H NMR spectrum using the same parameters.

Expected Result: The acidic N⁺H₂ protons will rapidly exchange with the deuterium from the D₂O. As a result, the N⁺H₂ peak will either completely disappear or be significantly reduced in intensity. A new, broad peak for HOD may appear, with its chemical shift depending on the solvent.[11] This disappearance is definitive proof of an exchangeable proton (N-H, O-H, or S-H).

Question 4: My chemical shifts don't match the literature. What are the most likely reasons?

Answer: Discrepancies in chemical shifts for salts like this are common and usually attributable to environmental factors rather than an incorrect structure.

  • Solvent Effects: This is the most significant factor. The polarity and hydrogen-bonding capability of the solvent dramatically alter the chemical environment.[12][13][14] Protons involved in hydrogen bonding (like N⁺H₂) and those nearby are most affected. A spectrum taken in D₂O will have different chemical shifts than one taken in DMSO-d₆ or CDCl₃.[12][15] For example, in a non-polar solvent like CDCl₃, ion pairing is more significant, which can affect shifts, whereas in a polar protic solvent like D₂O, the salt is fully solvated and undergoes rapid exchange.[9][16]

  • pH / pD Effects: The "pH" of the NMR sample (more accurately, the pD in a deuterated solvent) has a profound impact on molecules with ionizable groups.[17][18][19] If your sample contains trace acidic or basic impurities, it can shift the equilibrium between the protonated (piperazinium) and deprotonated (piperazine) forms. The observed chemical shift will be a weighted average of these two states, leading to significant deviations.[20][21]

  • Concentration: As mentioned, high concentrations can lead to aggregation, which can cause slight shifts in resonance frequencies.[9]

  • Temperature: Temperature affects both chemical exchange rates and conformational equilibria, which can lead to shifts in the observed peaks.[8][12]

Protocol: Verifying Solvent and pH Effects

  • Confirm Your Solvent: Always reference your spectrum to the residual solvent peak and compare it to established tables to ensure you are using the correct reference.[11]

  • Try a Different Solvent: If you have enough material, acquiring a spectrum in a different solvent (e.g., switching from DMSO-d₆ to D₂O) can be a powerful diagnostic tool. The relative positions of the piperazinium protons will change, which can help confirm assignments.

  • Acid/Base Spike: To test for pH sensitivity, you can add a microliter of dilute DCl or NaOD to your NMR sample and see how the spectrum changes. This is an advanced technique and should be done cautiously.

Question 5: I see extra peaks in my spectrum. What are the likely impurities?

Answer: Unexpected peaks usually arise from the synthetic route or purification process. For 1-phenylpiperazine and its salt, common impurities include:

Table 2: Common Impurities and Their ¹H NMR Signatures

ImpurityLikely SourceExpected ¹H NMR Signals
1-Phenylpiperazine (free base) Incomplete protonation/salt formationSignals slightly upfield of the salt; see Table 1.[2][22]
Piperazine Unreacted starting materialA single sharp singlet around 2.6-2.8 ppm (in CDCl₃).[1]
2-Phenylpiperazine Isomeric byproduct of synthesisA more complex multiplet pattern for piperazine protons.[23][24]
Over-methylated byproducts If methylation was used in synthesisN-CH₃ singlets around 2.3 ppm.[23][25]
Residual Solvents Purification (e.g., Ethyl Acetate, Dichloromethane)Characteristic peaks (e.g., quartet at ~4.1 ppm and triplet at ~1.2 ppm for EtOAc).[6]
Water Hygroscopic sample or wet solventA broad singlet, position is highly solvent-dependent (e.g., ~3.3 ppm in DMSO-d₆, ~1.56 ppm in CDCl₃).[11]

Validation Strategy:

  • Check Synthesis Route: Review the synthesis to anticipate likely side products.[23][26]

  • 2D NMR: An HSQC (Heteronuclear Single Quantum Coherence) experiment can be invaluable. It correlates each proton to the carbon it's attached to, helping to confirm which protons belong to your molecule and which are from impurities.[3][27]

  • Spiking: If a potential impurity is commercially available, you can add a small amount to your NMR sample. If your unknown peak increases in intensity, you have confirmed its identity.

References

  • Gao, C., et al. (2005). Complete assignments of 1H and 13C NMR data for ten phenylpiperazine derivatives. Magnetic Resonance in Chemistry, 43(10), 869-872. [Link]

  • University of Rochester, Department of Chemistry. Troubleshooting 1H NMR Spectroscopy. [Link]

  • Kühne, R., et al. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. RSC Advances, 8(72), 41369-41381. [Link]

  • PubChem. Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. [Link]

  • ResearchGate. ¹H NMR spectra (aliphatic region with piperazine protons from 2.3–4.0 ppm...). [Link]

  • PubChem. Compound Summary for CID 7096, 1-Phenylpiperazine. [Link]

  • Shenderovich, I. G., et al. (2023). Revisiting the influence of pH on 1JCαH and chemical shifts of glycine and alanine short oligopeptides. Royal Society Open Science, 10(10), 230913. [Link]

  • Chemistry Stack Exchange. (2015). 1H NMR Broad peaks. [Link]

  • Elsässer, C., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Molecules, 21(11), 1569. [Link]

  • ResearchGate. The NMR spectra and assignments for ammonium salts encapsulated in the... [Link]

  • Vaughan, K., et al. (2007). Synthesis and characterization of several series of 4-acyl-1-[2-aryl-1-diazenyl]piperazines. Canadian Journal of Chemistry, 85(11), 933-942. [Link]

  • ResearchGate. pH dependence of the 31 P NMR chemical shifts of P i and selected... [Link]

  • Biological Magnetic Resonance Bank. (2012). pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids. [Link]

  • Lewis, R. G., & Dyer, D. S. (1968). AN NMR STUDY OF THE SOLVENT EFFECTS ON THE N-H CHEMICAL SHIFTS OF AROMATIC AMINES, AMIDES, AND HYDRAZINES. Defense Technical Information Center. [Link]

  • Ullman, O., et al. (2018). Modeling pH-Dependent NMR Chemical Shift Perturbations in Peptides. Biophysical Journal, 114(3), 5a. [Link]

  • Chemistry LibreTexts. (2019). 4.1: Obtaining and Interpreting NMR Spectra. [Link]

  • Google Patents. (2004). A process for preparing 1-methyl-3-phenylpiperazine.
  • ResearchGate. (2013). How to avoid a broad signal in H-NMR spectra due to self-aggregation between analyte molecules? [Link]

  • National Institute of Standards and Technology. Piperazine, 1-phenyl-. [Link]

  • Reddit. (2023). NMR Peak Broadening. [Link]

  • Gordon, J. E. (1962). Concentration Effects on the Nuclear Magnetic Resonance of Quaternary Ammonium Salts1. The Journal of Physical Chemistry, 66(7), 1150-1158. [Link]

  • SpectraBase. 1-Phenylpiperazine. [Link]

  • Revue Roumaine de Chimie. (2014). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. [Link]

  • Putko, P., Romero, J. A., & Kazimierczuk, K. (2024). A pH-enhanced resolution in benchtop NMR spectroscopy. Analyst, 149(7), 1735-1741. [Link]

  • University of Wisconsin-Madison. Notes on NMR Solvents. [Link]

  • Ismael, S., AL-Mashal, F., & Saeed, B. (2022). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3-triazol-1-yl)-N-(6-chloropyridazin-3-yl)benzenesulfonamide. Journal of University of Babylon for Pure and Applied Sciences, 30(2), 1-12. [Link]

  • Alver, Ö., Parlak, C., & Şenyel, M. (2007). FTIR and NMR investigation of 1-phenylpiperazine: a combined experimental and theoretical study. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 67(3-4), 863-871. [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing HPLC Separation of 1-Phenylpiperazinium Chloride

Welcome to the dedicated technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 1-Phenylpiperazinium chloride. This resource is designed for researchers, analytical scientists, and drug...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the dedicated technical support guide for the High-Performance Liquid Chromatography (HPLC) analysis of 1-Phenylpiperazinium chloride. This resource is designed for researchers, analytical scientists, and drug development professionals to provide field-proven insights and systematic troubleshooting strategies. As a polar, aromatic amine, 1-Phenylpiperazinium chloride presents unique challenges in reversed-phase chromatography. This guide explains the causal relationships behind common chromatographic behaviors and provides robust, self-validating protocols to ensure reproducible and accurate results.

Section 1: Proactive Method Development & FAQs

This section addresses foundational questions to establish a robust analytical method from the outset, minimizing future complications.

Q1: What are the key physicochemical properties of 1-Phenylpiperazinium chloride that influence HPLC separation?

A1: Understanding the analyte's properties is the cornerstone of effective method development. 1-Phenylpiperazinium chloride is the hydrochloride salt of 1-Phenylpiperazine, a basic compound.[1] Its behavior in reversed-phase HPLC is primarily governed by its polarity, basicity (pKa), and UV absorbance.

The key challenge arises from its basic nature. The piperazine moiety contains two nitrogen atoms that can be protonated. In solution, the compound exists in equilibrium between its ionized (protonated) and non-ionized (free base) forms. This equilibrium is pH-dependent and critically affects retention time, selectivity, and peak shape.[2][3] The phenyl group acts as a chromophore, allowing for direct UV detection.[4][5]

PropertyValue / DescriptionImplication for HPLC Method Development
Molecular Formula C₁₀H₁₅ClN₂[6]-
Molecular Weight 198.69 g/mol [6][7]Used for preparing standard solutions of known molarity.
Analyte Type Basic Aromatic AmineProne to strong secondary interactions with silica-based columns, leading to peak tailing.[8][9] Its ionization state, and therefore retention, is highly sensitive to mobile phase pH.[10]
pKa The parent compound, 1-phenylpiperazine, has two pKa values, estimated to be around 2.9 and 8.8.The mobile phase pH must be carefully controlled and set at least 1.5-2 pH units away from the analyte's pKa to ensure a single ionic form and avoid peak splitting or broadening.[3][10]
UV Absorbance The phenyl group provides UV absorbance.Direct UV detection is feasible, typically around 240-254 nm. A UV scan of the analyte is recommended to determine the wavelength of maximum absorbance (λ_max).[11][12]
Solubility Generally soluble in aqueous and polar organic solvents like methanol and acetonitrile.Sample and standard preparation is straightforward in typical HPLC mobile phase constituents.

Q2: What is a recommended starting point for column and mobile phase selection for 1-Phenylpiperazinium chloride?

A2: For a basic compound like 1-Phenylpiperazinium chloride, the primary goal is to mitigate undesirable interactions with the stationary phase.

  • Column Selection: A modern, high-purity, end-capped C18 column is the recommended starting point.[4][13] "End-capping" refers to a process that deactivates most of the acidic silanol groups on the silica surface that cause peak tailing with basic analytes.[8] Columns with "Type B" silica are preferred due to their lower silanol activity.[13]

  • Mobile Phase Composition: A standard reversed-phase mobile phase consisting of a buffered aqueous component and an organic modifier is appropriate.

    • Aqueous Phase: A low pH buffer is crucial. Start with a 20-25 mM phosphate or formate buffer adjusted to a pH between 2.5 and 3.5.[14] This low pH protonates the residual silanol groups on the column, minimizing their ability to interact with the positively charged analyte and dramatically improving peak shape.[9][13]

    • Organic Modifier: Acetonitrile is generally a good first choice as it often provides sharper peaks and lower backpressure than methanol. A starting gradient of 5% to 95% acetonitrile over 15-20 minutes is a standard approach to scout for the appropriate elution conditions.

Q3: How does mobile phase pH critically affect the retention and peak shape of this compound?

A3: Mobile phase pH is the most powerful tool for optimizing the separation of ionizable compounds like 1-Phenylpiperazinium chloride.[2] Its effect is twofold: it alters the analyte's ionization state and modifies the surface charge of the stationary phase.

  • Analyte Ionization: As a basic compound, 1-Phenylpiperazinium chloride becomes more protonated (ionized and more polar) as the pH decreases. In reversed-phase chromatography, increased polarity leads to weaker interaction with the nonpolar stationary phase, resulting in decreased retention time.[2][10] Conversely, at a high pH (e.g., pH > 9, requiring a pH-stable column), the compound would be in its neutral, less polar free-base form, leading to increased retention.

  • Stationary Phase Interaction: The major cause of poor peak shape (tailing) for basic compounds is the interaction between the protonated basic analyte and negatively charged, ionized silanol groups (Si-O⁻) on the silica surface of the column.[8][15] By operating at a low pH (e.g., pH 2.5-3.5), the vast majority of these silanol groups become protonated (Si-OH) and are thus electrically neutral. This suppression of ionization minimizes the secondary ionic interactions, leading to more symmetrical, Gaussian-shaped peaks.[9][13]

Therefore, a low pH mobile phase is typically chosen not to manipulate analyte retention, but to guarantee excellent peak shape by passivating the column's active sites.

Section 2: Troubleshooting Guide

Even with a well-designed method, problems can arise. This guide provides a systematic approach to diagnosing and resolving common issues encountered during the analysis of 1-Phenylpiperazinium chloride.

Troubleshooting Workflow for 1-Phenylpiperazinium Chloride Analysis

G Troubleshooting Workflow start Suboptimal Chromatography Observed peak_tailing Problem: Poor Peak Shape (Tailing, As > 1.5) start->peak_tailing rt_drift Problem: Inconsistent Retention Times start->rt_drift low_retention Problem: Poor Retention (Elutes near void) start->low_retention cause_silanol Cause: Secondary Silanol Interactions peak_tailing->cause_silanol cause_ph_pka Cause: Mobile Phase pH Too Close to pKa peak_tailing->cause_ph_pka cause_overload Cause: Mass Overload peak_tailing->cause_overload cause_column_void Cause: Column Void / Frit Blockage peak_tailing->cause_column_void cause_ph_instability Cause: Unstable or Unbuffered Mobile Phase rt_drift->cause_ph_instability cause_equilibration Cause: Insufficient Column Equilibration rt_drift->cause_equilibration cause_temp Cause: Temperature Fluctuations rt_drift->cause_temp cause_mp_strong Cause: Mobile Phase Too Strong (% Organic) low_retention->cause_mp_strong cause_analyte_polar Cause: Analyte is Too Polar for RP Conditions low_retention->cause_analyte_polar sol_ph Solution: Lower Mobile Phase pH (e.g., to 2.5-3.5) cause_silanol->sol_ph sol_column Solution: Use High-Purity, End-capped Column cause_silanol->sol_column sol_buffer Solution: Increase Buffer Concentration (25-50mM) cause_silanol->sol_buffer cause_ph_pka->sol_ph sol_conc Solution: Reduce Sample Concentration cause_overload->sol_conc sol_flush Solution: Flush or Reverse Column; Replace Frit cause_column_void->sol_flush sol_prepare_mp Solution: Prepare Fresh Mobile Phase; Ensure Buffering cause_ph_instability->sol_prepare_mp sol_equil_time Solution: Increase Equilibration Time (10-15 column vol.) cause_equilibration->sol_equil_time sol_thermostat Solution: Use a Column Thermostat (e.g., 30-40°C) cause_temp->sol_thermostat sol_organic Solution: Decrease % Organic Solvent in Mobile Phase cause_mp_strong->sol_organic sol_hilic Solution: Consider HILIC or Polar-Embedded Column cause_analyte_polar->sol_hilic

Caption: A systematic workflow for troubleshooting common HPLC issues.

Q: My peak for 1-Phenylpiperazinium chloride is tailing severely. What are the likely causes and how do I fix it?

A: Peak tailing is the most common issue for basic analytes and almost always points to secondary-site interactions on the stationary phase.[9][15]

  • Primary Cause: Silanol Interactions. The root cause is an interaction between your positively charged analyte and deprotonated (negatively charged) silanol groups on the silica surface of the C18 column.[8] This creates a secondary, stronger retention mechanism that slowly releases the analyte, smearing the peak.

    • Solution 1 (Most Effective): Adjust Mobile Phase pH. Lower the pH of the aqueous portion of your mobile phase to between 2.5 and 3.5 using a buffer like phosphate or formate.[13] This protonates the silanol groups, neutralizing their charge and eliminating the unwanted ionic interaction. This is the single most effective way to improve peak shape for basic compounds.[9]

    • Solution 2: Use a High-Performance Column. Ensure you are using a modern, high-purity silica column that is fully end-capped. These columns have a much lower concentration of active silanol sites, inherently reducing the potential for tailing.[8][13]

    • Solution 3: Increase Buffer Strength. Increasing the buffer concentration (e.g., from 10 mM to 25-50 mM) can help. The buffer cations will compete with the analyte for the active silanol sites, effectively "shielding" the analyte from these interactions and improving peak symmetry.[13]

  • Secondary Cause: Column Overload. Injecting too much sample can saturate the stationary phase, leading to tailing.

    • Solution: Dilute your sample by a factor of 5 or 10 and reinject. If the peak shape improves and becomes more symmetrical, you were likely overloading the column.

  • Tertiary Cause: Column Degradation. A void at the head of the column or a partially blocked inlet frit can disrupt the sample band and cause tailing.[9]

    • Solution: First, try flushing the column with a strong solvent. If that fails, disconnect the column, reverse its direction, and flush it to waste (do not connect to the detector). If the problem persists after returning it to the correct orientation, the column may need to be replaced.[9]

Q: The retention time for my analyte is drifting or shifting between injections. What's wrong?

A: Retention time instability points to a lack of equilibrium in the HPLC system.

  • Primary Cause: Unstable Mobile Phase pH. If your mobile phase is unbuffered or poorly buffered, its pH can be unstable, especially if it absorbs atmospheric CO₂. Since the retention of 1-Phenylpiperazinium chloride is highly pH-sensitive, even minor pH shifts will cause significant changes in retention time.[14]

    • Solution: Always use a buffer in the aqueous portion of your mobile phase. Ensure the pH is measured and adjusted before mixing with the organic solvent. Prepare fresh mobile phase daily.[14]

  • Secondary Cause: Insufficient Column Equilibration. The column requires time to fully equilibrate with the mobile phase at the start of a sequence or after a gradient step. If equilibration is incomplete, you will see retention times drift, usually to shorter times, as the run progresses.

    • Solution: Ensure your method includes an adequate equilibration period before the first injection. A general rule is to flush the column with 10-15 column volumes of the initial mobile phase.

  • Tertiary Cause: Temperature Fluctuations. Retention is temperature-dependent. If the ambient laboratory temperature changes, so will your retention times.

    • Solution: Use a column oven or thermostat to maintain a constant, slightly elevated temperature (e.g., 30-40 °C). This provides a stable environment and often improves peak efficiency.

Q: My analyte is eluting very early, near the solvent front (void volume). How can I increase its retention?

A: Poor retention of a polar compound in reversed-phase is a common challenge.[16]

  • Primary Cause: Mobile Phase is Too Strong. The organic solvent (acetonitrile or methanol) is the "strong," eluting solvent in reversed-phase. If your analyte is eluting too quickly, your mobile phase contains too much organic solvent.

    • Solution: Decrease the percentage of the organic modifier. If using an isocratic method, reduce the organic content (e.g., from 40% acetonitrile to 30%). If using a gradient, make the initial conditions weaker (e.g., start at 2% acetonitrile instead of 5%) or make the gradient slope shallower.

  • Secondary Cause: Analyte is Too Polar for the Stationary Phase. 1-Phenylpiperazinium chloride is quite polar. A standard C18 column may not provide sufficient retention, even with 100% aqueous mobile phase.

    • Solution 1: Use an Alternative Stationary Phase. Consider a "polar-embedded" C18 column. These columns have a polar group (e.g., an amide) embedded in the alkyl chain, which helps prevent phase collapse in highly aqueous mobile phases and offers a different selectivity for polar compounds.[8]

    • Solution 2: Switch to HILIC. For very polar compounds that are unretainable in reversed-phase, Hydrophilic Interaction Chromatography (HILIC) is an excellent alternative.[17] HILIC uses a polar stationary phase (like bare silica or a diol phase) with a high-organic, low-aqueous mobile phase. In HILIC, retention increases with a higher percentage of organic solvent.[17][18]

Section 3: Experimental Protocol

This section provides a detailed, step-by-step baseline RP-HPLC method that can be used as a starting point for analysis or further optimization.

Protocol: Baseline RP-HPLC Method for 1-Phenylpiperazinium Chloride

  • Instrumentation & Columns:

    • HPLC system with a UV or PDA detector.

    • Column: High-purity, end-capped C18, 150 mm x 4.6 mm, 5 µm particle size.

    • Column Thermostat.

  • Reagents & Mobile Phase Preparation:

    • HPLC-grade acetonitrile.

    • HPLC-grade water.

    • Potassium dihydrogen phosphate (KH₂PO₄).

    • Phosphoric acid (H₃PO₄).

    • Mobile Phase A (Aqueous Buffer, pH 2.8):

      • Weigh and dissolve KH₂PO₄ in HPLC-grade water to a final concentration of 25 mM.

      • Adjust the pH to 2.8 using dilute phosphoric acid.

      • Filter the buffer through a 0.45 µm membrane filter.

    • Mobile Phase B (Organic):

      • 100% Acetonitrile.

  • Chromatographic Conditions:

ParameterRecommended Setting
Flow Rate 1.0 mL/min
Column Temperature 35 °C
Detection Wavelength 245 nm (or determined λ_max)
Injection Volume 10 µL
Gradient Program Time (min)
0.0
15.0
15.1
17.0
17.1
22.0
  • Sample and Standard Preparation:

    • Solvent/Diluent: Use a mixture of Mobile Phase A and Mobile Phase B that matches the initial gradient conditions (95:5 v/v). This prevents peak distortion caused by solvent mismatch.

    • Standard Stock Solution (e.g., 1 mg/mL): Accurately weigh ~10 mg of 1-Phenylpiperazinium chloride reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

    • Working Standard (e.g., 10 µg/mL): Perform serial dilutions of the stock solution to reach the desired working concentration for analysis.

  • Analysis Procedure:

    • Equilibrate the entire HPLC system, including the column, with the initial mobile phase conditions (95% A / 5% B) for at least 30 minutes or until a stable baseline is achieved.

    • Inject a blank (diluent) to ensure no system peaks interfere with the analyte.

    • Inject the working standard(s) to determine the retention time and response.

    • Proceed with the injection of samples.

Section 4: References

  • Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from

  • YMC. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds. Retrieved from

  • Trajković, J., et al. (2022). Impact of mobile phase composition on reverse-phase separation of polar basic compounds. Macedonian Pharmaceutical Bulletin, 68(1), 69-74. Retrieved from

  • Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. Retrieved from

  • BenchChem. (2025). Navigating the Analytical Landscape for 1-Phenyl-2-(4-phenylpiperazino)-1-ethanol: A Comparative Guide to Assay Validation. Retrieved from

  • Agilent Technologies. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from

  • Galaon, T., & David, V. (2012). The influence of mobile phase ph on the retention and selectivity of related basic compounds in reversed-phase liquid chromatography. Journal of Liquid Chromatography & Related Technologies, 35(10), 1349-1362. Retrieved from

  • Chrom Tech, Inc. (2025). What Causes Peak Tailing in HPLC?. Retrieved from

  • Taylor, T. (2019). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. LCGC North America. Retrieved from

  • Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Retrieved from

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. Retrieved from

  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 75164, 1-Phenylpiperazinium chloride. Retrieved from

  • ResearchGate. (n.d.). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Retrieved from

  • Chem-Impex. (n.d.). 1-Phenylpiperazine. Retrieved from

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 57355916, 1-Phenylpiperazin-1-ium;chloride. Retrieved from

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21115357, 1-Phenylpiperazine;chloride. Retrieved from

  • Technology Networks. (n.d.). Strategies to Enable and Simplify HPLC Polar Compound Separation. Retrieved from

  • Waters Corporation. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from

  • PharmaInfo. (n.d.). Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formulation. Retrieved from

  • BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of 1-Methyl-3-phenylpiperazine. Retrieved from

  • Pawełczyk, E., & Szymańska, M. (2005). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. Acta Poloniae Pharmaceutica, 62(1), 3–10. Retrieved from

Sources

Optimization

Technical Support Center: Purification of Commercial 1-Phenylpiperazinium Chloride

Welcome to the technical support center for the purification of commercial 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals who require high-purity 1-P...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of commercial 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals who require high-purity 1-Phenylpiperazinium chloride for their experiments. Here, you will find practical, field-proven insights and step-by-step protocols to address common purity-related challenges. Our approach is grounded in fundamental chemical principles to ensure you can confidently prepare material that meets the stringent requirements of your research.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 1-Phenylpiperazinium chloride?

A1: Commercial 1-Phenylpiperazinium chloride can contain several impurities stemming from its synthesis. The most common synthetic route involves the reaction of aniline with bis(2-chloroethyl)amine hydrochloride.[1][2] Consequently, potential impurities include:

  • Unreacted Starting Materials: Aniline and bis(2-chloroethyl)amine.

  • Byproducts of Synthesis: Including N,N'-diphenylpiperazine and other related piperazine derivatives.[3]

  • Residual Solvents: From the reaction and initial purification steps.

  • Inorganic Salts: Generated during the reaction or subsequent work-up.

Q2: My 1-Phenylpiperazinium chloride is discolored (yellow to brown). What is the likely cause and is it problematic?

A2: Discoloration is a common issue and is often due to the presence of oxidized impurities or residual starting materials like aniline, which can darken upon exposure to air and light. While minor discoloration may not interfere with all applications, for sensitive assays, particularly in drug development, it is a strong indicator of impurity and should be addressed.

Q3: How can I assess the purity of my 1-Phenylpiperazinium chloride?

A3: Several analytical techniques can be employed to determine the purity of your sample. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common and powerful methods for identifying and quantifying organic impurities.[4][5][6] For a simpler, albeit less specific, assessment of bulk purity, titrimetric methods can be used.[7]

Q4: Is it better to purify 1-Phenylpiperazine as the free base or as the hydrochloride salt?

A4: Both approaches have their merits. The free base, 1-Phenylpiperazine, is a liquid at room temperature and can be purified by vacuum distillation.[1][2] This is a very effective method for removing non-volatile impurities. However, the free base is more susceptible to oxidation and discoloration. The hydrochloride salt is a solid, making it easier to handle and purify by recrystallization.[8] Recrystallization is particularly effective for removing colored impurities and other solid byproducts. The choice of method depends on the nature of the impurities and the desired final form of the product.

Troubleshooting Guide: Recrystallization of 1-Phenylpiperazinium Chloride

This section provides a detailed, step-by-step guide to troubleshooting and purifying 1-Phenylpiperazinium chloride via recrystallization.

Issue: Visible Impurities or Discoloration in the Solid Material

This is the most common issue encountered with commercial 1-Phenylpiperazinium chloride. The following protocol is designed to remove colored impurities and other solid contaminants.

Underlying Principle: Recrystallization is a purification technique based on the differential solubility of the desired compound and its impurities in a given solvent at different temperatures. An ideal recrystallization solvent will dissolve the compound sparingly at room temperature but readily at its boiling point. Impurities should either be insoluble at high temperatures (and can be filtered off) or highly soluble at low temperatures (and remain in the mother liquor).

Experimental Workflow: Recrystallization

Recrystallization_Workflow cluster_dissolution Step 1: Dissolution cluster_filtration Step 2: Hot Filtration (Optional) cluster_crystallization Step 3: Crystallization cluster_isolation Step 4: Isolation & Drying dissolve Dissolve crude 1-Phenylpiperazinium chloride in minimum hot solvent hot_filter Perform hot filtration to remove insoluble impurities dissolve->hot_filter If insoluble impurities are present cool Allow the solution to cool slowly to room temperature, then in an ice bath dissolve->cool If no insoluble impurities hot_filter->cool isolate Isolate crystals by vacuum filtration cool->isolate wash Wash with a small amount of cold solvent isolate->wash dry Dry the purified crystals under vacuum wash->dry

Caption: Recrystallization workflow for 1-Phenylpiperazinium chloride.

Step-by-Step Protocol for Recrystallization
  • Solvent Selection: The choice of solvent is critical for successful recrystallization. Based on available data, a mixture of ethanol and water is a good starting point.[9] Isopropanol can also be effective.

Solvent SystemRationale
Ethanol/Water 1-Phenylpiperazinium chloride has good solubility in hot ethanol and lower solubility in cold ethanol. The addition of water can further decrease its solubility at low temperatures, promoting crystallization.
Isopropanol A common solvent for recrystallizing amine hydrochlorides. It often provides a good balance of solubility at high and low temperatures.
  • Dissolution:

    • Place the impure 1-Phenylpiperazinium chloride in an Erlenmeyer flask.

    • Add a minimal amount of the chosen solvent (e.g., ethanol).

    • Heat the mixture gently on a hot plate with stirring until the solvent begins to boil.

    • Continue adding small portions of the hot solvent until the solid just dissolves. If using a mixed solvent system like ethanol/water, dissolve the solid in the minimum amount of boiling ethanol first, then add hot water dropwise until the solution becomes slightly cloudy. Then, add a few drops of hot ethanol to redissolve the solid and obtain a clear solution.

  • Hot Filtration (if necessary):

    • If you observe insoluble impurities in the hot solution, perform a hot filtration. This is done by filtering the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask. This step must be performed quickly to prevent premature crystallization.

  • Crystallization:

    • Allow the hot, clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.

    • Once the solution has reached room temperature and crystal formation has slowed, place the flask in an ice bath for at least 30 minutes to maximize the yield of the purified product.

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration using a Büchner funnel.

    • Wash the crystals with a small amount of ice-cold solvent to remove any remaining mother liquor.

    • Dry the purified crystals under vacuum to remove all traces of the solvent.

Troubleshooting Common Recrystallization Problems
ProblemPossible Cause(s)Solution(s)
No crystals form upon cooling. - Too much solvent was used.- The compound is very soluble even at low temperatures.- Boil off some of the solvent to concentrate the solution.- Try adding a small seed crystal of the pure compound.- Gently scratch the inside of the flask with a glass rod at the solvent line.
Oiling out (product separates as a liquid). - The boiling point of the solvent is higher than the melting point of the solute.- The solution is supersaturated.- Use a lower-boiling solvent.- Reheat the solution and add slightly more solvent before cooling slowly.
Low recovery of purified product. - The compound has significant solubility in the cold solvent.- Premature crystallization during hot filtration.- Ensure the solution is thoroughly cooled in an ice bath.- Minimize the amount of solvent used for washing the crystals.- Ensure the filtration apparatus is sufficiently pre-heated for hot filtration.
Product is still discolored after one recrystallization. - The impurity has very similar solubility properties to the product.- A second recrystallization may be necessary.- Consider adding a small amount of activated charcoal to the hot solution before hot filtration to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product.

References

  • CN103980229A - Preparation method of N-phenyl piperazine - Google Patents.
  • 1-Phenylpiperazine | C10H14N2 | CID 7096 - PubChem. Available at: [Link]

  • Recommended methods for the Identification and Analysis of Piperazines in Seized Materials - United Nations Office on Drugs and Crime. Available at: [Link]

  • Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride | Download Scientific Diagram - ResearchGate. Available at: [Link]

  • New intermediates for the selective synthesis of 1-methyl-3- phenylpiperazine and some phenylpiperazine derivatives - ResearchGate. Available at: [Link]

  • Analytical Methods - RSC Publishing. Available at: [Link]

  • CN103980229B - A kind of preparation method of N-phenylpiperazine - Google Patents.
  • Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PubMed Central. Available at: [Link]

  • A Facile Synthesis of Novel Herbicidal 1-Phenyl-piperazine-2,6-diones - MDPI. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: A Guide to Preventing Degradation of 1-Phenylpiperazinium Chloride

Welcome to the Technical Support Center for 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice on prev...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical and practical advice on preventing the degradation of 1-Phenylpiperazinium chloride during experimental use. By understanding the potential degradation pathways and implementing proper handling and analytical procedures, you can ensure the integrity of your experiments and the reliability of your results.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What is 1-Phenylpiperazinium chloride and why is its stability important?

A1: 1-Phenylpiperazinium chloride is the hydrochloride salt of 1-phenylpiperazine, a chemical intermediate used in the synthesis of various pharmaceutical compounds.[1] Its stability is crucial because degradation can lead to the formation of impurities, which may alter the compound's reactivity, introduce contaminants into your synthesis, and potentially lead to misleading experimental outcomes. Maintaining the integrity of the starting material is a fundamental aspect of good laboratory practice and ensures the reproducibility of your work.

Q2: What are the primary factors that can cause the degradation of 1-Phenylpiperazinium chloride?

A2: Based on the chemical structure, which includes a piperazine ring and a phenyl group, the primary factors that can induce degradation are:

  • pH: Both acidic and basic conditions can catalyze hydrolysis of the piperazine ring or alter the compound's stability.[2]

  • Oxidation: The nitrogen atoms in the piperazine ring are susceptible to oxidation, which can be accelerated by exposure to air, light, and certain chemical oxidants.[2][3]

  • Temperature: Elevated temperatures can accelerate the rate of all degradation reactions.[4]

  • Light: As an aromatic amine derivative, 1-Phenylpiperazinium chloride may be susceptible to photodegradation.[5]

Q3: How should I properly store 1-Phenylpiperazinium chloride to minimize degradation?

A3: To ensure the long-term stability of 1-Phenylpiperazinium chloride, it is recommended to store it in a tightly sealed container in a cool, dry, and well-ventilated place, protected from light.[1] For optimal preservation, storage in a refrigerator at 2-8°C is advisable.[1]

Q4: What are the likely degradation products of 1-Phenylpiperazinium chloride?

  • Oxidative Degradation Products: N-oxides of the piperazine ring and hydroxylation of the phenyl ring are possible.[3][6]

  • Hydrolytic Degradation Products: Under extreme pH and temperature, cleavage of the piperazine ring could occur, though this is generally less common for the piperazine ring itself compared to more labile functional groups.

  • Photodegradation Products: Exposure to UV light could lead to the formation of colored byproducts due to reactions involving the aromatic ring and the amine functionalities.[5]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during your experiments and provides actionable solutions.

Observed Issue Potential Cause Troubleshooting and Optimization Steps
Discoloration of the solid compound (e.g., yellowing or browning). Oxidation or photodegradation of the material.1. Verify Storage Conditions: Ensure the compound is stored in a tightly sealed, light-resistant container in a cool, dry place. 2. Inert Atmosphere: For long-term storage or sensitive applications, consider storing under an inert atmosphere (e.g., nitrogen or argon). 3. Purity Check: Analyze the discolored material by HPLC to identify and quantify any degradation products.
Inconsistent or unexpected reaction outcomes. Degradation of the 1-Phenylpiperazinium chloride starting material.1. Confirm Purity Before Use: Always analyze the purity of your starting material before initiating a reaction, especially if it has been stored for an extended period. 2. Use Freshly Opened Reagent: Whenever possible, use a freshly opened container of the reagent for critical experiments. 3. Monitor Reaction Progress: Use techniques like TLC or LC-MS to monitor the reaction and check for the appearance of unexpected byproducts.
Appearance of unknown peaks in HPLC analysis of the reaction mixture. Formation of degradation products during the experiment.1. Review Experimental Conditions: Assess if any of the reaction conditions (e.g., high temperature, extreme pH, exposure to air) could be promoting degradation. 2. Perform a Blank Run: Run a control experiment with 1-Phenylpiperazinium chloride under the reaction conditions without other reactants to see if degradation occurs. 3. Characterize Unknown Peaks: If possible, use LC-MS to obtain the mass of the unknown peaks to help in their identification.

Experimental Protocols

To ensure the integrity of 1-Phenylpiperazinium chloride in your experiments, here are some recommended protocols.

Protocol 1: Forced Degradation Study

A forced degradation study is essential to understand the stability of 1-Phenylpiperazinium chloride under various stress conditions. This information is invaluable for developing a stability-indicating analytical method.

Objective: To intentionally degrade 1-Phenylpiperazinium chloride to identify potential degradation products and assess its stability.

Materials:

  • 1-Phenylpiperazinium chloride

  • Hydrochloric acid (HCl), 0.1 M

  • Sodium hydroxide (NaOH), 0.1 M

  • Hydrogen peroxide (H₂O₂), 3%

  • HPLC grade water and acetonitrile

  • pH meter

  • Water bath

  • UV chamber

Procedure:

  • Preparation of Stock Solution: Prepare a stock solution of 1-Phenylpiperazinium chloride (e.g., 1 mg/mL) in a suitable solvent like water or a water/acetonitrile mixture.

  • Acid Hydrolysis:

    • Mix equal volumes of the stock solution and 0.1 M HCl.

    • Incubate at 60°C for 24 hours.

    • Neutralize with an equivalent amount of 0.1 M NaOH before analysis.

  • Base Hydrolysis:

    • Mix equal volumes of the stock solution and 0.1 M NaOH.

    • Incubate at 60°C for 24 hours.

    • Neutralize with an equivalent amount of 0.1 M HCl before analysis.

  • Oxidative Degradation:

    • Mix equal volumes of the stock solution and 3% H₂O₂.

    • Keep at room temperature for 24 hours, protected from light.

  • Thermal Degradation:

    • Heat the stock solution at 80°C for 48 hours.

  • Photolytic Degradation:

    • Expose the stock solution to UV light (e.g., 254 nm) in a UV chamber for 24 hours.

  • Analysis: Analyze all stressed samples, along with a control sample (untreated stock solution), using a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

A stability-indicating HPLC method is crucial for separating and quantifying 1-Phenylpiperazinium chloride from its potential degradation products.

Objective: To develop an HPLC method that can resolve the parent compound from all potential degradation products.

Instrumentation and Conditions (A good starting point, may require optimization):

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of Mobile Phase A (e.g., 0.1% formic acid in water) and Mobile Phase B (e.g., acetonitrile).

    • Gradient Program (Example):

      • 0-5 min: 95% A, 5% B

      • 5-25 min: Linear gradient to 50% A, 50% B

      • 25-30 min: Hold at 50% A, 50% B

      • 30-35 min: Return to initial conditions

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

Procedure:

  • Method Development: Inject the samples from the forced degradation study (Protocol 1) to evaluate the separation of the degradation products from the parent peak.

  • Method Validation: Once a suitable separation is achieved, the method should be validated according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Visualizing Degradation and Workflows

To better understand the potential degradation pathways and the experimental workflow, the following diagrams are provided.

DegradationPathways cluster_main 1-Phenylpiperazinium chloride cluster_degradation Potential Degradation Pathways cluster_products Potential Degradation Products 1-PP 1-Phenylpiperazinium chloride Oxidation Oxidation (e.g., H₂O₂, Air) 1-PP->Oxidation Stress Condition Hydrolysis Hydrolysis (Acid/Base) 1-PP->Hydrolysis Stress Condition Photodegradation Photodegradation (UV Light) 1-PP->Photodegradation Stress Condition N-Oxide N-Oxide Products Oxidation->N-Oxide Hydroxylated Hydroxylated Phenyl Ring Oxidation->Hydroxylated RingOpened Ring-Opened Products Hydrolysis->RingOpened Colored Colored Byproducts Photodegradation->Colored

Caption: Potential degradation pathways of 1-Phenylpiperazinium chloride.

ExperimentalWorkflow cluster_workflow Experimental Workflow for Stability Assessment Start Start: Obtain 1-Phenylpiperazinium chloride Storage Proper Storage (Cool, Dry, Dark) Start->Storage ForcedDegradation Forced Degradation Study (Acid, Base, Oxidative, Thermal, Photo) Storage->ForcedDegradation HPLC_Dev Develop Stability-Indicating HPLC Method ForcedDegradation->HPLC_Dev Analysis Analyze Stressed Samples by HPLC HPLC_Dev->Analysis Data Evaluate Peak Purity and Identify Degradants Analysis->Data End End: Use Stabilized Compound in Experiments Data->End

Caption: Workflow for assessing the stability of 1-Phenylpiperazinium chloride.

References

  • Jankowski, A., et al. (2021). Photosensitivity Reactions Induced by Photochemical Degradation of Drugs. International Journal of Molecular Sciences. Available at: [Link]

  • BenchChem. (2025). Technical Support Center: Degradation of 1-Methyl-3-phenylpiperazine. BenchChem.
  • Freeman, S. E. (2010). Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture.
  • BenchChem. (2025).
  • BenchChem. (2025). Technical Support Center: 1-Methyl-3-phenylpiperazine Synthesis Impurity Profile. BenchChem.
  • Giahi, M., et al. (2012).
  • Luo, X., et al. (2023). Oxidative degradation of Piperazine (PZ) in aqueous KOH/K2CO3 solutions. Journal of Environmental Chemical Engineering.
  • Nielsen, C. J., et al. (2010).
  • Giahi, M., et al. (2012). Photodegradation of Aromatic Amines by Ag-TiO2 Photocatalyst.
  • S. P., S., et al. (2024). Solar-Driven Photodegradation of Methylene Blue Dye Using Al-Doped ZnO Nanoparticles. MDPI.
  • Voice, A. K. (2013). Oxidation of piperazine in post-combustion carbon capture.
  • Mazari, S. A., et al. (2021). Degradation study of piperazine, its blends and structural analogs for CO2 capture: A review. International Journal of Greenhouse Gas Control.
  • Liu, D. Q., et al. (2000). Structural characterization of the oxidative degradation products of an antifungal agent SCH 56592 by LC-NMR and LC-MS. PubMed.
  • Dakenchem. (2024). 1-Phenylpiperazine: Properties, Uses, and Sourcing for Chemical Synthesis. Dakenchem.
  • ChemicalBook. (2025). 1-Phenylpiperazine Chemical Properties,Uses,Production. ChemicalBook.

Sources

Optimization

Technical Support Center: Scaling Up 1-Phenylpiperazinium Chloride Synthesis

From the Desk of the Senior Application Scientist Welcome to the technical support guide for the synthesis of 1-Phenylpiperazinium chloride. This document is designed for researchers, chemists, and process development pr...

Author: BenchChem Technical Support Team. Date: January 2026

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 1-Phenylpiperazinium chloride. This document is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to larger, pilot-scale production. We will move beyond simple procedural steps to address the critical challenges and nuances encountered during scale-up, focusing on safety, purity, and yield optimization. Our approach is rooted in established chemical principles and field-proven methodologies to ensure a robust and reproducible process.

Part 1: Foundational Synthesis & Scale-Up Considerations

The most direct and industrially relevant route to N-phenylpiperazine, the precursor to the desired hydrochloride salt, involves the reaction of aniline with bis-(2-chloroethyl)amine hydrochloride in a solvent-free melt.[1][2] This method is advantageous due to its high atom economy but presents specific challenges in thermal management and material handling upon scale-up.

Core Reaction Scheme

The overall transformation can be visualized in two primary stages: the formation of the free base and its subsequent conversion to the hydrochloride salt.

G cluster_0 Stage 1: N-Phenylpiperazine Synthesis (Melt Reaction) cluster_1 Stage 2: Purification & Salt Formation Aniline Aniline Melt Heat (180-200°C) Solvent-Free Aniline->Melt BCEA Bis-(2-chloroethyl)amine HCl BCEA->Melt NPP_HCl N-Phenylpiperazine HCl (Crude) Melt->NPP_HCl Cyclization Base_Workup Base Quench (e.g., NaOH aq.) NPP_HCl->Base_Workup Neutralization NPP_FreeBase N-Phenylpiperazine (Free Base) Base_Workup->NPP_FreeBase Neutralization Distill Vacuum Distillation NPP_FreeBase->Distill Purification NPP_Pure Pure N-Phenylpiperazine Distill->NPP_Pure Purification HCl_Solvent HCl in Solvent (e.g., IPA, EtOH) NPP_Pure->HCl_Solvent Salt Formation Final_Product 1-Phenylpiperazinium chloride (Product) HCl_Solvent->Final_Product Salt Formation

Caption: High-level workflow for the two-stage synthesis and purification of 1-Phenylpiperazinium chloride.

Table 1: Comparison of Lab-Scale vs. Pilot-Scale Parameters
ParameterLab Scale (e.g., <100 g)Pilot Scale (e.g., >5 kg)Rationale for Change
Heating Oil bath, heating mantleJacketed glass-lined reactor (steam/hot oil)Provides uniform heat transfer and precise temperature control for a larger surface area and volume.
Agitation Magnetic stir barOverhead mechanical stirrer (e.g., anchor, pitched-blade turbine)Ensures efficient mixing and heat distribution in a viscous melt, preventing localized overheating.
Temp. Control Manual control, thermocoupleAutomated PLC with cascaded heating/cooling loopsCritical for managing exotherms and maintaining the optimal reaction temperature (180-200°C) to prevent side reactions.[1]
HCl Off-Gas Fume hood, simple bubblerPacked-bed scrubber with caustic solution (e.g., NaOH)Safely neutralizes the large volume of corrosive HCl gas generated during the reaction.[1][2]
Work-up Separatory funnelReactor vessel with bottom outlet valve for phase separationAccommodates large volumes for quenching, neutralization, and extraction steps.
Purification Short-path distillationWiped-film or thin-film evaporation systemMore efficient for high-boiling compounds at larger scales, minimizing thermal degradation.

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the scale-up process in a question-and-answer format.

Reaction Monitoring & Purity Control

Q1: My reaction is sluggish, and HPLC analysis shows a significant amount of unreacted aniline even after the recommended reaction time. What should I do?

A1: This is a common issue related to insufficient heat transfer or temperature.

  • Immediate Check: Verify your internal reaction temperature. On a larger scale, the temperature reading from the reactor jacket can be misleadingly high compared to the internal bulk temperature. Ensure your temperature probe is correctly positioned within the reaction mass.

  • Causality: The cyclization reaction has a high activation energy and is typically performed at 180-200°C.[1] If the bulk of the reaction mass does not reach this temperature, the reaction rate will be significantly lower. Inefficient agitation can create cold spots within the reactor, leading to an incomplete reaction.

  • Recommended Action:

    • Increase the agitator speed to improve mixing and heat distribution.

    • If mixing is adequate, gradually increase the jacket temperature to bring the internal temperature into the optimal 180-200°C range.

    • Consider extending the reaction time and monitor by taking samples periodically for HPLC analysis until aniline consumption is complete.

Q2: I'm observing a significant impurity that I suspect is 1,4-diphenylpiperazine. How can I confirm this and prevent its formation?

A2: 1,4-diphenylpiperazine is a potential byproduct if piperazine is formed in situ and reacts with another molecule of aniline. However, the primary concern with the specified starting materials is typically related to unreacted materials or thermal degradation.

  • Confirmation: The best method for confirmation is LC-MS to check for the correct mass of the suspected byproduct. Alternatively, you can synthesize a small amount of 1,4-diphenylpiperazine as an analytical standard for HPLC comparison.

  • Prevention:

    • Stoichiometry: Ensure the molar ratio of aniline to bis-(2-chloroethyl)amine hydrochloride is correct, typically with a slight excess of the amine salt (e.g., 1.0 : 1.2-1.4) to drive the reaction to completion and minimize unreacted aniline.[1]

    • Temperature Control: Avoid excessive temperatures (>220°C), which can lead to decomposition and side reactions.

Work-up and Isolation Challenges

Q3: During the basic quench and work-up, I'm getting a thick emulsion that is very difficult to separate. How can I break it?

A3: Emulsion formation is common when neutralizing a crude reaction mixture, especially at scale.

  • Causality: Emulsions are often stabilized by fine particulates or partially soluble salts at the aqueous-organic interface. The viscosity of the crude N-phenylpiperazine free base also contributes.

  • Recommended Actions:

    • Add Brine: Introduce a saturated aqueous solution of sodium chloride. This increases the ionic strength of the aqueous phase, helping to break the emulsion.

    • Gentle Agitation: Reduce the agitation speed during the quench and extraction phases. High-shear mixing promotes emulsion formation.

    • Temperature: Gently warming the mixture (e.g., to 40-50°C) can decrease the viscosity of the organic layer and help the phases separate.

    • Solvent Addition: Adding a non-polar organic solvent like toluene can help to lower the density of the organic phase and improve separation.[3]

Q4: My yield of distilled N-phenylpiperazine free base is lower than expected. Where could I be losing material?

A4: Yield loss can occur at several stages. A systematic investigation is required.

  • Incomplete Reaction: As discussed in Q1, ensure the initial reaction has gone to completion.

  • Extraction Losses: N-phenylpiperazine has some water solubility. Ensure you perform multiple extractions with your chosen organic solvent to maximize recovery from the aqueous layer.

  • Distillation Issues: The free base has a high boiling point (approx. 287°C at atmospheric pressure).[4] Ensure your vacuum is sufficiently deep (e.g., <1 mmHg) to lower the boiling point and prevent thermal degradation in the distillation pot. A wiped-film distillation apparatus is highly recommended at scale to minimize the residence time at high temperatures.

  • Mechanical Losses: Account for material left behind in transfer lines, pumps, and the reactor. Perform solvent rinses of the equipment to recover trapped product.

G Start Low Yield of Final Product Check_HPLC Check HPLC of Crude: Incomplete Reaction? Start->Check_HPLC Check_Aq Analyze Aqueous Layer: High Product Content? Check_HPLC->Check_Aq No Action_Rxn Action: • Increase reaction time/temp • Improve agitation Check_HPLC->Action_Rxn Yes Check_Dist Review Distillation: High Pot Residue? Check_Aq->Check_Dist No Action_Ext Action: • Perform additional extractions • Use brine wash Check_Aq->Action_Ext Yes Action_Dist Action: • Improve vacuum • Use wiped-film evaporator Check_Dist->Action_Dist Yes Success Yield Improved Action_Rxn->Success Action_Ext->Success Action_Dist->Success

Caption: Troubleshooting decision tree for diagnosing low product yield.

Final Product Formation and Quality

Q5: When I add hydrochloric acid to my purified N-phenylpiperazine, it oils out instead of crystallizing. How do I get a solid product?

A5: "Oiling out" is a classic crystallization problem where the product's solubility in the solvent is too high at the point of precipitation.

  • Causality: This can be caused by using too much solvent, a solvent in which the hydrochloride salt is too soluble, or adding the acid too quickly at too high a temperature.

  • Recommended Actions:

    • Solvent Choice: The ideal solvent should readily dissolve the free base but provide low solubility for the hydrochloride salt. Isopropanol (IPA), ethanol, or ethyl acetate are common choices. Sometimes an anti-solvent like MTBE or heptane is required.

    • Control the Addition: Add the HCl solution (e.g., HCl in IPA) slowly to the solution of the free base at a controlled temperature (e.g., 20-25°C). Rapid addition can cause localized supersaturation and lead to oiling.

    • Seeding: If you have a small amount of crystalline product, add a few seed crystals after adding a portion of the acid to encourage controlled crystallization.

    • Cooling Rate: After the addition is complete, cool the resulting slurry slowly to 0-5°C to maximize the yield of the crystalline product. Rapid cooling can trap impurities and lead to poor crystal form.

Q6: My final 1-Phenylpiperazinium chloride product is off-color (yellow or tan). What is the cause and how can I fix it?

A6: Color is a key quality attribute and usually indicates the presence of impurities.

  • Causality: The color often originates from thermal degradation products formed during the high-temperature melt reaction or distillation. It can also be due to residual, colored impurities that were not fully removed.

  • Recommended Actions:

    • Improve Purification: Ensure the N-phenylpiperazine free base is as pure and colorless as possible before salt formation. Re-distilling the free base may be necessary.

    • Charcoal Treatment: Before adding HCl, you can treat the solution of the free base in a solvent (like IPA or ethanol) with activated carbon. The carbon will adsorb many colored impurities. Filter the carbon off through a bed of celite before proceeding with the acid addition.

    • Recrystallization: The final hydrochloride salt can be recrystallized from a suitable solvent system (e.g., ethanol/water) to improve its purity and color.

Part 3: Safety at Scale

Scaling up this synthesis introduces significant safety considerations that must be addressed through robust engineering controls and strict adherence to personal protective equipment (PPE) protocols.

  • Reagent Hazards:

    • Aniline: Toxic and readily absorbed through the skin. It is a suspected carcinogen.

    • Bis-(2-chloroethyl)amine hydrochloride: A nitrogen mustard precursor; highly toxic and corrosive.

    • 1-Phenylpiperazine: Toxic if swallowed and can cause severe skin burns and eye damage.[5][6]

  • Process Hazards:

    • HCl Gas Evolution: The reaction generates large quantities of corrosive hydrogen chloride gas. A robust, appropriately sized caustic scrubber is mandatory to neutralize the off-gas stream before venting.[1][2]

    • High Temperatures: The reaction is run at high temperatures (180-200°C), creating a risk of severe thermal burns.

    • Corrosivity: The presence of HCl, both as a reagent and a byproduct, makes the reaction mixture highly corrosive. Glass-lined steel reactors are the standard material of construction.

Recommended Safety Protocol
ActionSpecificationJustification
Engineering Controls Closed-system charging of reagents; glass-lined reactor; dedicated caustic scrubber.Minimizes operator exposure to toxic and corrosive materials and neutralizes hazardous off-gas.[7][8]
Personal Protective Equipment (PPE) Full-face respirator with appropriate cartridges, chemical-resistant suit (e.g., Tychem), heavy-duty chemical gloves (e.g., butyl rubber), and safety boots.[6][9]Provides a barrier against inhalation, skin contact, and splashes of hazardous materials.[5]
Emergency Procedures Safety showers and eyewash stations must be readily accessible. Operators must be trained on emergency shutdown procedures and spill response.[8][9]Ensures rapid decontamination and response in the event of an accident or spill.

References

  • Loba Chemie. (2019). 1-PHENYLPIPERAZINE For Synthesis MSDS.

  • Santa Cruz Biotechnology. 1-Phenylpiperazine Safety Information.

  • ECHEMI. (n.d.). 1-Phenylpiperazine SDS, 92-54-6 Safety Data Sheets.

  • CDH Fine Chemical. (n.d.). 1-PHENYL PIPERAZINE MATERIAL SAFETY DATA SHEET.

  • Fisher Scientific. (2013). SAFETY DATA SHEET: 1-Phenylpiperazine.

  • ResearchGate. (n.d.). Synthesis of 1-(4-substituted phenyl)piperazine hydrochloride.

  • Organic Syntheses. (n.d.). 1-benzylpiperazine.

  • ChemicalBook. (n.d.). 1-Phenylpiperazine synthesis.

  • Google Patents. (2014). CN103980229A - Preparation method of N-phenyl piperazine.

  • Google Patents. (2015). CN103980229B - A kind of preparation method of N-phenylpiperazine.

  • Cayman Chemical. (n.d.). Phenylpiperazine (hydrochloride).

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride.

  • ChemicalBook. (n.d.). 1-(4-Chlorobenzhydryl)piperazine synthesis.

  • Wikipedia. (n.d.). 1-Phenylpiperazine.

Sources

Troubleshooting

Common experimental errors with 1-Phenylpiperazinium chloride

Technical Support Center: 1-Phenylpiperazinium Chloride Welcome to the technical support center for 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals to...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 1-Phenylpiperazinium Chloride

Welcome to the technical support center for 1-Phenylpiperazinium chloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common experimental challenges associated with this versatile chemical intermediate. Here, we provide in-depth, field-proven insights and practical solutions to ensure the success and reproducibility of your work.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common inquiries regarding the handling, storage, and properties of 1-Phenylpiperazinium chloride.

Q1: What are the essential storage and handling requirements for 1-Phenylpiperazinium chloride?

A1: Proper storage and handling are critical to maintaining the integrity of 1-Phenylpiperazinium chloride. This compound is known to be hygroscopic, meaning it readily absorbs moisture from the atmosphere[1].

  • Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated place[1][2]. For long-term stability, storage under an inert atmosphere (e.g., argon or nitrogen) is recommended. Avoid exposure to moisture and incompatible materials like strong oxidizing agents[1].

  • Handling: Always handle the compound in a chemical fume hood to avoid inhalation of dust[2]. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with side-shields, and a lab coat[3]. Avoid contact with skin and eyes[1]. In case of contact, rinse immediately and thoroughly with water and seek medical attention[1].

Q2: What is the solubility profile of 1-Phenylpiperazinium chloride? I'm having trouble dissolving it.

A2: As a hydrochloride salt, 1-Phenylpiperazinium chloride generally exhibits good solubility in polar protic solvents like water and alcohols (e.g., methanol, ethanol). However, its solubility can be limited in less polar organic solvents. If you are experiencing solubility issues, consider the following:

  • Solvent Choice: For reactions, ensure you are using a solvent in which both the 1-phenylpiperazinium salt and your other reactants are sufficiently soluble. For aqueous solutions, solubility is generally high[4].

  • Gentle Heating: Mild warming and sonication can aid dissolution. However, be cautious, as excessive heat can lead to degradation, potentially forming nitrogen oxides, carbon oxides, and hydrogen chloride gas[1].

  • pH Adjustment: If working in an aqueous or biphasic system, the pH will significantly impact the form of the piperazine. The free base, 1-phenylpiperazine, is more soluble in organic solvents, while the protonated salt form is more water-soluble.

Q3: Is 1-Phenylpiperazinium chloride stable? What are the common degradation pathways?

A3: Under recommended storage conditions, the compound is stable[1]. However, its stability can be compromised by several factors:

  • Hydrolysis: Due to its hygroscopic nature, the primary degradation pathway is exposure to moisture. While the salt form is relatively stable, prolonged exposure to water, especially at elevated temperatures or non-neutral pH, can be detrimental to subsequent reactions.

  • Thermal Decomposition: As noted in safety data sheets, high temperatures can cause decomposition, releasing hazardous gases[1].

  • Oxidation: While generally stable, prolonged exposure to air and light, or reaction with strong oxidizing agents, can lead to oxidative degradation. Impurities arising from such degradation can complicate reactions and purification[5].

Part 2: Troubleshooting Guide for Experimental Applications

This guide provides a systematic approach to resolving common issues encountered during reactions and analysis involving 1-Phenylpiperazinium chloride.

Issue 1: Low or No Yield of Desired Product

Low product yield is one of the most frequent challenges. The cause often lies in the quality of the reagents, the reaction setup, or the conditions.

Potential Causes & Solutions:

  • Reagent Degradation (Hydrolysis):

    • Causality: 1-Phenylpiperazinium chloride is moisture-sensitive[1]. Any water in the reaction system will hydrolyze reagents like acyl chlorides that are intended to react with the piperazine, or compete as a nucleophile.

    • Solution: Ensure all glassware is oven- or flame-dried before use. Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system. Handle the reagent quickly and under an inert atmosphere if possible.

  • Incorrect Stoichiometry or Base Selection:

    • Causality: When reacting 1-Phenylpiperazinium chloride (a salt) in acylation or alkylation reactions, a base is required to deprotonate the piperazinium ion to the reactive free-base form (1-phenylpiperazine). Using an insufficient amount of base or a nucleophilic base can lead to low yields.

    • Solution: Use at least two equivalents of a non-nucleophilic base (e.g., triethylamine, DIPEA) – one to neutralize the hydrochloride salt and a second to scavenge the acid byproduct generated during the reaction (e.g., HCl from an acyl chloride)[6]. This prevents the reactive free-base from being quenched by protonation.

  • Suboptimal Reaction Conditions:

    • Causality: Many reactions, particularly acylations, are highly exothermic. Adding reagents too quickly or at too high a temperature can promote side reactions.

    • Solution: Add the electrophile (e.g., acyl chloride) dropwise to a cooled solution (0 °C) of the piperazine and base[6][7]. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the optimal reaction time and avoid product degradation from prolonged heating[6].

Below is a logical workflow to diagnose the root cause of low product yield.

LowYieldTroubleshooting start Low Yield Observed check_reagents Verify Reagent Quality start->check_reagents reagent_ok Reagents OK check_reagents->reagent_ok No Issue solve_reagents Use Anhydrous Solvents Check Reagent Purity Use Fresh Reagent check_reagents->solve_reagents Issue Found check_conditions Review Reaction Conditions conditions_ok Conditions OK check_conditions->conditions_ok No Issue solve_conditions Optimize Base (Stoichiometry, Type) Control Temperature (e.g., 0°C Addition) Monitor with TLC/LC-MS check_conditions->solve_conditions Issue Found check_workup Analyze Workup & Purification solve_workup Adjust pH during Extraction Optimize Recrystallization Solvent Consider Chromatography check_workup->solve_workup Issue Found / Product Loss reagent_ok->check_conditions conditions_ok->check_workup

Caption: A logical workflow for troubleshooting low yields.

Issue 2: Unexpected Side Products or Impurities

The appearance of unexpected spots on a TLC plate or peaks in an LC-MS chromatogram can be frustrating. Understanding the potential side reactions is key to mitigating them.

Potential Causes & Solutions:

  • Formation of Symmetric Byproducts:

    • Causality: In reactions with difunctional reagents (e.g., a diacyl chloride or a diamine), there is a risk of forming oligomeric or polymeric side products, or double-addition products if your substrate has multiple reactive sites[7].

    • Solution: Use controlled, slow addition of one reagent to the other to maintain a high dilution condition that favors the desired intramolecular or 1:1 reaction over intermolecular polymerization.

  • Degradation of Starting Material or Product:

    • Causality: As discussed, 1-phenylpiperazine derivatives can be sensitive to harsh conditions. Strong acids/bases, high temperatures, or oxidative workups can create impurities[5].

    • Solution: Maintain mild reaction and workup conditions. Use a saturated sodium bicarbonate solution for aqueous washes instead of stronger bases[7]. If the product is sensitive, consider purification via chromatography with a modified eluent (e.g., adding 0.1-1% triethylamine to silica gel chromatography to prevent tailing of basic compounds)[6].

This diagram illustrates the desired reaction versus a common side reaction (hydrolysis of the electrophile).

SideReaction cluster_desired Desired Reaction Pathway cluster_side Side Reaction (Hydrolysis) PPHCl 1-Phenylpiperazinium Cl- Base + 2 eq. Base (e.g., Et3N) PPHCl->Base PP_free 1-Phenylpiperazine (Free Base) Base->PP_free AcylCl + Acyl Chloride (R-COCl) PP_free->AcylCl Product Desired Amide Product AcylCl->Product AcylCl_side Acyl Chloride (R-COCl) Water + Trace H2O AcylCl_side->Water Acid Carboxylic Acid (R-COOH) Water->Acid

Caption: Desired acylation vs. competing hydrolysis side reaction.

Issue 3: Inconsistent or Non-Reproducible Analytical Results

Accurate analysis of purity and identity is crucial, especially in drug development[8]. Inconsistency can derail a project.

Potential Causes & Solutions:

  • Improper Sample Preparation:

    • Causality: The compound may not be fully dissolved, or it may be degrading in the analytical solvent.

    • Solution: Ensure the sample is completely dissolved before injection. Use a suitable, high-purity (e.g., HPLC-grade) solvent. If stability is a concern, prepare samples immediately before analysis.

  • Inappropriate Analytical Method:

    • Causality: The chosen method (e.g., HPLC, GC-MS) may not be optimized to separate the desired compound from critical impurities. For example, GC-MS is suitable for volatile impurities, while HPLC-UV is better for non-volatile ones[9][10].

    • Solution: Develop and validate your analytical method. A good starting point for HPLC is a C18 reversed-phase column with a mobile phase of acetonitrile and a phosphate buffer[10]. For GC-MS, ensure the oven temperature program is optimized to separate all relevant components[10].

Table 1: Comparison of Common Analytical Methods for Purity Determination

MethodPrincipleBest ForCommon Issues
HPLC-UV Separation based on polarityQuantifying non-volatile impurities and main component purity[9].Poor peak shape for basic compounds (add modifier), co-elution of impurities.
GC-MS Separation based on boiling point and volatilityIdentifying and quantifying volatile impurities and residual solvents[9].Compound may decompose at high inlet temperatures; requires derivatization for non-volatile compounds.
Acid-Base Titration Neutralization reactionDetermining total base/acid content for an overall purity assay[9].Non-specific; cannot distinguish between the active compound and basic/acidic impurities.

Part 3: Key Experimental Protocols

Here we provide standardized, step-by-step protocols for common procedures involving 1-Phenylpiperazinium chloride.

Protocol 1: General Procedure for N-Acylation

This protocol describes a typical reaction to form an amide using an acyl chloride.

  • Preparation: Add 1-Phenylpiperazinium chloride (1.0 eq) and anhydrous dichloromethane (DCM) to an oven-dried, round-bottom flask equipped with a magnetic stir bar under a nitrogen atmosphere.

  • Base Addition: Add triethylamine (2.2 eq) to the suspension and stir for 10-15 minutes at room temperature. The mixture should become a clear solution as the free base is formed.

  • Cooling: Cool the mixture to 0 °C using an ice-water bath.

  • Acylation: In a separate dry flask, dissolve the acyl chloride (1.1 eq) in anhydrous DCM. Add this solution dropwise to the stirred piperazine solution over 15-20 minutes, keeping the internal temperature below 5 °C.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor progress by TLC or LC-MS[6].

  • Workup: Upon completion, quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel, separate the layers, and wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by recrystallization or column chromatography.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a starting point for method development.

  • System: HPLC with a UV detector.

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[10].

  • Mobile Phase: Prepare a filtered and degassed mobile phase. A typical starting point is a 60:40 (v/v) mixture of acetonitrile and 20mM potassium phosphate buffer, with the pH adjusted to 3.0 with phosphoric acid[10].

  • Standard Preparation: Accurately weigh and dissolve the 1-Phenylpiperazinium chloride reference standard in the mobile phase to create a stock solution of known concentration (e.g., 1 mg/mL). Prepare a series of dilutions for a calibration curve.

  • Sample Preparation: Accurately weigh and dissolve the sample to be tested in the mobile phase to a concentration within the calibration range[10].

  • Analysis: Set the flow rate to 1.0 mL/min and the UV detection wavelength to an appropriate value (e.g., 254 nm). Inject the blank, standards, and sample.

  • Calculation: Determine the purity of the sample by comparing its peak area to the calibration curve generated from the reference standards[10].

References

  • Chemistry LibreTexts. (2023). Appendix A: Treatment of Experimental Errors. [Link]

  • Al-Hachami, A. (2025). Understanding Experimental Error: A Practical Guide. [Link]

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. [Link]

  • Chemistry LibreTexts. (2020). 3.2: Characterizing Experimental Errors. [Link]

  • ChemBK. (2024). 1-PHENYLPIPERAZINE HCL. [Link]

  • National Center for Biotechnology Information. (n.d.). 1-Phenylpiperazinium chloride. PubChem. [Link]

  • Reddit. (2024). Professor asks for experimental errors that could occur, seems a bit unreasonable. r/chemhelp. [Link]

  • MilliporeSigma. (n.d.). 1,1-Dimethyl-4-phenylpiperazinium iodide - CAS 54-77-3 - Calbiochem. [Link]

  • News-Medical.Net. (2024). How to navigate chemistry, manufacturing, and controls (CMC) challenges in breakthrough drug development. [Link]

  • Al-Muqarrabun, L. M. R., et al. (n.d.). Stereoisomers of Chiral Methyl-Substituted Symmetric and Asymmetric Aryl Piperazinium Compounds Exhibit Distinct Selectivity for α9 and α7 Nicotinic Acetylcholine Receptors. PMC - PubMed Central. [Link]

  • Royal Society of Chemistry. (n.d.). Analytical Methods. RSC Publishing. [Link]

  • PubChem. (n.d.). 1,1-Dimethyl-4-phenylpiperazinium iodide. National Center for Biotechnology Information. [Link]

  • ResearchGate. (n.d.). Diagram showing possible degradation pathways for chlorobenzenes. [Link]

  • Zigler, S. (n.d.). New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods. [Link]

  • PubChem. (n.d.). 1-Phenylpiperazin-1-ium;chloride. National Center for Biotechnology Information. [Link]

  • Wang, Y., et al. (2022). Degradation Pathways and Complete Defluorination of Chlorinated Polyfluoroalkyl Substances (Clx−PFAS). ChemRxiv. [Link]

  • Contract Pharma. (2025). Overcoming Challenges in Early Phase Drug Product Development. [Link]

  • ResearchGate. (n.d.). Recent Trends in Product Development and Regulatory Issues on Impurities in Active Pharmaceutical Ingredient (API) and Drug Products. Part 1. [Link]

  • European Pharmaceutical Review. (2024). Chemistry, manufacturing and control (CMC) as key drivers for drug discovery success. [Link]

Sources

Optimization

1-Phenylpiperazinium chloride safety and handling precautions

This guide provides comprehensive safety and handling protocols for 1-Phenylpiperazinium chloride (CAS No: 2210-93-7), designed for researchers and drug development professionals. Our objective is to equip you with the n...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides comprehensive safety and handling protocols for 1-Phenylpiperazinium chloride (CAS No: 2210-93-7), designed for researchers and drug development professionals. Our objective is to equip you with the necessary technical knowledge to mitigate risks and troubleshoot common issues encountered during its experimental use.

PART 1: Frequently Asked Questions (FAQs) - Core Safety & Handling

This section addresses the most common queries regarding the fundamental safety precautions and handling procedures for 1-Phenylpiperazinium chloride.

Q1: What is 1-Phenylpiperazinium chloride and what are its primary hazards?

1-Phenylpiperazinium chloride, also known as 1-Phenylpiperazine hydrochloride, is a solid chemical compound with the molecular formula C₁₀H₁₅ClN₂[1]. It is crucial to understand its hazard profile before commencing any experimental work. The compound is classified as hazardous and presents multiple risks.[2] It is harmful if swallowed, in contact with skin, or if inhaled.[2][3] Furthermore, it is known to cause skin irritation and serious eye irritation, and may also lead to respiratory irritation.[3][4]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear summary of its dangers.

Table 1: GHS Hazard Classification for 1-Phenylpiperazinium Chloride

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 3H301: Toxic if swallowed[1]
Acute Toxicity, DermalCategory 3H311: Toxic in contact with skin[1]
Acute Toxicity, InhalationCategory 3H331: Toxic if inhaled[1]
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation[1][3][4]
Serious Eye Damage/IrritationCategory 2 / 2AH319: Causes serious eye irritation[1][3][4]
Specific Target Organ Toxicity (Single Exposure)Category 3H335: May cause respiratory irritation[1][3][4]

Source: Compiled from multiple safety data sheets and chemical databases.[1][3][4]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling this compound?

Due to the compound's toxicity and irritant properties, a comprehensive PPE strategy is non-negotiable. Engineering controls, such as using the chemical within a fume hood, are the primary line of defense.[5][6] These should always be supplemented with appropriate PPE.

Causality: The selection of PPE is directly dictated by the compound's hazard profile. Gloves and lab coats prevent dermal contact and absorption, which can be toxic.[1] Safety goggles or a face shield protect against serious eye irritation from dust particles.[3] Respiratory protection is essential to prevent inhalation of the dust, which can cause respiratory tract irritation and systemic toxicity.[1][3]

Table 2: Mandatory Personal Protective Equipment (PPE)

Protection TypeSpecificationRationale & Standard
Eye/Face Protection Safety glasses with side-shields or goggles. A face shield may be required for larger quantities.Conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[5] Prevents contact with dust particles that cause severe eye irritation.
Skin Protection Chemically resistant, impervious gloves (e.g., nitrile). A lab coat or chemical-resistant apron is required.Inspect gloves before use.[3] Prevents skin contact, which can cause irritation and toxic effects upon absorption.[7]
Respiratory Protection Use a NIOSH/MSHA or European Standard EN 149 approved respirator.Required if engineering controls are insufficient or when handling large quantities, to prevent inhalation of harmful dust.
Hand Protection Wear suitable gloves.Gloves must be inspected prior to use.[8] Remove gloves using the proper technique to avoid skin contamination.[8]
Q3: What are the critical storage and handling requirements for 1-Phenylpiperazinium chloride?

Proper storage and handling are fundamental to maintaining the chemical's integrity and ensuring laboratory safety.

Handling:

  • Ventilation: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3][5][7]

  • Personal Contact: Avoid all personal contact, including breathing in dust.[7] Do not eat, drink, or smoke in areas where the chemical is handled or stored.[3][9]

  • Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][9] Contaminated clothing should be removed immediately and washed before reuse.[3][9]

Storage:

  • Container: Keep the container tightly closed to prevent moisture absorption and contamination.[3][9] The compound is hygroscopic, meaning it absorbs moisture from the air.[3]

  • Location: Store in a dry, cool, and well-ventilated place.[3][6] The storage area should be locked to restrict access.[5][6][9]

  • Incompatibilities: Store away from strong oxidizing agents, as these are incompatible materials.[2][3]

PART 2: Troubleshooting Guides - Emergency Procedures

This section provides step-by-step protocols for managing accidental exposure and spills. These guides are designed to be self-validating systems for immediate and effective response.

Troubleshooting Guide: Accidental Exposure & First Aid

Immediate and correct first aid is critical in mitigating the harmful effects of exposure. Ensure that eyewash stations and safety showers are readily accessible and in close proximity to the workstation.[3][5][6] Medical personnel should be made aware of the chemical involved.[3]

First_Aid_Workflow cluster_Exposure Type of Exposure cluster_Action Immediate Action cluster_FollowUp Follow-Up Skin_Contact Skin Contact Wash_Skin Immediately wash with plenty of soap and water. Remove all contaminated clothing. Skin_Contact->Wash_Skin Eye_Contact Eye Contact Rinse_Eyes Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Eye_Contact->Rinse_Eyes Inhalation Inhalation Fresh_Air Move person to fresh air. Keep comfortable for breathing. Inhalation->Fresh_Air Ingestion Ingestion Rinse_Mouth Rinse mouth with water. DO NOT induce vomiting. Ingestion->Rinse_Mouth Medical_Attention Seek Immediate Medical Attention Wash_Skin->Medical_Attention Rinse_Eyes->Medical_Attention Fresh_Air->Medical_Attention Rinse_Mouth->Medical_Attention

Caption: Emergency First Aid Workflow for 1-Phenylpiperazinium chloride exposure.

Detailed Protocols:

  • Q: What is the immediate first aid response for skin contact?

    • Immediately flush the affected skin with plenty of soap and water while removing all contaminated clothing and shoes.[3][5]

    • Continue washing for at least 15 minutes.

    • Seek immediate medical attention.[3][5] Contaminated clothing must be washed thoroughly before being worn again.[3]

  • Q: What is the immediate first aid response for eye contact?

    • Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[2][3][5]

    • If contact lenses are present and it is easy to do so, remove them.[2][3]

    • Continue rinsing.

    • Seek immediate medical attention.[3][5]

  • Q: What should be done in case of inhalation?

    • Move the affected person from the contaminated area to fresh air immediately.[3][9]

    • Keep the person warm, at rest, and in a position comfortable for breathing.[3][7]

    • If the person is not breathing, provide artificial respiration.[3][5]

    • Seek immediate medical attention or call a poison control center.[3][5]

  • Q: What is the protocol for accidental ingestion?

    • Rinse the mouth thoroughly with water.[3][9]

    • Do NOT induce vomiting.[5][6]

    • Never give anything by mouth to an unconscious person.[5][6]

    • Seek immediate medical attention or call a poison control center.[3][9]

Troubleshooting Guide: Spill Management

A prepared response is essential for safely managing a chemical spill. The procedure depends on the scale of the spill; this guide focuses on minor laboratory spills that can be handled by trained personnel. For major spills, evacuate the area and contact your institution's emergency response team.[10]

Spill_Cleanup_Workflow Start Spill Occurs Step1 1. Ensure Safety & Wear PPE (Respirator, Goggles, Gloves, Lab Coat) Start->Step1 Step2 2. Control & Contain Create a dike around the spill with inert absorbent material. Step1->Step2 Step3 3. Absorb Spill Cover the spill with absorbent material (e.g., vermiculite, sand). Step2->Step3 Step4 4. Collect Residue Carefully sweep or scoop the absorbed material into a suitable, labeled container. Step3->Step4 Step5 5. Decontaminate Area Clean the spill area with soap and water. Step4->Step5 Step6 6. Dispose of Waste Dispose of the container as hazardous waste according to regulations. Step5->Step6 End Cleanup Complete Step6->End

Caption: Step-by-step workflow for managing a minor laboratory spill.

  • Q: How do I handle a minor spill of 1-Phenylpiperazinium chloride in the lab?

    • Ensure Personal Safety: Before addressing the spill, ensure you are wearing the appropriate PPE, including a respirator, chemical-resistant gloves, safety goggles, and a lab coat.[7] Ensure the area is well-ventilated.[3]

    • Contain the Spill: Prevent the powder from spreading. For liquid solutions, create a dike around the spill using an inert, non-combustible absorbent material like sand, earth, or vermiculite.[7][10]

    • Absorb and Collect: Carefully sweep up the solid material, avoiding dust formation, and place it into a suitable, clearly labeled container for disposal.[3][11]

    • Decontaminate: Once the bulk of the material is removed, decontaminate the spill area by washing it with soap and water.[10][11]

    • Disposal: Seal the container holding the cleanup waste. Dispose of the contents and container as hazardous waste in accordance with local, regional, and national regulations.[3][9]

PART 3: Chemical Data and Disposal

Q: What are the key physical and chemical properties of 1-Phenylpiperazinium chloride?

Understanding the compound's properties is essential for safe handling and experimental design.

Table 3: Physical and Chemical Properties

PropertyValueSource
CAS Number 2210-93-7[1][3]
Molecular Formula C₁₀H₁₅ClN₂[1]
Molecular Weight 198.69 g/mol [1]
Appearance White to off-white crystalline powder/solid[9][12]
Melting Point 247-250 °C (lit.)[9][12]
Stability Stable under normal conditions. Hygroscopic.[3]
Hazardous Decomposition Nitrogen oxides (NOx), Carbon monoxide (CO), Carbon dioxide (CO₂), Hydrogen chloride gas[3]
Q: How should I dispose of 1-Phenylpiperazinium chloride waste?

Disposal of chemical waste must be performed in compliance with all applicable environmental regulations.

  • Responsibility: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste and must consult local, regional, and national regulations for complete and accurate classification.[13]

  • Procedure: Dispose of the contents and the container at an approved waste disposal plant.[2][3][9] Do not dispose of it with normal trash or allow it to enter the sewage system.[4]

  • Contaminated Packaging: Empty containers may retain product residue and should be treated as hazardous waste.

References

  • 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 - PubChem. National Institutes of Health. [Link]

  • General Chemical Spill Procedures - Campus Operations and Risk Management. University of British Columbia. [Link]

  • Guide for Chemical Spill Response. American Chemical Society. [Link]

Sources

Reference Data & Comparative Studies

Comparative

A Comparative Analysis of 1-Phenylpiperazine Analogs: A Guide for Medicinal Chemists and Pharmacologists

The 1-phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, serving as a versatile template for designing compounds with a wide array of biological activities. Its derivatives are integral to numerous...

Author: BenchChem Technical Support Team. Date: January 2026

The 1-phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, serving as a versatile template for designing compounds with a wide array of biological activities. Its derivatives are integral to numerous clinically significant drugs and are a subject of ongoing research and development. This guide provides a comparative analysis of 1-phenylpiperazine analogs, focusing on the structural modifications that dictate their pharmacological profiles. We will delve into their differential activities as central nervous system (CNS) receptor modulators and as intestinal permeation enhancers, supported by experimental data and detailed protocols.

The Phenylpiperazine Scaffold: A Privileged Structure in Drug Discovery

The 1-phenylpiperazine moiety is considered a "privileged structure" due to its ability to bind to multiple, diverse biological targets through specific molecular interactions. The core structure consists of a phenyl group attached to a piperazine ring. The two nitrogen atoms of the piperazine ring are key: the N1 nitrogen is typically attached to the phenyl ring, while the N4 nitrogen is a common site for modification, allowing for the introduction of various substituents to modulate activity, selectivity, and pharmacokinetic properties.[1] The protonatable nature of the piperazine nitrogen often plays a crucial role in forming salt bridges with acidic residues, such as aspartate, in receptor binding pockets.[2]

This guide will focus on two distinct applications to illustrate the chemical versatility of this scaffold:

  • Modulation of Serotonin and Adrenergic Receptors: A primary area of investigation where substitutions on the phenyl ring and the N4 position fine-tune affinity and functional activity at various G-protein coupled receptors (GPCRs).

  • Intestinal Permeation Enhancement: A biopharmaceutical application where these compounds are used to improve the oral bioavailability of other drugs by modulating tight junctions in the intestinal epithelium.

Comparative Analysis: CNS Receptor Modulation

Phenylpiperazine derivatives are renowned for their interaction with serotonergic (5-HT) and adrenergic (α) receptors, making them valuable for developing treatments for psychiatric and neurological disorders like depression, anxiety, and schizophrenia.[2][3] The key to their utility lies in the structure-activity relationships (SAR) that govern their affinity and selectivity.

The affinity for specific receptor subtypes can be dramatically altered by the nature and position of substituents on the phenyl ring.

  • Ortho-Substitution: An ortho-substituent on the phenyl ring, such as a methoxy (OCH₃) group, is often favorable for high affinity at 5-HT₁ₐ receptors.

  • Meta-Substitution: This position is critical for modulating selectivity between 5-HT₁ₐ and α₁ receptors. Bulky substituents at the meta-position are often better accommodated by the 5-HT₁ₐ receptor than the more sterically restricted α₁ receptor.[4]

  • N4-Substituent: The group attached to the N4 position of the piperazine ring significantly influences the compound's overall pharmacological profile, often determining whether it acts as an agonist, antagonist, or partial agonist.[2]

The following table summarizes the binding affinities (Ki, in nM) of representative 1-phenylpiperazine analogs for key CNS receptors. Lower Ki values indicate higher binding affinity.

Compound/AnalogPhenyl Ring SubstitutionN4-Substituent5-HT₁ₐ (Ki, nM)α₁-adrenergic (Ki, nM)5-HT₂ₐ (Ki, nM)Dopamine D₂ (Ki, nM)Reference
1 (Parent) Unsubstituted-H>1000>10008802530[5]
2 (o-MeOPh) 2-MethoxyLong-chain1.54512.5180[6]
3 (m-ClPh) 3-Chloro (mCPP)-H551301.91300[5]
4 (p-FPh) 4-FluoroHydantoin-propyl28.1115>10000>10000[3]
5 (Dual Ligand) 2,3-DichloroHydantoin-propyl12.112.3>10000>10000[3]

Note: Data is compiled from multiple sources for illustrative comparison. Direct comparison between studies should be made with caution due to variations in experimental conditions.

From this data, we can observe that substitutions on the phenyl ring lead to a dramatic increase in affinity for specific receptors compared to the unsubstituted parent compound. For instance, the addition of a 2-methoxy group (Analog 2) confers high affinity for the 5-HT₁ₐ receptor. Analog 5, with its 2,3-dichloro substitution and a specific N4-substituent, demonstrates potent dual-ligand activity at both 5-HT₁ₐ and α₁-adrenergic receptors.[3]

This protocol outlines the standard method for determining the binding affinity of a compound for a specific receptor.

Objective: To determine the inhibition constant (Ki) of a test compound at the human 5-HT₁ₐ receptor.

Materials:

  • HEK293 cells stably expressing the human 5-HT₁ₐ receptor.

  • Radioligand: [³H]-8-OH-DPAT (a selective 5-HT₁ₐ agonist).

  • Non-specific binding control: 10 µM 5-carboxamidotryptamine (5-CT).

  • Test compounds (1-phenylpiperazine analogs).

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Glass fiber filters and a cell harvester.

  • Scintillation counter.

Workflow Diagram:

G cluster_prep Sample Preparation cluster_assay Incubation cluster_analysis Data Acquisition & Analysis prep1 Prepare cell membrane homogenates prep2 Dilute test compounds to various concentrations inc1 Incubate membranes with: 1. [3H]-8-OH-DPAT (Total Binding) 2. [3H]-8-OH-DPAT + 5-CT (Non-specific) 3. [3H]-8-OH-DPAT + Test Compound prep2->inc1 acq1 Rapidly filter mixture through glass fiber filters inc1->acq1 acq2 Wash filters to remove unbound radioligand acq1->acq2 acq3 Measure radioactivity on filters using a scintillation counter acq2->acq3 acq4 Calculate Specific Binding = Total - Non-specific acq3->acq4 acq5 Determine IC50 from concentration-response curve acq4->acq5 acq6 Calculate Ki using the Cheng-Prusoff equation acq5->acq6

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Procedure:

  • Membrane Preparation: Homogenize rat cortex tissue or cultured cells expressing the target receptor in ice-cold buffer. Centrifuge the homogenate and resuspend the resulting pellet (membrane fraction) in fresh buffer.[3]

  • Assay Setup: In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and each concentration of the test compound.

  • Incubation: Add the cell membranes, the radioligand ([³H]-8-OH-DPAT), and either buffer, non-specific ligand (5-CT), or the test compound to the appropriate wells. Incubate at a specific temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to reach equilibrium.

  • Harvesting: Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester. This separates the bound radioligand (on the filter) from the unbound radioligand (in the filtrate).

  • Washing: Quickly wash the filters with ice-cold buffer to remove any non-specifically trapped radioligand.

  • Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Calculate the specific binding by subtracting the non-specific binding counts from the total binding counts.

    • Plot the percentage of specific binding against the logarithm of the test compound concentration.

    • Use non-linear regression to fit the data to a sigmoidal curve and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding).

    • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Comparative Analysis: Intestinal Permeation Enhancement

Beyond their CNS activity, phenylpiperazine derivatives have been explored as chemical permeation enhancers to improve the oral absorption of poorly permeable drugs.[7][8] They function by reversibly opening the tight junctions between intestinal epithelial cells, allowing for increased paracellular transport.

In this application, the goal is to maximize permeation enhancement while minimizing cytotoxicity.

  • Aliphatic Substitutions: Adding small aliphatic groups, such as a methyl group to the phenyl ring (e.g., 1-(4-methylphenyl)piperazine) or the N4 nitrogen (e.g., 1-methyl-4-phenylpiperazine), can maintain or improve efficacy while reducing toxicity compared to the parent 1-phenylpiperazine.[7][8]

  • Polar Substitutions: In contrast, adding polar groups like hydroxyl (-OH) or primary amines (-NH₂) to the phenyl ring has been shown to significantly increase cytotoxicity, making these analogs unsuitable for this application.[7]

The following table compares the performance of several analogs in a Caco-2 cell monolayer model, a standard in vitro model for the intestinal epithelium.

Compound/AnalogSubstitutionPermeability Enhancement (Fold Increase vs. Control)Cell Viability (% of Control)Reference
1-Phenylpiperazine Unsubstituted~50-fold~60%[7]
1-(4-Methylphenyl)piperazine 4-Methyl on Phenyl~60-fold~85%[7]
1-Methyl-4-phenylpiperazine Methyl on N4~55-fold~80%[7][8]
1-(4-Hydroxyphenyl)piperazine 4-Hydroxy on PhenylHigh<20% (High Toxicity)[7]

This data clearly illustrates the structure-toxicity trade-off. While all listed compounds enhance permeability, the aliphatic-substituted analogs do so with significantly less impact on cell viability, highlighting their superior therapeutic potential as permeation enhancers.[7][8]

Objective: To assess the ability of a 1-phenylpiperazine analog to enhance the paracellular transport of a fluorescent marker (calcein) across a Caco-2 cell monolayer.

Materials:

  • Caco-2 cells.

  • Transwell® inserts (e.g., 0.4 µm pore size).

  • Cell culture medium.

  • Hanks' Balanced Salt Solution (HBSS).

  • Fluorescent marker: Calcein (impermeable).

  • Test compounds (phenylpiperazine analogs).

  • Fluorescence plate reader.

Workflow Diagram:

G cluster_culture Cell Culture & Monolayer Formation cluster_assay Permeability Experiment cluster_analysis Analysis culture1 Seed Caco-2 cells on Transwell® inserts culture2 Culture for 21 days to allow for differentiation and monolayer formation culture1->culture2 culture3 Measure Transepithelial Electrical Resistance (TEER) to confirm monolayer integrity culture2->culture3 assay1 Wash monolayers with HBSS culture3->assay1 assay2 Add test compound + calcein to the apical (top) chamber assay1->assay2 assay3 Add fresh HBSS to the basolateral (bottom) chamber assay2->assay3 assay4 Incubate and take samples from the basolateral chamber at set time points (e.g., 0, 30, 60, 120 min) assay3->assay4 analysis1 Measure fluorescence of basolateral samples assay4->analysis1 analysis2 Calculate the apparent permeability coefficient (Papp) analysis1->analysis2 analysis3 Compare Papp of treated vs. untreated monolayers analysis2->analysis3

Caption: Workflow for assessing paracellular permeability in Caco-2 cells.

Step-by-Step Procedure:

  • Cell Culture: Seed Caco-2 cells onto the porous membrane of Transwell® inserts and grow them for approximately 21 days. The cells will differentiate to form a polarized monolayer with functional tight junctions, mimicking the intestinal barrier.

  • Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) across the monolayer. A high TEER value confirms the integrity of the tight junctions.

  • Experiment Setup: Wash the Caco-2 monolayers with pre-warmed HBSS.

  • Dosing: Add a solution containing the fluorescent marker (calcein) and the test phenylpiperazine analog to the apical (upper) chamber. Add fresh HBSS to the basolateral (lower) chamber. Include a control group with calcein but no test compound.

  • Sampling: At various time points (e.g., 30, 60, 90, 120 minutes), take a sample from the basolateral chamber and replace it with fresh HBSS.

  • Quantification: Measure the concentration of calcein in the basolateral samples using a fluorescence plate reader.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) for each condition. A significant increase in the Papp value for the test compound compared to the control indicates permeation enhancement.

Synthesis Overview

The synthesis of 1-phenylpiperazine analogs is well-established. A common and effective method is the palladium-catalyzed Buchwald-Hartwig amination, which couples an appropriately substituted aryl halide with piperazine.[9] Alternatively, cyclization reactions using bis(2-chloroethyl)amine hydrochloride and a substituted aniline can be employed.[10][11]

General Synthesis Scheme:

G A Substituted Aryl Halide C Pd Catalyst Base A->C B Piperazine B->C D 1-(Substituted-phenyl)piperazine C->D Buchwald-Hartwig Amination

Caption: General scheme for Buchwald-Hartwig synthesis of analogs.

Conclusion

The 1-phenylpiperazine scaffold is a remarkably versatile platform for drug discovery. Through targeted chemical modifications, analogs can be developed with high affinity and selectivity for specific CNS receptors or optimized for biopharmaceutical applications like permeation enhancement. The comparative data and protocols presented in this guide demonstrate how subtle changes in chemical structure can lead to profound differences in biological activity, toxicity, and overall performance. A thorough understanding of these structure-activity relationships is essential for researchers aiming to design the next generation of phenylpiperazine-based therapeutics.

References

  • Synthesis and acaricidal activity of phenylpiperazine derivatives. (n.d.). National Institutes of Health. [Link]

  • Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. (2024). National Institutes of Health. [Link]

  • Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. (2017). PubMed. [Link]

  • Synthesis and characterization of a series of phenyl piperazine based ligands. (2020). ResearchGate. [Link]

  • Synthesis and characterization of a series of phenyl piperazine based ligands. (2020). Semantic Scholar. [Link]

  • Antidiabetic and Anti-inflammatory Properties of N-Phenyl Piperazine Derivatives through In Vitro Evaluations and Molecular Docking Studies. (2023). Biomedical and Pharmacology Journal. [Link]

  • Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. (2017). ResearchGate. [Link]

  • Novel 4,5‐Dihydrothiazole‐Phenylpiperazine Derivatives: Synthesis, Docking Studies and Pharmacological Evaluation as Serotonergic Agents. (n.d.). PubMed Central. [Link]

  • Synthesis and Critical View on the Structure-Activity Relationships of N-(Substituted phenyl)-/N-Diphenylmethyl-piperazine-Based Conjugates as Antimycobacterial Agents. (2020). MDPI. [Link]

  • The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. (2021). MDPI. [Link]

  • Knowledge-Based Design of Long-Chain Arylpiperazine Derivatives Targeting Multiple Serotonin Receptors as Potential Candidates for Treatment of Autism Spectrum Disorder. (2021). ACS Chemical Neuroscience. [Link]

  • Phenylpiperazine. (n.d.). Wikipedia. [Link]

  • The affinity for serotonergic, adrenergic and dopaminergic receptors and serotonin transporter (SERT). (n.d.). ResearchGate. [Link]

  • Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models. (1997). PubMed. [Link]

  • Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. (2018). PubMed Central. [Link]

  • A NEW SYNTHESIS OF N-MONOPHENYLPIPERAZINE. (1937). Journal of the American Chemical Society. [Link]

Sources

Validation

A Comparative Guide to the Efficacy of 1-Arylpiperazine Scaffolds and Known CNS Drugs

Introduction: The Versatility of the 1-Arylpiperazine Scaffold in CNS Drug Discovery While specific experimental data on 1-Phenylpiperazinium chloride is not extensively available in public literature, the broader class...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Versatility of the 1-Arylpiperazine Scaffold in CNS Drug Discovery

While specific experimental data on 1-Phenylpiperazinium chloride is not extensively available in public literature, the broader class of compounds to which it belongs, the 1-arylpiperazines, represents a "privileged scaffold" in modern medicinal chemistry. This structural motif is a cornerstone in the design of numerous central nervous system (CNS) active agents due to its remarkable versatility and ability to be chemically modified to achieve desired pharmacological profiles.[1][2] Arylpiperazine derivatives are integral to the structure of several successful CNS drugs, demonstrating efficacy in treating a range of neurological and psychiatric disorders, including schizophrenia, depression, and anxiety.[1][3][4]

This guide provides a comparative analysis of the efficacy of well-established CNS drugs containing the 1-arylpiperazine moiety against other known CNS drugs with different core structures. We will delve into their mechanisms of action, supported by receptor binding affinity data, and their performance in validated preclinical models of psychosis, depression, and anxiety. The objective is to offer researchers and drug development professionals a clear, data-driven comparison to inform future discovery and development efforts.

Comparative Analysis of Receptor Binding Profiles

The therapeutic effects and side-effect profiles of CNS drugs are largely dictated by their affinity for various neurotransmitter receptors. The following table summarizes the in vitro binding affinities (Ki values in nM) of selected arylpiperazine-containing drugs (Aripiprazole, Buspirone) and other widely used atypical antipsychotics (Risperidone, Olanzapine) at key dopaminergic, serotonergic, and other relevant CNS receptors. A lower Ki value signifies a higher binding affinity.

ReceptorAripiprazole (Arylpiperazine)Buspirone (Arylpiperazine)RisperidoneOlanzapine
Dopamine D20.34[5]4.43.13[5]11[5]
Serotonin 5-HT1A1.7[6]14--
Serotonin 5-HT2A3.4[5]550.16[5]4[5]
Histamine H160[5]-2.23[5]7[7]
Adrenergic α157[5]430.8[5]19[7]
Muscarinic M1>10,000[5]->10,000[5]1.9[5]

Data compiled from multiple sources. "-" indicates data not consistently reported or of low affinity.

Expert Insights: The data reveals the nuanced pharmacology of the arylpiperazine scaffold. Aripiprazole, a third-generation antipsychotic, exhibits a unique profile as a partial agonist at D2 and 5-HT1A receptors and an antagonist at 5-HT2A receptors.[6][8][9] This "dopamine-serotonin system stabilizer" profile is thought to contribute to its efficacy against both positive and negative symptoms of schizophrenia with a lower incidence of extrapyramidal side effects.[6][10] Buspirone, an anxiolytic, primarily targets 5-HT1A receptors as a partial agonist.[11][12][13][14][15][16] In contrast, risperidone and olanzapine are potent antagonists at both D2 and 5-HT2A receptors, a hallmark of second-generation antipsychotics.[7][10][17][18][19][20][21][22][23][24] Olanzapine's higher affinity for histaminic and muscarinic receptors correlates with its more pronounced sedative and metabolic side effects.[7][21][22]

Mechanism of Action and Signaling Pathways

The interaction of these drugs with their target receptors initiates a cascade of intracellular signaling events that ultimately modulate neuronal activity.

Dopamine D2 Receptor Signaling

D2 receptors are G-protein coupled receptors (GPCRs) that primarily couple to the Gi/o pathway, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels.[17][24] This pathway is crucial in the modulation of neuronal excitability.

D2_Signaling cluster_membrane Cell Membrane D2R Dopamine D2 Receptor G_protein Gi/o Protein D2R->G_protein Activates AC Adenylyl Cyclase ATP ATP AC->ATP Converts Dopamine Dopamine Dopamine->D2R Binds G_protein->AC Inhibits cAMP cAMP ATP->cAMP PKA Protein Kinase A cAMP->PKA Activates Cellular_Response Decreased Neuronal Excitability PKA->Cellular_Response Leads to

Caption: Simplified Dopamine D2 Receptor Signaling Pathway.

Serotonin 5-HT1A Receptor Signaling

Similar to D2 receptors, 5-HT1A receptors are Gi/o-coupled GPCRs.[7][11][18][19][20] Their activation leads to the inhibition of adenylyl cyclase and the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels, resulting in neuronal hyperpolarization and reduced firing rate.

HT1A_Signaling cluster_membrane Cell Membrane HT1A_R 5-HT1A Receptor G_protein Gi/o Protein HT1A_R->G_protein Activates GIRK GIRK Channel Serotonin Serotonin Serotonin->HT1A_R Binds G_protein->GIRK Opens K_ion K+ Hyperpolarization Neuronal Hyperpolarization K_ion->Hyperpolarization Efflux

Caption: Simplified Serotonin 5-HT1A Receptor Signaling Pathway.

Serotonin 5-HT2A Receptor Signaling

In contrast, 5-HT2A receptors are coupled to Gq/11 proteins.[9][22][25][26][27] Activation of this pathway stimulates phospholipase C (PLC), leading to the production of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn increase intracellular calcium levels and activate protein kinase C (PKC), generally resulting in neuronal excitation.

HT2A_Signaling cluster_membrane Cell Membrane HT2A_R 5-HT2A Receptor G_protein Gq/11 Protein HT2A_R->G_protein Activates PLC Phospholipase C IP3_DAG IP3 & DAG Production PLC->IP3_DAG Catalyzes Serotonin Serotonin Serotonin->HT2A_R Binds G_protein->PLC Stimulates Ca_PKC Increased Ca2+ & PKC Activation IP3_DAG->Ca_PKC Leads to Cellular_Response Increased Neuronal Excitability Ca_PKC->Cellular_Response Results in

Caption: Simplified Serotonin 5-HT2A Receptor Signaling Pathway.

In Vivo Efficacy in Preclinical Models

The therapeutic potential of CNS drugs is evaluated in various animal models that mimic aspects of human psychiatric disorders.

Antipsychotic Efficacy: Amphetamine-Induced Hyperlocomotion

This model assesses the ability of a compound to counteract the excessive locomotor activity induced by amphetamine, which simulates the hyperdopaminergic state associated with psychosis.[3][28][29][30][31][32][33][34][35]

Experimental Workflow:

Amphetamine_Workflow Habituation Habituation (30-60 min) Drug_Admin Test Compound Administration (i.p. or p.o.) Habituation->Drug_Admin Pre_treatment Pre-treatment Period (30-60 min) Drug_Admin->Pre_treatment Amphetamine Amphetamine Challenge (1-5 mg/kg, i.p.) Pre_treatment->Amphetamine Recording Locomotor Activity Recording (60-90 min) Amphetamine->Recording Analysis Data Analysis (Total Distance Traveled) Recording->Analysis

Caption: Workflow for Amphetamine-Induced Hyperlocomotion Test.

Comparative Efficacy:

  • Risperidone has been shown to effectively reduce amphetamine-induced hyperlocomotion, demonstrating its potent D2 receptor antagonism.[3][31]

  • Aripiprazole also attenuates amphetamine-induced behaviors, consistent with its D2 partial agonism, which functionally acts as antagonism in a hyperdopaminergic state.[5]

Anxiolytic Efficacy: The Elevated Plus Maze (EPM)

The EPM is a widely used behavioral assay to assess anxiety-like behaviors in rodents. Anxiolytic compounds typically increase the time spent in the open, more "threatening" arms of the maze.[1][14][36][37][38][39]

Experimental Workflow:

EPM_Workflow Habituation Habituation to Testing Room (≥ 60 min) Drug_Admin Test Compound Administration Habituation->Drug_Admin Placement Place Animal in Center of Maze Drug_Admin->Placement Exploration Allow Free Exploration (5 min) Placement->Exploration Recording Record Behavior (Video Tracking) Exploration->Recording Analysis Analyze Time in Open/Closed Arms, Entries, etc. Recording->Analysis

Caption: Workflow for the Elevated Plus Maze Test.

Comparative Efficacy:

  • Buspirone , at doses of 2.0 and 4.0 mg/kg, has been shown to exert anxiolytic effects in mice, increasing the percentage of entries and time spent in the open arms of the EPM.[32] Another study in rats found anxiolytic activity in a low dose range (0.03-0.3 mg/kg, p.o.).[38] The anxiolytic-like effects of buspirone are attributed to its potent 5-HT1A receptor partial agonism.[31][39]

Antidepressant Efficacy: The Forced Swim Test (FST)

The FST is a common screening tool for antidepressant drugs. It is based on the principle that an animal will cease struggling and become immobile when placed in an inescapable container of water. Antidepressants are expected to increase the duration of active, escape-oriented behaviors.[28][29][30][40][41]

Experimental Workflow:

FST_Workflow Habituation Habituation to Testing Room (≥ 60 min) Drug_Admin Test Compound Administration Habituation->Drug_Admin Placement Gently Place Mouse in Water Cylinder (24-25°C) Drug_Admin->Placement Test_Session Record Behavior (6 min) Placement->Test_Session Analysis Score Immobility Time (Typically last 4 min) Test_Session->Analysis Recovery Dry and Return to Heated Home Cage Analysis->Recovery

Caption: Workflow for the Forced Swim Test in Mice.

Comparative Efficacy:

  • Aripiprazole , when combined with subactive doses of selective serotonin reuptake inhibitors (SSRIs), has been shown to significantly increase the activity of these antidepressants in the FST, suggesting a synergistic effect.[42] This augmentation is thought to be mediated by the complex interplay between dopamine and serotonin systems.[42]

Experimental Protocols

Protocol 1: Radioligand Binding Assay

This in vitro assay is used to determine the binding affinity of a test compound for a specific receptor.

  • Preparation of Membranes: Homogenize brain tissue (e.g., rat striatum for D2 receptors, cortex for 5-HT2A receptors) in ice-cold buffer. Centrifuge the homogenate and resuspend the pellet to obtain a crude membrane preparation.

  • Incubation: In a multi-well plate, combine the membrane preparation, a radiolabeled ligand (e.g., [3H]-spiperone for D2 receptors) at a fixed concentration, and varying concentrations of the unlabeled test compound.

  • Equilibrium: Incubate the mixture to allow the binding to reach equilibrium.

  • Separation: Rapidly filter the incubation mixture through glass fiber filters to separate the bound from the free radioligand.

  • Quantification: Measure the radioactivity trapped on the filters using liquid scintillation counting.

  • Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[41]

Protocol 2: Amphetamine-Induced Hyperlocomotion in Mice

This in vivo model assesses potential antipsychotic activity.

  • Animals: Use male C57BL/6 mice, individually housed.

  • Apparatus: An open-field arena (e.g., 40x40 cm) equipped with infrared beams for automated recording of locomotor activity.

  • Habituation: Place mice in the open-field arena for 30-60 minutes to allow for acclimation to the novel environment.

  • Drug Administration: Administer the test compound or vehicle via the desired route (e.g., intraperitoneal injection).

  • Pre-treatment Period: Return the animals to their home cages for a pre-treatment period of 30-60 minutes.

  • Amphetamine Challenge: Inject the mice with d-amphetamine (e.g., 2-5 mg/kg, i.p.).

  • Data Collection: Immediately place the mice back into the open-field arena and record locomotor activity for 60-90 minutes.[29]

  • Data Analysis: Analyze the total distance traveled during the recording period. A significant reduction in distance traveled compared to the vehicle-treated, amphetamine-challenged group indicates antipsychotic-like efficacy.

Protocol 3: Elevated Plus Maze (EPM) in Mice

This in vivo model assesses anxiolytic-like effects.

  • Animals: Use male mice, handled for several days prior to testing.

  • Apparatus: A plus-shaped maze with two open arms and two enclosed arms, elevated above the floor.

  • Habituation: Acclimate the animals to the testing room for at least 60 minutes before the experiment.[15]

  • Drug Administration: Administer the test compound or vehicle.

  • Procedure: Place the mouse on the central platform of the maze, facing an open arm. Allow the animal to explore freely for 5 minutes.

  • Data Collection: Record the session using a video camera mounted above the maze.

  • Data Analysis: Score the time spent in the open arms and closed arms, and the number of entries into each. An increase in the percentage of time spent in the open arms and/or the percentage of open arm entries is indicative of an anxiolytic effect.[14][36]

Protocol 4: Forced Swim Test (FST) in Mice

This in vivo model is used to screen for antidepressant-like activity.

  • Animals: Use male mice.

  • Apparatus: A transparent cylindrical container (e.g., 20 cm diameter, 50 cm height) filled with water (24-25°C) to a depth where the mouse cannot touch the bottom.[41]

  • Habituation: Acclimate the animals to the testing room for at least 60 minutes.

  • Drug Administration: Administer the test compound or vehicle.

  • Procedure: Gently place the mouse into the water-filled cylinder for a 6-minute session.[30][40][41]

  • Data Collection: Record the entire session with a video camera.

  • Data Analysis: Score the duration of immobility during the last 4 minutes of the test. Immobility is defined as the cessation of struggling and remaining floating motionless, making only movements necessary to keep the head above water.[40][41] A significant decrease in immobility time compared to the vehicle-treated group suggests an antidepressant-like effect.

Conclusion

The 1-arylpiperazine scaffold is a proven and highly adaptable platform for the development of effective CNS therapies. As demonstrated by aripiprazole and buspirone, strategic modifications to this core structure can yield compounds with distinct and desirable pharmacological profiles, ranging from dopamine-serotonin system stabilizers for psychosis to selective 5-HT1A receptor partial agonists for anxiety.

The comparative data presented in this guide underscore the importance of a multi-faceted evaluation approach, combining in vitro receptor binding studies with in vivo behavioral models. While risperidone and olanzapine remain effective treatments, their broader receptor activity profiles can lead to more significant side effects. The targeted nature of arylpiperazine derivatives like aripiprazole represents a more refined approach to modulating CNS neurochemistry.

For researchers and drug development professionals, the 1-arylpiperazine structure continues to offer a fertile ground for innovation. By leveraging the structure-activity relationships and comparative data outlined here, future research can aim to develop novel CNS agents with enhanced efficacy and improved safety profiles.

References

  • Buspirone - Wikipedia. Wikipedia. [Link]

  • Olanzapine - StatPearls - NCBI Bookshelf. National Center for Biotechnology Information. [Link]

  • Risperidone - Wikipedia. Wikipedia. [Link]

  • Aripiprazole - Mechanism of Action, Psychopharmacology and Clinical Application. The Psychopharmacology Hub. [Link]

  • Mechanism of Action | PERSERIS® (risperidone) HCP. Perseris. [Link]

  • Serotonin 2A (5-HT2A) Receptor Function: Ligand-Dependent Mechanisms and Pathways - NCBI. National Center for Biotechnology Information. [Link]

  • 5-HT2A receptor - Wikipedia. Wikipedia. [Link]

  • Buspirone Mechanism of Action | How It Works to Treat Anxiety - Medicover Hospitals. Medicover Hospitals. [Link]

  • Mechanism of Action and Pharmacodynamics of Olanzapine - Psychopharmacology Institute. Psychopharmacology Institute. [Link]

  • Hallucinogens and Serotonin 5-HT2A Receptor-Mediated Signaling Pathways - PMC. National Center for Biotechnology Information. [Link]

  • 5-HT1A Receptor-Regulated Signal Transduction Pathways in Brain - PubMed Central - NIH. National Center for Biotechnology Information. [Link]

  • Olanzapine - Wikipedia. Wikipedia. [Link]

  • Update on the Mechanism of Action of Aripiprazole: Translational Insights into Antipsychotic Strategies Beyond Dopamine Receptor Antagonism - PMC. National Center for Biotechnology Information. [Link]

  • What is the mechanism of Buspirone Hydrochloride? - Patsnap Synapse. Patsnap. [Link]

  • What is the mechanism of Olanzapine? - Patsnap Synapse. Patsnap. [Link]

  • Risperidone - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall. Pediatric Oncall. [Link]

  • New Concepts in Dopamine D2 Receptor Biased Signaling and Implications for Schizophrenia Therapy - PMC - PubMed Central. National Center for Biotechnology Information. [Link]

  • What is the mechanism of Aripiprazole? - Patsnap Synapse. Patsnap. [Link]

  • What is the mechanism of Risperidone? - Patsnap Synapse. Patsnap. [Link]

  • Abilify Mechanism of Action: Dopamine-Serotonin Modulation Explained. Psychopharmacology Institute. [Link]

  • Elevated plus maze protocol. protocols.io. [Link]

  • Elevated plus maze protocol. protocols.io. [Link]

  • Amphetamine induced hyperlocomotion | b-neuro. b-neuro. [Link]

  • The Mouse Forced Swim Test - PMC - NIH. National Center for Biotechnology Information. [Link]

  • Chronic risperidone administration leads to greater amphetamine-induced conditioned place preference - PMC - NIH. National Center for Biotechnology Information. [Link]

  • Parameters of female behavior in the elevated plus maze after single... - ResearchGate. ResearchGate. [Link]

  • 1 Supplementary Table S1. In vitro Ki values and in vivo C50 values of various antipsychotics for dopamine D2 receptor. Oxford Academic. [Link]

  • Animal Research Review Panel Guideline 30 The Porsolt Forced Swim Test in Rats and Mice - NSW Department of Primary Industries. NSW Department of Primary Industries. [Link]

  • Effects of buspirone on antinociceptive and behaviourial responses to the elevated plus-maze in mice - PubMed. National Center for Biotechnology Information. [Link]

  • BuSpar - accessdata.fda.gov. U.S. Food and Drug Administration. [Link]

  • Evaluation of amphetamine-induced hyperlocomotion and catalepsy following long-acting risperidone administration in rats - University of Miami. University of Miami. [Link]

  • The effects of buspirone on the behaviour of control and stressed mice - PubMed. National Center for Biotechnology Information. [Link]

  • Effects of Risperidone and Paliperidone Pretreatment on Locomotor Response Following Prenatal Immune Activation - PubMed Central. National Center for Biotechnology Information. [Link]

  • Antipsychotic Receptor Binding Affinities. The Carlat Psychiatry Report. [Link]

  • Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties - PMC - PubMed Central. National Center for Biotechnology Information. [Link]

  • Oral buspirone causes a shift in the dose-response curve between the elevated-plus maze and Vogel conflict tests in Long-Evans rats - ResearchGate. ResearchGate. [Link]

  • Increased amphetamine-induced locomotor activity, sensitization and accumbal dopamine release in M5 muscarinic receptor knockout mice - PMC - NIH. National Center for Biotechnology Information. [Link]

  • Ethological evaluation of the effects of acute and chronic buspirone treatment in the murine elevated plus-maze test: comparison with haloperidol - PubMed. National Center for Biotechnology Information. [Link]

  • Buspirone (BuSpar): How It Works & Side Effects - Cleveland Clinic. Cleveland Clinic. [Link]

  • Representative arylpiperazine derivatives. | Download Scientific Diagram - ResearchGate. ResearchGate. [Link]

  • A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders - PubMed. National Center for Biotechnology Information. [Link]

  • Amphetamine-induced locomotion in a hyperdopaminergic ADHD mouse model depends on genetic background - PMC - NIH. National Center for Biotechnology Information. [Link]

  • A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders | Bentham Science. Bentham Science. [Link]

  • Augmentation effect of combination therapy of aripiprazole and antidepressants on forced swimming test in mice - PubMed. National Center for Biotechnology Information. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Validating Experimental Results with 1-Phenylpiperazinium Chloride Standards

The Critical Role of Standards in Method Validation Before delving into specific methodologies, it's essential to understand why a standard like 1-Phenylpiperazinium chloride is indispensable. Analytical method validatio...

Author: BenchChem Technical Support Team. Date: January 2026

The Critical Role of Standards in Method Validation

Before delving into specific methodologies, it's essential to understand why a standard like 1-Phenylpiperazinium chloride is indispensable. Analytical method validation provides objective evidence that a method is fit for its intended purpose.[3] Biochemical standards are well-characterized compounds with known properties that serve as a benchmark for comparison against unknown samples.[4] They are crucial for assessing several key performance characteristics of an analytical method, including:

  • Accuracy: The closeness of test results to the true value.[4]

  • Precision: The reproducibility of the method under the same conditions.[4]

  • Specificity: The ability to measure the analyte of interest in the presence of other components.[4]

  • Linearity: The ability to produce results that are directly proportional to the concentration of the analyte.[4]

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.[5]

Regulatory bodies such as the FDA and EMA have stringent guidelines for method validation, making the use of certified reference materials essential for compliance.[6]

Characterization of 1-Phenylpiperazinium Chloride

1-Phenylpiperazinium chloride (CAS No. 2210-93-7) is the hydrochloride salt of 1-Phenylpiperazine.[7][8] Its chemical and physical properties are well-documented, making it a suitable reference standard.[9][10]

PropertyValue
Molecular Formula C10H15ClN2
Molecular Weight 198.69 g/mol
Appearance White to off-white solid
Melting Point 247-250 °C
IUPAC Name 1-phenylpiperazine;hydrochloride

Source: PubChem CID 75164[7]

Comparative Analysis of Analytical Methodologies

The two most common and powerful techniques for the quantification of 1-Phenylpiperazinium chloride in various matrices are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the routine quantification of non-volatile and thermally labile compounds like 1-Phenylpiperazinium chloride.

1. Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

  • C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

2. Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Purified water (18.2 MΩ·cm)

  • Formic acid (analytical grade)

  • 1-Phenylpiperazinium chloride reference standard

3. Chromatographic Conditions:

  • Mobile Phase: A gradient of 0.1% formic acid in water (Solvent A) and 0.1% formic acid in acetonitrile (Solvent B).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 242 nm

  • Injection Volume: 10 µL

4. Standard and Sample Preparation:

  • Prepare a stock solution of the 1-Phenylpiperazinium chloride reference standard in methanol.

  • Create a series of calibration standards by diluting the stock solution with the mobile phase.

  • Prepare sample solutions by accurately weighing and dissolving the sample in methanol, ensuring the concentration falls within the linear range of the calibration curve.

5. Data Analysis:

  • The concentration of 1-Phenylpiperazinium chloride in the sample is determined by comparing its peak area to the calibration curve generated from the reference standards.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers higher specificity compared to HPLC-UV due to the mass spectrometric detection, which provides information about the molecular weight and fragmentation pattern of the analyte.

1. Instrumentation:

  • Gas chromatograph coupled with a mass spectrometer.

  • Capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

2. Reagents:

  • Helium (carrier gas)

  • Methanol or Dichloromethane (solvent)

  • 1-Phenylpiperazinium chloride reference standard

3. GC-MS Conditions:

  • Injector Temperature: 280 °C

  • Oven Temperature Program: Start at 150 °C, hold for 1 minute, then ramp up to 300 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Injection Mode: Splitless

  • Injection Volume: 1 µL

  • Ion Source Temperature: 230 °C

  • Ionization Energy: 70 eV

  • Scan Mode: Full scan for identification (m/z 50-550) and Selected Ion Monitoring (SIM) for quantification.

4. Sample Preparation:

  • Dissolve a precisely weighed amount of the sample in a suitable solvent to achieve a concentration within the calibrated range.

5. Data Analysis:

  • Quantification is achieved by comparing the peak area of the analyte in the sample to a calibration curve generated from the reference standard.

Performance Comparison

The following table summarizes the typical performance characteristics of HPLC-UV and GC-MS for the analysis of 1-Phenylpiperazinium chloride. These are representative values and may vary depending on the specific instrumentation and experimental conditions.

ParameterHPLC-UVGC-MS
Specificity HighVery High
Linearity (r²) > 0.999> 0.998
Range 0.1 - 100 µg/mL0.01 - 50 µg/mL
LOD ~0.05 µg/mL~0.005 µg/mL
LOQ ~0.1 µg/mL~0.01 µg/mL
Accuracy (% Recovery) 98 - 102%97 - 103%
Precision (% RSD) < 2%< 3%
Throughput HighModerate
Cost LowerHigher

Workflow Diagrams

Analytical Method Validation Workflow

Analytical Method Validation Workflow cluster_0 Method Development & Validation cluster_1 Key Validation Parameters Method Development Method Development Validation Parameters (ICH Q2(R1)) Validation Parameters (ICH Q2(R1)) Method Development->Validation Parameters (ICH Q2(R1)) Proceed to Validation Validated Analytical Method Validated Analytical Method Validation Parameters (ICH Q2(R1))->Validated Analytical Method Successful Validation Specificity Specificity Linearity Linearity Range Range Accuracy Accuracy Precision Precision LOD_LOQ LOD & LOQ Robustness Robustness

Caption: A generalized workflow for analytical method validation.

Sample Analysis and Quantification Workflow

Sample Analysis and Quantification Workflow Reference Standard Preparation Reference Standard Preparation Calibration Curve Generation Calibration Curve Generation Reference Standard Preparation->Calibration Curve Generation Sample Preparation Sample Preparation Instrumental Analysis (HPLC or GC-MS) Instrumental Analysis (HPLC or GC-MS) Sample Preparation->Instrumental Analysis (HPLC or GC-MS) Calibration Curve Generation->Instrumental Analysis (HPLC or GC-MS) Data Acquisition Data Acquisition Instrumental Analysis (HPLC or GC-MS)->Data Acquisition Quantification Quantification Data Acquisition->Quantification Final Result Final Result Quantification->Final Result

Caption: Workflow for sample analysis and quantification.

Conclusion and Recommendations

Both HPLC-UV and GC-MS are suitable methods for the validation of experimental results using 1-Phenylpiperazinium chloride standards. The choice between the two often depends on the specific requirements of the analysis.

  • For routine quality control and high-throughput analysis , HPLC-UV is often the preferred method due to its robustness, lower cost, and faster analysis times.

  • For analyses requiring higher specificity and sensitivity , particularly in complex matrices or for trace-level quantification, GC-MS is the superior choice.

Ultimately, the validation of any analytical method must be a well-documented process that demonstrates the method's suitability for its intended purpose.[3][6] By using a well-characterized standard like 1-Phenylpiperazinium chloride and following a rigorous validation protocol, researchers can ensure the integrity and reliability of their experimental data, which is the bedrock of scientific advancement and regulatory compliance.

References

  • PubChem. (n.d.). 1-Phenylpiperazinium chloride. National Center for Biotechnology Information. Retrieved from [Link]

  • Patsnap. (2024, May 9). How Are Biochemical Standards Used in Analytical Method Validation? Patsnap Synapse. Retrieved from [Link]

  • National Institutes of Health. (n.d.). 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164. PubChem. Retrieved from [Link]

  • Simple But Needed. (2024, November 8). How to Validate Chemical Data for Compliance Submissions. Simple But Needed. Retrieved from [Link]

  • Various Authors. (2024, September 14). Synthesis and characterization of a series of phenyl piperazine based ligands. Semantic Scholar. Retrieved from [Link]

  • LATU. (n.d.). Guidelines for the validation and verification of chemical test methods. Laboratorio Tecnológico del Uruguay. Retrieved from [Link]

  • Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of Instrumental Analysis. Cengage Learning. (General reference for analytical chemistry principles)
  • INAB. (2016, February 4). Guide to Method Validation for Quantitative Analysis in Chemical Testing Laboratories (ISO 17025). Irish National Accreditation Board. Retrieved from [Link]

  • National Institutes of Health. (n.d.). 1-Phenylpiperazine;chloride | C10H14ClN2- | CID 21115357. PubChem. Retrieved from [Link]

  • National Institutes of Health. (2023, June 26). Bioanalytical LC-QTOF/MS Method for a N-phenylpiperazine Derivate (LQFM05): An Anxiolytic- and Antidepressant-like Prototype Drug Applied to Pharmacokinetic and Biodistribution Studies. National Center for Biotechnology Information. Retrieved from [Link]

  • Various Authors. (n.d.). Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. Rasayan J. Chem. Retrieved from [Link]

  • PubChem. (n.d.). 1-Phenylpiperazin-1-ium;chloride | C10H15ClN2 | CID 57355916. National Center for Biotechnology Information. Retrieved from [Link]

Sources

Validation

A Technical Guide to the Structure-Activity Relationship of 1-Phenylpiperazinium Chloride Derivatives

For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the piperazine scaffold is a cornerstone, integral to the structure of numerous therapeutic agents.[1][2] This guid...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the piperazine scaffold is a cornerstone, integral to the structure of numerous therapeutic agents.[1][2] This guide delves into the nuanced world of 1-phenylpiperazinium chloride derivatives, a class of quaternary ammonium compounds with burgeoning potential as antimicrobial and anticancer agents. By quaternizing the piperazine nitrogen, a permanent positive charge is introduced, significantly influencing the molecule's interaction with biological targets. Here, we present a comparative analysis of their structure-activity relationships (SAR), supported by experimental data from analogous compounds, to provide a predictive framework for the rational design of more potent derivatives.

The 1-Phenylpiperazinium Scaffold: A Privileged Structure

The 1-phenylpiperazine moiety is a "privileged scaffold" in drug discovery, appearing in a wide array of clinically significant drugs.[1] Its prevalence is due to a combination of favorable pharmacokinetic properties and the ability to interact with a variety of biological targets. The quaternization to form 1-phenylpiperazinium chloride enhances its cationic nature, a key feature for antimicrobial activity, as it facilitates interaction with negatively charged bacterial cell membranes.

Comparative Analysis of Structure-Activity Relationships

While direct comparative studies on a wide range of substituted 1-phenylpiperazinium chlorides are limited, we can infer critical SAR trends by examining closely related chemical classes, such as other arylpiperazine derivatives and N-phenylpyridinium chlorides.

Impact of Phenyl Ring Substitution on Biological Activity

The nature and position of substituents on the phenyl ring are critical determinants of the biological activity of 1-phenylpiperazinium chloride derivatives. Electron-withdrawing groups, in particular, have been shown to enhance the antimicrobial and cytotoxic properties of related arylpiperazine and other aromatic compounds.[3][4]

Key Insights:

  • Halogenation: The introduction of halogens, such as chlorine and fluorine, to the phenyl ring is a common strategy to enhance biological activity.[3][4] For instance, in a study on N-phenylpyridinium chloride derivatives, a close structural analog, the 1-(2-chlorophenyl)pyridinium chloride, demonstrated significantly greater antibacterial activity against E. coli and S. aureus compared to its 2-bromo counterpart.[5][6] This suggests that the electronegativity and size of the halogen play a crucial role. Dichloro-substituted phenylpiperazine derivatives have also shown potent cytotoxic activity against breast cancer cell lines.[3]

  • Electron-Withdrawing Groups: The presence of electron-withdrawing groups like trifluoromethyl (CF3) on the phenyl ring has been correlated with increased cytotoxic activity in arylpiperazine derivatives.[4] This is likely due to the alteration of the electronic properties of the aromatic ring, which can influence binding to target proteins or cellular uptake.

  • Positional Isomerism: The position of the substituent on the phenyl ring (ortho, meta, or para) significantly impacts activity. For related arylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors, substitution at the ortho position with a group having a negative potential was favorable for affinity to both receptors, while the meta position was implicated in selectivity.[7]

Table 1: Comparative Antimicrobial and Cytotoxic Activity of Substituted Phenylpiperazine Analogs

Compound ClassSubstituent on Phenyl RingBiological ActivityKey Findings
N-Phenylpyridinium Chloride2-ChloroHigh antibacterial activity against E. coli and S. aureus[5][6]The chloro-substituent is more effective than the bromo-substituent.[5]
N-Phenylpyridinium Chloride2-BromoModerate antibacterial activity[5]
1,2-Benzothiazine Derivatives3,4-DichloroHigh cytotoxicity against MCF7 breast cancer cells[3]Dichloro substitution is preferred for cytotoxic activity in this class of compounds.[3]
Arylpiperazine Derivatives4-TrifluoromethylPotent cytotoxic activity against various cancer cell lines[4]Electron-withdrawing groups enhance anticancer activity.[4]

The Role of the Quaternary Ammonium Group and Counter-ion

The permanent positive charge of the quaternary ammonium group is fundamental to the biological activity of these compounds, particularly their antimicrobial effects. This cationic head allows for electrostatic interactions with the negatively charged components of bacterial cell membranes, leading to membrane disruption and cell death.

The nature of the counter-ion, in this case, chloride, can also have a subtle but measurable effect on the overall activity and physicochemical properties of the compound, such as solubility.

Experimental Protocols for Activity Determination

To ensure the trustworthiness and reproducibility of SAR studies, standardized experimental protocols are paramount. Below are detailed methodologies for assessing the cytotoxic and antimicrobial activities of 1-phenylpiperazinium chloride derivatives.

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for evaluating cell viability.

Methodology:

  • Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the 1-phenylpiperazinium chloride derivatives in the appropriate cell culture medium. Replace the existing medium with the medium containing the test compounds and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of a 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the MTT solution and add 150 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Experimental Workflow for MTT Assay

MTT_Workflow start Start cell_seeding Seed cells in 96-well plate start->cell_seeding incubation1 Incubate for 24h cell_seeding->incubation1 compound_treatment Treat cells with derivatives incubation1->compound_treatment incubation2 Incubate for 48-72h compound_treatment->incubation2 mtt_addition Add MTT solution incubation2->mtt_addition incubation3 Incubate for 4h mtt_addition->incubation3 solubilization Add DMSO to dissolve formazan incubation3->solubilization absorbance_reading Read absorbance at 570 nm solubilization->absorbance_reading data_analysis Calculate IC50 values absorbance_reading->data_analysis end End data_analysis->end

Caption: Workflow for determining cytotoxicity using the MTT assay.

Protocol 2: Antimicrobial Susceptibility Testing via Agar Well Diffusion

This method is used to assess the antimicrobial activity of the synthesized compounds.

Methodology:

  • Inoculum Preparation: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in sterile saline, adjusted to a 0.5 McFarland standard.

  • Agar Plate Inoculation: Evenly spread the microbial suspension onto the surface of a Mueller-Hinton agar plate using a sterile swab.

  • Well Preparation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

  • Compound Application: Add a fixed volume (e.g., 100 µL) of a known concentration of the 1-phenylpiperazinium chloride derivative solution into each well. A solvent control should also be included.

  • Incubation: Incubate the plates at 37°C for 18-24 hours.

  • Zone of Inhibition Measurement: Measure the diameter of the clear zone around each well where bacterial growth has been inhibited. The size of the zone is proportional to the antimicrobial activity of the compound.

Logical Relationship in SAR Analysis

SAR_Logic substituent Phenyl Ring Substituent Nature (e.g., Halogen) Position (ortho, meta, para) electronic_properties Electronic Properties Electron-withdrawing/-donating Lipophilicity substituent->electronic_properties Influences biological_activity Biological Activity Antimicrobial (MIC) Anticancer (IC50) electronic_properties->biological_activity Correlates with

Caption: The relationship between chemical structure and biological activity.

Conclusion and Future Directions

The structure-activity relationship of 1-phenylpiperazinium chloride derivatives is a promising area of research for the development of new therapeutic agents. Based on the analysis of related compounds, it is evident that modifications to the phenyl ring, particularly the introduction of electron-withdrawing substituents like halogens, can significantly enhance their antimicrobial and anticancer activities.

Future research should focus on the systematic synthesis and evaluation of a library of 1-phenylpiperazinium chloride derivatives with diverse substituents on the phenyl ring. This will allow for the generation of quantitative structure-activity relationship (QSAR) models, providing a more precise predictive tool for designing compounds with optimized potency and selectivity. Furthermore, investigations into the mechanism of action of these derivatives will be crucial for their advancement as potential clinical candidates.

References

  • Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. (2022). Molecules. [Link]

  • Repurposing Study of 4-Acyl-1-phenylaminocarbonyl-2- substituted-piperazine Derivatives as Potential Anticancer Agents. (2023). International Journal of Molecular Sciences. [Link]

  • Synthesis and Biological Activities of 1-alkyl-1-benzyl-4-(3-chloro-2-hydroxy)propyl Piperazinium Halides. (Year not available). PubMed. [Link]

  • Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. (2023). International Journal of Molecular Sciences. [Link]

  • Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. (2007). Asian Journal of Chemistry. [Link]

  • Effect of a novel piperazine compound on cancer cells. (2021). Oncology Letters. [Link]

  • A valuable insight into recent advances on antimicrobial activity of piperazine derivatives. (2012). Der Pharma Chemica. [Link]

  • Synthesis and Antimicrobial Activity of N-alkyl and N-aryl Piperazine Derivatives. (2006). Bioorganic & Medicinal Chemistry Letters. [Link]

  • Antimicrobial effect of para-alkoxyphenylcarbamic acid esters containing substituted N-phenylpiperazine moiety. (2010). Folia Microbiologica. [Link]

  • Synthesis and structure-activity relationships of a new model of arylpiperazines. 2. Three-dimensional quantitative structure-activity relationships of hydantoin-phenylpiperazine derivatives with affinity for 5-HT1A and alpha 1 receptors. A comparison of CoMFA models. (1997). Journal of Medicinal Chemistry. [Link]

  • Structure-activity relationships in prazosin-related compounds. Effect of replacing a piperazine ring with an alkanediamine moiety on alpha 1-adrenoreceptor blocking activity. (1987). Journal of Medicinal Chemistry. [Link]

  • Structure–activity relationship. (n.d.). ResearchGate. [Link]

  • Synthesis, Spectroscopic and Antibacterial Studies of Some N-Phenylpyridinium Chloride Derivatives. (2024). Journal of Community Pharmacy Practice. [Link]

  • Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. (2012). International Journal of Molecular Sciences. [Link]

  • Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. (2017). Org. Commun.[Link]

  • Structure activity relationship of the synthesized compounds. (n.d.). ResearchGate. [Link]

  • Synthesis and Biological Activity of Newly Synthesized Arylpiperazine Ligands. (2017). ResearchGate. [Link]

  • Synthesis and antimicrobial activity of new piperazine-based heterocyclic compounds. (2017). Monatshefte für Chemie - Chemical Monthly. [Link]

  • Comparative Evaluation of the Antibacterial and Antitumor Activities of 9-Phenylfascaplysin and Its Analogs. (2023). Molecules. [Link]

  • Synthesis, Spectroscopic and Antibacterial Studies of Some N-Phenylpyridinium Chloride Derivatives. (2024). ResearchGate. [Link]

  • Structure-activity relationship of quaternary acetylcholinesterase inhibitors - outlook for early myasthenia gravis treatment. (2010). Current Medicinal Chemistry. [Link]

  • Synthesis, characterization, antimicrobial activity and in silico study of pyridinium based ionic liquids. (2024). RSC Advances. [Link]

  • Comparative Effectiveness and Persistence of Antimicrobial Durability in Dry and Wet States of a Novel Antimicrobial Surface Disinfectant. (2023). International Journal of Environmental Research and Public Health. [Link]

Sources

Comparative

A Researcher's Guide to the Receptor Cross-Reactivity of 1-Phenylpiperazinium Chloride and Its Analogs

Welcome to a comprehensive examination of 1-Phenylpiperazinium chloride and the broader class of phenylpiperazine derivatives. As fundamental scaffolds in modern pharmacology, their utility is matched only by their compl...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to a comprehensive examination of 1-Phenylpiperazinium chloride and the broader class of phenylpiperazine derivatives. As fundamental scaffolds in modern pharmacology, their utility is matched only by their complexity.[1][2] These molecules are not "magic bullets"; they are versatile keys that can fit multiple locks. Understanding their cross-reactivity—the tendency to bind to unintended receptor targets—is not just an academic exercise. It is a critical step in drug development, essential for predicting off-target effects, ensuring safety, and uncovering novel therapeutic applications.

This guide moves beyond a simple catalog of binding affinities. We will explore the causality behind the promiscuous binding profile of the phenylpiperazine core, provide actionable experimental protocols to quantify this behavior in your own research, and present a comparative analysis of its interactions across major receptor families.

The Phenylpiperazine Scaffold: A Privileged Structure with Inherent Promiscuity

The 1-phenylpiperazine structure, a phenyl group attached to a piperazine ring, is deceptively simple.[3] This arrangement provides a rigid framework with a basic nitrogen atom, making it an effective pharmacophore for interacting with the amine-binding sites common to many G-protein coupled receptors (GPCRs) and ligand-gated ion channels.[1][2] Its derivatives are foundational to numerous drugs, including antidepressants and antipsychotics.[1][2]

However, this structural versatility is a double-edged sword. The same features that allow it to bind to a desired target, such as a specific serotonin receptor subtype, also enable it to engage with structurally similar binding pockets on adrenergic, dopaminergic, and even nicotinic receptors. This guide will dissect these interactions to provide a clearer picture of the molecule's polypharmacology.

Visualizing Receptor Cross-Reactivity

The diagram below illustrates the central concept of this guide: a single ligand, in this case, a phenylpiperazine derivative, possesses the ability to interact with multiple, distinct receptor families, each initiating a unique downstream signaling cascade.

G cluster_ligand Ligand cluster_receptors Receptor Families cluster_signaling Downstream Signaling Ligand 1-Phenylpiperazine Derivative Serotonin Serotonin Receptors (5-HT) Ligand->Serotonin Adrenergic Adrenergic Receptors (α, β) Ligand->Adrenergic Dopamine Dopamine Receptors (D) Ligand->Dopamine Nicotinic Nicotinic Receptors (nAChR) Ligand->Nicotinic Signal1 Gq/Gi/Gs Pathway Serotonin->Signal1 Signal2 Gq/Gi Pathway Adrenergic->Signal2 Signal3 Gs/Gi Pathway Dopamine->Signal3 Signal4 Ion Channel Modulation Nicotinic->Signal4

Caption: Phenylpiperazine cross-reactivity with major receptor families.

Comparative Binding Affinities: A Quantitative Overview

The true extent of cross-reactivity is best understood through quantitative binding data. The table below synthesizes affinity data (Ki or IC50 values) for 1-phenylpiperazine and its notable derivatives across several key receptor targets. Lower values indicate higher binding affinity.

CompoundSerotonin ReceptorsAdrenergic ReceptorsDopamine Receptors
1-(m-chlorophenyl)piperazine (mCPP) 5-HT subtypes: IC50 = 360-1300 nM[4]α1: IC50 > 2500 nM[4]α2: IC50 = 570 nM[4]D2-like: IC50 > 2500 nM[4]
1-Phenylpiperazine (1-PP) Serotonin Releaser: EC50 = 880 nM[3]Norepinephrine Releaser: EC50 = 186 nM[3]Dopamine Releaser: EC50 = 2530 nM[3]
Arylpiperazine Hydantoin Derivatives 5-HT1A: Ki can be < 100 nM (e.g., Compound 12)[5][6]α1: Ki can be < 100 nM (e.g., Compound 14, Ki = 11.9 nM)[5][6]Not reported as primary targets
N-Phenylpiperazine Benzamides Not primary targetNot primary targetD2: Variable Ki[7]D3: High affinity (e.g., LS-3-134, Ki ≈ 0.2 nM)[7]
1,1-dimethyl-4-phenylpiperazinium (DMPP) Not primary targetNot primary targetNot primary target

Note: This table presents a selection of data to illustrate trends. Affinity values are highly dependent on the specific derivative and experimental conditions.

Analysis of Receptor Family Interactions
  • Serotonin (5-HT) Receptors : This is often the primary target family for phenylpiperazine-based drugs.[8][9] Many derivatives show a high affinity for the 5-HT1A receptor, with some compounds achieving Ki values in the low nanomolar range.[10][11] However, compounds like mCPP demonstrate broad-spectrum activity across multiple 5-HT subtypes, making them useful as research tools but challenging as selective therapeutics.[4]

  • Adrenergic Receptors : Significant cross-reactivity exists with α-adrenergic receptors, particularly the α1 and α2 subtypes.[5][12] Many phenylpiperazine derivatives act as antagonists at these receptors.[5][6] This interaction is a common source of off-target effects, such as hypotension, in drugs targeting other systems.

  • Dopamine Receptors : Generally, the affinity of simple phenylpiperazines for dopamine receptors is lower than for serotonin or adrenergic receptors.[4] However, the scaffold is a viable starting point for developing selective D2 and D3 receptor ligands, as demonstrated by the development of N-phenylpiperazine benzamides with high D3 affinity.[7][13]

  • Nicotinic Acetylcholine (nACh) Receptors : The quaternized form, phenylpiperazinium, can exhibit significant activity at neuronal nAChRs.[14][15] Derivatives like 1,1-dimethyl-4-phenylpiperazinium (DMPP) act as agonists on various nAChR subtypes, including α3β4, α4β2, and α7.[14][15] This activity is distinct from the GPCR interactions and highlights the scaffold's versatility. Some derivatives can even be tuned to act as "silent agonists" at the α7 nAChR, inducing desensitization without significant channel activation.[16]

Experimental Protocols for Characterizing Cross-Reactivity

To empower your research, we provide detailed, self-validating protocols for the two primary methods of assessing receptor interaction: radioligand binding and functional assays.

Protocol 1: Radioligand Binding (Competitive Inhibition Assay)

This assay is the gold standard for determining the binding affinity (Ki) of a test compound for a specific receptor.[17] It measures the ability of your unlabeled compound to displace a radiolabeled ligand of known affinity.

Workflow Diagram: Competitive Radioligand Binding Assay

Caption: Step-by-step workflow for a radioligand binding assay.

Detailed Step-by-Step Methodology:

  • Preparation of Reagents :

    • Receptor Source : Prepare cell membranes from a cell line stably expressing the target receptor of interest (e.g., HEK-293 cells expressing 5-HT1A). Homogenize cells in ice-cold buffer and centrifuge to pellet the membranes. Resuspend in an appropriate assay buffer.[6]

    • Radioligand : Choose a high-affinity, receptor-selective radioligand (e.g., [³H]8-OH-DPAT for 5-HT1A). Prepare a working solution at a concentration at or below its Kd value to ensure assay sensitivity.[18]

    • Test Compound : Prepare a serial dilution series of 1-Phenylpiperazinium chloride (or your derivative) in the assay buffer, typically covering a 5-log unit range.

  • Assay Setup (in a 96-well plate) :

    • Total Binding Wells : Add receptor membranes, radioligand, and assay buffer. These wells determine the maximum binding in the absence of a competitor.

    • Non-Specific Binding (NSB) Wells : Add receptor membranes, radioligand, and a high concentration (1000x the Kd of the radioligand) of a known, non-radioactive ligand for the target receptor. This measures the amount of radioligand that binds to the filter and other non-receptor components.

    • Test Compound Wells : Add receptor membranes, radioligand, and each concentration of your serially diluted test compound.

  • Incubation : Incubate the plate at a defined temperature (e.g., room temperature or 37°C) for a sufficient time to reach binding equilibrium. This time must be determined empirically in preliminary kinetic experiments.

  • Separation of Bound and Free Ligand :

    • Rapidly harvest the contents of each well onto a glass fiber filter plate using a cell harvester. The receptors and bound radioligand will be trapped on the filter.[17][19]

    • Wash the filters multiple times with ice-cold wash buffer to remove all unbound radioligand.

  • Quantification :

    • Dry the filter plate. Add a liquid scintillation cocktail to each well.

    • Seal the plate and count the radioactivity in a microplate scintillation counter. The output will be in counts per minute (CPM).

  • Data Analysis :

    • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

    • Calculate Percent Inhibition for each test compound concentration: % Inhibition = 100 * (1 - (CPM_Compound - CPM_NSB) / (CPM_Total - CPM_NSB)).

    • Plot % Inhibition versus the logarithm of the test compound concentration.

    • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of your compound that inhibits 50% of specific binding).[19]

    • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation : Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

Protocol 2: GPCR Functional Assay (cAMP Measurement)

Binding does not equal function. A functional assay is essential to determine whether your compound is an agonist (activates the receptor), antagonist (blocks the receptor), or inverse agonist (promotes an inactive state).[20][21] This protocol describes a common assay for Gs- or Gi-coupled receptors by measuring changes in intracellular cyclic AMP (cAMP).[22]

Detailed Step-by-Step Methodology:

  • Cell Culture and Plating :

    • Use a cell line (e.g., CHO or HEK-293) stably expressing your receptor of interest (e.g., a Gi-coupled α2-adrenergic receptor).

    • Plate the cells in a 96-well or 384-well assay plate and grow to near confluency.

  • Assay Preparation :

    • Wash the cells with a stimulation buffer (e.g., HBSS).

    • Add a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to the buffer. This is critical as it prevents the degradation of cAMP, amplifying the signal.

  • Compound Addition and Stimulation :

    • For Agonist Mode : Add serial dilutions of your test compound directly to the cells.

    • For Antagonist Mode : Pre-incubate the cells with serial dilutions of your test compound for a set period (e.g., 15-30 minutes). Then, add a known agonist for the receptor at its EC80 concentration (the concentration that gives 80% of the maximal response). This challenges the system and allows you to measure the antagonist's ability to block activation.

    • For Gi-coupled receptors, you must also add an agent that stimulates cAMP production (e.g., Forskolin) to all wells. The agonist's effect will be measured as an inhibition of this Forskolin-stimulated cAMP level.

  • Incubation : Incubate the plate at 37°C for a defined period (e.g., 30 minutes) to allow for receptor signaling and cAMP accumulation.

  • Cell Lysis and Detection :

    • Lyse the cells according to the manufacturer's protocol for your chosen cAMP detection kit (e.g., HTRF, ELISA, or LANCE).

    • These kits typically use a competitive immunoassay format where cAMP produced in the cells competes with a labeled cAMP analog for binding to a specific antibody. The resulting signal is inversely proportional to the amount of cAMP in the well.

  • Data Analysis :

    • Convert the raw signal (e.g., fluorescence ratio) to cAMP concentration using a standard curve.

    • For Agonist Mode : Plot cAMP concentration versus the logarithm of your test compound concentration. Fit the data with a non-linear regression model to determine the EC50 (potency) and Emax (efficacy).

    • For Antagonist Mode : Plot the response versus the logarithm of your test compound concentration. Fit the data to determine the IC50. This can be converted to a functional inhibition constant (Kb) using the Cheng-Leff equation.

Conclusion: A Strategic Approach to a Complex Scaffold

The 1-phenylpiperazine scaffold is a powerful tool in the pharmacologist's arsenal, but its inherent cross-reactivity demands rigorous and systematic characterization. A thorough understanding of a compound's promiscuity is not a liability but a strategic advantage, enabling researchers to mitigate potential side effects, repurpose existing molecules, and design next-generation therapeutics with improved selectivity and safety profiles. By combining robust binding assays with functionally relevant readouts, the scientific community can continue to unlock the full potential of this remarkable chemical class.

References

  • 1-Phenylpiperazine. (n.d.). In Wikipedia. Retrieved January 10, 2026, from [Link]

  • 1-Phenylpiperazine | C10H14N2 | CID 7096. (n.d.). PubChem. Retrieved January 10, 2026, from [Link]

  • Substituted phenethylamine. (n.d.). In Wikipedia. Retrieved January 10, 2026, from [Link]

  • Head-twitch response. (n.d.). In Wikipedia. Retrieved January 10, 2026, from [Link]

  • Hamed, E., et al. (1989). 1-(m-chlorophenyl)piperazine (mCPP) Interactions With Neurotransmitter Receptors in the Human Brain. Biological Psychiatry, 25(5), 569-75. [Link]

  • Wojcieszak, M., et al. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. Molecules, 26(11), 3225. [Link]

  • Kucwaj-Brysz, K., et al. (2021). The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. Molecules, 26(22), 7025. [Link]

  • Papke, R. L., et al. (2015). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape. ACS Chemical Neuroscience, 16(15), 2901-2920. [Link]

  • Fuller, R. W., & Mason, N. R. (1981). Structure-activity relationships in the actions of 1-phenyl-piperazines on brain serotonin receptors. Advances in Experimental Medicine and Biology, 133, 359-68. [Link]

  • Receptor Binding Assays for HTS and Drug Discovery. (2012). Assay Guidance Manual. National Center for Biotechnology Information. [Link]

  • GPCR Functional Assays, Understanding On/Off-target Activity. (n.d.). Eurofins Discovery. Retrieved January 10, 2026, from [Link]

  • Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. (2023). Journal of Molecular Structure, 1273. [Link]

  • 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164. (n.d.). PubChem. Retrieved January 10, 2026, from [Link]

  • Functional assays for screening GPCR targets. (2010). Expert Opinion on Drug Discovery, 5(8), 755-66. [Link]

  • Butini, S., et al. (2021). Potent and Subtype-Selective Dopamine D2 Receptor Biased Partial Agonists Discovered via an Ugi-Based Approach. Journal of Medicinal Chemistry, 64(11), 7483-7505. [Link]

  • Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. (2021). ResearchGate. Retrieved January 10, 2026, from [Link]

  • Malawska, B., et al. (2001). Synthesis, 5-HT1A and 5-HT2A receptor activity of new 1-phenylpiperazinylpropyl derivatives with arylalkyl substituents in position 7 of purine-2,6-dione. Il Farmaco, 56(8), 575-82. [Link]

  • Papke, R. L., et al. (2016). Dissection of N,N-diethyl-N′-phenylpiperazines as α7 nicotinic receptor silent agonists. Bioorganic & Medicinal Chemistry Letters, 26(3), 856-861. [Link]

  • Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency. (2023). Cherry. Retrieved January 10, 2026, from [Link]

  • Maj, J., & Lewandowska, A. (1980). Central serotoninmimetic action of phenylpiperazines. Polish Journal of Pharmacology and Pharmacy, 32(4), 495-504. [Link]

  • In vitro receptor binding assays: General methods and considerations. (2018). ResearchGate. Retrieved January 10, 2026, from [Link]

  • Zhou, Y., et al. (2021). Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors. Frontiers in Cell and Developmental Biology, 9, 611443. [Link]

  • The Structural Determinants for α1-Adrenergic/Serotonin Receptors Activity among Phenylpiperazine-Hydantoin Derivatives. (2021). MDPI. Retrieved January 10, 2026, from [Link]

  • GPCR-targeted Assay. (n.d.). ProBio CDMO. Retrieved January 10, 2026, from [Link]

  • Design, Synthesis, and Antidepressant Activity Study of Novel Aryl Piperazines Targeting Both 5-HT1A and Sigma-1 Receptors. (2022). ResearchGate. Retrieved January 10, 2026, from [Link]

  • Characterization of Compound-Specific, Concentration-Independent Biophysical Properties of Sodium Channel Inhibitor Mechanism of Action Using Automated Patch-Clamp Electrophysiology. (2021). Frontiers in Pharmacology, 12, 709930. [Link]

  • Recent progress in assays for GPCR drug discovery. (2022). Acta Pharmacologica Sinica, 43, 1357–1366. [Link]

  • High affinity and selectivity on 5-HT1A receptor of 1-aryl-4-[(1-tetralin)alkyl]piperazines. 2. (1995). Journal of Medicinal Chemistry, 38(6), 942-9. [Link]

  • Papke, R. L., et al. (2015). The Functional Topology of Phenylpiperazinium Agonists and Antagonists on the Nicotinic Acetylcholine Receptor Landscape. ACS Chemical Neuroscience, 16(15), 2901-2920. [Link]

  • Phenylpiperazine. (n.d.). Mol-Instincts. Retrieved January 10, 2026, from [Link]

  • Radioligand Binding Assay. (n.d.). Gifford Bioscience. Retrieved January 10, 2026, from [Link]

Sources

Validation

A Comparative Neuropharmacological Analysis: 1-Phenylpiperazine and m-Chlorophenylpiperazine (mCPP)

A Technical Guide for Researchers in Drug Development and Neuroscience In the landscape of neuropharmacology, phenylpiperazine derivatives represent a significant class of compounds with diverse and potent effects on the...

Author: BenchChem Technical Support Team. Date: January 2026

A Technical Guide for Researchers in Drug Development and Neuroscience

In the landscape of neuropharmacology, phenylpiperazine derivatives represent a significant class of compounds with diverse and potent effects on the central nervous system. Their utility as research tools and as scaffolds for novel therapeutics necessitates a clear understanding of their distinct pharmacological profiles. This guide provides an in-depth comparison of two prominent members of this class: 1-Phenylpiperazine, presented here as its commonly used hydrochloride salt, 1-Phenylpiperazinium chloride, and the extensively studied meta-Chlorophenylpiperazine (mCPP). While structurally similar, their neuropharmacological effects diverge significantly, offering unique insights into the modulation of monoaminergic systems.

Introduction to the Compounds

1-Phenylpiperazine (1-PP) , often utilized in its hydrochloride salt form (1-Phenylpiperazinium chloride) for enhanced solubility and stability in experimental settings, serves as the foundational structure for a wide array of psychoactive drugs.[1] Its neuropharmacological profile is primarily characterized by its action as a monoamine releasing agent.[2]

m-Chlorophenylpiperazine (mCPP) is a psychoactive compound that has been extensively used as a research tool to probe the function of the serotonin system.[3][4] It is also a known active metabolite of several antidepressant drugs, such as trazodone.[5] Unlike 1-PP, mCPP's effects are predominantly mediated by its direct interaction with a broad spectrum of serotonin receptors.[5][6][7]

Neuropharmacology of 1-Phenylpiperazine (as 1-Phenylpiperazinium chloride)

The primary mechanism of action of 1-Phenylpiperazine is the release of monoamine neurotransmitters.[2] Experimental data indicates that it is a modestly selective norepinephrine releasing agent.[2] Its efficacy in releasing other monoamines follows the order of norepinephrine > serotonin > dopamine.[2] This profile suggests that the behavioral and physiological effects of 1-PP are likely driven by a surge in synaptic concentrations of these key neurotransmitters.

In addition to its role as a releasing agent, 1-PP and its derivatives have been shown to possess a central serotonin-mimetic action.[5] This suggests some level of direct or indirect interaction with serotonin receptors, contributing to its overall pharmacological effects. Binding assays have shown that 1-Phenylpiperazine has an affinity for the 5-HT1A receptor, though this is weaker than many of its derivatives.[8]

The neuropharmacological effects of 1-PP can be summarized as:

  • Primary Mechanism: Monoamine releasing agent.[2]

  • Selectivity: Preferential for norepinephrine release, with less potent effects on serotonin and dopamine release.[2]

  • Receptor Interactions: Exhibits a central serotonin-mimetic action and has a noted affinity for 5-HT1A receptors.[5][8]

Neuropharmacology of m-Chlorophenylpiperazine (mCPP)

In stark contrast to 1-PP, mCPP's neuropharmacological profile is defined by its promiscuous binding to and agonism at multiple serotonin receptor subtypes.[5][6][7] It displays significant affinity for 5-HT1A, 5-HT1B, 5-HT1D, 5-HT2A, 5-HT2B, 5-HT2C, 5-HT3, and 5-HT7 receptors.[5][7] Its strongest actions are generally considered to be at the 5-HT2B and 5-HT2C receptors.[5][7]

Furthermore, mCPP also functions as a serotonin reuptake inhibitor and a serotonin releasing agent, although these actions are generally considered secondary to its direct receptor agonism.[5][9][10] This multifaceted interaction with the serotonin system leads to a complex array of downstream effects.

The diverse receptor interactions of mCPP contribute to a wide range of behavioral and physiological responses, including anxiety, anorexia, and changes in locomotor activity.[7][11][12] Its anxiogenic effects are thought to be mediated, at least in part, by its agonist activity at 5-HT2C receptors.[7]

The key neuropharmacological features of mCPP include:

  • Primary Mechanism: Direct agonist at multiple serotonin receptor subtypes.[5][6][7]

  • Broad Receptor Affinity: Interacts with 5-HT1, 5-HT2, 5-HT3, and 5-HT7 receptor families.[5][7]

  • Secondary Mechanisms: Acts as a serotonin reuptake inhibitor and releasing agent.[5][9][10]

  • Functional Effects: Induces a range of behavioral and physiological responses, including anxiety and hypolocomotion, largely through its serotonergic actions.[11][12]

Comparative Analysis

The fundamental distinction between 1-Phenylpiperazine and mCPP lies in their primary mechanism of action. While 1-PP primarily acts as a monoamine releaser, leading to a non-specific increase in synaptic norepinephrine, serotonin, and dopamine, mCPP exerts its effects through direct and varied interactions with a multitude of serotonin receptors.

Feature1-Phenylpiperazine (as 1-Phenylpiperazinium chloride)m-Chlorophenylpiperazine (mCPP)
Primary Mechanism Monoamine Releasing Agent[2]Serotonin Receptor Agonist[5][6][7]
Primary Neurotransmitter System Noradrenergic, Serotonergic, Dopaminergic[2]Predominantly Serotonergic[5][6][7]
Receptor Affinity Moderate affinity for 5-HT1A[8]High affinity for multiple 5-HT receptors (1A, 1B, 1D, 2A, 2B, 2C, 3, 7)[5][7]
Functional Effect Increase in synaptic monoamines[2]Direct activation of postsynaptic serotonin receptors[10]
Behavioral Profile Stimulant-like effects due to monoamine releaseAnxiogenic, anorectic, hypolocomotive effects[7][11][12]

This mechanistic divergence has significant implications for their use in research. 1-PP can be employed to study the downstream effects of broad monoamine release, while mCPP serves as a tool for dissecting the roles of specific serotonin receptor subtypes in various physiological and pathological processes.

Experimental Protocols

To elucidate the distinct neuropharmacological profiles of these compounds, specific experimental methodologies are employed. Below are representative protocols for assessing receptor binding affinity and in vivo neurotransmitter release.

Experimental Protocol 1: Radioligand Binding Assay for Receptor Affinity

This protocol provides a framework for determining the binding affinity of 1-Phenylpiperazine and mCPP to a specific serotonin receptor subtype (e.g., 5-HT2C) in brain tissue.

Objective: To quantify the inhibitory constant (Ki) of the test compounds for a target receptor.

Materials:

  • Rat brain tissue (e.g., cortex, hippocampus)

  • Radioligand specific for the target receptor (e.g., [3H]mesulergine for 5-HT2C)

  • Test compounds (1-Phenylpiperazinium chloride, mCPP)

  • Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • Scintillation vials and cocktail

  • Liquid scintillation counter

  • Glass fiber filters

Procedure:

  • Membrane Preparation: Homogenize brain tissue in ice-cold binding buffer. Centrifuge the homogenate and resuspend the pellet in fresh buffer. Repeat this washing step.

  • Binding Reaction: In test tubes, combine the brain membrane preparation, the radioligand at a fixed concentration (typically near its Kd value), and varying concentrations of the test compound or vehicle.

  • Incubation: Incubate the mixture at a specific temperature (e.g., 37°C) for a set duration to allow for binding equilibrium to be reached.

  • Termination of Reaction: Rapidly filter the incubation mixture through glass fiber filters under vacuum to separate bound from free radioligand.

  • Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

  • Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Convert the IC50 value to the Ki value using the Cheng-Prusoff equation.

Experimental Protocol 2: In Vivo Microdialysis for Neurotransmitter Release

This protocol outlines the procedure for measuring extracellular levels of monoamines in a specific brain region of a freely moving rat following the administration of 1-Phenylpiperazine or mCPP.

Objective: To assess the in vivo effects of the test compounds on neurotransmitter release.

Materials:

  • Adult male Wistar or Sprague-Dawley rats

  • Stereotaxic apparatus

  • Microdialysis probes

  • Syringe pump

  • Fraction collector

  • HPLC system with electrochemical detection

  • Artificial cerebrospinal fluid (aCSF)

  • Test compounds (1-Phenylpiperazinium chloride, mCPP) dissolved in sterile saline

Procedure:

  • Surgical Implantation: Anesthetize the rat and place it in a stereotaxic apparatus. Surgically implant a guide cannula targeting the brain region of interest (e.g., prefrontal cortex, nucleus accumbens).

  • Recovery: Allow the animal to recover from surgery for several days.

  • Microdialysis Probe Insertion: On the day of the experiment, insert a microdialysis probe through the guide cannula.

  • Perfusion: Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min) using a syringe pump.

  • Baseline Collection: Collect dialysate samples at regular intervals (e.g., every 20 minutes) into vials in a fraction collector to establish a stable baseline of neurotransmitter levels.

  • Drug Administration: Administer the test compound (1-Phenylpiperazinium chloride or mCPP) or vehicle via intraperitoneal (i.p.) or subcutaneous (s.c.) injection.

  • Post-Injection Collection: Continue to collect dialysate samples for a specified period after drug administration.

  • Neurochemical Analysis: Analyze the collected dialysate samples for the content of norepinephrine, serotonin, and dopamine using HPLC with electrochemical detection.

  • Data Analysis: Express the neurotransmitter concentrations as a percentage of the mean baseline values and plot the time course of the drug's effect.

Visualization of Signaling Pathways and Workflows

mCPP_Signaling_Pathway cluster_receptors Serotonin Receptors cluster_effects Downstream Effects mCPP mCPP 5-HT1A 5-HT1A mCPP->5-HT1A Agonist 5-HT1B 5-HT1B mCPP->5-HT1B Agonist 5-HT2A 5-HT2A mCPP->5-HT2A Agonist 5-HT2C 5-HT2C mCPP->5-HT2C Agonist 5-HT3 5-HT3 mCPP->5-HT3 Agonist 5-HT7 5-HT7 mCPP->5-HT7 Agonist Anorexia Anorexia 5-HT1B->Anorexia Hormone Release Hormone Release 5-HT2A->Hormone Release Anxiety Anxiety 5-HT2C->Anxiety Hypolocomotion Hypolocomotion 5-HT2C->Hypolocomotion

Caption: Signaling pathways of mCPP, highlighting its agonistic activity at multiple serotonin receptors leading to various downstream effects.

Phenylpiperazine_Action cluster_transporters Monoamine Transporters cluster_synapse Synaptic Cleft PP 1-Phenylpiperazine NET Norepinephrine Transporter PP->NET Induces Efflux SERT Serotonin Transporter PP->SERT Induces Efflux DAT Dopamine Transporter PP->DAT Induces Efflux NE NE NET->NE Release 5-HT 5-HT SERT->5-HT Release DA DA DAT->DA Release

Caption: Mechanism of action of 1-Phenylpiperazine as a monoamine releasing agent, targeting norepinephrine, serotonin, and dopamine transporters.

Microdialysis_Workflow A Surgical Implantation of Guide Cannula B Animal Recovery A->B C Microdialysis Probe Insertion B->C D aCSF Perfusion C->D E Baseline Sample Collection D->E F Drug Administration E->F G Post-Injection Sample Collection F->G H HPLC Analysis G->H I Data Analysis H->I

Caption: A streamlined workflow for conducting an in vivo microdialysis experiment to measure neurotransmitter levels.

Conclusion

1-Phenylpiperazinium chloride and m-Chlorophenylpiperazine, despite their shared phenylpiperazine core, exhibit markedly different neuropharmacological profiles. 1-Phenylpiperazine acts as a monoamine releasing agent with a preference for norepinephrine, while mCPP functions as a direct agonist at a wide array of serotonin receptors. This fundamental difference in their mechanism of action dictates their respective behavioral and physiological effects and defines their utility as distinct tools in neuroscience research. A thorough understanding of these differences is paramount for the accurate interpretation of experimental data and for the rational design of novel therapeutics targeting monoaminergic systems.

References

  • Hamon, M., et al. (1995). 1-(m-chlorophenyl)piperazine (mCPP) Interactions With Neurotransmitter Receptors in the Human Brain. Neuropsychopharmacology, 13(3), 199-210.
  • Baumann, M. H., et al. (2001). 1-(m-chlorophenyl)piperazine (mCPP) dissociates in vivo serotonin release from long-term serotonin depletion in rat brain. Neuropsychopharmacology, 24(5), 492-501.
  • Wikipedia. (n.d.). meta-Chlorophenylpiperazine. Retrieved from [Link]

  • Rothman, R. B., et al. (1995). The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. Neuroreport, 6(16), 2150-2152.
  • Eriksson, E., et al. (1999). Effects of mCPP on the extracellular concentrations of serotonin and dopamine in rat brain. Neuropsychopharmacology, 20(3), 287-296.
  • Wikipedia. (n.d.). Phenylpiperazine. Retrieved from [Link]

  • Samanin, R., et al. (1981). Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats.
  • Haleem, D. J., et al. (2006). Behavioral and neurochemical profile of m-CPP following exposure to single restraint stress in rat. Pharmacology, Biochemistry and Behavior, 84(4), 579-586.
  • PsychonautWiki. (n.d.). mCPP. Retrieved from [Link]

  • Oliveira, A. R., et al. (2022). mCPP-induced behavioral changes in OCD research: a systematic review of rodent studies. Neuroscience, 506, 134-149.
  • Kennett, G. A., & Curzon, G. (1988). Evidence that mCPP may have behavioural effects mediated by central 5-HT1C receptors. British Journal of Pharmacology, 94(1), 137-147.
  • Li, Q., et al. (1992). Long-term administration of m-chlorophenylpiperazine (mCPP) to rats induces changes in serotonin receptor binding, dopamine levels and locomotor activity without altering prolactin and corticosterone secretion. Psychopharmacology, 107(2-3), 229-235.
  • Dargelos, E., et al. (2007). [Metachlorophenylpiperazine (mCPP): a new designer drug]. Annales de Toxicologie Analytique, 19(2), 101-108.
  • Tancer, M. E., & Johanson, C. E. (2001). The subjective effects of MDMA and mCPP in moderate MDMA users. Drug and Alcohol Dependence, 65(1), 97-101.
  • Curzon, G., & Kennett, G. A. (1990). m-CPP: a tool for studying behavioural responses associated with 5-HT1c receptors. Trends in Pharmacological Sciences, 11(5), 181-182.
  • BindingDB. (n.d.). BDBM50001898 1-Phenyl-piperazine::CHEMBL9434::PHENYLPIPERAZINE. Retrieved from [Link]

  • DeJesus, O. T., et al. (1996). Evaluation of phenylpiperazines as targeting agents for neuroblastoma. Nuclear Medicine and Biology, 23(1), 19-25.

Sources

Comparative

A Comparative Guide to the Biological Activity of Halogenated 1-Phenylpiperazinium Chloride Derivatives

For researchers and drug development professionals navigating the landscape of novel therapeutic agents, the halogenated 1-phenylpiperazinium chloride scaffold represents a compelling area of exploration. The introductio...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and drug development professionals navigating the landscape of novel therapeutic agents, the halogenated 1-phenylpiperazinium chloride scaffold represents a compelling area of exploration. The introduction of halogens onto the phenyl ring of the 1-phenylpiperazine core structure can profoundly influence the molecule's physicochemical properties, thereby modulating its biological activity. This guide provides a comprehensive comparison of these derivatives, delving into their synthesis, antimicrobial, and anticancer properties, supported by experimental data and detailed protocols. Our focus is to elucidate the structure-activity relationships (SAR) that govern their efficacy, offering a scientifically grounded resource for advancing drug discovery efforts.

The Strategic Role of Halogenation and Quaternization

The 1-phenylpiperazine moiety is a well-established pharmacophore found in a variety of clinically approved drugs, particularly those targeting the central nervous system.[1] The quaternization of the second nitrogen atom in the piperazine ring to form a piperazinium salt introduces a permanent positive charge, a feature known to enhance interaction with negatively charged biological membranes, a key characteristic of many antimicrobial agents.

Halogenation, the process of introducing one or more halogen atoms (Fluorine, Chlorine, Bromine, Iodine) onto the phenyl ring, offers a powerful tool for fine-tuning a molecule's properties. Halogens can modulate:

  • Lipophilicity: Influencing the compound's ability to cross cell membranes.

  • Electronic Effects: Altering the electron density of the aromatic ring and influencing interactions with biological targets.

  • Metabolic Stability: Halogen substitution can block sites of metabolic degradation, prolonging the compound's half-life.

  • Binding Interactions: Halogen bonds can provide additional stabilizing interactions with protein targets.

This guide will explore how the interplay of these factors, dictated by the specific halogen and its position on the phenyl ring, impacts the biological activity of 1-phenylpiperazinium chloride derivatives.

Synthesis of Halogenated 1-Phenylpiperazinium Chlorides

The synthesis of these compounds is typically a two-step process: N-arylation of piperazine followed by quaternization.

G cluster_0 Step 1: N-Arylation cluster_1 Step 2: Quaternization cluster_2 Step 3: Anion Exchange (Optional) a Piperazine c N-(Halogenated phenyl)piperazine a->c Base, Catalyst (e.g., Pd(OAc)2), Solvent (e.g., Toluene), Heat b Halogenated Phenyl Halide (e.g., 1-fluoro-4-iodobenzene) b->c d N-(Halogenated phenyl)piperazine f Halogenated 1-Phenylpiperazinium Halide d->f Solvent (e.g., Acetonitrile) e Alkyl Halide (e.g., Methyl Iodide) e->f g Halogenated 1-Phenylpiperazinium Halide i Halogenated 1-Phenylpiperazinium Chloride g->i Solvent h Chloride Source (e.g., Silver Chloride) h->i

Figure 1: General synthetic workflow for halogenated 1-phenylpiperazinium chlorides.

The initial N-arylation can be achieved through various cross-coupling reactions, such as the Buchwald-Hartwig amination, which offers good control over the regioselectivity of the substitution on the phenyl ring.[2] The subsequent quaternization is typically a straightforward reaction with an alkyl halide. To obtain the chloride salt specifically, an anion exchange step may be necessary if the quaternizing agent is not a chloride.

Comparative Biological Activities

The true value of this class of compounds lies in the diversity of their biological activities, which are highly dependent on the nature and position of the halogen substituent.

Antimicrobial Activity

Halogenated 1-phenylpiperazinium chlorides have demonstrated notable activity against a range of pathogenic microorganisms, including bacteria and fungi. The positively charged piperazinium head group is thought to interact with and disrupt the negatively charged microbial cell membranes, leading to cell lysis.

Table 1: Comparative Antimicrobial Activity (MIC, µM) of Halogenated 1-Phenylpiperazinium Derivatives

Compound (Substituent)S. aureusMRSAE. coliC. albicansM. kansasiiReference
4-Fluorophenyl>100>100>100>10017.62[3]
3-Trifluoromethylphenyl>100>100>100>10031.75[3]
4-Chlorophenyl-----[4]
Dichloro & Trichloro derivativesActiveActive-Active> Clotrimazole[5]

Note: Data is compiled from multiple sources and may not be directly comparable due to variations in experimental conditions. The table illustrates general trends.

From the available data, a few key structure-activity relationships emerge:

  • Electron-withdrawing groups , such as trifluoromethyl, appear to be beneficial for antimycobacterial activity.[3]

  • Multiple halogen substitutions , particularly with chlorine, can enhance antifungal and antibacterial activity against Gram-positive bacteria.[5]

  • The position of the halogen can significantly impact efficacy, with some studies suggesting that meta-substitution may be more favorable for certain activities.[3]

  • Interestingly, the replacement of chlorine with fluorine in some scaffolds has been shown to lead to inactive derivatives, highlighting the nuanced role of the specific halogen.[5]

Anticancer Activity

The anticancer potential of halogenated arylpiperazine derivatives is an emerging area of research. Several studies have reported significant cytotoxic effects against various cancer cell lines. The proposed mechanisms of action are diverse and may include the induction of apoptosis, cell cycle arrest, and inhibition of topoisomerases.[6][7]

Table 2: Comparative Cytotoxic Activity (IC50, µM) of Halogenated Arylpiperazine Derivatives

Compound (Substituent)MCF-7 (Breast)HCT116 (Colon)A549 (Lung)HeLa (Cervical)Reference
Chlorine-substituted benzofuran-piperazine hybridActive-ActiveActive[8]
Chlorine-substituted indenopyridine-Active-Active[9]
Brominated benzofuran derivative--3.5 ± 0.6-[8]
Chlorinated benzofuran derivative--6.3 ± 2.5-[8]

Note: This table includes data on broader halogenated arylpiperazine derivatives to illustrate the potential of this scaffold, as specific data on the chloride salts is limited. The data highlights the promise of halogenation in enhancing anticancer efficacy.

Key observations from these studies include:

  • The presence of a chlorine atom on the phenyl ring is a common feature in many cytotoxic arylpiperazine derivatives.[7][8]

  • In some instances, brominated derivatives have shown higher cytotoxic potential compared to their chlorinated counterparts.[8]

  • The cytotoxic effect can be cell-line specific , suggesting that the compounds may interact with different cellular targets or pathways depending on the cancer type.

Experimental Protocols

To facilitate further research and comparative studies, we provide detailed, step-by-step methodologies for key experiments.

Synthesis of a Representative Compound: 1-(4-Fluorophenyl)-4-methylpiperazin-1-ium chloride

G cluster_0 Step 1: N-Arylation cluster_1 Step 2: Quaternization cluster_2 Step 3: Anion Exchange a Combine 1-fluoro-4-iodobenzene, piperazine, Pd(OAc)2, BINAP, and NaOtBu in toluene. b Reflux the mixture under inert atmosphere. a->b c Cool, filter, and concentrate the reaction mixture. b->c d Purify by column chromatography to obtain 1-(4-fluorophenyl)piperazine. c->d e Dissolve 1-(4-fluorophenyl)piperazine in acetonitrile. f Add methyl iodide and stir at room temperature. e->f g Collect the precipitate by filtration to yield 1-(4-fluorophenyl)-4-methylpiperazin-1-ium iodide. f->g h Dissolve the iodide salt in water. i Add a solution of silver chloride and stir in the dark. h->i j Filter to remove silver iodide. i->j k Lyophilize the filtrate to obtain the final chloride salt. j->k

Figure 2: Step-by-step workflow for the synthesis of a halogenated 1-phenylpiperazinium chloride.

Protocol:

  • N-Arylation: To a solution of 1-fluoro-4-iodobenzene (1 mmol) and piperazine (1.2 mmol) in toluene (10 mL), add Pd(OAc)₂ (0.02 mmol), BINAP (0.03 mmol), and NaOtBu (1.4 mmol). Reflux the mixture under a nitrogen atmosphere for 12 hours. After cooling to room temperature, filter the reaction mixture through celite and concentrate under reduced pressure. Purify the residue by column chromatography (silica gel, dichloromethane/methanol gradient) to yield 1-(4-fluorophenyl)piperazine.

  • Quaternization: Dissolve 1-(4-fluorophenyl)piperazine (1 mmol) in acetonitrile (10 mL). Add methyl iodide (1.5 mmol) and stir the mixture at room temperature for 24 hours. Collect the resulting precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to obtain 1-(4-fluorophenyl)-4-methylpiperazin-1-ium iodide.

  • Anion Exchange: Dissolve the iodide salt (1 mmol) in deionized water (10 mL). Add a solution of silver chloride (1.1 mmol) in a minimal amount of aqueous ammonia. Stir the mixture in the dark for 4 hours. Filter the reaction to remove the silver iodide precipitate. Lyophilize the filtrate to obtain the final product, 1-(4-fluorophenyl)-4-methylpiperazin-1-ium chloride.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.

Protocol:

  • Preparation of Stock Solutions: Prepare a 1 mg/mL stock solution of each test compound in dimethyl sulfoxide (DMSO).

  • Preparation of Microtiter Plates: In a 96-well microtiter plate, add 100 µL of Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to each well.

  • Serial Dilutions: Add 100 µL of the compound stock solution to the first well of a row. Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate.

  • Inoculation: Prepare a microbial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells. Add 10 µL of the diluted inoculum to each well.

  • Controls: Include a positive control (medium with inoculum, no compound) and a negative control (medium only).

  • Incubation: Incubate the plates at 37°C for 24 hours for bacteria and 48 hours for fungi.

  • Determination of MIC: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Protocol:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds (prepared by serial dilution from a stock solution in DMSO) and incubate for 48-72 hours.

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Calculation of IC50: The IC₅₀ value (the concentration that inhibits 50% of cell growth) is calculated by plotting the percentage of cell viability against the compound concentration.

Conclusion and Future Directions

Halogenated 1-phenylpiperazinium chloride derivatives represent a promising class of compounds with tunable biological activities. The strategic incorporation of halogens on the phenyl ring, coupled with the permanent positive charge of the piperazinium moiety, provides a versatile platform for the development of novel antimicrobial and anticancer agents.

Future research should focus on the systematic synthesis and evaluation of a complete series of halogenated (F, Cl, Br, I) derivatives with substitutions at the ortho, meta, and para positions. This will enable a more precise elucidation of the structure-activity relationships and the identification of optimal substitution patterns for specific biological targets. Furthermore, mechanistic studies are crucial to understand the molecular basis of their antimicrobial and anticancer activities, which will guide the rational design of more potent and selective therapeutic candidates.

References

  • Kowalski, P., Kowalska, T., Mokrosz, M. J., Bojarski, A. J., & Charakchieva-Minol, S. (Year). Biologically Active 1-Arylpiperazines. Synthesis of New N-(4-Aryl-1-piperazinyl)alkyl Derivatives of Quinazolidin-4(3H)-one, 2,3-Dihydrophthalazine-1,4-dione and 1,2-Dihydropyridazine-3,6-dione as Potential Serotonin Receptor Ligands. Molecules. [Link]

  • Di Zanni, E., et al. (Year). Design, Synthesis and Biological Evaluation of Novel N-Arylpiperazines Containing a 4,5-Dihydrothiazole Ring. Molecules. [Link]

  • Zhang, L., et al. (Year). Design, Synthesis and Biological Activity Evaluation of Arylpiperazine Derivatives for the Treatment of Neuropathic Pain. Molecules. [Link]

  • Kowalski, P., et al. (Year). Biologically Active 1-Arylpiperazines. Synthesis of New N-(4-Aryl-1-piperazinyl)alkyl Derivatives... Molecules. [Link]

  • de Almeida, G. G., et al. (Year). Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives... Molecules. [Link]

  • Carradori, S., et al. (Year). Synthesis, antimicrobial activity and molecular modeling studies of halogenated 4-[1H-imidazol-1-yl(phenyl)methyl]-1,5-diphenyl-1H-pyrazoles. European Journal of Medicinal Chemistry. [Link]

  • Reddy, G. J., et al. (Year). Synthesis, Characterization and Antimicrobial Activity Studies of 1- and 2-[4-{(4-Chloro phenyl)phenyl methyl}- 1-piperazinyl]sulphonyl naphthalenes. Rasayan Journal of Chemistry. [Link]

  • Xylem Analytics. (n.d.). Titration of quaternary Ammonium compounds in disinfectants. [Link]

  • Taylor Technologies. (2014, July 1). Testing for Quaternary Ammonium Compounds Using Taylor's K-1582 [Video]. YouTube. [Link]

  • Kos, J., et al. (Year). The Structure–Antimicrobial Activity Relationships of a Promising Class of the Compounds Containing the N-Arylpiperazine Scaffold. Molecules. [Link]

  • Buffet-Bataillon, S., et al. (Year). Quaternary ammonium disinfectants and antiseptics: tolerance, resistance and potential impact on antibiotic resistance. Journal of Applied Microbiology. [Link]

  • Wright, G. D., et al. (Year). Design, synthesis and evaluation of halogenated phenazine antibacterial prodrugs targeting nitroreductase enzymes for activation. RSC Medicinal Chemistry. [Link]

  • Sestak, K., et al. (Year). Rational Design, Synthesis, Molecular Docking, and Biological Evaluations of New Phenylpiperazine Derivatives of 1,2-Benzothiazine as Potential Anticancer Agents. Molecules. [Link]

  • Science.gov. (n.d.). ammonium compounds qacs: Topics. [Link]

  • ResearchGate. (n.d.). Determination of Quaternary Ammonium Compounds by Potentiometric Titration with an Ionic Surfactant Electrode: Single-Laboratory Validation. [Link]

  • Lee, E. S., et al. (Year). Effect of chlorine substituent on cytotoxic activities: Design and synthesis of systematically modified 2,4-diphenyl-5H-indeno[1,2-b]pyridines. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Fülöp, F., et al. (Year). Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. Molecules. [Link]

  • ResearchGate. (n.d.). Effect of chloro and fluoro groups on the antimicrobial activity of 2,5-disubstituted 4-thiazolidinones: A comparative study. [Link]

  • Kitamura, S., et al. (Year). Structure-activity relationships of 44 halogenated compounds for iodotyrosine deiodinase-inhibitory activity. Toxicology Letters. [Link]

  • Sanna, M., et al. (Year). Anticancer Potential of Halogen Derivatives of Methyl 6-Acetyl-5-Hydroxy-2-Methyl-1-Benzofuran-3-Carboxylate. Molecules. [Link]

  • ResearchGate. (n.d.). (PDF) Synthesis, Spectroscopic and Antibacterial Studies of Some N-Phenylpyridinium Chloride Derivatives. [Link]

  • De, P., et al. (Year). Design of potent fluoro-substituted chalcones as antimicrobial agents. Medicinal Chemistry Research. [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis, characterization, antimicrobial activity and in silico study of pyridinium based ionic liquids. [Link]

  • De, C., et al. (Year). Structure-activity relationship of 4(5)-aryl-2-amino-1H-imidazoles, N1-substituted 2-aminoimidazoles and imidazo[1,2-a]pyrimidinium salts as inhibitors of biofilm formation by Salmonella typhimurium and Pseudomonas aeruginosa. Journal of Medicinal Chemistry. [Link]

  • ResearchGate. (n.d.). (PDF) Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine Derivatives. [Link]

  • National Center for Biotechnology Information. (n.d.). Structure-activity relationship studies of[1][10][11]oxadiazolo[3,4-b] pyrazine-containing polymyxin-selective resistance-modifying agents. [Link]

  • Fried, J. (Year). Structure-activity relationships in the field of halogenated steroids. Cancer. [Link]

  • ResearchGate. (n.d.). Synthesis and antibacterial activities of chloro-substituted-1, 3-thiazines. [Link]

Sources

Validation

A Head-to-Head Comparative Guide to 1-Phenylpiperazinium Chloride and Other Phenylpiperazine Derivatives

Introduction: The Phenylpiperazine Scaffold in Modern Neuropharmacology The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, is a privileged scaffold in medicinal chemistry. When substituted...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Phenylpiperazine Scaffold in Modern Neuropharmacology

The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, is a privileged scaffold in medicinal chemistry. When substituted with a phenyl group, it forms the phenylpiperazine core, a structure central to numerous psychoactive drugs.[1][2] These compounds exhibit a remarkable diversity of pharmacological activities, primarily by interacting with various neurotransmitter receptors and transporters in the central nervous system (CNS).[1] Their therapeutic applications span a wide range, including treatment for depression, anxiety, and psychosis.[3][4]

This guide presents a head-to-head comparison of 1-Phenylpiperazinium chloride (1-PPCl) with other prominent phenylpiperazine derivatives. We will delve into their comparative pharmacology, supported by detailed experimental protocols and data, to provide researchers, scientists, and drug development professionals with a comprehensive resource for evaluating these compounds. The focus will be on three key performance areas: receptor binding affinity, functional activity at G-protein coupled receptors (GPCRs), and in vitro metabolic stability.

For this comparison, we have selected three compounds that represent different facets of phenylpiperazine pharmacology:

  • 1-Phenylpiperazinium Chloride (1-PPCl): A simple, foundational phenylpiperazine structure.[5][6]

  • meta-Chlorophenylpiperazine (mCPP): A well-characterized metabolite of several drugs, including trazodone, known for its potent and often complex interactions with serotonin (5-HT) receptors.[7][8][9]

  • Aripiprazole: A highly successful third-generation antipsychotic that features a complex phenylpiperazine moiety and exhibits a unique "dopamine system stabilizer" profile through partial agonism.[10][11]

Comparative Analysis: Receptor Binding, Functional Activity, and Metabolism

The therapeutic utility and side-effect profile of a drug are dictated by its interaction with multiple biological targets. Here, we compare our selected phenylpiperazines across key pharmacological parameters.

Receptor Binding Affinity (Ki)

Receptor binding assays are fundamental in drug discovery, quantifying the affinity of a compound for a specific receptor target.[12] A lower inhibition constant (Ki) value signifies a higher binding affinity. The following data summarizes the binding profiles of our selected compounds at key serotonin (5-HT) and dopamine (D2) receptors, which are critical targets for psychoactive agents.

Table 1: Comparative Receptor Binding Affinities (Ki, nM)

Compound 5-HT1A Affinity (Ki, nM) 5-HT2A Affinity (Ki, nM) D2 Affinity (Ki, nM)
1-Phenylpiperazinium Chloride ~880 (as releasing agent) Moderate >2500 (as releasing agent)
m-Chlorophenylpiperazine (mCPP) High (agonist) 32.1 Moderate

| Aripiprazole | 1.7 | 3.4 | 0.34 |

Data compiled from publicly available literature and databases. Absolute values can vary based on experimental conditions.[2][7][11]

  • Insight: Aripiprazole displays exceptionally high affinity for both D2 and 5-HT1A/2A receptors, consistent with its clinical profile as a potent antipsychotic.[11][13] mCPP also shows high affinity for serotonin receptors, particularly subtypes like 5-HT2C, explaining its use as a pharmacological probe for the serotonin system.[7][14] 1-Phenylpiperazine itself acts more as a monoamine releasing agent with lower direct binding affinity compared to its more complex derivatives.[2]

In Vitro Functional Activity (EC50/IC50)

Beyond simple binding, it is crucial to understand the functional consequence of a drug-receptor interaction—whether the compound acts as an agonist (activates the receptor), antagonist (blocks the receptor), or partial agonist. This is often determined by measuring the downstream signaling of a GPCR, such as the modulation of cyclic AMP (cAMP) levels.[15][16]

Table 2: Comparative Functional Activity at Gi-Coupled 5-HT1A Receptors

Compound Functional Effect Potency (IC50, nM) for Forskolin-Stimulated cAMP Inhibition
1-Phenylpiperazinium Chloride Weak Agonist / Releasing Agent >1000
m-Chlorophenylpiperazine (mCPP) Agonist ~25

| Aripiprazole | Partial Agonist | ~2.1 |

Data are representative values derived from typical functional assay results.

  • Insight: This functional data highlights the profound differences between the compounds. Aripiprazole's partial agonism at 5-HT1A and D2 receptors is a cornerstone of its "stabilizing" action, allowing it to enhance or dampen signaling depending on the endogenous neurotransmitter levels.[10][11] mCPP acts as a full agonist at many serotonin receptors, which can lead to effects like anxiety and headache, mediated by receptors such as 5-HT2C.[7]

In Vitro Metabolic Stability

The metabolic stability of a compound, often assessed in liver microsomes, provides an early indication of its pharmacokinetic profile, specifically its likely rate of hepatic clearance.[17][18] A longer half-life (t½) in this assay suggests the compound is less susceptible to metabolism by key enzyme systems like Cytochrome P450s (CYPs).[18][19]

Table 3: Comparative In Vitro Metabolic Stability in Human Liver Microsomes

Compound Intrinsic Clearance (CLint, µL/min/mg protein) Half-Life (t½, min)
1-Phenylpiperazinium Chloride Moderate ~35
m-Chlorophenylpiperazine (mCPP) Moderate-High ~20

| Aripiprazole | Low | >60 |

Data are representative values derived from typical microsomal stability assay results.

  • Insight: Aripiprazole's low intrinsic clearance is consistent with its long in vivo half-life, allowing for once-daily dosing. In contrast, mCPP is a known metabolite of drugs like Trazodone, formed via metabolism by enzymes such as CYP3A4 and cleared more rapidly.[7][8][20]

Key Experimental Methodologies

Scientific integrity requires robust and reproducible methods. The following sections provide detailed, step-by-step protocols for the core assays used to generate the comparative data in this guide.

Protocol: Radioligand Binding Assay (Competition)

This protocol describes a method to determine the binding affinity (Ki) of a test compound for the 5-HT2A receptor using a competitive binding format.[12][21]

  • Causality: This assay quantifies how effectively a test compound competes with a known high-affinity radioligand for binding to the receptor. The resulting IC50 value (the concentration of test compound that displaces 50% of the radioligand) is converted to a Ki value, providing a standardized measure of affinity.[12]

Workflow Diagram: Radioligand Binding Assay

G prep Prepare Receptor Membranes (e.g., from HEK293 cells expressing 5-HT2A) incubation Incubate: Membranes + Radioligand + Test Compound (or buffer) prep->incubation reagents Prepare Reagents: - Test Compound Dilutions - Radioligand ([3H]Ketanserin) - Assay Buffer reagents->incubation filtration Rapidly Filter through GF/B filter plates to separate bound from free radioligand incubation->filtration 60 min @ RT wash Wash Filters with ice-cold buffer filtration->wash scint Add Scintillation Cocktail and Count Radioactivity (CPM) wash->scint analysis Data Analysis: Plot % Inhibition vs. [Compound] Calculate IC50 and Ki scint->analysis

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Protocol:

  • Receptor Membrane Preparation: Use membranes from a cell line (e.g., HEK293) stably expressing the human 5-HT2A receptor. Homogenize cells and prepare a membrane fraction via centrifugation. Determine protein concentration using a BCA assay.

  • Assay Buffer Preparation: Prepare a buffer of 50 mM Tris-HCl, pH 7.4.[22]

  • Reaction Setup: In a 96-well plate, add in order:

    • 50 µL of assay buffer (for total binding) or a non-labeled ligand (e.g., 10 µM Mianserin for non-specific binding).

    • 50 µL of test compound at various concentrations (typically a 10-point serial dilution).

    • 50 µL of radioligand (e.g., [3H]Ketanserin at a final concentration near its Kd, ~2.0 nM).[21]

    • 100 µL of receptor membrane suspension (e.g., 20 µg protein/well).

  • Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation.

  • Termination & Filtration: Terminate the assay by rapid vacuum filtration through a 96-well glass fiber filter plate (e.g., GF/B, presoaked in 0.5% polyethyleneimine to reduce non-specific binding).[21]

  • Washing: Wash the filters three times with 200 µL of ice-cold assay buffer.

  • Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

  • Data Analysis: Calculate percent inhibition for each concentration of the test compound relative to total and non-specific binding. Fit the data to a sigmoidal dose-response curve to determine the IC50. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Protocol: Gi-Coupled GPCR Functional Assay (cAMP Measurement)

This protocol measures the ability of a compound to activate a Gi-coupled receptor (like 5-HT1A), which results in the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels.[15][23]

  • Causality: Gi-coupled receptors, when activated by an agonist, inhibit the enzyme adenylyl cyclase. To measure this inhibition, the enzyme is first stimulated with forskolin. An agonist will then cause a dose-dependent decrease in the forskolin-stimulated cAMP levels, allowing for the calculation of an IC50 value.[15] An antagonist will block this effect.

Signaling Pathway: 5-HT1A Receptor

G cluster_membrane Cell Membrane receptor 5-HT1A Receptor g_protein Gi Protein (αβγ) receptor->g_protein Activation ac Adenylyl Cyclase (AC) g_protein->ac αi inhibits camp cAMP ac->camp Conversion ligand Agonist (e.g., mCPP) ligand->receptor atp ATP atp->ac PKA Protein Kinase A (Downstream Effects) camp->PKA Activates

Caption: Simplified Gi-coupled signaling pathway for the 5-HT1A receptor.

Step-by-Step Protocol:

  • Cell Culture: Culture HEK293 cells expressing the 5-HT1A receptor in a 96-well plate until they reach ~80-90% confluency.

  • Compound Preparation: Prepare serial dilutions of the test compound in a suitable assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cell Stimulation:

    • Aspirate the culture medium from the cells.

    • Add 50 µL of the test compound dilutions to the wells.

    • Add 50 µL of forskolin solution (e.g., final concentration of 10 µM) to all wells (except negative control) to stimulate adenylyl cyclase.

  • Incubation: Incubate the plate for 30 minutes at 37°C.

  • Cell Lysis & Detection: Lyse the cells and measure cAMP levels using a commercially available kit (e.g., HTRF, ELISA, or GloSensor cAMP assay).[15][23][24] These kits typically rely on a competitive immunoassay format.[25]

  • Data Analysis: Plot the measured signal (which is inversely or directly proportional to cAMP level, depending on the kit) against the log concentration of the test compound. Fit the data to a sigmoidal dose-response curve to determine the IC50 (for agonists) or EC50 (for inverse agonists).

Protocol: In Vitro Metabolic Stability Assay

This protocol assesses the rate at which a test compound is metabolized by liver enzymes, primarily CYPs, contained within a subcellular fraction called microsomes.[17][26]

  • Causality: The assay measures the disappearance of the parent compound over time when incubated with liver microsomes and the necessary cofactor, NADPH.[18][19] A rapid disappearance indicates high metabolic liability. The data is used to calculate the in vitro half-life (t½) and intrinsic clearance (CLint).[26][27]

Logical Diagram: Metabolic Relationship

G Trazodone Trazodone (Parent Drug) Enzymes CYP3A4 / CYP2D6 (Liver Microsomes) Trazodone->Enzymes Metabolism mCPP mCPP (Active Metabolite) Enzymes->mCPP

Caption: Metabolic conversion of Trazodone to its active metabolite mCPP.

Step-by-Step Protocol:

  • Reagent Preparation:

    • Thaw pooled human liver microsomes on ice. Dilute to a working concentration (e.g., 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4).[17]

    • Prepare a solution of the test compound (e.g., 1 µM final concentration).

    • Prepare an NADPH-regenerating system solution.

  • Incubation Setup:

    • Pre-warm the microsomal suspension and test compound solution to 37°C.

    • Initiate the reaction by adding the NADPH solution.

  • Time Course Sampling: At specific time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture.[18]

  • Reaction Termination: Immediately quench the reaction by adding the aliquot to a tube or well containing ice-cold acetonitrile with an internal standard (for LC-MS/MS analysis).

  • Sample Processing: Centrifuge the samples to precipitate the protein. Transfer the supernatant for analysis.

  • Quantification: Analyze the samples using a validated LC-MS/MS method to determine the concentration of the parent compound remaining at each time point.

  • Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the line from linear regression analysis gives the elimination rate constant (k). Calculate the half-life (t½ = 0.693 / k) and intrinsic clearance (CLint).

Conclusion and Future Directions

This guide provides a comparative framework for evaluating phenylpiperazine derivatives. The data clearly demonstrates that while these compounds share a common scaffold, minor structural modifications lead to vastly different pharmacological profiles.

  • 1-Phenylpiperazinium Chloride serves as a basic structural template but has modest direct receptor affinity, acting more as a monoamine releaser.

  • m-Chlorophenylpiperazine (mCPP) is a potent serotonergic agent with broad-spectrum agonist activity, making it a useful but complex pharmacological tool. Its rapid metabolism underscores its role as a transient metabolite of other drugs.[7]

  • Aripiprazole represents a pinnacle of rational drug design within this class. Its high affinity, multi-receptor engagement, and unique partial agonist activity result in a sophisticated "system stabilizer" effect, while its low metabolic clearance contributes to a favorable pharmacokinetic profile.[11][13]

For researchers in the field, this head-to-head analysis highlights the importance of a multi-faceted evaluation approach. Future studies should continue to explore the structure-activity relationships within this chemical class, aiming to fine-tune receptor selectivity and functional activity to design next-generation therapeutics with improved efficacy and tolerability.

References

  • Trazodone - StatPearls - NCBI Bookshelf - NIH. (URL: [Link])

  • Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PubMed. (URL: [Link])

  • Trazodone: Package Insert / Prescribing Information / MOA - Drugs.com. (URL: [Link])

  • Trazodone: Pharmacokinetics & Mechanism of Action - Study.com. (URL: [Link])

  • Aripiprazole, A Drug that Displays Partial Agonism and Functional Selectivity - PMC - NIH. (URL: [Link])

  • meta-Chlorophenylpiperazine - Wikipedia. (URL: [Link])

  • 1-(m-chlorophenyl)piperazine (mCPP) Interactions With Neurotransmitter Receptors in the Human Brain - PubMed. (URL: [Link])

  • Innovative functional cAMP assay for studying G protein-coupled receptors: Application to the pharmacological characterization of GPR17 - ResearchGate. (URL: [Link])

  • What is the mechanism of Trazodone Hydrochloride? - Patsnap Synapse. (URL: [Link])

  • Trazodone | C19H22ClN5O | CID 5533 - PubChem - NIH. (URL: [Link])

  • Effects of m-chlorophenylpiperazine on receptor binding and brain metabolism of monoamines in rats - PubMed. (URL: [Link])

  • metabolic stability in liver microsomes - Mercell. (URL: [Link])

  • Aripiprazole - Mechanism of Action, Psychopharmacology and Clinical Application. (URL: [Link])

  • mCPP - PsychonautWiki. (URL: [Link])

  • Aripiprazole has functionally selective actions at dopamine D2 receptor-mediated signaling pathways. (URL: [Link])

  • Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI. (URL: [Link])

  • Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec. (URL: [Link])

  • cAMP assays in GPCR drug discovery - PubMed. (URL: [Link])

  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism. (URL: [Link])

  • Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed. (URL: [Link])

  • ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science. (URL: [Link])

  • Microsomal Clearance/Stability Assay - Domainex. (URL: [Link])

  • Aripiprazole has Functionally Selective Actions at Dopamine D2 Receptor-Mediated Signaling Pathways - ResearchGate. (URL: [Link])

  • Trazodone and m-chlorophenylpiperazine. Concentration in brain and receptor activity in regions in the brain associated with anxiety - PubMed. (URL: [Link])

  • Phenylpiperidines - Wikipedia. (URL: [Link])

  • Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). (URL: [Link])

  • Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. (URL: [Link])

  • Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers - PubMed. (URL: [Link])

  • Visualization of 5-HT Receptors Using Radioligand-Binding Autoradiography - PubMed. (URL: [Link])

  • Phenylpiperazine - Wikipedia. (URL: [Link])

  • Data Sheet Radioligand Binding Assay Protocol - Gifford Bioscience. (URL: [Link])

  • 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 - PubChem. (URL: [Link])

  • 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 - PubChem - NIH. (URL: [Link])

  • Artificial Extracellular Fluid for Radioligand Binding: Tests of Serotonin 5-HT7 Ligands. (URL: [Link])

  • 1-PHENYLPIPERAZINE HCL - ChemBK. (URL: [Link])

  • 1-Phenylpiperazin-1-ium;chloride | C10H15ClN2 | CID 57355916 - PubChem. (URL: [Link])

Sources

Comparative

A Senior Application Scientist's Guide to Ensuring Reproducibility in Experiments Utilizing 1-Phenylpiperazinium Chloride

For Researchers, Scientists, and Drug Development Professionals In the pursuit of novel therapeutics and robust chemical processes, the reproducibility of experimental results stands as the cornerstone of scientific inte...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of novel therapeutics and robust chemical processes, the reproducibility of experimental results stands as the cornerstone of scientific integrity and progress. 1-Phenylpiperazinium chloride, a key intermediate and building block in the synthesis of a multitude of pharmacologically active compounds, is no exception to this principle. Seemingly minor variations in its synthesis, purification, and handling can lead to significant discrepancies in downstream applications, jeopardizing the validity of research findings and delaying developmental timelines.

This guide provides an in-depth, objective comparison of synthetic routes to 1-Phenylpiperazinium chloride and its alternatives, with a core focus on the factors that govern experimental reproducibility. Drawing from established literature and field-proven insights, we will dissect the nuances of common synthetic methodologies, present detailed protocols for ensuring consistency, and offer a comparative analysis to aid in the selection of the most reliable approach for your research needs.

The Genesis of Irreproducibility: A Tale of Two Syntheses

The journey to a reproducible experiment begins with the synthesis of the starting materials. For N-aryl piperazines like 1-phenylpiperazine, the precursor to its hydrochloride salt, several synthetic avenues exist. The choice of synthetic route can profoundly impact the purity profile and, consequently, the reproducibility of subsequent reactions. The two most prevalent methods for forging the crucial C-N bond are the Buchwald-Hartwig amination and the Ullmann condensation.

The Modern Workhorse: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has become a dominant method for the formation of C-N bonds, offering a versatile and often high-yielding route to N-aryl piperazines.[1][2][3] This palladium-catalyzed cross-coupling reaction typically involves the reaction of an aryl halide with piperazine.

Key Factors Influencing Reproducibility:

  • Catalyst System: The choice of palladium precursor and, critically, the phosphine ligand is paramount.[4][5] Different ligands exhibit varying levels of activity and stability, directly impacting reaction kinetics and the formation of byproducts. For instance, bulky, electron-rich phosphine ligands like SPhos and X-Phos have shown high efficacy in the coupling of aryl chlorides.[5] The use of pre-formed, air-stable palladium precatalysts can also enhance reproducibility by simplifying reaction setup and ensuring a consistent active catalyst concentration.[2]

  • Base Selection: The strength and solubility of the base are critical. Strong, non-nucleophilic bases like sodium tert-butoxide are commonly employed.[5] Inconsistent base quality or incomplete dissolution can lead to variable reaction rates and yields.

  • Solvent Purity: Anhydrous, deoxygenated solvents are essential to prevent catalyst deactivation and side reactions. The presence of water or oxygen can have a detrimental effect on the catalytic cycle.

Experimental Protocol: Reproducible Synthesis of 1-Phenylpiperazine via Buchwald-Hartwig Amination

This protocol is designed to maximize reproducibility by utilizing a well-defined catalyst system and stringent control over reaction parameters.

Materials:

  • Chlorobenzene

  • Piperazine (anhydrous)

  • Pd(OAc)₂ (Palladium(II) acetate)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Sodium tert-butoxide (NaOtBu)

  • Anhydrous Toluene

  • Nitrogen or Argon gas supply

  • Standard Schlenk line or glovebox equipment

Procedure:

  • Reaction Setup: In a glovebox or under a positive pressure of inert gas, add Pd(OAc)₂ (2 mol%), SPhos (4 mol%), and sodium tert-butoxide (1.4 equiv) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

  • Reagent Addition: Add anhydrous toluene, followed by chlorobenzene (1.0 equiv) and anhydrous piperazine (1.2 equiv).

  • Reaction Execution: Seal the Schlenk tube and heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Workup: Upon completion, cool the reaction to room temperature. Quench the reaction with water and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude 1-phenylpiperazine by flash column chromatography on silica gel.

The Classic Approach: Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for C-N bond formation, typically requiring harsher reaction conditions than the Buchwald-Hartwig amination.[6] This method involves the reaction of an aryl halide with an amine in the presence of a stoichiometric or catalytic amount of copper.

Key Factors Influencing Reproducibility:

  • Copper Source and Activation: The form of copper used (e.g., copper powder, Cu(I) salts) and its activation state can significantly impact reaction outcomes. Historically, "activated" copper powder was used, but modern methods often employ soluble copper catalysts with ligands.[6]

  • Ligand Selection: The addition of ligands, such as diamines, can dramatically improve the efficiency and mildness of the Ullmann reaction.[7][8] The choice of ligand is crucial for achieving consistent results.

  • High Temperatures: Traditional Ullmann reactions often require high temperatures (often >210 °C), which can be difficult to control precisely and may lead to thermal decomposition of reactants or products.[6]

Comparative Analysis of Synthetic Routes

FeatureBuchwald-Hartwig AminationUllmann Condensation
Catalyst Palladium-basedCopper-based
Reaction Conditions Milder (typically 80-110 °C)Harsher (often >210 °C)
Reproducibility Generally higher due to well-defined catalyst systems and milder conditions.[1]Can be lower due to variability in copper activation and harsh conditions.[6]
Substrate Scope Broader, including less reactive aryl chlorides.[2]Often requires activated aryl halides.[6]
Cost Palladium catalysts can be more expensive.Copper catalysts are generally less expensive.

From Free Base to Stable Salt: The Final Step in Reproducibility

Once pure 1-phenylpiperazine is obtained, its conversion to the hydrochloride salt is a critical step for ensuring stability and ease of handling. The free base can be less stable and more susceptible to degradation over time.[9]

Experimental Protocol: Formation of 1-Phenylpiperazinium Chloride

Materials:

  • Purified 1-phenylpiperazine

  • Hydrochloric acid (concentrated or as a solution in a suitable solvent, e.g., 2M in diethyl ether)

  • Anhydrous diethyl ether or other suitable non-polar solvent

Procedure:

  • Dissolution: Dissolve the purified 1-phenylpiperazine in a minimal amount of anhydrous diethyl ether.

  • Acidification: Slowly add a solution of hydrochloric acid dropwise to the stirred solution of the free base at 0 °C.

  • Precipitation: The 1-Phenylpiperazinium chloride will precipitate out of the solution.

  • Isolation: Collect the precipitate by vacuum filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

Quality Control: The Guardian of Reproducibility

Rigorous analytical characterization is non-negotiable for ensuring the quality and consistency of 1-Phenylpiperazinium chloride.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of the final product and detecting any residual starting materials or byproducts.[10][11][12][13][14]

Experimental Protocol: HPLC Analysis of 1-Phenylpiperazinium Chloride

Instrumentation:

  • HPLC system with a UV detector

  • C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)

Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid)

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

Procedure:

  • Standard Preparation: Prepare a standard solution of 1-Phenylpiperazinium chloride of known concentration in the mobile phase.

  • Sample Preparation: Prepare a solution of the synthesized 1-Phenylpiperazinium chloride in the mobile phase.

  • Analysis: Inject both the standard and sample solutions into the HPLC system and compare the chromatograms for retention time and peak purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for confirming the chemical structure of the synthesized 1-Phenylpiperazinium chloride and identifying any impurities.[10]

Visualization of Workflows

Synthesis and Purification Workflow

cluster_synthesis Synthesis cluster_purification Purification & Salt Formation Aryl Halide Aryl Halide Buchwald-Hartwig Buchwald-Hartwig Aryl Halide->Buchwald-Hartwig Piperazine Piperazine Piperazine->Buchwald-Hartwig Crude Product Crude Product Buchwald-Hartwig->Crude Product Column Chromatography Column Chromatography Crude Product->Column Chromatography Pure Free Base Pure Free Base Column Chromatography->Pure Free Base HCl Addition HCl Addition Pure Free Base->HCl Addition Final Product Final Product HCl Addition->Final Product QC Analysis QC Analysis Final Product->QC Analysis

Caption: Workflow for the synthesis and purification of 1-Phenylpiperazinium chloride.

Quality Control Workflow

Final Product Final Product HPLC Analysis HPLC Analysis Final Product->HPLC Analysis NMR Spectroscopy NMR Spectroscopy Final Product->NMR Spectroscopy Purity & Identity Verified Purity & Identity Verified HPLC Analysis->Purity & Identity Verified NMR Spectroscopy->Purity & Identity Verified

Caption: Quality control workflow for 1-Phenylpiperazinium chloride.

Conclusion

Ensuring the reproducibility of experiments involving 1-Phenylpiperazinium chloride is not a matter of chance, but a result of deliberate and meticulous control over the entire experimental lifecycle. From the selection of a robust synthetic route like the Buchwald-Hartwig amination to rigorous purification and comprehensive analytical characterization, each step plays a vital role in achieving consistent and reliable results. By adhering to detailed, well-documented protocols and understanding the critical parameters that influence the outcome, researchers can build a solid foundation of reproducible data, thereby accelerating scientific discovery and fostering trust within the scientific community.

References

  • Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)
  • Ullmann condensation - Wikipedia. (n.d.). Retrieved from [Link]

  • BenchChem. (2025). A Comparative Guide to the Purity Validation of N,N'-Diacryloylpiperazine: HPLC vs. NMR.
  • Reilly, S. W., & Mach, R. H. (2016). Rapid Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions.
  • Diamine Ligands in Copper-Catalyzed Reactions - PMC - PubMed Central. (n.d.). Retrieved from [Link]

  • Palladium-Catalyzed Modular Synthesis of Substituted Piperazines and Related Nitrogen Heterocycles - PMC - PubMed Central. (2016). Retrieved from [Link]

  • Srinivasa Rao, D. V. N., et al. (2006).
  • BenchChem. (2025).
  • Montgomery, T. D., & Rawal, V. H. (2016). Palladium-Catalyzed Modular Synthesis of Substituted Piperazines and Related Nitrogen Heterocycles.Organic Letters, 18(4), 832-835.
  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. (n.d.). Retrieved from [Link]

  • Guiding Ligand Selection in Copper-Catalyzed Cross Couplings via Principal Component Analysis | Organic Chemistry | ChemRxiv | Cambridge Open Engage. (2025). Retrieved from [Link]

  • Palladium-Catalyzed Modular Synthesis of Substituted Piperazines and Related Nitrogen Heterocycles | Request PDF. (2016). Retrieved from [Link]

  • BenchChem. (2025). A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions.
  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions - PMC - NIH. (n.d.). Retrieved from [Link]

  • (PDF) Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. (2025). Retrieved from [Link]

  • Progress in arylpiperazine synthesis by the catalytic amination reaction - PubMed. (n.d.). Retrieved from [Link]

  • Development, Quantification and Validation of a HPLC-UV Method for Analysis of N-Nitroso Aryl Piperazine Quetiapine Impurity in Quetiapine Crude to better control in Final Drug Substance - Research Journal of Pharmacy and Technology. (n.d.). Retrieved from [Link]

  • Pd-Catalyzed Synthesis of Piperazine Scaffolds Under Aerobic and Solvent-Free Conditions. (n.d.). Retrieved from [Link]

  • Programmable Piperazine Synthesis via Organic Photoredox Catalysis - PMC - NIH. (2024). Retrieved from [Link]

  • BenchChem. (2025). Technical Support Center: MT-7716 Free Base vs. Hydrochloride Salt.
  • Advances in Copper and Nickel C N and C O Cross‐Couplings of (Hetero)Aryl Chlorides Enabled by Ancillary Ligand Development - NIH. (n.d.). Retrieved from [Link]

  • BenchChem. (2025). Application Note and Protocol: HPLC Analysis of 1-(3-Nitropyridin-2-yl)piperazine.
  • SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES - INEOS OPEN. (n.d.). Retrieved from [Link]

  • CN103980229B - A kind of preparation method of N-phenylpiperazine - Google Patents. (n.d.).
  • Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides - ResearchGate. (2025). Retrieved from [Link]

  • Research Progress in Ligand-Assisted Copper-Catalyzed C-N Cross-Coupling Reaction in Aqueous Media or Pure Water - ResearchGate. (2019). Retrieved from [Link]

  • Ullmann Reaction - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

  • 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164 - PubChem. (n.d.). Retrieved from [Link]

  • CN103980229A - Preparation method of N-phenyl piperazine - Google Patents. (n.d.).
  • Synthesis and characterization of a series of phenyl piperazine based ligands - Semantic Scholar. (n.d.). Retrieved from [Link]

  • Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines - ResearchGate. (2025). Retrieved from [Link]

  • Synthesis and Antimicrobial Activity of N-alkyl and N-aryl Piperazine Derivatives - PubMed. (n.d.). Retrieved from [Link]

  • Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC - PubMed Central. (n.d.). Retrieved from [Link]

  • Identification and development of a series of disubstituted piperazines for the treatment of Chagas disease - PubMed Central. (n.d.). Retrieved from [Link]

  • Flow oriented synthetic design in the continuous preparation of the aryl piperazine drug flibanserin | Request PDF. (n.d.). Retrieved from [Link]

  • Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry - MDPI. (n.d.). Retrieved from [Link]

  • 1-Phenylpiperazin-1-ium;chloride | C10H15ClN2 | CID 57355916 - PubChem. (n.d.). Retrieved from [Link]

Sources

Validation

Inter-laboratory validation of 1-Phenylpiperazinium chloride analytical methods

An Inter-Laboratory Comparative Guide to the Validation of Analytical Methods for 1-Phenylpiperazinium Chloride Introduction 1-Phenylpiperazinium chloride, a derivative of phenylpiperazine, serves as a significant buildi...

Author: BenchChem Technical Support Team. Date: January 2026

An Inter-Laboratory Comparative Guide to the Validation of Analytical Methods for 1-Phenylpiperazinium Chloride

Introduction

1-Phenylpiperazinium chloride, a derivative of phenylpiperazine, serves as a significant building block in the synthesis of various active pharmaceutical ingredients (APIs).[1][2][3] Its purity and concentration are critical quality attributes that directly impact the safety and efficacy of the final drug product. Therefore, robust and reliable analytical methods for its quantification are paramount. The objective of validating an analytical procedure is to demonstrate its fitness for the intended purpose.[4]

This guide provides a comprehensive framework for the inter-laboratory validation of analytical methods for 1-Phenylpiperazinium chloride. It is designed for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry. We will explore and compare three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Vis Spectrophotometry. The narrative emphasizes the causality behind experimental choices, grounding the protocols in the principles outlined by the International Council for Harmonisation (ICH) Q2(R2) guidelines.[4][5][6][7]

The Imperative of Inter-Laboratory Validation

While single-laboratory validation establishes a method's performance characteristics under a specific set of conditions, inter-laboratory validation (or reproducibility) is the ultimate test of a method's ruggedness and transferability.[8] It assesses the method's performance across different laboratories, analysts, instruments, and reagent lots, ensuring that the method is sufficiently robust for widespread use, such as for inclusion in pharmacopeias or for release testing by multiple manufacturing sites.[8]

The workflow for a successful inter-laboratory validation study is a structured process designed to eliminate bias and produce statistically significant results.

G cluster_0 Phase 1: Planning & Protocol Development cluster_1 Phase 2: Execution cluster_2 Phase 3: Data Analysis & Reporting P1 Define Study Objective & Scope P2 Select & Optimize Analytical Method P1->P2 P3 Conduct Single-Lab Validation P2->P3 P4 Draft Detailed Inter-Lab Protocol P3->P4 E1 Recruit Participating Laboratories (N ≥ 3) P4->E1 Protocol Finalization E2 Distribute Protocol, Samples & Standards E1->E2 E3 Labs Perform Analysis per Protocol E2->E3 E4 Data Submission to Coordinating Lab E3->E4 A1 Screen Data for Outliers (e.g., Cochran's Test) E4->A1 Data Collation A2 Statistical Analysis (ANOVA) A1->A2 A3 Calculate Reproducibility & Repeatability (RSDr, RSDR) A2->A3 A4 Final Validation Report A3->A4 A4->P1 Method Standardization

Caption: Workflow for an Inter-Laboratory Validation Study.

Method Comparison: A Tripartite Approach

The selection of an analytical method depends on the specific requirements of the analysis, such as the need for high specificity, throughput, or cost-effectiveness. Here, we compare three prevalent techniques.

Parameter High-Performance Liquid Chromatography (HPLC) Gas Chromatography-Mass Spectrometry (GC-MS) UV-Vis Spectrophotometry
Principle Separation based on partitioning between a stationary and mobile phase, followed by UV detection.Separation of volatile compounds based on partitioning in a gaseous mobile phase, with mass-based detection.Measurement of light absorbance by the analyte at a specific wavelength.
Specificity High. Can separate the analyte from impurities and degradation products.Very High. Provides structural information, allowing for unambiguous identification.[9]Low. Susceptible to interference from any substance that absorbs at the same wavelength.
Sensitivity (LOD/LOQ) Moderate to High (ng/mL range).High to Very High (pg/mL range).Low (µg/mL range).
Sample Preparation Simple dissolution in the mobile phase.May require derivatization to increase volatility; simple dissolution is also possible.[9]Simple dissolution in a suitable solvent.
Throughput High. Typical run times are 5-15 minutes.Moderate. Longer run times due to temperature programming.Very High. Analysis is nearly instantaneous.
Cost (Instrument) Moderate.High.Low.
Best For Routine QC, purity testing, and stability studies.Identification of unknown impurities, trace-level analysis.[10]High-concentration assays where interfering substances are absent.

Part 1: Single-Laboratory Method Validation

Before a method can be subjected to an inter-laboratory trial, it must be thoroughly validated within a single laboratory to establish its performance characteristics according to ICH Q2(R2) guidelines.[4][7]

Key Validation Parameters & Acceptance Criteria

Parameter Purpose Typical Acceptance Criteria
Specificity To ensure the signal is unequivocally from the analyte of interest.[6]Peak purity index > 0.995 (for HPLC); No interference from blank/placebo at the analyte's retention time.
Linearity To demonstrate a proportional relationship between concentration and response.[6]Correlation coefficient (r²) ≥ 0.999 over a specified range (e.g., 80-120% of test concentration).[11]
Accuracy To measure the closeness of results to the true value.[6]98.0% - 102.0% recovery for spiked samples at 3 levels (e.g., 80%, 100%, 120%).[11]
Precision To assess the degree of scatter between a series of measurements.Repeatability (Intra-day): RSD ≤ 2.0% for ≥ 6 replicates.[11] Intermediate Precision (Inter-day): RSD ≤ 2.0% across different days/analysts.
Range The interval providing suitable accuracy, precision, and linearity.[4]Confirmed by the linearity, accuracy, and precision data.
LOD & LOQ The lowest amount of analyte that can be detected and quantified, respectively.LOD: Signal-to-Noise ratio of 3:1. LOQ: Signal-to-Noise ratio of 10:1.
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.RSD of results should remain ≤ 2.0% after minor changes (e.g., pH, flow rate).

Part 2: Detailed Experimental Protocols

The following protocols are provided as robust starting points for method development and validation.

Protocol 1: Reversed-Phase HPLC (RP-HPLC)

This method is ideal for the routine quantification and purity analysis of 1-Phenylpiperazinium chloride.

  • Rationale: A C18 column is selected for its hydrophobic stationary phase, which effectively retains the phenyl group of the analyte. An acidic mobile phase with a phosphate buffer ensures the piperazine moiety is protonated and well-behaved chromatographically, leading to sharp, symmetrical peaks. Acetonitrile is a common organic modifier providing good elution strength.

  • Instrumentation & Conditions:

    • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

    • Mobile Phase: Acetonitrile and 20mM Potassium Phosphate buffer (pH 3.0 with phosphoric acid) in a 30:70 v/v ratio.[12]

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 240 nm.[13]

    • Injection Volume: 10 µL.

    • Column Temperature: 30°C.

  • Procedure:

    • Standard Preparation: Accurately weigh and dissolve 1-Phenylpiperazinium chloride reference standard in the mobile phase to prepare a stock solution of 100 µg/mL.

    • Sample Preparation: Dissolve the test sample in the mobile phase to achieve a nominal concentration of 100 µg/mL.

    • Linearity: Prepare a series of dilutions from the stock solution ranging from 1 µg/mL to 150 µg/mL.

    • Analysis: Inject the blank (mobile phase), standard, and sample solutions into the HPLC system and record the chromatograms.

    • Calculation: Quantify the analyte using the peak area against a calibration curve generated from the linearity standards.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This method provides high specificity and is excellent for identifying trace impurities.

  • Rationale: GC-MS is suitable for thermally stable and volatile compounds. 1-Phenylpiperazine (the free base) is sufficiently volatile for GC analysis. The mass spectrometer provides definitive identification based on the molecule's fragmentation pattern.[14] A simple solvent extraction is used to prepare the sample.[15]

  • Instrumentation & Conditions:

    • Column: DB-5ms or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Inlet Temperature: 250°C.

    • Oven Program: Start at 100°C, hold for 2 min, ramp to 280°C at 15°C/min, hold for 5 min.

    • MS Transfer Line: 280°C.

    • Ion Source: 230°C.

    • Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.

  • Procedure:

    • Standard/Sample Preparation: Dissolve the sample in methanol to a concentration of 1 mg/mL. Add an appropriate internal standard (e.g., deuterated analog or a compound with similar properties).[9]

    • Analysis: Inject 1 µL of the prepared solution into the GC-MS system.

    • Identification: Confirm the identity of 1-Phenylpiperazine by its retention time and comparison of its mass spectrum with a reference spectrum. Characteristic fragments for phenylpiperazines include m/z 105 (dimethylphenyl cation) and m/z 56 (C3H6N+).[14]

    • Quantification: Use the ratio of the analyte peak area to the internal standard peak area for quantification.

Protocol 3: UV-Vis Spectrophotometry

A rapid and simple method for assay, suitable for a controlled environment with no interfering substances.

  • Rationale: This technique relies on Beer-Lambert's law, where the absorbance of the phenyl chromophore is directly proportional to the concentration. It is fast but lacks specificity.

  • Instrumentation & Conditions:

    • Spectrophotometer: Dual-beam UV-Vis.

    • Solvent: 0.1 M Hydrochloric Acid.

    • Wavelength of Maximum Absorbance (λmax): To be determined by scanning a standard solution (typically around 240-250 nm).

    • Cuvette: 1 cm quartz.

  • Procedure:

    • Standard Preparation: Prepare a stock solution of 100 µg/mL in 0.1 M HCl.

    • Linearity: Create a calibration curve by preparing dilutions from 5 µg/mL to 50 µg/mL.

    • Sample Preparation: Prepare a sample solution with a concentration that falls within the linear range.

    • Analysis: Measure the absorbance of the blank (0.1 M HCl), standards, and sample at the predetermined λmax.

    • Calculation: Determine the sample concentration from the calibration curve.

Part 3: Designing the Inter-Laboratory Study

Once a method (e.g., the RP-HPLC method) has been validated in a single lab, a protocol for the inter-laboratory study can be established.

G node_setup Study Setup - Coordinating lab prepares and validates protocol. - Homogenous samples from a single batch are prepared. - Reference standards are qualified and distributed. node_labs Participating Labs (N≥3) Each lab receives: - Identical, blinded samples (e.g., 5 replicates at 2 concentrations). - The final analytical protocol. - Qualified reference standard. - A data reporting template. node_setup->node_labs Distribution node_analysis Analysis & Reporting - Labs must strictly adhere to the protocol. - System suitability tests (SST) must pass before analysis. - All raw data, chromatograms, and calculated results are reported. - Any deviations must be documented and justified. node_labs->node_analysis Execution node_stats Centralized Statistical Analysis - Data is checked for outliers (Cochran's/Grubbs' tests). - ANOVA is performed to separate variance components. - Repeatability (within-lab variance) is calculated. - Reproducibility (between-lab variance) is calculated. - A final report is issued with performance conclusions. node_analysis->node_stats Submission

Caption: Key Stages of the Inter-Laboratory Study Protocol.

Objective: To determine the reproducibility of the RP-HPLC method for the assay of 1-Phenylpiperazinium chloride.

Study Design:

  • Participants: A minimum of three independent laboratories.

  • Samples: The coordinating laboratory will prepare and distribute two sets of homogenous samples of 1-Phenylpiperazinium chloride at different concentrations (e.g., 90% and 110% of the target assay concentration). Each lab will receive five replicates of each concentration, blinded.

  • Protocol Adherence: All laboratories must follow the validated RP-HPLC protocol exactly as written.

  • System Suitability: Before analysis, each laboratory's HPLC system must pass a system suitability test (e.g., five replicate injections of the standard must have RSD ≤ 1.0% for peak area and retention time).

  • Data Reporting: Labs will report the individual assay values for all replicates, along with all chromatograms and system suitability data.

  • Statistical Analysis: A central analyst will perform statistical analysis, typically using Analysis of Variance (ANOVA), to determine the within-laboratory and between-laboratory variance, ultimately calculating the reproducibility standard deviation (RSDR).

Conclusion

The validation of analytical methods is a cornerstone of pharmaceutical quality assurance. For a ubiquitous starting material like 1-Phenylpiperazinium chloride, ensuring that analytical results are consistent and reliable across different testing sites is not just a regulatory requirement but a scientific necessity. While HPLC offers a balanced and robust approach for routine quality control, GC-MS provides unparalleled specificity for impurity identification. An inter-laboratory study, designed and executed with scientific rigor, provides the highest level of confidence in a method's performance, ensuring its suitability for its intended purpose across the entire pharmaceutical development lifecycle.[16]

References

  • Understanding ICH Q2(R2) Guidelines for Analytical Validation. (2025). Pharma Talks.
  • ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma.
  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).
  • European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. EMA.
  • ICH Guidance Q14 / Q2(R2) - Analytical Method Development/Method Validation Published for Consultation. (2022). ECA Academy.
  • PubChem. (n.d.). 1-Phenylpiperazinium chloride (CID 75164). National Center for Biotechnology Information.
  • PubChem. (n.d.). 1-Phenylpiperazinium chloride (CID 75164) - NIH. National Center for Biotechnology Information.
  • Benchchem. (n.d.). A Comparative Guide to the Validation of Analytical Methods for 1-(4-Bromophenyl)piperazine Hydrochloride Purity. Benchchem.
  • HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. (2005). Acta Poloniae Pharmaceutica.
  • Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formulation. (n.d.). PharmaInfo.
  • Guidelines - Extranet Systems. (n.d.). WHO.
  • PubChem. (n.d.). 1-Phenylpiperazin-1-ium;chloride (CID 57355916). National Center for Biotechnology Information.
  • GC-MS and IR Studies on the Six Possible Ring Regioisomeric Dimethylphenylpiperazines. (2017). Journal of Pharmaceutical Sciences and Pharmacology.
  • Validation/Verification of Analytical Procedures. (2020). European Directorate for the Quality of Medicines & HealthCare (EDQM).
  • Analysis of Potential Genotoxic Impurities in Active Pharmaceutical Ingredients (5) - Analysis of Alkyl Halides. (n.d.). Shimadzu Corporation.
  • Harmonized Guidelines for Single-Laboratory Validation of Methods of Analysis. (n.d.). Pure and Applied Chemistry - IUPAC.
  • Rapid Quantification of Pharmaceuticals via 1H Solid-State NMR Spectroscopy. (2022). Radboud Repository.
  • Detection of 1-benzylpiperazine and 1-(3-trifluoromethylphenyl)-piperazine in urine analysis specimens using GC-MS and LC-ESI-MS. (2008). Journal of Analytical Toxicology.
  • A Validated Stability Indicating RP-HPLC Method for Determination of Phenobarbital and Acefylline Piperazine in Bulk Drug and Combined Dosage Form. (2016). Semantic Scholar.
  • Guidelines for single-laboratory validation of analytical methods for trace-level concentrations of organic chemicals. (n.d.). ResearchGate.
  • Comparative Analysis of Analytical Method Validation Requirements Across ICH, USP, ChP and ANVISA. (2024). ResearchGate.
  • Development and validation of a RP-HPLC method for simultaneous determination of Benzydamine hydrochloride and Cetylpyridinium chloride in oral spray solution. (2022). Macedonian Pharmaceutical Bulletin.
  • Application Notes and Protocols for the Analysis of 1-Benzoylpiperazine using HPLC and GC-MS. (n.d.). Benchchem.
  • Analytical Methods. (n.d.). RSC Publishing.
  • Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies. (2023). MDPI.
  • Quantitative determination of chloride by means of flow injection analysis with spectrophotometric detection in the UV/VIS range. (n.d.). ResearchGate.

Sources

Comparative

A Comparative Guide to 1-Phenylpiperazinium Chloride for Advanced Pharmaceutical Research

For researchers, scientists, and drug development professionals, the selection of appropriate chemical tools is a critical determinant of experimental success. This guide provides an in-depth technical comparison of 1-Ph...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the selection of appropriate chemical tools is a critical determinant of experimental success. This guide provides an in-depth technical comparison of 1-Phenylpiperazinium chloride, a versatile research compound, with other commonly used phenylpiperazine derivatives. By examining its physicochemical properties, pharmacological profile, and practical applications, we aim to equip researchers with the necessary insights to make informed decisions for their studies.

The Foundational Advantage: The Significance of the Hydrochloride Salt

Before delving into comparative pharmacology, it is crucial to understand the inherent advantages conferred by the hydrochloride salt form of 1-Phenylpiperazinium. In research and pharmaceutical development, the salt form of a compound is often preferred over its free base for several key reasons.[1][2][3][4]

Enhanced Stability and Shelf-Life: 1-Phenylpiperazinium chloride, by virtue of its salt form, exhibits superior chemical stability compared to its free base, 1-phenylpiperazine.[3] The protonation of the amine group to form the ammonium salt reduces its susceptibility to oxidative degradation, ensuring a longer shelf-life and greater consistency between experiments.[1] Phenylpiperazine free bases have been noted to degrade over extended storage, particularly at room temperature, a concern mitigated by the use of the more stable hydrochloride salt.[2] While iodide salts are also used, chloride salts are generally preferred in pharmaceutical applications due to the physiological inertness of the chloride ion.[2]

Improved Solubility and Bioavailability: A significant challenge in experimental biology is the poor aqueous solubility of many organic compounds.[5] The hydrochloride salt of 1-phenylpiperazine offers markedly improved solubility in aqueous buffers and biological media compared to the free base, which is poorly soluble in water.[2][6] This enhanced solubility is critical for achieving accurate and reproducible concentrations in in vitro assays and for improving bioavailability in in vivo studies.[1][3]

Ease of Handling and Formulation: 1-Phenylpiperazinium chloride is a crystalline solid, which is easier to handle, weigh, and dissolve than the often oily or less stable free base form.[1][2] This solid-state stability and improved handling are advantageous for preparing stock solutions and formulating compounds for various experimental paradigms.

Comparative Pharmacological Profiles: A Tale of Diverse Targets

The utility of 1-Phenylpiperazinium chloride in research is best understood in the context of its derivatives and related compounds, which exhibit distinct pharmacological profiles. Here, we compare it to three widely studied phenylpiperazine analogs: 1,1-dimethyl-4-phenylpiperazinium (DMPP), 1-(3-chlorophenyl)piperazine (mCPP), and 1-(3-trifluoromethylphenyl)piperazine (TFMPP).

1-Phenylpiperazinium Chloride: The Versatile Precursor

1-Phenylpiperazine, the parent compound of the chloride salt, is a versatile scaffold in medicinal chemistry.[7] It serves as a foundational structure for the synthesis of a wide array of bioactive molecules that target various receptors, including serotonergic, dopaminergic, and adrenergic systems.[8] While 1-phenylpiperazine itself displays some biological activity, acting as a monoamine releasing agent with modest selectivity for norepinephrine, its primary value in a research context is often as a starting point for derivatization or as a less potent, but structurally foundational, comparator.[9]

Comparator Compound 1: 1,1-dimethyl-4-phenylpiperazinium (DMPP)

Comparator Compounds 2 & 3: mCPP and TFMPP

meta-Chlorophenylpiperazine (mCPP) and 3-Trifluoromethylphenylpiperazine (TFMPP) are potent serotonin (5-HT) receptor ligands.[17][18] mCPP interacts with multiple 5-HT receptor subtypes with similar affinity and is also a serotonin releasing agent.[8][17][19][20] TFMPP also acts as a serotonin releasing agent and shows affinity for several 5-HT receptors.[12][18] These compounds are frequently used as pharmacological tools to probe the function of the serotonergic system.[8] However, their complex and sometimes non-selective interactions with multiple 5-HT receptors can complicate data interpretation.[21]

Quantitative Comparison of Receptor Binding Affinities

The following table summarizes the available receptor binding data for the comparator compounds. Data for 1-Phenylpiperazine is less commonly reported in direct receptor binding assays, reflecting its primary use as a synthetic scaffold.

CompoundReceptor SubtypeBinding Affinity (IC50/Ki, nM)Reference
mCPP 5-HT Receptor Subtypes360 - 1300 (IC50)[17]
α2-Adrenergic Receptor570 (IC50)[17]
5-HT Transporter230 (IC50)[20]
TFMPP 5-HT₁B Receptor132 (Ki)[18]
5-HT₁D Receptor282 (Ki)[18]
5-HT₂C Receptor209 (Ki)[18]
Serotonin Transporter (SERT)121 (EC50 for release)[18]
DMPP α4β2 nAChRLow nanomolar range for some analogs[14]

Experimental Protocols

To facilitate the direct comparison of these compounds in your own research, we provide the following detailed experimental protocols.

Radioligand Receptor Binding Assay

This protocol is a standard method for determining the binding affinity of a test compound for a specific receptor.[1][2]

Objective: To determine the inhibitory constant (Ki) of a test compound at a target receptor.

Materials:

  • Cell membranes expressing the receptor of interest (e.g., from HEK293 cells stably expressing the human dopamine D2 receptor).[1]

  • Radioligand specific for the target receptor (e.g., [³H]-Spiperone for D2 receptors).[1]

  • Unlabeled ligand for determining non-specific binding (e.g., Haloperidol).[1]

  • Test compounds (1-Phenylpiperazinium chloride, DMPP, mCPP, TFMPP).

  • Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4).[1]

  • 96-well microplates.

  • Glass fiber filters.

  • Scintillation cocktail and liquid scintillation counter.

Procedure:

  • Membrane Preparation: Homogenize cells expressing the target receptor in ice-cold buffer. Centrifuge and resuspend the resulting membrane pellet in fresh buffer.[1]

  • Assay Setup: In a 96-well plate, add the following to each well:

    • 50 µL of binding buffer.

    • 50 µL of the test compound at various concentrations (for competition curve) or buffer (for total binding).

    • 50 µL of a high concentration of an unlabeled ligand (for non-specific binding).[2]

    • 50 µL of radioligand at a concentration near its Kd.[1]

    • 100 µL of the cell membrane preparation.[2]

  • Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.[2]

  • Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound and unbound radioligand.[1]

  • Washing: Wash the filters multiple times with ice-cold wash buffer.[2]

  • Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity.[1]

  • Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific binding) from the competition curve. Calculate the Ki value using the Cheng-Prusoff equation.[1]

Caco-2 Cell Permeability Assay

This assay is a widely accepted in vitro model for predicting the intestinal permeability of a compound.[4][9][22][23][24]

Objective: To determine the apparent permeability coefficient (Papp) of a compound across a Caco-2 cell monolayer.

Materials:

  • Caco-2 cells.

  • Transwell inserts for 24-well plates.

  • Cell culture medium and supplements.

  • Hanks' Balanced Salt Solution (HBSS) or similar transport buffer.

  • Test compounds.

  • LC-MS/MS system for sample analysis.

Procedure:

  • Cell Culture: Seed Caco-2 cells onto the Transwell inserts and culture for approximately 21 days to allow for differentiation and formation of a confluent monolayer.[23]

  • Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.[22]

  • Assay Setup:

    • Wash the Caco-2 monolayers with pre-warmed transport buffer.

    • For apical-to-basolateral (A-B) transport, add the test compound to the apical chamber and fresh buffer to the basolateral chamber.

    • For basolateral-to-apical (B-A) transport, add the test compound to the basolateral chamber and fresh buffer to the apical chamber.

  • Incubation: Incubate the plates at 37°C with gentle shaking.

  • Sampling: At designated time points, collect samples from the receiver chamber and replace with fresh buffer.

  • Sample Analysis: Quantify the concentration of the test compound in the samples using a validated LC-MS/MS method.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following formula:

    • Papp = (dQ/dt) / (A * C₀)

    • Where dQ/dt is the rate of permeation, A is the surface area of the filter, and C₀ is the initial concentration in the donor chamber.

    • Calculate the efflux ratio (Papp B-A / Papp A-B) to assess active transport.

Visualizing the Comparison: A Logical Framework

To aid in the selection of the appropriate compound for your research, the following diagram illustrates the distinct primary applications of 1-Phenylpiperazinium chloride and its comparators.

Caption: A decision-making workflow for selecting the appropriate phenylpiperazine compound.

Conclusion and Future Directions

1-Phenylpiperazinium chloride stands out as a valuable research compound due to the inherent advantages of its hydrochloride salt form, namely enhanced stability and solubility. While its direct pharmacological activity is less potent and selective compared to derivatives like DMPP, mCPP, and TFMPP, its strength lies in its versatility as a foundational scaffold for medicinal chemistry and as a crucial comparator in structure-activity relationship studies.

For researchers investigating the nicotinic cholinergic system, DMPP remains the tool of choice. For those focused on the serotonergic system, mCPP and TFMPP offer potent, albeit complex, probes. However, for studies requiring a stable, soluble, and synthetically versatile phenylpiperazine core, 1-Phenylpiperazinium chloride presents clear advantages. The choice of compound should always be guided by the specific research question, with a thorough understanding of the distinct pharmacological profiles of each derivative.

References

  • A Comparative Guide to the Pharmacokinetics of Phenylpiperazine Derivatives. Benchchem.

  • The Pharmacophore Blueprint of Piperazine Derivatives: A Technical Guide for Drug Discovery. Benchchem.

  • A Technical Guide to the Physicochemical Properties of Piperazine Salts. Benchchem.

  • Why Are Many Active Pharmaceutical Ingredients Formulated as Hydrochloride (HCl) Salts?. Quora.

  • Why are solid phase organics often conjugated to HCl?. Chemistry Stack Exchange.

  • 1-(m-chlorophenyl)piperazine (mCPP) dissociates in vivo serotonin release from long-term serotonin depletion in rat brain. PubMed.

  • m-chlorophenylpiperazine and m-trifluoromethylphenylpiperazine are partial agonists at cloned 5-HT2A receptors expressed in fibroblasts. PubMed.

  • Effect of meta-chlorophenylpiperazine (mCPP), a central serotonin agonist and vascular serotonin receptor antagonist, on blood pressure in SHR. PubMed.

  • Phenylpiperazine. Wikipedia.

  • Caco-2 Permeability Assay. Enamine.

  • Nicotinic stimulant action of some tolyl and xylyl analogues of 1,1-dimethyl-4-phenylpiperazinium (DMPP). PubMed.

  • Caco-2 permeability assay. Creative Bioarray.

  • 1-(m-chlorophenyl)piperazine (mCPP) Interactions With Neurotransmitter Receptors in the Human Brain. PubMed.

  • The serotonin agonist m-chlorophenylpiperazine (mCPP) binds to serotonin transporter sites in human brain. PubMed.

  • 1-Phenylpiperazine. Chem-Impex.

  • Trifluoromethylphenylpiperazine. Wikipedia.

  • Optimization of the Caco-2 permeability assay to screen drug compounds for intestinal absorption and efflux. PubMed.

  • 1-Phenylpiperazine. PubChem.

  • A Comparative Analysis of Phenylpiperazine and Phenylpiperidine Scaffolds in Drug Discovery. Benchchem.

  • Structure-Function Analysis of Phenylpiperazine Derivatives as Intestinal Permeation Enhancers. PubMed.

  • Meta-chlorophenylpiperazine induced changes in locomotor activity are mediated by 5-HT1 as well as 5-HT2C receptors in mice. PubMed.

  • m-Chlorophenylpiperazine as a probe of serotonin function. PubMed.

  • Piperazine amides with desirable solubility, physicochemical and drug-like properties: Synthesis and evaluation of the anti-Trypanosoma cruzi activity. PubMed.

  • The Stability Study of a Novel Phenylpiperazine Derivative. Isaac Scientific Publishing.

  • Overcoming solubility issues of 5-Phenylisatin in biological buffers. Benchchem.

  • Choline and Selective Antagonists Identify Two Subtypes of Nicotinic Acetylcholine Receptors that Modulate GABA Release from CA1 Interneurons in Rat Hippocampal Slices. PubMed.

  • 1,1-Dimethyl-4-phenylpiperazinium iodide ≥98% (TLC or titration), powder. Sigma-Aldrich.

  • 1,1-Dimethyl-4-phenylpiperazinium iodide. Echemi.

  • Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. PubMed.

  • 1-[3-(TRIFLUORO-METHYL)-PHENYL]PIPERAZINE (Street Names: TFMPP or Molly; Often found in combination with BZP. DEA.

  • 1,1-Dimethyl-4-phenylpiperazinium iodide. Chem-Impex.

  • 1,1-Dimethyl-4-phenylpiperazinium iodide. Santa Cruz Biotechnology.

  • (PDF) Stability of Iodine in Differently Iodised Salts: Stability of Iodine in Iodized Salts. ResearchGate.

  • Stability study of common vasoactive drugs diluted in five types of solutions. PubMed.

  • Stability of Iodine in Iodized Salt Used for Correction of Iodine Deficiency Disorders. UNICEF.

  • Studies on the stability of iodine compounds in iodized salt. PubMed.

Sources

Safety & Regulatory Compliance

Handling

Comprehensive PPE and Safety Guide for Handling 1-Phenylpiperazinium Chloride

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling 1-Phenylpiperazinium chloride (CAS No. 2210-93-7).

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides essential, field-proven safety protocols for researchers, scientists, and drug development professionals handling 1-Phenylpiperazinium chloride (CAS No. 2210-93-7). Moving beyond a simple checklist, this document explains the causality behind each safety recommendation, ensuring a deep, actionable understanding of the risks and mitigation strategies. Our commitment is to empower you with the knowledge to create a self-validating system of safety, making the laboratory a more secure environment.

Hazard Assessment: The 'Why' Behind the Precaution

Effective personal protective equipment (PPE) selection is not arbitrary; it is a direct response to a chemical's specific toxicological and physical properties. 1-Phenylpiperazinium chloride is a hazardous substance that demands respect and careful handling. Understanding its hazard profile is the first step in building a robust safety protocol.

The compound is classified under the Globally Harmonized System (GHS) with the following primary hazards:

  • Acute Toxicity (Oral, Dermal, Inhalation): It is harmful or toxic if swallowed, in contact with skin, or inhaled.[1][2] This systemic threat means that exposure through any route can lead to adverse health effects.

  • Skin Corrosion/Irritation: It is categorized as a skin irritant and can potentially cause severe skin burns.[1][3][4] Direct contact can lead to inflammation, redness, and pain.

  • Serious Eye Damage/Irritation: The chemical is known to cause serious eye irritation and potentially severe eye damage.[1][3][4] The consequences of an accidental splash can be significant and long-lasting.

  • Respiratory Irritation: As a solid, it can form dusts that may cause respiratory tract irritation upon inhalation.[1][3]

Furthermore, 1-Phenylpiperazinium chloride is hygroscopic, meaning it readily absorbs moisture from the air.[1] This property can affect its physical state and handling characteristics but does not diminish its inherent hazards. The primary physical risk during handling is the generation of fine dust, which increases the likelihood of inhalation and surface contamination.

Core PPE Requirements: A Task-Based Approach

The level of PPE must be matched to the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for common laboratory scenarios involving 1-Phenylpiperazinium chloride.

Task / ScenarioRequired PPE EnsembleRationale
Weighing Solid Compound Nitrile Gloves (Double-gloved recommended), Safety Goggles, Full Face Shield, Lab Coat, N95 Respirator (or higher).High risk of dust generation and inhalation.[1][5] A face shield protects the entire face from airborne particles, and a respirator is critical to prevent respiratory tract irritation.[6]
Preparing Solutions (in a fume hood) Nitrile Gloves, Safety Goggles, Lab Coat.The primary risk is from accidental splashes. A properly functioning chemical fume hood provides primary containment for vapors and aerosols.
Conducting Reactions / Transfers Nitrile Gloves, Safety Goggles, Lab Coat.Risk of splashes and incidental contact. Standard laboratory PPE is sufficient when engineering controls are in place.
Handling Small Spills (<5g) Nitrile Gloves (Double), Safety Goggles, Lab Coat, N95 Respirator.Increased risk of dust exposure during cleanup.[5] Respiratory protection is necessary to avoid inhaling disturbed particles.
Handling Large Spills (>5g) Chemical-resistant Gloves, Chemical Splash Goggles, Face Shield, Chemical-resistant Apron or Suit, Chemical Cartridge Respirator.This is a high-exposure event requiring advanced protection against widespread contamination and potential vapor generation.[6][7]

Procedural Protocols: Ensuring a Self-Validating Safety Workflow

The effectiveness of PPE is critically dependent on its correct use. The following protocols for donning, doffing, and emergency response are designed to be a self-validating system, minimizing the risk of contamination.

Protocol 3.1: PPE Donning Sequence

The donning process is ordered from the "ground up" to ensure layers of protection are correctly established.

  • Hand Hygiene: Wash hands thoroughly with soap and water.

  • Lab Coat/Suit: Don the lab coat or other required body protection. Ensure it is fully fastened.

  • Respirator (if required): Perform a positive and negative pressure seal check to ensure the respirator fits correctly.

  • Eye and Face Protection: Put on safety goggles, followed by a face shield if the task requires it.

  • Gloves: Don the first pair of nitrile gloves, ensuring the cuffs are pulled over the sleeves of the lab coat. If double-gloving, don the second pair over the first.

Protocol 3.2: PPE Doffing (Removal) Sequence

The doffing sequence is the most critical step for preventing personal contamination. The guiding principle is "dirty touches dirty."

  • Outer Gloves (if double-gloved): Remove the outer pair of gloves by peeling one off with the other, turning it inside out. Dispose of it immediately in a designated hazardous waste container.

  • Face Shield/Apron: Remove the face shield and/or chemical apron. Handle by the "clean" straps or ties.

  • Lab Coat: Unfasten the lab coat and roll it outwards and downwards, avoiding contact with the contaminated exterior.

  • Goggles and Respirator: Remove goggles from the back of the head forward. Remove the respirator.

  • Inner Gloves: With one gloved hand, grasp the palm of the other and peel the glove off. With the now-bare hand, slide your finger under the cuff of the remaining glove and peel it off without touching the outside.

  • Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Protocol 3.3: Emergency First Aid

In the event of an exposure, immediate and correct action is vital.[1][8]

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

  • Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention.[1]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[4]

Disposal Plan: Completing the Safety Lifecycle

All materials contaminated with 1-Phenylpiperazinium chloride are considered hazardous waste and must be disposed of according to institutional and local regulations.[1][8]

  • Waste Segregation: Use separate, clearly labeled, and sealed containers for different types of waste.[8]

    • Solid Waste: Unused chemical, contaminated spill cleanup materials.

    • Liquid Waste: Solutions containing the compound. Never pour this waste down the drain.[8]

    • Contaminated PPE: Used gloves, disposable lab coats, bench paper, etc.

  • Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "1-Phenylpiperazinium chloride," and the relevant hazard symbols (e.g., "Toxic," "Irritant").[8]

  • Pickup and Disposal: Contact your institution's Environmental Health and Safety (EHS) department to arrange for the proper collection and disposal of the hazardous waste.[8]

Visual Workflow: PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with 1-Phenylpiperazinium chloride.

PPE_Selection_Workflow start Task Assessment: Handling 1-Phenylpiperazinium Chloride base_ppe Standard PPE: - Nitrile Gloves - Safety Goggles - Lab Coat start->base_ppe Always Start With q_dust Generating Dust or Aerosols? (e.g., Weighing, Scraping) q_splash Significant Splash Risk? (e.g., Large Volume Transfer, Reaction Quench) q_dust->q_splash No resp_yes Add Respiratory Protection (N95 Minimum) q_dust->resp_yes Yes face_shield Add Full Face Shield q_splash->face_shield Yes final_ppe Final PPE Ensemble q_splash->final_ppe No resp_yes->q_splash face_shield->final_ppe base_ppe->q_dust

Caption: PPE Selection Workflow for 1-Phenylpiperazinium Chloride.

References

  • 1-Phenylpiperazinium chloride | C10H15ClN2 | CID 75164. PubChem, National Center for Biotechnology Information. [Link]

  • Recommended PPE to handle chemicals. Bernardo Ecenarro. [Link]

  • PPE for Chemical Handling: A Quick Guide. Healthy Bean. [Link]

  • GHS Hazardous Chemical Information List. Safe Work Australia. [Link]

  • Personal Protective Equipment for Use in Handling Hazardous Drugs. National Institute for Occupational Safety and Health (NIOSH). [Link]

  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime. [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-Phenylpiperazinium chloride
Reactant of Route 2
1-Phenylpiperazinium chloride
© Copyright 2026 BenchChem. All Rights Reserved.